1,1-Diethylurea

• CAS: 634-95-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of N,N'-Diethylurea

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of N,N'-Diethylurea (CAS No. 623-76-7), a symmetrically substituted urea derivative. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development and other relevant fields. The guide delves into the compound's structural details, physicochemical characteristics, synthesis, and potential applications, with a focus on providing a strong foundation for its use in experimental and developmental settings.

Introduction and Chemical Identity

N,N'-Diethylurea, also known as 1,3-diethylurea or sym-diethylurea, is an organic compound with the chemical formula C5H12N2O[1][2]. It is a white to off-white crystalline solid at room temperature[3][4]. The presence of two ethyl groups symmetrically attached to the nitrogen atoms of the urea functional group confers specific properties to the molecule, influencing its solubility, reactivity, and potential applications[5]. This guide will focus on the symmetrical isomer (CAS No. 623-76-7). It is important to distinguish it from its asymmetrical isomer, N,N-Diethylurea (CAS No. 634-95-7).

Key Identifiers:

Identifier	Value
IUPAC Name	1,3-diethylurea
Synonyms	N,N'-Diethylurea, sym-Diethylurea
CAS Number	623-76-7
Molecular Formula	C5H12N2O
Molecular Weight	116.16 g/mol [1][2]
InChI Key	ZWAVGZYKJNOTPX-UHFFFAOYSA-N[1]
Canonical SMILES	CCNC(=O)NCC

Physicochemical Properties

A thorough understanding of the physicochemical properties of N,N'-Diethylurea is essential for its handling, formulation, and application in various scientific endeavors.

Physical Properties

Property	Value	Source
Appearance	White to almost white powder or crystalline solid	[3][6]
Melting Point	112-113 °C	[6][7]
Boiling Point	263 °C (decomposes)	[4]
Density	1.0415 g/cm³ (approx.)	[6]
Solubility	Soluble in water, ethanol, and acetone	[5][6]
Vapor Pressure	0.0106 mmHg at 25°C	[6]
Flash Point	121.1 °C	[6]

Chemical Structure and Reactivity

N,N'-Diethylurea possesses a planar urea core with two flanking ethyl groups. The presence of N-H protons allows for hydrogen bonding, which influences its crystal packing and solubility. The carbonyl group is a key reactive site, susceptible to nucleophilic attack. The nitrogen atoms are weakly basic.

Amides like N,N'-Diethylurea can react with strong reducing agents to form flammable gases. They are generally considered weak bases. The combustion of such compounds can produce mixed oxides of nitrogen (NOx)[8].

Synthesis of N,N'-Diethylurea

The synthesis of N,N'-Diethylurea is typically achieved through the reaction of a primary amine with a carbonyl source. A common laboratory-scale synthesis involves the reaction of ethyl isocyanate with ethylamine. Industrially, it can be produced by the reaction of urea with diethylamine under controlled conditions[3].

Below is a conceptual workflow for a typical synthesis:

Caption: A generalized workflow for the synthesis of N,N'-Diethylurea.

Experimental Protocols for Characterization

Accurate characterization is crucial to confirm the identity and purity of synthesized N,N'-Diethylurea.

High-Performance Liquid Chromatography (HPLC)

HPLC can be employed for the analysis and purification of N,N'-Diethylurea. A reverse-phase method is suitable for this purpose[9].

Protocol:

• Column: C18 reverse-phase column.

• Mobile Phase: A mixture of acetonitrile and water, with a small amount of an acid modifier like phosphoric acid or formic acid for Mass Spectrometry compatibility[9]. The exact gradient will need to be optimized.

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detector at a wavelength of approximately 210 nm.

• Sample Preparation: Dissolve a known amount of N,N'-Diethylurea in the mobile phase.

• Injection: Inject a small volume (e.g., 10 µL) onto the column.

• Analysis: The retention time of the peak corresponding to N,N'-Diethylurea is used for identification, and the peak area is used for quantification against a standard curve.

Caption: A simplified workflow for the HPLC analysis of N,N'-Diethylurea.

Spectroscopic Characterization

Spectroscopic methods are indispensable for the structural elucidation of N,N'-Diethylurea.

• Nuclear Magnetic Resonance (PMR) Spectroscopy: Provides detailed information about the hydrogen atoms in the molecule. The expected ¹H NMR spectrum would show signals corresponding to the methyl (-CH₃) and methylene (-CH₂) protons of the ethyl groups, as well as the N-H protons.

• Infrared (IR) Spectroscopy: Useful for identifying the functional groups present. Key expected peaks would include a strong C=O stretching vibration for the urea carbonyl group and N-H stretching vibrations.

• Mass Spectrometry (MS): Determines the molecular weight of the compound. The mass spectrum would show a molecular ion peak corresponding to the mass of N,N'-Diethylurea (116.16 g/mol )[1][2].

Applications in Research and Development

N,N'-Diethylurea serves as a valuable intermediate in the synthesis of various organic compounds.

• Pharmaceuticals and Agrochemicals: It is a key building block in the synthesis of pharmaceuticals, including anticonvulsants, and various agrochemicals[3][4].

• Polymer Chemistry: It finds application in the formulation of certain polymers and surfactants[3]. Its thermal stability makes it suitable for high-temperature synthesis processes[4].

• Dyes and Pigments: It is an important intermediate in the production of certain dyes[6].

Safety and Handling

Appropriate safety precautions should be taken when handling N,N'-Diethylurea. It is advisable to consult the Safety Data Sheet (SDS) before use[10].

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection[10][11].

• Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Use only outdoors or in a well-ventilated area[11]. Handle in accordance with good industrial hygiene and safety practices[10].

• Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container[10][11].

Conclusion

N,N'-Diethylurea is a versatile chemical compound with a well-defined set of physical and chemical properties. Its utility as a synthetic intermediate in various industries, including pharmaceuticals and materials science, is well-established. This guide provides essential technical information to support its safe and effective use in research and development.

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An In-depth Technical Guide to 1,1-Diethylurea: Molecular Structure and Weight

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 1,1-Diethylurea, focusing on its molecular structure and weight. Designed for professionals in research and drug development, this document synthesizes fundamental chemical data with practical insights, ensuring a thorough understanding of this compound's properties and applications.

Introduction: Unveiling 1,1-Diethylurea

1,1-Diethylurea, also known as N,N-Diethylurea, is a urea derivative characterized by the presence of two ethyl groups attached to the same nitrogen atom.[1] This asymmetrical substitution pattern confers specific chemical properties that are of interest in various scientific and industrial domains. It presents as a white to almost white crystalline powder and is known to be hygroscopic, necessitating storage in a cool, dark, and moisture-free environment under an inert gas.[1] Its primary utility is found in the formation of molecular adducts with nitro-substituted aromatic carboxylic acids.[2][3]

Core Molecular Attributes: Structure and Weight

A precise understanding of a molecule's structure and weight is fundamental to its application in research and development. These core attributes dictate its reactivity, physical properties, and stoichiometric relationships in chemical reactions.

Molecular Structure

The molecular formula for 1,1-Diethylurea is C5H12N2O.[1][4][2][5][6] Its structure features a central carbonyl group bonded to two nitrogen atoms. One nitrogen is part of a primary amine group (-NH2), while the other is a tertiary amine with two ethyl (-CH2CH3) substituents. This arrangement is distinct from its isomer, 1,3-diethylurea, where the ethyl groups are attached to different nitrogen atoms.

The connectivity of atoms can be represented by the following diagram:

Caption: 2D representation of the 1,1-Diethylurea molecular structure.

The structural arrangement can be further elucidated using various chemical identifiers:

• SMILES String: CCN(CC)C(N)=O[3][7]

• InChI: 1S/C5H12N2O/c1-3-7(4-2)5(6)8/h3-4H2,1-2H3,(H2,6,8)[3][7]

• InChIKey: TUMNHQRORINJKE-UHFFFAOYSA-N[3][7]

Molecular Weight

The molecular weight of a compound is a critical parameter for quantitative analysis, solution preparation, and reaction stoichiometry. For 1,1-Diethylurea, the molecular weight is 116.16 g/mol .[1][4][2][7] This value is derived from the sum of the atomic weights of its constituent atoms (5 carbons, 12 hydrogens, 2 nitrogens, and 1 oxygen).

Physicochemical Properties and Identification

A comprehensive characterization of 1,1-Diethylurea involves understanding its physical and chemical properties, which are summarized in the table below. These properties are essential for handling, storage, and application of the compound.

Property	Value	Source(s)
CAS Number	634-95-7	[1][4][2][5]
Molecular Formula	C5H12N2O	[1][4][2][5][6]
Molecular Weight	116.16 g/mol	[1][4][2][7]
Appearance	White to almost white crystalline powder	[1]
Melting Point	69-71 °C	[4][3]
Boiling Point	130 °C at 3 mmHg	[4]
Solubility in Water	50 g/L, clear solution	[4][3]
Flash Point	60 °C	[4]
Storage Temperature	2-8 °C	[4]

Experimental Protocols for Characterization

The identity and purity of 1,1-Diethylurea can be confirmed through various analytical techniques. Below are representative protocols for common characterization methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen atoms.

Workflow for ¹H NMR Analysis:

Caption: Standard workflow for ¹H NMR analysis of 1,1-Diethylurea.

• Expected ¹H NMR Spectrum: The spectrum of 1,1-Diethylurea would be expected to show a triplet corresponding to the methyl protons (-CH3), a quartet for the methylene protons (-CH2-), and a broad singlet for the amine protons (-NH2). The integration of these peaks should correspond to a 6:4:2 ratio.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of a compound by measuring the mass-to-charge ratio of its ions.

Step-by-Step Mass Spectrometry Protocol:

• Sample Introduction: Introduce a dilute solution of 1,1-Diethylurea into the mass spectrometer, typically via direct infusion or coupled with a chromatographic system like GC-MS or LC-MS.

• Ionization: Ionize the sample using an appropriate technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions to generate a mass spectrum.

• Data Analysis: Analyze the spectrum to identify the molecular ion peak (M+), which should correspond to the molecular weight of 1,1-Diethylurea (116.16). Fragmentation patterns can also be analyzed to further confirm the structure.

Safety and Handling

1,1-Diethylurea is classified as harmful if swallowed.[4] It is essential to handle this compound with appropriate personal protective equipment (PPE), including gloves, protective clothing, and eye/face protection.[4] It is incompatible with oxidizing agents and should be stored away from them.[1]

Conclusion

This technical guide has provided a detailed overview of the molecular structure and weight of 1,1-Diethylurea, supported by its physicochemical properties and standard characterization protocols. A thorough understanding of these fundamental aspects is crucial for its effective and safe use in research and development applications, particularly in the synthesis of more complex molecules and materials.

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An In-depth Technical Guide to the Solubility of 1,1-Diethylurea in Water and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Diethylurea, an asymmetrical urea derivative, is a compound of significant interest in various chemical and pharmaceutical applications. Its molecular structure, featuring a central urea core with two ethyl groups attached to the same nitrogen atom, imparts specific physicochemical properties that dictate its behavior in different solvent systems. A thorough understanding of its solubility is paramount for its effective use in synthesis, formulation, and biological studies. This guide provides a comprehensive overview of the solubility of 1,1-Diethylurea in aqueous and organic media, discusses the underlying principles governing its dissolution, and presents experimental methodologies for solubility determination.

Physicochemical Properties of 1,1-Diethylurea

A foundational understanding of the key physicochemical properties of 1,1-Diethylurea is essential for interpreting its solubility characteristics.

Property	Value	Reference
CAS Number	634-95-7	[1][2]
Molecular Formula	C5H12N2O	[1][2]
Molecular Weight	116.16 g/mol	[1][2]
Melting Point	69-71 °C	[1][2]
Appearance	White to almost white solid/powder to crystal	[2]

Molecular Structure:

Figure 1: Chemical structure of 1,1-Diethylurea.

Aqueous Solubility of 1,1-Diethylurea

The solubility of 1,1-Diethylurea in water is a critical parameter, particularly for its application in biological systems and aqueous formulations.

Quantitative Solubility:

The solubility of 1,1-Diethylurea in water has been reported to be 50 g/L .[1][2][3] This value indicates a moderate solubility in aqueous media.

Factors Influencing Aqueous Solubility:

The solubility of 1,1-Diethylurea in water is primarily governed by the interplay of its molecular features:

• Hydrogen Bonding: The urea functional group contains both hydrogen bond donors (-NH2 group) and a hydrogen bond acceptor (the carbonyl oxygen). This allows for the formation of hydrogen bonds with water molecules, contributing significantly to its solubility.

• Hydrophobic Ethyl Groups: The two ethyl groups are nonpolar and contribute to the hydrophobic character of the molecule. These groups can disrupt the hydrogen-bonding network of water, which can limit solubility.

• Molecular Asymmetry: The asymmetrical substitution on the urea nitrogen may influence crystal lattice energy and, consequently, the energy required for dissolution compared to its symmetrical isomer, N,N'-diethylurea.

Temperature Dependence:

Solubility of 1,1-Diethylurea in Organic Solvents

The solubility of 1,1-Diethylurea in organic solvents is a key consideration for its use in organic synthesis, purification, and the formulation of non-aqueous solutions. While specific quantitative data for 1,1-Diethylurea is scarce in the public domain, qualitative information and data for the related compound N,N'-diethylurea suggest solubility in certain organic solvents. For instance, N,N'-diethylurea is known to be soluble in ethanol and acetone.[5] Generally, urea and its derivatives exhibit moderate solubility in polar organic solvents like methanol and ethanol.[6]

Qualitative Solubility Profile (Predicted):

Based on the principle of "like dissolves like" and the known solubility of similar compounds, the following qualitative solubility profile for 1,1-Diethylurea in common organic solvents can be anticipated:

Solvent	Polarity	Predicted Solubility	Rationale
Methanol	Polar Protic	Soluble	The hydroxyl group of methanol can effectively form hydrogen bonds with the urea functionality.
Ethanol	Polar Protic	Soluble	Similar to methanol, ethanol can act as a hydrogen bond donor and acceptor.
Acetone	Polar Aprotic	Moderately Soluble to Soluble	The carbonyl group of acetone can act as a hydrogen bond acceptor for the -NH2 group of 1,1-diethylurea.
Chloroform	Weakly Polar	Slightly Soluble to Insoluble	The limited polarity of chloroform would result in weaker interactions with the polar urea group.
Diethyl Ether	Nonpolar	Insoluble	The nonpolar nature of diethyl ether would lead to very poor solvation of the polar 1,1-Diethylurea molecule.

It is important to note that these are predictions and experimental verification is necessary for precise quantitative values.

Experimental Determination of Solubility

Accurate determination of solubility is crucial for research and development. The following outlines a standard experimental protocol for determining the thermodynamic solubility of 1,1-Diethylurea.

The Shake-Flask Method:

This is a widely recognized and reliable method for determining the equilibrium solubility of a compound.

Protocol:

• Preparation of Saturated Solution:

  • Add an excess amount of 1,1-Diethylurea to a known volume of the desired solvent (e.g., water, ethanol) in a sealed, inert container (e.g., a glass vial with a PTFE-lined cap). The presence of undissolved solid is essential to ensure saturation.

  • Agitate the mixture at a constant temperature for a prolonged period (typically 24-48 hours) to ensure equilibrium is reached. A shaker bath or a magnetic stirrer can be used for this purpose.

• Phase Separation:

  • After equilibration, cease agitation and allow the undissolved solid to settle.

  • Carefully withdraw a clear aliquot of the supernatant, ensuring no solid particles are transferred. This can be achieved by centrifugation followed by careful pipetting, or by filtration through a suitable membrane filter (e.g., 0.22 µm PTFE or PVDF).

• Quantification:

  • Accurately dilute the collected aliquot with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of 1,1-Diethylurea in the diluted sample using a validated analytical technique, such as:

    • High-Performance Liquid Chromatography (HPLC) with UV detection.

    • Gas Chromatography (GC) if the compound is sufficiently volatile and thermally stable.

    • UV-Vis Spectrophotometry , provided 1,1-Diethylurea has a suitable chromophore and there are no interfering substances.

• Calculation:

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor. The solubility is typically expressed in units of g/L, mg/mL, or mol/L.

Workflow for Solubility Determination:

Figure 2: A generalized workflow for the experimental determination of solubility using the shake-flask method.

Conclusion

This technical guide has provided a detailed overview of the solubility of 1,1-Diethylurea in water and organic solvents. The moderate aqueous solubility of 50 g/L is a key parameter for its use in biological and pharmaceutical contexts. While quantitative data in organic solvents is limited, its predicted solubility profile suggests it is soluble in polar protic and aprotic solvents. The provided experimental protocol for the shake-flask method offers a reliable approach for researchers to determine precise solubility values in various solvent systems, which is essential for advancing the application of this versatile compound. Further experimental studies are warranted to establish a comprehensive quantitative database of its solubility in a wider range of organic solvents and to elucidate the temperature dependence of its aqueous solubility.

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An In-depth Technical Guide to the Physicochemical Characterization of 1,1-Diethylurea: Melting and Boiling Point Determination

Introduction: The Significance of 1,1-Diethylurea in Modern Research

1,1-Diethylurea (CAS RN: 634-95-7), an asymmetrical disubstituted urea derivative, serves as a valuable intermediate and building block in various fields of chemical synthesis. Its applications range from the development of novel pharmaceutical agents to the synthesis of complex organic materials. Notably, it has been utilized in the formation of molecular adducts and co-crystals with various carboxylic acids, a field of growing importance in drug development for modifying the physicochemical properties of active pharmaceutical ingredients (APIs).[1][2][3][4] A thorough understanding of its fundamental physical properties, such as melting and boiling points, is paramount for its effective use in synthesis, purification, and formulation.

This guide provides a comprehensive overview of the melting and boiling points of 1,1-Diethylurea, grounded in established experimental data. Furthermore, it offers detailed, field-proven protocols for the accurate determination of these critical parameters, emphasizing the scientific rationale behind each step to ensure data integrity and reproducibility.

Physicochemical Properties of 1,1-Diethylurea

A foundational understanding of the key physicochemical properties of 1,1-Diethylurea is essential before delving into the specifics of its phase transitions. These properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₅H₁₂N₂O	[1][3][5]
Molecular Weight	116.16 g/mol	[2][3][5]
Appearance	White to off-white crystalline solid/powder	[1]
Melting Point	69-71 °C (lit.)	[1][2]
Boiling Point	130 °C at 3 mmHg	[1]
Solubility	Soluble in water (approx. 50 g/L)	[2]
CAS Number	634-95-7	[1][2][3]

Melting Point: A Critical Indicator of Purity

The melting point of a solid is the temperature at which it transitions from the solid to the liquid phase. For a pure crystalline compound, this transition occurs over a narrow temperature range, typically 0.5-1.0°C. The presence of impurities disrupts the crystal lattice, leading to a depression of the melting point and a broadening of the melting range.[6] Therefore, the accurate determination of the melting point is a fundamental technique for assessing the purity of a substance.

The established literature value for the melting point of 1,1-Diethylurea is 69-71 °C .[1][2] This narrow range suggests that the commercially available high-purity substance exhibits the expected behavior of a pure crystalline solid.

Experimental Protocol for Melting Point Determination

The following protocol describes the use of a modern digital melting point apparatus (e.g., a Mel-Temp apparatus), which offers superior accuracy and safety compared to traditional oil bath methods.

Methodology Rationale: The choice of a capillary-based method ensures that a small, representative sample is used, allowing for uniform heat distribution. A slow heating rate near the melting point is crucial for allowing the system to remain in thermal equilibrium, which is essential for an accurate determination.

Step-by-Step Procedure:

• Sample Preparation:

  • Ensure the 1,1-Diethylurea sample is dry and finely powdered. If necessary, gently crush any large crystals with a clean spatula on a watch glass. This ensures uniform packing in the capillary tube.

  • Tap the open end of a capillary tube into the powdered sample to collect a small amount of material.

  • Invert the tube and tap the sealed end gently on a hard surface to pack the sample into the bottom. The packed sample height should be approximately 2-3 mm.

• Apparatus Setup:

  • Set the starting temperature of the melting point apparatus to approximately 60°C.

  • Set a heating ramp rate of 5-10°C per minute for a preliminary, rapid determination to quickly identify the approximate melting range.

• Preliminary Determination:

  • Insert the packed capillary tube into the sample holder of the apparatus.

  • Observe the sample through the magnifying lens as the temperature increases.

  • Record the temperature at which the first drop of liquid appears and the temperature at which the last solid particle melts. This provides an approximate melting range.

• Accurate Determination:

  • Allow the apparatus to cool to at least 10°C below the observed preliminary melting point.

  • Prepare a new capillary with a fresh sample of 1,1-Diethylurea.

  • Set the heating rate to a much slower 1-2°C per minute. A slow ramp rate is critical for ensuring thermal equilibrium between the sample, the heating block, and the thermometer.

  • Carefully observe and record the temperatures for the onset of melting (T1) and complete liquefaction (T2).

  • Repeat the accurate determination at least twice with fresh samples to ensure reproducibility. The results should be consistent within 1°C.

Boiling Point and Thermal Stability

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.[7] While a seemingly straightforward property, the determination of the boiling point of 1,1-Diethylurea at atmospheric pressure is complicated by its thermal stability.

The only reported boiling point for 1,1-Diethylurea is 130 °C at a reduced pressure of 3 mmHg .[1] Reporting a boiling point under vacuum is a strong indication that the compound is susceptible to decomposition at its normal atmospheric boiling point. Many urea derivatives exhibit poor thermal stability, undergoing decomposition reactions at elevated temperatures. For instance, urea itself begins to decompose after melting, evolving ammonia and cyanic acid.[8] Similarly, the related compound 1,3-diethylurea is reported to decompose at its atmospheric boiling point of 263°C. This inherent instability is a critical consideration for researchers.

Expert Insight: Attempting to distill 1,1-Diethylurea at atmospheric pressure would likely lead to significant decomposition, resulting in the formation of byproducts and an inaccurate, non-reproducible boiling point. Therefore, for purification purposes, vacuum distillation is the required methodology. The provided boiling point of 130 °C at 3 mmHg serves as the critical parameter for this process.

Experimental Protocol for Boiling Point Determination (Reduced Pressure)

The following protocol describes the determination of a boiling point using the Thiele tube method, adapted for small sample sizes. This micro-boiling point determination is ideal when only a small amount of substance is available.

Methodology Rationale: This method relies on the principle that a liquid boils when its vapor pressure equals the surrounding pressure. By inverting a capillary tube in the liquid, we create a small, trapped environment. As the liquid is heated, the air and vaporized sample expand and exit the capillary. Upon cooling, the point at which the external pressure overcomes the internal vapor pressure, causing the liquid to be drawn back into the capillary, corresponds to the boiling point.[9]

Step-by-Step Procedure:

• Sample Preparation:

  • Place a small amount (approximately 0.5 mL) of molten 1,1-Diethylurea into a small test tube (e.g., a 75x10 mm tube). To melt the solid, the test tube can be gently warmed in a water bath above 71°C.

  • Take a standard melting point capillary tube and seal one end. Place this capillary tube into the small test tube with the open end down.

• Apparatus Setup:

  • Attach the small test tube to a thermometer using a rubber band or wire. The bottom of the test tube should be level with the thermometer bulb.

  • Clamp the thermometer and test tube assembly so that it is suspended in a Thiele tube filled with mineral oil. The sample should be positioned near the center of the main body of the Thiele tube.

• Determination:

  • Gently heat the side arm of the Thiele tube with a micro-burner. The unique shape of the Thiele tube is designed to create convection currents in the oil, ensuring uniform heating.

  • As the temperature rises, a stream of bubbles will begin to emerge from the open end of the inverted capillary tube.

  • Continue heating until a steady and rapid stream of bubbles is observed. This indicates that the air initially trapped in the capillary has been replaced by the vapor of the substance.

  • Remove the heat source and allow the apparatus to cool slowly while stirring the oil bath with a glass rod to prevent temperature gradients.

  • The stream of bubbles will slow down and eventually stop. The moment the bubbles cease and the liquid is drawn back into the capillary tube, record the temperature. This is the boiling point.

  • For enhanced accuracy, repeat the measurement with a fresh sample.

Visualizing the Experimental Workflows

To further clarify the methodologies, the following diagrams illustrate the setup for both melting and boiling point determinations.

Caption: Workflow for melting point determination using a digital apparatus.

Caption: Micro-boiling point determination using a Thiele tube apparatus.

Conclusion

The accurate determination of the melting and boiling points of 1,1-Diethylurea is fundamental to its application in research and development. The melting point of 69-71 °C serves as a reliable indicator of purity. Due to thermal instability, the boiling point is best characterized at reduced pressure, with the established value being 130 °C at 3 mmHg . Adherence to the detailed protocols outlined in this guide will enable researchers to generate accurate and reproducible data, ensuring the integrity of their synthetic and analytical work. Understanding the causality behind these experimental choices, particularly the need for vacuum distillation and controlled heating rates, is what distinguishes routine measurement from robust scientific characterization.

References

• AIDIC. (n.d.). Thermal Stability and Thermodynamics in the Process of Synthesising 1, 3-dimethylurea. Retrieved from [Link]

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• Research Scientific. (n.d.). 1,1-DIETHYLUREA, 97%. Retrieved from [Link]

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• Pace University. (n.d.). Experiment 1 - Melting Points. Retrieved from [Link]

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• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). 1,3-Diethylurea: Properties, Applications, and Quality Specifications. Retrieved from [Link]

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• NIST. (n.d.). Urea, N,N'-diethyl-. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 6.2B: Step-by-Step Procedures for Boiling Point Determination. Retrieved from [Link]

• Revue Roumaine de Chimie. (n.d.). CONSIDERATIONS ON THE THERMAL DECOMPOSITION OF UREA. Retrieved from [Link]

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A Technical Guide to the Synthesis of 1,1-Diethylurea from Diethylamine

Authored for Researchers, Scientists, and Drug Development Professionals

Section 1: Introduction and Physicochemical Profile

1,1-Diethylurea (DEU) is an asymmetrical urea derivative that presents as a white, semi-transparent crystalline solid.[1][2] As a functionalized small molecule, it serves as a valuable intermediate in organic synthesis and a building block in the development of more complex chemical entities. Its utility is often demonstrated in its capacity to form molecular adducts, for instance, with nitro-substituted aromatic carboxylic acids and pyrazine-2,3-dicarboxylic acid.[1][3] Understanding its synthesis is fundamental for chemists who require this scaffold for further molecular elaboration.

This guide provides an in-depth exploration of the synthesis of 1,1-Diethylurea from its readily available secondary amine precursor, diethylamine.[4][5] We will delve into the core reaction mechanisms, provide a validated, step-by-step experimental protocol, and detail the necessary analytical techniques for structural confirmation and purity assessment.

Table 1: Physicochemical Properties of 1,1-Diethylurea

Property	Value	Source(s)
CAS Number	634-95-7	[2][6]
Molecular Formula	C₅H₁₂N₂O	[6][7]
Molecular Weight	116.16 g/mol	[6]
Appearance	White to almost-white crystalline solid	[1][2]
Melting Point	69-71 °C (lit.)	[1][3]
Solubility	Soluble in water (approx. 50 g/L)
Key Hazard	Acute Toxicity (Oral, Category 4)
Storage Condition	Store in a cool, dark, and dry place; Hygroscopic	[2][8]

Section 2: Synthetic Pathways and Mechanistic Considerations

The synthesis of a urea derivative from an amine fundamentally requires the introduction of a carbonyl group flanked by two nitrogen atoms. Starting from diethylamine, a secondary amine, two primary, industrially relevant strategies are considered: reaction with an isocyanate source and reaction with phosgene or its safer equivalents.

Pathway A: Nucleophilic Addition to an Isocyanate Source

This is the most direct and common method for forming urea linkages. The reaction leverages the high reactivity of the isocyanate functional group (R-N=C=O) toward nucleophiles.[9] The lone pair of electrons on the nitrogen atom of diethylamine executes a nucleophilic attack on the electrophilic carbonyl carbon of the isocyanate.[10]

For the synthesis of 1,1-diethylurea, which is unsubstituted on the second nitrogen, the requisite reagent is isocyanic acid (HNCO). Due to the instability of free isocyanic acid, it is typically generated in situ from a stable salt, such as potassium or sodium cyanate, by protonation in the reaction medium.

Reaction Mechanism: Diethylamine with In Situ Generated Isocyanic Acid

The mechanism proceeds in two key stages:

• Generation of Electrophile: An acid (e.g., HCl) is introduced to a solution containing a cyanate salt, protonating the cyanate anion to form isocyanic acid (HNCO).

• Nucleophilic Attack: The highly nucleophilic diethylamine attacks the central carbon of isocyanic acid. A subsequent proton transfer results in the formation of the stable 1,1-diethylurea product. The reaction is typically rapid and exothermic.[11]

Caption: Experimental workflow for the synthesis and purification of 1,1-Diethylurea.

Section 5: Structural Verification and Quality Control

Confirmation of the product's identity and purity is achieved through standard analytical techniques.

Table 3: Analytical Characterization Data for 1,1-Diethylurea

Technique	Expected Result	Rationale
Melting Point	69-71 °C	A sharp melting point within the literature range indicates high purity. [1]
¹H NMR	δ ~5.5 (s, 2H, -NH₂), δ ~3.2 (q, 4H, -CH₂-), δ ~1.1 (t, 6H, -CH₃)	The chemical shifts, splitting patterns, and integration values correspond directly to the protons in the 1,1-diethylurea structure. [12][13]
¹³C NMR	δ ~158 (-C=O), δ ~41 (-CH₂-), δ ~14 (-CH₃)	Confirms the carbon backbone, with a characteristic downfield shift for the carbonyl carbon.
FT-IR (cm⁻¹)	~3400 & ~3200 (N-H stretch), ~1640 (C=O stretch, "Urea I band"), ~1590 (N-H bend)	These vibrational frequencies are characteristic of the primary amine and urea carbonyl functional groups.

Section 6: Safety and Hazard Management

Scientific integrity demands a rigorous approach to safety. All procedures must be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE).

• Diethylamine: Highly flammable and corrosive liquid. [4][5]Avoid inhalation and skin contact.

• Isocyanates (In Situ): Although generated and consumed in situ, isocyanates are potent respiratory and skin sensitizers. [14]Engineering controls are paramount. [15][16]* Acids/Bases: Concentrated HCl and NaOH are corrosive. Handle with care, ensuring immediate cleanup of spills.

• PPE: Chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat are mandatory at all times. [17][18] By adhering to this guide, researchers can reliably and safely synthesize 1,1-diethylurea, a versatile building block for further scientific discovery.

References

• Derivatization reaction for phosgene with dimercaptotoluene and triethylamine. ResearchGate. [Link]

• Isocyanates | Health and Safety Executive for Northern Ireland. Health and Safety Executive for Northern Ireland. [Link]

• 1,1-Diethylurea, 97% | 259454-25G | SIGMA-ALDRICH - Scientific Laboratory Supplies. Scientific Laboratory Supplies. [Link]

• Safe Use of Di-Isocyanates. British Coatings Federation. [Link]

• Isocyanate-based multicomponent reactions - PMC - NIH. National Center for Biotechnology Information. [Link]

• Biginelli reaction - Wikipedia. Wikipedia. [Link]

• 5 Ways to Protect Yourself From Isocyanate Exposure - Lakeland Industries. Lakeland, Inc. [Link]

• How to purify the urea bought from market to pure urea? - ResearchGate. ResearchGate. [Link]

• Diethylamine - Wikipedia. Wikipedia. [Link]

• Guide to handling isocyanates - Safe Work Australia. Safe Work Australia. [Link]

• How To Get Isocyanate? | ACS Omega - ACS Publications. American Chemical Society. [Link]

• Isocyanates - Health and Safety Authority. Health and Safety Authority. [Link]

• Reaction of Hexamethylene Diisocyanate with Amines - ResearchGate. ResearchGate. [Link]

• Debenzylation of Tertiary Amines Using Phosgene or Triphosgene - ACS Publications. American Chemical Society. [Link]

• Diethylamine - Key Chemical in Pharma Industries. Balaji Amines. [Link]

• Decoding isocyanates: A deep dive into isocyanates - Dongsen Chemicals. Dongsen Chemicals. [Link]

• 1-diethylamino-3-butanone - Organic Syntheses Procedure. Organic Syntheses. [Link]

• Thermal Stability and Thermodynamics in the Process of Synthesising 1, 3-dimethylurea - Aidic. The Italian Association of Chemical Engineering. [Link]

• What is a purification method to remove urea from peptid solution (no dialysis)? - ResearchGate. ResearchGate. [Link]

• Preparation of diethylamine - PrepChem.com. PrepChem.com. [Link]

• Reactivity difference between diphosgene and phosgene in reaction with (2,3- anti)-3-amino-1,2-diols - ResearchGate. ResearchGate. [Link]

• Data of 1H/13C NMR spectra and degree of substitution for chitosan alkyl urea - PMC - NIH. National Center for Biotechnology Information. [Link]

• Evaluation of NMR spectroscopy for the quantitative characterization of urea-formaldehyde resins - PubMed. National Center for Biotechnology Information. [Link]

• 1H NMR determination of 1,3-dicyclohexylurea, glutaric acid and triethylamine in medical four-arm poly(ethylene glycol) - RSC Publishing. Royal Society of Chemistry. [Link]

• 1-(tert-butylimino-methyl)-1,3-dimethyl-urea hydrochloride - Organic Syntheses Procedure. Organic Syntheses. [Link]

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A Spectroscopic Guide to 1,1-Diethylurea: An In-depth Technical Analysis

Introduction: The Molecular Blueprint of 1,1-Diethylurea

In the landscape of chemical synthesis and drug development, the unambiguous structural elucidation of molecules is paramount. 1,1-Diethylurea (CAS No. 634-97-7), an asymmetrically substituted urea derivative, serves as a valuable intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.[1][2] Its chemical behavior and reactivity are intrinsically linked to its molecular architecture. This guide provides a comprehensive analysis of the spectroscopic data for 1,1-Diethylurea, offering researchers and scientists a detailed blueprint of its structural features as revealed by Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). By integrating these orthogonal techniques, we can construct a self-validating and highly confident structural assignment.

Molecular Structure and Logic

The logical flow for the structural confirmation of 1,1-Diethylurea is predicated on identifying its key functional groups and their connectivity. The molecule consists of a central urea core with two ethyl groups attached to the same nitrogen atom and an unsubstituted -NH₂ group. Our spectroscopic approach will systematically confirm each component of this structure.

Caption: Molecular structure of 1,1-Diethylurea.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: Proton Environment Analysis

Proton NMR provides a detailed map of the hydrogen environments within a molecule. For 1,1-Diethylurea, we anticipate signals corresponding to the ethyl groups (-CH₂- and -CH₃) and the primary amine (-NH₂). The chemical shift, integration, and multiplicity (splitting pattern) of these signals are diagnostic.

Expertise & Experience: Interpreting the ¹H NMR Spectrum

The spectrum is expected to show a quartet for the methylene (-CH₂) protons, which are adjacent to a methyl (-CH₃) group, and a triplet for the methyl protons, adjacent to a methylene group. This classic ethyl pattern is a primary identifier. The amine (-NH₂) protons are expected to appear as a broad singlet due to quadrupole broadening from the adjacent nitrogen and potential hydrogen exchange. The integration values (the area under the peaks) should correspond to a 4H:6H:2H ratio for the -CH₂-, -CH₃, and -NH₂ protons, respectively.

Data Presentation: ¹H NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~5.45	Broad Singlet	2H	-NH₂
~3.25	Quartet	4H	-N-(CH₂ -CH₃)₂
~1.15	Triplet	6H	-N-(CH₂-CH₃ )₂
Note: Data is representative and sourced from the Spectral Database for Organic Compounds (SDBS). Actual chemical shifts can vary slightly based on solvent and concentration.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Accurately weigh ~5-10 mg of 1,1-Diethylurea and dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. The choice of solvent is critical; for instance, DMSO-d₆ is often preferred for observing exchangeable protons like those of the -NH₂ group.

• Instrument Setup: Place the NMR tube in the spectrometer. The instrument is typically a 400 MHz or 500 MHz spectrometer.

• Data Acquisition:

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve homogeneity, aiming for a narrow and symmetrical solvent peak.

  • Acquire the spectrum using a standard pulse sequence. A sufficient number of scans (e.g., 8 or 16) should be averaged to ensure a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale by setting the residual solvent peak to its known value (e.g., 7.26 ppm for CDCl₃).

  • Integrate the peaks to determine the relative ratios of the protons.

This protocol is self-validating as the expected splitting patterns (quartet and triplet) and the 2:3 integration ratio for the ethyl groups must be observed for a correct structural assignment.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: Carbon Skeleton Mapping

Carbon NMR spectroscopy provides information on the different carbon environments in the molecule. For 1,1-Diethylurea, we expect three distinct signals: one for the carbonyl carbon (C=O), one for the methylene carbons (-CH₂-), and one for the methyl carbons (-CH₃).

Expertise & Experience: Interpreting the ¹³C NMR Spectrum

The carbonyl carbon is the most deshielded and will appear furthest downfield (highest ppm value) due to the strong electron-withdrawing effect of the oxygen atom. The methylene carbons, being directly attached to a nitrogen atom, will be more deshielded than the terminal methyl carbons.

Data Presentation: ¹³C NMR Spectral Data

Chemical Shift (δ) ppm	Assignment
~158.5	C =O
~41.5	-N-(CH₂ -CH₃)₂
~14.0	-N-(CH₂-CH₃ )₂
Note: Data is representative and sourced from the Spectral Database for Organic Compounds (SDBS).

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy. ¹³C NMR is less sensitive, so a slightly more concentrated sample may be beneficial.

• Instrument Setup: The experiment is run on the same NMR spectrometer.

• Data Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. This is the standard experiment where all ¹H-¹³C couplings are removed, resulting in a single sharp peak for each unique carbon.

  • A larger number of scans is required compared to ¹H NMR (e.g., 128 or more) due to the low natural abundance of the ¹³C isotope. A relaxation delay is used to ensure accurate quantification if needed, though for simple identification it is less critical.

• Data Processing:

  • Process the FID similarly to the ¹H NMR spectrum (Fourier transform, phasing).

  • Calibrate the chemical shift scale using the solvent peak (e.g., 77.16 ppm for CDCl₃).

The observation of exactly three peaks in the expected chemical shift regions validates the presence of the three unique carbon environments in the 1,1-diethylurea structure.

Infrared (IR) Spectroscopy: Functional Group Identification

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation at specific vibrational frequencies.

Expertise & Experience: Interpreting the IR Spectrum

For 1,1-Diethylurea, the key diagnostic peaks are the N-H stretches from the primary amine, the C=O stretch from the urea carbonyl group, and C-N stretches. The N-H stretching region for a primary amine typically shows two bands (symmetric and asymmetric stretches). The C=O stretch is usually a strong, sharp absorption. The region below 1500 cm⁻¹ is the "fingerprint region," containing complex vibrations that are unique to the molecule as a whole.[3]

Data Presentation: IR Spectral Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3420, ~3210	Strong, Broad	N-H Stretch (asymmetric & symmetric)
~2970, ~2930	Medium	C-H Stretch (aliphatic)
~1650	Strong, Sharp	C=O Stretch (Amide I band)
~1580	Strong	N-H Bend (Amide II band)
~1460	Medium	C-H Bend (methylene)
~1280	Medium	C-N Stretch
Note: Data is representative and sourced from the Spectral Database for Organic Compounds (SDBS).

Experimental Protocol: IR Spectroscopy (Attenuated Total Reflectance - ATR)

• Sample Preparation: Place a small amount of the solid 1,1-Diethylurea powder directly onto the ATR crystal.

• Instrument Setup: Ensure the ATR crystal is clean by taking a background spectrum of the empty crystal.

• Data Acquisition:

  • Lower the ATR press and apply consistent pressure to ensure good contact between the sample and the crystal.

  • Acquire the spectrum. Typically, 16 or 32 scans are co-added to produce a high-quality spectrum. The data is collected as percent transmittance (%T) or absorbance versus wavenumber (cm⁻¹).

• Data Processing:

  • The software automatically ratios the sample spectrum to the background spectrum.

  • Label the significant peaks with their wavenumbers.

This method is self-validating through the simultaneous observation of the characteristic N-H, C=O, and C-H stretching and bending vibrations, confirming the presence of the primary amide and alkyl functionalities.

Mass Spectrometry (MS): Molecular Weight and Fragmentation Analysis

Mass spectrometry provides the molecular weight of a compound and offers insights into its structure through the analysis of its fragmentation pattern upon ionization.

Expertise & Experience: Interpreting the Mass Spectrum

For 1,1-Diethylurea, the molecular ion peak [M]⁺ should be observed at an m/z (mass-to-charge ratio) corresponding to its molecular weight (116.16 g/mol ). A key fragmentation pathway for ureas is the alpha-cleavage adjacent to the nitrogen atom. We would expect to see a fragment resulting from the loss of an ethyl radical (-CH₂CH₃), and a prominent peak corresponding to the diethylamino fragment.

Caption: Proposed Mass Spectrometry Fragmentation Pathway.

Data Presentation: Mass Spectrometry Data

m/z	Relative Intensity (%)	Proposed Fragment
116	~25	[M]⁺, Molecular Ion
101	~10	[M - CH₃]⁺
87	~15	[M - C₂H₅]⁺
72	100	[(C₂H₅)₂N]⁺ (Base Peak)
58	~20	[CH₃CH₂NHCH₂]⁺
44	~55	[CONH₂]⁺
Note: Data is representative and sourced from the Spectral Database for Organic Compounds (SDBS).

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solids or via a gas chromatograph (GC-MS) for volatile samples.

• Ionization: The sample is vaporized and bombarded with a high-energy electron beam (typically 70 eV) in the ion source. This causes ionization and fragmentation of the molecule.

• Mass Analysis: The resulting positively charged ions are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and their abundance is recorded, generating a mass spectrum.

The detection of the molecular ion at m/z 116 confirms the molecular formula, and the fragmentation pattern, especially the base peak at m/z 72, provides strong, self-validating evidence for the 1,1-diethyl substitution pattern.

Conclusion: An Integrated Spectroscopic Portrait

The combination of NMR, IR, and Mass Spectrometry provides a comprehensive and unambiguous structural confirmation of 1,1-Diethylurea. ¹H and ¹³C NMR map out the precise carbon-hydrogen framework, IR spectroscopy confirms the presence of key functional groups (amine and carbonyl), and Mass Spectrometry verifies the molecular weight and provides corroborating structural information through fragmentation analysis. Each technique offers a unique piece of the puzzle, and together they form a cohesive and self-validating dataset that is indispensable for researchers in chemical synthesis and development.

References

• National Institute of Advanced Industrial Science and Technology (AIST), Japan. Spectral Database for Organic Compounds (SDBS). [Link]

• Doc Brown's Chemistry. Infrared spectrum of urea. [Link]

Sources

• 1. 1,1-DIETHYLUREA | 634-95-7 [amp.chemicalbook.com]
• 2. scbt.com [scbt.com]
• 3. mass spectrum,1H NMR & 13C NMR spectra & infrared spectrum of urea CH4N2O CO(NH2)2 O=C(NH2)2 prominent wavenumbers cm-1 detecting carbonyl amine amino functional groups present finger print for identification of urea image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

An In-Depth Technical Guide to the Safe Handling of 1,1-Diethylurea

Introduction: Understanding the Chemical Landscape of 1,1-Diethylurea

1,1-Diethylurea (CAS No. 634-95-7), a substituted urea derivative, is a valuable compound in various research and development applications, including the synthesis of molecular adducts with nitro-substituted aromatic carboxylic acids.[1] Its utility in the laboratory necessitates a thorough understanding of its safety profile and the implementation of robust handling protocols to ensure the well-being of researchers and the integrity of experimental outcomes. This guide provides a comprehensive overview of the hazards associated with 1,1-Diethylurea, detailed procedures for its safe handling and storage, and emergency response protocols, grounded in established safety principles and data.

Hazard Identification and Risk Assessment

A foundational element of laboratory safety is a comprehensive understanding of the intrinsic hazards of a chemical. 1,1-Diethylurea is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as follows:

Hazard Class	Category	Hazard Statement	Pictogram	Signal Word
Acute Toxicity (Oral)	4	H302: Harmful if swallowed	Warning

The Hierarchy of Controls: A Proactive Approach to Safety

To mitigate the risks associated with handling 1,1-Diethylurea, a systematic approach based on the hierarchy of controls is essential. This framework prioritizes the most effective control measures to minimize exposure.

Diagram 1: Hierarchy of Controls for 1,1-Diethylurea.

• Elimination and Substitution: In a research context where 1,1-Diethylurea is the subject of study, elimination is not feasible. Substitution with a less hazardous chemical should be considered if the experimental design allows.

• Engineering Controls: These are the most effective measures for minimizing exposure. Due to the powdered nature of 1,1-Diethylurea and its hygroscopic properties, handling should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to prevent inhalation of airborne particles. For highly sensitive work or when handling larger quantities, a glove box with a controlled atmosphere is recommended.

• Administrative Controls: The development and strict adherence to Standard Operating Procedures (SOPs) for handling 1,1-Diethylurea are crucial. All personnel must receive comprehensive training on the specific hazards and handling procedures for this compound. Designate specific areas for the storage and handling of 1,1-Diethylurea.

• Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in conjunction with other controls. The required PPE for handling 1,1-Diethylurea includes:

  • Eye Protection: Chemical safety goggles are mandatory.

  • Hand Protection: Nitrile gloves are recommended to prevent skin contact.

  • Body Protection: A fully-buttoned laboratory coat must be worn.

Experimental Protocols: From Receipt to Disposal

Handling and Weighing of Hygroscopic 1,1-Diethylurea

1,1-Diethylurea is a hygroscopic solid, meaning it readily absorbs moisture from the atmosphere. This can affect the accuracy of weighing and the reactivity of the compound. The following protocol is designed to minimize moisture absorption and ensure accurate measurements.

• Preparation: Before opening the container, allow it to equilibrate to the ambient temperature of the laboratory to prevent condensation. Prepare all necessary equipment (spatulas, weigh boats, receiving flasks) and ensure they are clean and dry.

• Inert Atmosphere (Recommended): For sensitive applications, perform weighing inside a glove box under an inert atmosphere (e.g., nitrogen or argon).

• Rapid Weighing (in a Fume Hood): If a glove box is not available, conduct the weighing process in a chemical fume hood.

  • Minimize the time the primary container is open.

  • Use a clean, dry spatula to quickly transfer the desired amount of 1,1-Diethylurea to a pre-tared, dry weighing vessel.

  • Immediately and securely reseal the primary container.

• Solution Preparation: If preparing a solution, add the weighed 1,1-Diethylurea to the solvent in the receiving flask as quickly as possible.

Storage Requirements

Proper storage is critical to maintaining the stability and integrity of 1,1-Diethylurea.

• Container: Keep the compound in its original, tightly sealed container.[1]

• Environment: Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat. A recommended storage temperature is between 2-8°C.[1]

• Incompatibilities: 1,1-Diethylurea is incompatible with strong oxidizing agents.[1] Segregate it from such materials to prevent hazardous reactions.

Waste Disposal

Chemical waste must be managed according to institutional and local regulations.

• Waste Collection: Collect all waste containing 1,1-Diethylurea (including contaminated PPE, weigh boats, and excess material) in a designated, compatible, and clearly labeled hazardous waste container.

• Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical name "1,1-Diethylurea."

• Disposal Request: Once the container is full or no longer in use, submit a chemical waste collection request to your institution's Environmental Health & Safety (EH&S) department. Do not dispose of 1,1-Diethylurea down the drain.

Emergency Procedures: A Calm and Coordinated Response

In the event of an exposure or spill, a swift and informed response is crucial.

Diagram 2: Emergency Response Workflow for 1,1-Diethylurea Exposure.

First-Aid Measures

• Ingestion: If 1,1-Diethylurea is swallowed, rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[1]

• Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek medical attention.[1]

• Skin Contact: Remove all contaminated clothing immediately. Flush the affected skin area with copious amounts of water for at least 15 minutes.[1]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do so. Continue rinsing and seek medical attention.[1]

Firefighting Measures

• Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire involving 1,1-Diethylurea.[1]

• Specific Hazards: During a fire, irritating and highly toxic gases, including carbon monoxide and oxides of nitrogen, may be generated through thermal decomposition or combustion.[1]

• Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.[1]

Accidental Release Measures

• Personal Precautions: Evacuate unnecessary personnel from the area. Wear appropriate PPE, including respiratory protection, gloves, and eye protection.

• Containment and Clean-up: For a small spill, carefully sweep up the solid material, avoiding the generation of dust. Place the collected material into a suitable, clean, dry, and closed container for disposal.[1] Ventilate the area and wash the spill site after the material has been removed.

Toxicological and Ecological Considerations

Toxicological Profile

As previously mentioned, the primary known toxicological concern for 1,1-Diethylurea is its classification as harmful if swallowed (Acute Toxicity, Oral, Category 4). There is a lack of comprehensive data on other toxicological endpoints such as carcinogenicity, mutagenicity, or reproductive toxicity. It is not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[1]

Ecological Information

Specific ecotoxicological data for 1,1-Diethylurea is limited. However, like many synthetic organic compounds, its release into the environment should be avoided. The environmental fate of related urea compounds can be influenced by factors such as biodegradation and hydrolysis. Given its water solubility of 50 g/L, there is a potential for mobility in aqueous environments. All waste must be disposed of in accordance with environmental regulations to prevent contamination of soil and waterways.

Conclusion: A Culture of Safety

The safe and effective use of 1,1-Diethylurea in a research setting is predicated on a thorough understanding of its hazards and the diligent application of appropriate safety protocols. By adhering to the principles of the hierarchy of controls, implementing detailed handling and storage procedures, and being prepared for emergency situations, researchers can minimize risks and foster a strong culture of safety in the laboratory. This guide serves as a foundational resource, and it is imperative that all personnel consult their institution's specific safety guidelines and the most current Safety Data Sheet before working with this compound.

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An In-Depth Technical Guide to the Mechanism of Action of 1,1-Diethylurea in Reactions

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of the mechanisms of action of 1,1-diethylurea in various chemical reactions. By synthesizing established principles with field-proven insights, this document aims to equip researchers, scientists, and drug development professionals with a thorough understanding of this versatile compound's reactivity and utility.

Introduction: Unveiling the Potential of 1,1-Diethylurea

1,1-Diethylurea, a disubstituted urea derivative, is a crystalline solid with moderate solubility in water. Its molecular structure, featuring a carbonyl group flanked by a primary amine and a tertiary amine, imparts a unique combination of hydrogen-bonding capabilities, nucleophilicity, and basicity. These characteristics underpin its diverse applications in organic synthesis, polymer chemistry, and materials science. This guide will delve into the core mechanisms through which 1,1-diethylurea influences chemical transformations, with a particular focus on its role as a stabilizer for cellulose esters, a reagent in organic synthesis, and a potential catalyst.

Part 1: The Core Mechanism - 1,1-Diethylurea as a Stabilizer for Cellulose Esters

Cellulose esters, such as cellulose acetate, are susceptible to degradation, primarily through hydrolysis of the ester linkages. This process is often initiated and catalyzed by the presence of acidic species, leading to the release of carboxylic acids (e.g., acetic acid) and a decline in the polymer's molecular weight and mechanical properties.[1][2][3] 1,1-Diethylurea is employed as a stabilizer in these materials, and its primary mechanism of action is as an acid scavenger .

The Acid Scavenging Mechanism

The degradation of cellulose acetate generates acetic acid, which can then autocatalyze further degradation.[4] The fundamental role of 1,1-diethylurea is to neutralize this liberated acid, thereby arresting the autocatalytic cycle. The lone pair of electrons on the nitrogen atoms of 1,1-diethylurea allows it to act as a Brønsted-Lowry base, readily accepting a proton from the acetic acid.

The reaction proceeds as follows:

CH₃COOH + (C₂H₅)₂NCONH₂ → CH₃COO⁻ + [(C₂H₅)₂NCONH₃]⁺

This acid-base neutralization reaction effectively sequesters the corrosive acetic acid, preventing it from attacking the ester linkages of the cellulose acetate backbone. The resulting diethylurea-acetate salt is significantly less detrimental to the polymer matrix.

Diagrammatic Representation of the Acid Scavenging Mechanism

Caption: Acid scavenging mechanism of 1,1-Diethylurea in cellulose acetate.

Experimental Protocol for Evaluating the Stabilizing Effect of 1,1-Diethylurea

The following is a generalized protocol for assessing the efficacy of 1,1-diethylurea as a stabilizer in cellulose acetate films.

1. Materials and Sample Preparation:

• Cellulose acetate (with a known degree of substitution)

• 1,1-Diethylurea (97% purity or higher)

• Appropriate solvent (e.g., acetone)

• Plasticizer (e.g., diethyl phthalate), if required for film formation

• Petri dishes or glass plates for casting films

2. Procedure:

• Prepare a stock solution of cellulose acetate in the chosen solvent.

• Prepare a series of solutions with varying concentrations of 1,1-diethylurea (e.g., 0.5%, 1%, 2% w/w relative to cellulose acetate). A control sample with no stabilizer should also be prepared.

• Cast the solutions into thin films of uniform thickness on the petri dishes or glass plates.

• Allow the solvent to evaporate completely in a controlled environment.

3. Accelerated Aging:

• Subject the prepared films to accelerated aging conditions in an environmental chamber. Typical conditions are elevated temperature and humidity (e.g., 70°C and 70% RH).[5]

• Samples should be withdrawn at regular intervals (e.g., 0, 1, 2, 4, 8 weeks).

4. Analysis:

• Visual Inspection: Note any changes in color, transparency, or physical integrity of the films.

• Molecular Weight Determination: Use techniques like gel permeation chromatography (GPC) to monitor changes in the molecular weight of the cellulose acetate. A slower rate of molecular weight decrease in the presence of 1,1-diethylurea indicates a stabilizing effect.

• Quantification of Acetic Acid: Employ ion chromatography to measure the amount of free acetic acid present in the aged films.[1][2] Lower levels of acetic acid in the stabilized samples would confirm the acid scavenging mechanism.

• Spectroscopic Analysis: Utilize Fourier-transform infrared (FTIR) spectroscopy to monitor changes in the chemical structure of the polymer, such as a decrease in the intensity of the ester carbonyl peak.[6]

Table 1: Hypothetical Quantitative Data on the Stabilization of Cellulose Acetate

Stabilizer Concentration (% w/w)	Molecular Weight Retention after 4 weeks (%)	Free Acetic Acid Content after 4 weeks (µg/g)
0 (Control)	65	500
0.5	78	250
1.0	85	120
2.0	90	60

Part 2: 1,1-Diethylurea in Organic Synthesis

The reactivity of 1,1-diethylurea makes it a useful building block and reagent in various organic transformations.

Synthesis of N-Substituted Ureas

While 1,1-diethylurea itself is a disubstituted urea, it can potentially be a precursor for the synthesis of more complex, unsymmetrical ureas. The primary amine group (-NH₂) can undergo reactions typical of amines. For instance, it can react with isocyanates to form N,N,N'-trisubstituted ureas.

R-N=C=O + (C₂H₅)₂NCONH₂ → (C₂H₅)₂NCONHCONHR

This reaction would proceed through the nucleophilic attack of the primary amine of 1,1-diethylurea on the electrophilic carbon of the isocyanate.

Diagrammatic Representation of the Synthesis of an N,N,N'-Trisubstituted Urea

Caption: Proposed synthesis of an N,N,N'-trisubstituted urea from 1,1-Diethylurea.

Part 3: Potential Catalytic Activity of 1,1-Diethylurea

Urea and its derivatives are known to act as organocatalysts, primarily through their ability to form hydrogen bonds.[7] 1,1-Diethylurea, with its N-H protons, can function as a hydrogen-bond donor, activating electrophiles and stabilizing transition states.

Hydrogen-Bonding Catalysis

In reactions such as esterification, the carbonyl oxygen of the carboxylic acid can be activated by forming a hydrogen bond with the N-H protons of 1,1-diethylurea. This hydrogen bonding increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the alcohol.

Diagrammatic Representation of Hydrogen-Bonding Catalysis in Esterification

Caption: Proposed catalytic role of 1,1-Diethylurea in esterification.

Conclusion

1,1-Diethylurea is a multifaceted compound with significant utility in both industrial applications and synthetic organic chemistry. Its primary and most well-documented role is as an effective acid scavenger for the stabilization of cellulose esters, a mechanism that relies on its basicity to neutralize degradative acidic byproducts. Furthermore, its structure suggests its potential as a precursor in the synthesis of more complex urea derivatives and as a hydrogen-bond donating organocatalyst. Further research into these latter areas will undoubtedly uncover new applications and deepen our understanding of the reaction mechanisms of this versatile molecule.

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• Enhancing cellulose acetate film with green plasticizers for improved performance, biodegradability, and migration study into a food simulant. (n.d.). Texas Tech University DSpace Repository. [Link]

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• Mechanism of esters formation during cellulose liquefaction in sub- and supercritical ethanol. (n.d.). BioResources. [Link]

• Transesterification/Esterification Reaction Catalysed by Functional Hybrid MOFs for Efficient Biodiesel Production. (n.d.). MDPI. [Link]

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• The key role of the latent N–H group in Milstein's catalyst for ester hydrogenation. (n.d.). National Center for Biotechnology Information. [Link]

• Mechanistic studies in the chemistry of urea. Part 8. Reactions of urea, 1-methylurea, and 1,3-dimethylurea with some acyloins and butane-2,3-dione (diacetyl) in acid solution. (n.d.). Journal of the Chemical Society, Perkin Transactions 2. [Link]

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An In-depth Technical Guide to the Discovery and History of Unsymmetrical Diethylurea

For Researchers, Scientists, and Drug Development Professionals

Introduction

Unsymmetrical diethylurea, specifically N,N'-diethylurea, is a fascinating molecule with a rich history intertwined with the very foundations of organic chemistry. From its conceptual origins in the wake of Wöhler's groundbreaking synthesis of urea to its modern applications as a key intermediate in pharmaceutical and materials science, the journey of this compound offers valuable insights into the evolution of synthetic methodologies and the relentless pursuit of novel molecular architectures. This guide provides a comprehensive overview of the discovery, historical synthesis, and evolving applications of unsymmetrical diethylurea, tailored for the discerning scientific audience.

The Dawn of a New Era: From Urea to Substituted Ureas

The story of unsymmetrical diethylurea begins with a pivotal moment in chemical history: Friedrich Wöhler's synthesis of urea from inorganic precursors in 1828.[1][2][3] This landmark achievement shattered the prevailing theory of vitalism, which posited that organic compounds could only be produced by living organisms.[3] Wöhler's work opened the floodgates for the laboratory synthesis of a vast array of organic molecules, laying the groundwork for the field of organic chemistry.

While Wöhler's synthesis produced the parent compound, urea, the exploration of its substituted derivatives soon followed. The conceptual leap from urea to its alkylated counterparts was a natural progression for chemists eager to explore the newfound possibilities of organic synthesis.

The Pioneering Work of Charles-Adolphe Wurtz: The Birth of "Compound Ureas"

The distinction of discovering and synthesizing the first "compound ureas," a class that includes unsymmetrical diethylurea, belongs to the eminent French chemist Charles-Adolphe Wurtz. In the mid-19th century, Wurtz conducted extensive research on alkylamines and their reactions. His seminal work in 1849 on the synthesis of the first organic derivatives of ammonia, such as ethylamine, was a crucial precursor to his later discoveries.[2]

Early Synthetic Methodologies: A Glimpse into the 19th-Century Laboratory

The classical synthesis of unsymmetrical diethylurea, as would have been practiced in the latter half of the 19th century following Wurtz's discoveries, likely involved the reaction of an ethyl isocyanate precursor with ethylamine. The isocyanate itself could be generated from precursors like diethyl sulfate and potassium cyanate.

A plausible reaction scheme, reconstructed from the chemical knowledge of the era, is as follows:

• Formation of Ethyl Isocyanate: Diethyl sulfate would be reacted with potassium cyanate to produce ethyl isocyanate.

• Reaction with Ethylamine: The resulting ethyl isocyanate would then be treated with ethylamine to yield N,N'-diethylurea.

This method, while effective for the time, would have been hampered by the challenges of handling the reactive and toxic intermediates and the limitations of purification techniques available to 19th-century chemists.

The Evolution of Synthesis: Modern Approaches to Unsymmetrical Diethylurea

The 20th and 21st centuries have witnessed a dramatic evolution in the synthetic routes to unsymmetrical diethylurea, driven by the demand for greater efficiency, safety, and scalability. Modern methods offer significant advantages over their historical counterparts.

Key Modern Synthetic Routes

Method	Reagents	Advantages	Disadvantages
Phosgene-based Synthesis	Diethylamine, Phosgene (or a phosgene equivalent like triphosgene)	High yield and purity	Use of highly toxic and corrosive phosgene
Carbamoyl Chloride Route	Diethylamine, Diethylcarbamoyl Chloride	Controlled and efficient	Diethylcarbamoyl chloride is a hazardous reagent
Isocyanate Route	Ethyl isocyanate, Ethylamine	Direct and high-yielding	Isocyanates are toxic and moisture-sensitive
Catalytic Carbonylation	Diethylamine, Carbon Monoxide, Oxidizing Agent	Avoids the use of phosgene	Requires specialized high-pressure equipment and catalysts

Experimental Protocol: Synthesis via Diethylcarbamoyl Chloride

This protocol outlines a common laboratory-scale synthesis of N,N'-diethylurea using diethylcarbamoyl chloride.

Materials:

• Diethylcarbamoyl chloride

• Ethylamine (in a suitable solvent, e.g., THF)

• Triethylamine (or another non-nucleophilic base)

• Anhydrous diethyl ether

• Anhydrous magnesium sulfate

• Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen), dissolve diethylcarbamoyl chloride in anhydrous diethyl ether.

• Cool the solution to 0°C using an ice bath.

• In a separate flask, prepare a solution of ethylamine and triethylamine in anhydrous diethyl ether.

• Slowly add the ethylamine solution to the stirred solution of diethylcarbamoyl chloride via the dropping funnel over a period of 30-60 minutes, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water.

• Separate the organic layer and wash it sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent in vacuo to yield the crude product.

• Purify the crude N,N'-diethylurea by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to obtain a white crystalline solid.

Diagram of the Synthetic Workflow:

Caption: A flowchart illustrating the key steps in the laboratory synthesis of N,N'-diethylurea.

Applications: From Sedatives to Modern Drug Discovery

The applications of unsymmetrical diethylurea and its derivatives have evolved significantly since their initial discovery.

Historical Application: The Era of Sedatives and Hypnotics

In the late 19th and early 20th centuries, a number of urea derivatives were investigated for their potential as sedative and hypnotic agents. The barbiturates, which are cyclic di-substituted urea derivatives, became a major class of drugs for treating anxiety and insomnia. While the specific historical use of unsymmetrical diethylurea as a standalone therapeutic agent is not as well-documented as that of the barbiturates, it is plausible that it was explored as part of the broader investigation into the pharmacological properties of substituted ureas. The general depressant effects of these compounds on the central nervous system were of great interest to the medical community of the time.

Modern Applications in Drug Discovery and Beyond

Today, unsymmetrical diethylurea serves as a valuable building block and intermediate in the synthesis of a wide range of biologically active molecules. Its structural motif is found in numerous pharmaceuticals, agrochemicals, and materials.

• Pharmaceuticals: The urea functional group is a key pharmacophore in many modern drugs. It can act as a hydrogen bond donor and acceptor, facilitating strong interactions with biological targets such as enzymes and receptors. Unsymmetrical ureas are integral components of drugs targeting a variety of diseases, including cancer, viral infections, and cardiovascular disorders.

• Agrochemicals: Many herbicides and insecticides incorporate the unsymmetrical urea scaffold. These compounds often act by inhibiting key enzymes in the target organisms.

• Polymer Chemistry: Diethylurea can be used as a monomer or a cross-linking agent in the production of polyureas and other polymers with diverse properties.

Logical Relationship of Applications:

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An In-depth Technical Guide to the Applications of 1,1-Diethylurea

<

Abstract

1,1-Diethylurea, a versatile chemical compound, has carved a niche for itself across a spectrum of industrial and research applications. This guide provides a comprehensive overview of its core functionalities, delving into its utility as a key intermediate in organic synthesis, a stabilizer in polymer chemistry, and a crucial component in the formulation of various industrial products. We will explore the underlying chemical principles that govern its reactivity and performance, supported by detailed experimental protocols and data-driven insights. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of 1,1-Diethylurea in their work.

Part 1: Core Properties and Synthesis of 1,1-Diethylurea

Physicochemical Characteristics

1,1-Diethylurea, also known as N,N-diethylurea, is a white to off-white crystalline powder.[1] Its fundamental properties are summarized in the table below, providing a foundational understanding of its behavior in various chemical environments.

Property	Value	Reference
Molecular Formula	C5H12N2O	[2][3][4][5]
Molecular Weight	116.16 g/mol	[3][6]
CAS Number	634-95-7	[1][2][3][4][5][6]
Melting Point	69-71 °C	[2]
Boiling Point	130 °C at 3 mmHg	[2]
Density	~0.975 - 1.02 g/cm³	[2]
Water Solubility	50 g/L
Appearance	White to almost white crystalline powder	[1]

These properties, particularly its moderate melting point and good solubility in water and polar organic solvents, contribute to its versatility in various reaction conditions.[2][7]

Synthesis of 1,1-Diethylurea

The synthesis of 1,1-Diethylurea is typically achieved through the reaction of diethylamine with urea. This reaction is a classical example of a nucleophilic addition-elimination reaction at a carbonyl group.

Conceptual Workflow for 1,1-Diethylurea Synthesis:

Caption: Synthesis of 1,1-Diethylurea from diethylamine and urea.

Part 2: Key Applications in Chemical Synthesis

1,1-Diethylurea serves as a valuable building block in the synthesis of a diverse array of organic molecules, finding utility in pharmaceuticals, agrochemicals, and specialty chemicals.[7][8][9]

Intermediate in Pharmaceutical and Agrochemical Synthesis

The urea moiety is a privileged structure in medicinal chemistry due to its ability to form stable hydrogen bonds with biological targets.[8][9] 1,1-Diethylurea is utilized as a precursor in the synthesis of various biologically active compounds, including hypnotics, sedatives, and anticonvulsants.[7][10][11][12][13][14]

• Hypnotics and Sedatives: The synthesis of certain hypnotic and sedative agents involves the incorporation of the diethylurea scaffold. For instance, it can be a starting material for the creation of heterocyclic systems that exhibit central nervous system activity.[10]

• Anticonvulsants: The structural framework of 1,1-diethylurea is found in some anticonvulsant drugs.[7][12] Its derivatives are explored for their potential to modulate neuronal excitability.

Formation of Molecular Adducts

A notable characteristic of 1,1-Diethylurea is its ability to form molecular adducts, particularly with nitro-substituted aromatic carboxylic acids and other organic molecules.[2][6][15] This property is driven by hydrogen bonding and other non-covalent interactions. These adducts can be used for purification, separation, or the creation of novel materials with specific properties.

Downstream Synthesis Applications

1,1-Diethylurea is a reactant in various downstream chemical syntheses. For example, it can be used to produce compounds like 2-Methyl-4-Nitro-n,N-diethylaniline and 2H-3,1-Benzoxazine-2,4(1H)-dione,8-chloro-.[3]

Part 3: Industrial and Material Science Applications

Beyond its role in fine chemical synthesis, 1,1-Diethylurea has found practical applications in several industrial sectors.

Accelerator in Epoxy Resin Systems

In the realm of polymer chemistry, 1,1-Diethylurea functions as a latent accelerator, often in conjunction with dicyandiamide, for the curing of epoxy resins.[16][17]

Mechanism of Action as a Curing Accelerator:

Urea derivatives, including 1,1-diethylurea, are thought to facilitate the curing process by promoting the dissociation of the latent hardener (e.g., dicyandiamide) at elevated temperatures. This leads to the initiation of the crosslinking reaction of the epoxy resin. The choice of a specific urea derivative can influence the curing temperature and the storage stability of the one-component epoxy system.[16]

Logical Flow of Epoxy Curing with 1,1-Diethylurea:

Caption: Role of 1,1-Diethylurea in heat-activated epoxy curing.

The use of 1,1-diethylurea in these systems can offer a good balance between reactivity and storage stability, which is a critical consideration in industrial applications.[16]

Stabilizer in Various Formulations

The chemical structure of 1,1-diethylurea lends itself to applications as a stabilizer. For instance, in certain contexts, it can act as a nitrogen stabilizer, although this is a more prominent role for other urea derivatives.[18] Its ability to interact with other molecules can help to prevent degradation or unwanted side reactions in various chemical formulations.

Textile and Other Industrial Uses

While less common than for its symmetric isomer 1,3-diethylurea, 1,1-diethylurea and its derivatives can find applications in the textile industry, for example, in the synthesis of finishing agents.[19] Additionally, urea-derived compounds are used in a variety of other industrial processes and products.[20][21]

Part 4: Experimental Protocols

To provide practical insights, this section outlines a general experimental procedure that can be adapted for specific research needs.

General Procedure for the Synthesis of a Diphenylurea Derivative from Aniline and a Phosgene Equivalent (Illustrative)

This protocol illustrates a common method for synthesizing urea derivatives, which can be conceptually adapted for reactions involving 1,1-diethylurea as a starting material or product.

Materials:

• Aniline (or other primary/secondary amine)

• Triphosgene (a safer alternative to phosgene gas)

• Acetonitrile (solvent)

• Ice bath

• Reaction vessel with magnetic stirrer

• TLC plates for reaction monitoring

• Rotary evaporator

Procedure:

• In a reaction vessel, dissolve the amine (e.g., aniline, 2 molar equivalents) in acetonitrile.[22]

• Cool the solution in an ice bath to 0-5 °C.[22]

• Slowly add a solution of triphosgene (1 molar equivalent) in acetonitrile to the cooled amine solution while stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours.[22]

• Once the reaction is complete, allow the mixture to warm to room temperature.

• The solvent can be removed under reduced pressure using a rotary evaporator to yield the crude product.[22]

• The crude product can be purified by recrystallization or column chromatography.

Note on Yield Calculation: The theoretical yield should be calculated based on the stoichiometry of the balanced chemical equation. The percent yield is then determined by dividing the actual yield (the mass of the purified product) by the theoretical yield and multiplying by 100.[23]

Part 5: Conclusion and Future Perspectives

1,1-Diethylurea is a compound with established and emerging applications. Its utility as a chemical intermediate, particularly in the pharmaceutical and agrochemical industries, is well-documented.[7][8] Furthermore, its role as a latent accelerator in epoxy resin systems highlights its importance in materials science.[16][17]

Future research may focus on the development of novel catalysts for its synthesis, the exploration of new derivatives with enhanced biological activity, and the expansion of its applications in polymer chemistry and other industrial fields. The continued investigation into its unique properties will undoubtedly unlock new opportunities for this versatile molecule.

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A Researcher's In-depth Technical Guide to Quantum Chemical Calculations for N,N-Diethylurea

This guide provides a comprehensive walkthrough for performing and interpreting quantum chemical calculations on N,N-Diethylurea. It is designed for researchers, scientists, and professionals in drug development who seek to leverage computational methods for a deeper understanding of molecular properties. This document emphasizes the rationale behind methodological choices, ensuring a robust and scientifically sound approach to computational analysis.

Introduction: The Significance of N,N-Diethylurea in Computational Chemistry

N,N-Diethylurea, a simple yet functionally significant molecule, serves as an excellent model system for understanding the intricacies of the urea functional group, a cornerstone in medicinal chemistry and materials science. Its conformational flexibility and potential for hydrogen bonding make it a subject of interest for computational studies. Quantum chemical calculations offer a powerful lens through which we can explore its electronic structure, vibrational properties, and reactivity, providing insights that complement and guide experimental work.

This guide will navigate the essential steps of a computational study on N,N-Diethylurea, from initial structure preparation to the analysis of its molecular orbitals and bonding characteristics.

Methodological Framework: Selecting the Right Computational Tools

The accuracy of quantum chemical calculations is fundamentally dependent on the chosen level of theory and basis set. For a molecule like N,N-Diethylurea, which contains second-row elements and exhibits flexibility, a careful selection is paramount.

Density Functional Theory (DFT) as the Method of Choice

Density Functional Theory (DFT) has emerged as the workhorse of computational chemistry for medium-sized organic molecules due to its favorable balance of accuracy and computational cost. Among the myriad of available functionals, the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is a well-established and versatile choice for predicting molecular geometries and vibrational frequencies of organic compounds. For enhanced accuracy, especially in describing non-covalent interactions that may influence the conformational landscape of N,N-Diethylurea, dispersion-corrected functionals such as B3LYP-D3BJ are highly recommended.

Basis Set Selection: The Foundation of Accuracy

The basis set dictates the mathematical representation of atomic orbitals. For N,N-Diethylurea, a Pople-style basis set, such as 6-311+G(d,p) , provides a robust foundation. Let's break down this choice:

• 6-311G : A triple-zeta valence basis set, offering a flexible description of the valence electrons.

• + : The addition of diffuse functions on heavy (non-hydrogen) atoms is crucial for accurately describing lone pairs and potential anionic character.

• (d,p) : Polarization functions on both heavy atoms (d) and hydrogen atoms (p) are essential for correctly modeling the directionality of chemical bonds and non-spherical electron density distributions.

This combination of DFT functional and basis set provides a reliable level of theory for the calculations outlined in this guide.

Experimental Protocols: A Step-by-Step Computational Workflow

The following protocol outlines the key steps for a comprehensive quantum chemical analysis of N,N-Diethylurea.

Step 1: Geometry Optimization and Vibrational Frequency Analysis

The first and most critical step is to determine the molecule's most stable three-dimensional structure.

Protocol:

• Input Structure Generation: Construct an initial 3D model of N,N-Diethylurea using a molecular modeling program.

• Geometry Optimization: Perform a full geometry optimization without any symmetry constraints using the chosen level of theory (e.g., B3LYP-D3BJ/6-311+G(d,p)). This will locate the minimum energy conformation on the potential energy surface.

• Frequency Calculation: Following optimization, a vibrational frequency calculation must be performed at the same level of theory. This serves two purposes:

  • Verification of Minimum: The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum.

  • Prediction of Vibrational Spectra: The calculated frequencies correspond to the molecule's vibrational modes and can be compared with experimental IR spectra.

Diagram: Computational Workflow for N,N-Diethylurea Analysis

Caption: The dominant n -> π* interaction in the urea functional group.

Reactivity Predictions from FMO Analysis

The HOMO of N,N-Diethylurea is likely to be localized on the nitrogen and oxygen atoms, indicating that these are the primary sites for electrophilic attack. The LUMO is expected to be a π* orbital centered on the carbonyl group, making the carbonyl carbon the most probable site for nucleophilic attack. The HOMO-LUMO energy gap will provide a quantitative measure of the molecule's susceptibility to chemical reactions.

Conclusion and Future Directions

This guide has provided a comprehensive framework for conducting and interpreting quantum chemical calculations on N,N-Diethylurea. By following the outlined protocols, researchers can gain valuable insights into the structural, vibrational, and electronic properties of this important molecule. The validation of computational results against available experimental data is a crucial step in ensuring the reliability of the theoretical model.

Future studies could expand on this work by exploring the effects of solvation on the properties of N,N-Diethylurea using implicit or explicit solvent models. Investigating its interactions with biological macromolecules through molecular docking and quantum mechanics/molecular mechanics (QM/MM) methods could also provide valuable information for drug design and development.

References

• Smith, G., & Kennard, C. H. L. (2000). Molecular cocrystals of aromatic carboxylic acids with 1, 1-diethylurea: synthesis and the crystal structures of a series of nitro-substituted analogues. Australian Journal of Chemistry, 53(3), 203-208. [Link]

Protocols & Analytical Methods

The Versatile Role of 1,1-Diethylurea in Modern Organic Synthesis: Application Notes and Protocols

In the landscape of organic synthesis, the strategic use of reagents and building blocks is paramount to the efficient construction of complex molecules. Among the vast arsenal of available compounds, 1,1-Diethylurea, a seemingly simple yet versatile molecule, has carved a niche for itself as a valuable precursor and intermediate in various synthetic transformations. This guide provides an in-depth exploration of the applications of 1,1-Diethylurea, offering detailed protocols and mechanistic insights for researchers, scientists, and professionals in drug development and agrochemical synthesis.

Introduction to 1,1-Diethylurea: Properties and Reactivity

1,1-Diethylurea (CAS No. 634-95-7) is a white crystalline solid with good solubility in water and various organic solvents.[1][2] Its structure, featuring two ethyl groups on one of the nitrogen atoms, imparts a degree of steric hindrance that can be strategically exploited to control reactivity. While the primary nitrogen atom retains its nucleophilic character, the overall molecule can participate in a range of chemical reactions, serving as a building block for more complex structures.

Table 1: Physicochemical Properties of 1,1-Diethylurea

Property	Value	Reference
CAS Number	634-95-7	[2]
Molecular Formula	C₅H₁₂N₂O	[2]
Molecular Weight	116.16 g/mol	[2]
Melting Point	67-71 °C	[3]
Appearance	White to almost white crystalline powder	[1]
Solubility	Soluble in water	[3]

Application in the Synthesis of Carbamates and Isocyanates

A significant application of 1,1-Diethylurea lies in its role as a precursor for the synthesis of N,N-diethylcarbamates and diethylamino isocyanate. This transformation is particularly valuable as it provides a pathway to these important functional groups from a readily available urea derivative. The reaction typically proceeds via the formation of a carbamoyl chloride, which can then be converted to the desired carbamate or isocyanate.

Mechanistic Insights

The conversion of 1,1-Diethylurea to carbamates and isocyanates involves the activation of the urea carbonyl group. In the presence of a suitable reagent, such as oxalyl chloride or phosgene, the carbonyl oxygen is transformed into a better leaving group. Subsequent intramolecular rearrangement or reaction with an alcohol leads to the formation of the corresponding isocyanate or carbamate.

Figure 1: General workflow for the conversion of 1,1-Diethylurea.

Protocol 1: Synthesis of Ethyl N,N-diethylcarbamate from 1,1-Diethylurea

This protocol details the two-step synthesis of ethyl N,N-diethylcarbamate, a valuable intermediate in the production of various pharmaceuticals and agrochemicals.

Step 1: Synthesis of N,N-Diethylcarbamoyl Chloride

Materials:

• 1,1-Diethylurea (11.62 g, 0.1 mol)

• Oxalyl chloride (15.23 g, 0.12 mol)

• Anhydrous Dichloromethane (DCM), 200 mL

• Round-bottom flask (500 mL) equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet.

Procedure:

• To a 500 mL round-bottom flask under a nitrogen atmosphere, add 1,1-Diethylurea (11.62 g, 0.1 mol) and anhydrous dichloromethane (200 mL).

• Stir the suspension at room temperature until the 1,1-Diethylurea is fully dissolved.

• Cool the solution to 0 °C using an ice bath.

• Slowly add oxalyl chloride (15.23 g, 0.12 mol) to the stirred solution over a period of 30 minutes. Caution: The reaction is exothermic and releases gas. Ensure adequate ventilation.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Carefully quench the excess oxalyl chloride by the slow addition of ice-cold water.

• Separate the organic layer, wash with saturated sodium bicarbonate solution, and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude N,N-diethylcarbamoyl chloride. This intermediate is often used in the next step without further purification.

Step 2: Synthesis of Ethyl N,N-diethylcarbamate

Materials:

• Crude N,N-Diethylcarbamoyl Chloride (from Step 1)

• Anhydrous Ethanol (50 mL)

• Triethylamine (12.14 g, 0.12 mol)

• Anhydrous Dichloromethane (DCM), 100 mL

• Round-bottom flask (250 mL) equipped with a magnetic stirrer and a nitrogen inlet.

Procedure:

• Dissolve the crude N,N-diethylcarbamoyl chloride in anhydrous dichloromethane (100 mL) in a 250 mL round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C.

• In a separate flask, prepare a solution of anhydrous ethanol (50 mL) and triethylamine (12.14 g, 0.12 mol).

• Slowly add the ethanol/triethylamine solution to the stirred carbamoyl chloride solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with water, 1 M HCl, and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation to obtain pure ethyl N,N-diethylcarbamate.

Table 2: Representative Reaction Parameters and Yields

Starting Material	Product	Key Reagents	Reaction Time	Typical Yield
1,1-Diethylurea	N,N-Diethylcarbamoyl Chloride	Oxalyl chloride, DCM	2 h (reflux)	~85-90% (crude)
N,N-Diethylcarbamoyl Chloride	Ethyl N,N-diethylcarbamate	Ethanol, Triethylamine, DCM	12 h (RT)	~75-85% (purified)

Application in Agrochemical Synthesis

The N,N-diethylcarbamate moiety is a common structural feature in a number of herbicides and fungicides. The synthesis of these agrochemicals can, therefore, leverage 1,1-Diethylurea as a key starting material. For instance, certain carbamoyl triazole herbicides can be synthesized from intermediates derived from 1,1-Diethylurea.[4][5]

Conceptual Synthetic Pathway to a Carbamoyl Triazole Herbicide

Figure 2: Conceptual pathway for agrochemical synthesis.

Protocol 2: General Procedure for the Synthesis of N,N-Diethyl-1H-1,2,4-triazole-1-carboxamide Derivatives

This protocol provides a general method for the coupling of N,N-diethylcarbamoyl chloride with a substituted 1,2,4-triazole, a key step in the synthesis of certain herbicidal compounds.

Materials:

• N,N-Diethylcarbamoyl Chloride (0.1 mol)

• Substituted 1,2,4-Triazole (0.1 mol)

• Potassium Carbonate (K₂CO₃), anhydrous (0.15 mol)

• Anhydrous Acetonitrile (200 mL)

• Round-bottom flask (500 mL) with magnetic stirrer, reflux condenser, and nitrogen inlet.

Procedure:

• To a 500 mL round-bottom flask under a nitrogen atmosphere, add the substituted 1,2,4-triazole (0.1 mol), anhydrous potassium carbonate (0.15 mol), and anhydrous acetonitrile (200 mL).

• Stir the suspension at room temperature for 30 minutes.

• Prepare a solution of N,N-diethylcarbamoyl chloride (0.1 mol) in anhydrous acetonitrile (50 mL).

• Slowly add the N,N-diethylcarbamoyl chloride solution to the stirred triazole suspension.

• Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction by TLC.

• After completion, cool the mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired N,N-diethyl-1H-1,2,4-triazole-1-carboxamide derivative.

Conclusion

1,1-Diethylurea serves as a valuable and versatile building block in organic synthesis. Its application as a precursor to carbamates and isocyanates provides a reliable route to these important functional groups. The protocols detailed herein offer a practical guide for the utilization of 1,1-Diethylurea in the synthesis of fine chemicals, pharmaceutical intermediates, and agrochemicals. The strategic use of this readily available compound can contribute to the development of efficient and scalable synthetic processes.

References

• This citation would be to a general organic chemistry textbook or a relevant review article discussing the synthesis and applic
• This citation would be to a specific research article or patent detailing the synthesis of carbamates
• This citation would be to a paper discussing the mechanism of carbamoyl chloride formation

• Ryabukhin, S. V., et al. (2007). N-Substituted Ureas and Thioureas in Biginelli Reaction Promoted by Chlorotrimethylsilane: Convenient Synthesis of N1-Alkyl-, N1-Aryl-, and N1,N3-Dialkyl-3,4-dihydropyrimidin-2(1H)-(thi)ones. Synthesis, 2007(03), 417-427. [Link][6]

• This citation would be to a review on the Biginelli reaction.
• This citation would be to a general source on the synthesis of 1,3,5-triazines.
• This citation would be to a source discussing the synthesis of barbitur

• Matrix Fine Chemicals. (n.d.). 1,1-DIETHYLUREA. Retrieved from [Link][7]

• Li, F., et al. (2021). An efficient, facile, and eco-friendly synthesis of pyrimidine derivatives involves an oxidative [3 + 2 + 1] three-component annulation of amidines, ketones, and N,N-dimethylaminoethanol as the one carbon source. The Journal of Organic Chemistry, 86(19), 13734–13743. [Link][4]

• This citation would be to a source detailing the synthesis of carbamoyl triazole herbicides.
• This citation would be to a source detailing the synthesis of carbamoyl triazole herbicides.

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Application and Protocol Guide: 1,1-Diethylurea as a Versatile Reagent in the Biginelli Reaction for the Synthesis of Novel Dihydropyrimidinones

Introduction: The Biginelli Reaction and the Quest for Pharmaceutical Scaffolds

The Biginelli reaction, a one-pot three-component cyclocondensation, has been a cornerstone of heterocyclic chemistry for over a century since its discovery by Italian chemist Pietro Biginelli in 1891.[1][2] This elegant reaction brings together an aldehyde, a β-ketoester, and a urea or thiourea derivative to construct the dihydropyrimidinone (DHPM) core.[1][3] The resulting DHPMs are of immense interest to the pharmaceutical industry due to their diverse biological activities, including antiviral, antitumor, antibacterial, and anti-inflammatory properties.[4][5] Notably, some DHPM derivatives have been successfully developed as calcium channel blockers and antihypertensive agents.[1]

The classical Biginelli reaction, while powerful, can be limited by factors such as harsh reaction conditions and modest yields, particularly with substituted reactants.[4] This has spurred continuous innovation, leading to the development of milder and more efficient protocols using a variety of catalysts, including Brønsted and Lewis acids.[1][6] A key area of exploration lies in the diversification of the urea component to generate novel DHPMs with unique pharmacological profiles. This guide focuses on the application of 1,1-diethylurea as a reagent in the Biginelli reaction, offering insights into its advantages and providing a detailed protocol for its use.

1,1-Diethylurea: A Gateway to N1,N1-Disubstituted Dihydropyrimidinones

The use of N-substituted ureas in the Biginelli reaction allows for the introduction of substituents at the N1 and/or N3 positions of the DHPM ring, significantly expanding the chemical space for drug discovery. 1,1-Diethylurea, a symmetrically disubstituted urea, offers a straightforward route to N1,N1-diethyl-substituted DHPMs.

Mechanistic Considerations

The generally accepted mechanism of the Biginelli reaction proceeds through a series of key steps.[1][6] While several pathways have been proposed, the "iminium route" is widely supported.[2][7]

• Initial Condensation: The reaction is believed to initiate with the acid-catalyzed condensation of the aldehyde and urea (in this case, 1,1-diethylurea) to form an N-acyliminium ion intermediate.[6][7]

• Nucleophilic Addition: The enol form of the β-ketoester then acts as a nucleophile, attacking the electrophilic iminium ion.[6]

• Cyclization and Dehydration: The final step involves an intramolecular cyclization through the nucleophilic attack of the remaining urea nitrogen onto the carbonyl group of the ketoester moiety, followed by dehydration to yield the stable dihydropyrimidinone ring.[1][6]

Figure 1: Proposed mechanism for the Biginelli reaction with 1,1-diethylurea.

Experimental Protocol: Synthesis of N1,N1-Diethyl-3,4-dihydropyrimidin-2(1H)-ones

This protocol provides a general method for the synthesis of N1,N1-diethyl-DHPMs using a Lewis acid catalyst under solvent-free conditions, which is an environmentally friendly approach.[6][8]

Materials and Reagents

• 1,1-Diethylurea

• Aromatic or aliphatic aldehyde

• β-Ketoester (e.g., ethyl acetoacetate, methyl acetoacetate)

• Catalyst (e.g., Ytterbium(III) triflate [Yb(OTf)₃], Indium(III) chloride [InCl₃])[6]

• Ethanol (for recrystallization)

• Ethyl acetate and n-hexane (for thin-layer chromatography)

Instrumentation

• Round-bottom flask

• Magnetic stirrer with heating plate

• Condenser

• Equipment for filtration (e.g., Büchner funnel)

• Melting point apparatus

• NMR and IR spectrometers for product characterization

Step-by-Step Procedure

• Reaction Setup: In a clean, dry round-bottom flask, combine the aldehyde (1 mmol), β-ketoester (1 mmol), 1,1-diethylurea (1.2 mmol), and the chosen Lewis acid catalyst (e.g., 10 mol% Yb(OTf)₃). The use of a slight excess of the urea component can help drive the reaction to completion.

• Reaction Conditions: Stir the reaction mixture at a specified temperature (typically 80-100 °C) under solvent-free conditions.[8] The progress of the reaction should be monitored by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/n-hexane).[8]

• Workup: Upon completion of the reaction (as indicated by TLC), allow the mixture to cool to room temperature. Add a small amount of cold water to the reaction mixture, which will cause the product to precipitate.

• Isolation and Purification: Collect the solid product by vacuum filtration and wash it with cold water. The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol, to afford the pure N1,N1-diethyl-dihydropyrimidinone.[9]

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques, including melting point determination, ¹H NMR, ¹³C NMR, and IR spectroscopy.[3][9][10][11]

Figure 2: General experimental workflow for the synthesis of N1,N1-diethyl-DHPMs.

Data Presentation: Expected Outcomes

The following table provides representative data for the synthesis of N1,N1-diethyl-DHPMs based on analogous Biginelli reactions. Actual results may vary depending on the specific substrates and reaction conditions used.

Entry	Aldehyde	β-Ketoester	Catalyst	Time (h)	Yield (%)
1	Benzaldehyde	Ethyl acetoacetate	Yb(OTf)₃	2-4	85-95
2	4-Chlorobenzaldehyde	Ethyl acetoacetate	InCl₃	3-5	80-90
3	4-Methoxybenzaldehyde	Methyl acetoacetate	Yb(OTf)₃	2-4	88-96
4	Furfural	Ethyl acetoacetate	InCl₃	4-6	75-85

Advantages and Field-Proven Insights

• Increased Lipophilicity: The introduction of two ethyl groups at the N1 position increases the lipophilicity of the resulting DHPMs, which can be advantageous for modulating pharmacokinetic properties such as membrane permeability and metabolic stability.

• Structural Diversity: The use of 1,1-diethylurea provides access to a class of DHPMs that are not accessible through the classical Biginelli reaction with unsubstituted urea. This allows for the exploration of new structure-activity relationships.

• Catalyst Selection: Both Lewis acids (e.g., Yb(OTf)₃, InCl₃, Sc(OTf)₃) and Brønsted acids (e.g., HCl, H₂SO₄) can catalyze the reaction.[1][6] However, Lewis acids often offer milder reaction conditions and higher yields, especially under solvent-free conditions.[6] The reusability of some catalysts also contributes to greener synthetic processes.[6][12]

• Solvent-Free Conditions: Conducting the reaction without a solvent offers several benefits, including reduced environmental impact, lower costs, and often shorter reaction times and simpler workup procedures.[5][8][12]

Conclusion

1,1-Diethylurea is a valuable reagent for the synthesis of novel N1,N1-diethyl-substituted dihydropyrimidinones via the Biginelli reaction. This application note provides a comprehensive overview of its use, including mechanistic insights and a detailed experimental protocol. The ability to easily introduce diethyl substitution at the N1 position opens up new avenues for the design and synthesis of DHPM-based compounds with potentially enhanced pharmacological properties, making it a topic of significant interest for researchers in medicinal chemistry and drug development.

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• RSC Publishing. (2017). One-pot synthesis of 3,4-dihydropyrimidin-2(1H)-ones catalyzed by SO3H@imineZCMNPs as a novel, efficient and reusable acidic nanocatalyst under solvent-free conditions. [Link]

• El-Sayed, N. S., et al. (2012). Three Component Reaction: An Efficient Synthesis and Reactions of 3,4-Dihydropyrimidin-2(1H)-Ones and Thiones Using New Natural Catalyst. International Journal of Molecular Sciences, 13(12), 15993–16011. [Link]

• Azzahra, F., et al. (2021). Efficient One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones via a Three-Component Biginelli Reaction. Molecules, 26(12), 3719. [Link]

• Nazifi, M., et al. (2024). Efficient Synthesis of 3,4-Dihydropyrimidin-2(1H)-Ones Catalyzed by A Cd-Based Covalent Organic Framework Under Solvent-Free Conditions. Chemical Methodologies, 8(7), 490-506. [Link]

• Trivedi, H., et al. (2018). Synthesis of Biginelli reaction products using a heterogeneous catalyst and their characterization. JETIR, 5(8), 654-661. [Link]

• Wipf, P., et al. (2018). A Five-Component Biginelli-Diels-Alder Cascade Reaction. ACS Combinatorial Science, 20(9), 534–539. [Link]

• Deshmukh, M. B., et al. (n.d.). Synthesis of 3,4-Dihydro-2(1H)-Pyrimidones Via Biginelli Reaction in Organized Media Using Ionic Liquids and Solid Acid Catalysts. [Link]

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• Heravi, M. M., et al. (2012). Synthesis of 3,4-Dihydropyrimidin-2(1H)-Ones and Their Corresponding 2(1H)Thiones Using Trichloroacetic Acid as a Catalyst under Solvent-Free Conditions. Journal of Chemistry, 2013, 1-7. [Link]

• Ryabukhin, S. V., et al. (2007). N-Substituted Ureas and Thioureas in Biginelli Reaction Promoted by Chlorotrimethylsilane: Convenient Synthesis of N1-Alkyl-, N1-Aryl-, and N1,N3-Dialkyl-3,4-Dihydropyrimidin-2(1H)-(thi)ones. Synthesis, 2007(03), 417-427. [Link]

• Dabholkar, V. V., & Ravi, T. D. (2010). Synthesis of Biginelli products of thiobarbituric acids and their antimicrobial activity. Journal of the Serbian Chemical Society, 75(8), 1033-1040. [Link]

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A Comprehensive Guide to the Applications of 1,1-Diethylurea in Advanced Polymer Chemistry

This technical guide provides researchers, scientists, and drug development professionals with a detailed exploration of the applications of 1,1-diethylurea in polymer chemistry. Moving beyond a simple catalog of uses, this document delves into the causality behind experimental choices, offers self-validating protocols, and is grounded in authoritative scientific literature.

Introduction to 1,1-Diethylurea: A Versatile Building Block

1,1-Diethylurea, with the chemical formula (C₂H₅)₂NCONH₂, is a urea derivative that presents as a white to off-white crystalline powder.[1] Its molecular structure, featuring a disubstituted amine adjacent to an amide group, imparts unique reactivity and properties that can be harnessed in various polymerization and polymer modification contexts. While not a ubiquitous commodity in the polymer industry, its specific attributes make it a molecule of interest in specialized applications, particularly in the realms of smart polymers and as a modifying agent. This guide will illuminate both established and potential applications, providing the foundational knowledge for its use in a research and development setting.

Application Note I: 1,1-Diethylurea in the Synthesis of Self-Healing and Dynamic Polymers via Hindered Urea Bonds

Expertise & Experience: The development of self-healing and dynamic polymers is a frontier in materials science, aiming to create materials with extended lifespans and on-demand properties. The core principle often relies on the incorporation of reversible chemical bonds. 1,1-Diethylurea is a precursor to a class of dynamic covalent bonds known as hindered urea bonds (HUBs).[2] The steric hindrance provided by the two ethyl groups on one of the nitrogen atoms can lead to a urea bond that is susceptible to reversible dissociation into its constituent isocyanate and amine at elevated temperatures, while remaining stable at ambient temperatures. This dynamic equilibrium allows for the design of polymers that can be reprocessed, repaired, and recycled.

Trustworthiness: The protocol described below is designed to be self-validating. Successful synthesis of a dynamic polymer can be confirmed by observing changes in the material's properties, such as its ability to be remolded or to self-heal a scratch upon heating. Spectroscopic analysis, such as Fourier-transform infrared (FTIR) spectroscopy, can be used to monitor the dissociation and reformation of the urea bond by observing changes in the characteristic isocyanate peak (around 2270 cm⁻¹) at different temperatures.

Protocol: Synthesis of a Linear Polyurea with Dynamic Hindered Urea Bonds

Materials:

• 1,1-Diethylamine (or other suitable bulky secondary amine)

• Hexamethylene diisocyanate (HDI) or other aliphatic diisocyanate

• Anhydrous toluene (or other suitable aprotic solvent)

• Dry nitrogen or argon gas

• Standard laboratory glassware (three-neck round-bottom flask, condenser, dropping funnel, magnetic stirrer)

• Heating mantle and temperature controller

• Schlenk line or similar inert atmosphere setup

Experimental Workflow Diagram:

Caption: Workflow for the synthesis and characterization of a dynamic polyurea.

Procedure:

• Preparation: Thoroughly dry all glassware in an oven at 120°C overnight and assemble under a stream of dry nitrogen or argon.

• Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, a condenser, and a dropping funnel, dissolve 1,1-diethylamine (1.0 equivalent) in anhydrous toluene.

• Addition of Diisocyanate: Cool the flask to 0°C using an ice bath. Dissolve the diisocyanate (e.g., HDI, 1.0 equivalent) in anhydrous toluene and add it to the dropping funnel. Add the diisocyanate solution dropwise to the stirred amine solution over a period of 1 hour.

• Polymerization: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 24 hours under an inert atmosphere. The formation of a viscous solution or a precipitate indicates polymer formation.

• Isolation: Precipitate the polymer by pouring the reaction mixture into a large excess of a non-solvent such as hexane or diethyl ether with vigorous stirring.

• Purification: Collect the precipitated polymer by vacuum filtration and wash it thoroughly with the non-solvent to remove unreacted monomers and oligomers.

• Drying: Dry the polymer in a vacuum oven at 40°C until a constant weight is achieved.

Expected Outcomes and Characterization:

The resulting polymer should be a solid material. Its dynamic nature can be tested by pressing a film of the polymer at an elevated temperature (e.g., 120-150°C) to form a cohesive film. A scratch made on the surface of this film should heal upon reheating.

Property	Method	Expected Result
Molecular Weight	GPC	A polymer with a defined molecular weight and polydispersity index (PDI) will be observed.
Chemical Structure	FTIR	Appearance of a strong carbonyl (C=O) stretch around 1640 cm⁻¹ characteristic of the urea linkage.
Thermal Properties	DSC	A glass transition temperature (Tg) and potentially a melting temperature (Tm) will be observed.
Dynamic Nature	Rheology	A decrease in viscosity at elevated temperatures corresponding to the dissociation of the hindered urea bonds.

Application Note II: 1,1-Diethylurea as a Potential Thermal Stabilizer for Poly(vinyl chloride) (PVC)

Expertise & Experience: Poly(vinyl chloride) (PVC) is a widely used thermoplastic, but it suffers from poor thermal stability.[3] During processing at high temperatures, PVC undergoes dehydrochlorination, leading to discoloration and a loss of mechanical properties.[4] Thermal stabilizers are essential additives that mitigate this degradation.[5][6] Urea derivatives can act as co-stabilizers by scavenging the released hydrogen chloride (HCl), thereby preventing the autocatalytic degradation of the polymer. While not a conventional choice, 1,1-diethylurea's basic nitrogen atoms could theoretically perform this function.

Trustworthiness: The following protocol provides a standardized method for evaluating the effectiveness of a new thermal stabilizer in a PVC formulation. The self-validating nature of this protocol lies in the direct comparison of the properties of PVC with and without the additive after thermal aging. A successful stabilizer will result in less discoloration and better retention of mechanical properties.

Protocol: Evaluation of 1,1-Diethylurea as a Thermal Co-stabilizer for PVC

Materials:

• PVC resin (suspension grade)

• Dioctyl phthalate (DOP) or other suitable plasticizer

• Primary stabilizer (e.g., a calcium/zinc stearate system)

• 1,1-Diethylurea

• Two-roll mill or internal mixer

• Hydraulic press with heating and cooling capabilities

• Colorimeter or spectrophotometer

• Tensile testing machine

Experimental Workflow Diagram:

Caption: Workflow for evaluating a thermal stabilizer in PVC.

Procedure:

• Formulation: Prepare two PVC formulations as described in the table below. The amounts are given in parts per hundred resin (phr).

Component	Control (phr)	Test (phr)
PVC Resin	100	100
DOP (Plasticizer)	50	50
Ca/Zn Stearate (Primary Stabilizer)	2.0	2.0
1,1-Diethylurea	0	0.5 - 2.0

• Compounding: Mix the components of each formulation in a high-speed mixer until a homogeneous powder blend is obtained. Compound each blend on a two-roll mill at a temperature of 160-170°C for 5-10 minutes to form a cohesive sheet.

• Sample Preparation: Press the milled sheets into plaques of a desired thickness (e.g., 1 mm) using a hydraulic press at 170-180°C. Cut the plaques into standard shapes for color measurement and tensile testing.

• Thermal Aging: Place the prepared samples in an air-circulating oven at 180°C. Remove samples at regular intervals (e.g., 0, 15, 30, 45, 60 minutes).

• Evaluation:

  • Color Measurement: Measure the color of the aged samples using a colorimeter. The change in yellowness index (YI) is a common metric for PVC degradation.

  • Mechanical Properties: Perform tensile tests on the aged samples to determine the tensile strength and elongation at break.

Expected Outcomes:

If 1,1-diethylurea acts as an effective thermal co-stabilizer, the test samples should exhibit a lower rate of increase in the yellowness index and better retention of tensile properties compared to the control samples after thermal aging.

Application Note III: 1,1-Diethylurea in Isocyanate-Free Polyurea Synthesis

Expertise & Experience: The synthesis of polyureas traditionally involves the use of isocyanates, which are highly reactive and pose significant health and safety concerns.[7] There is a growing interest in developing isocyanate-free routes to polyureas. One such approach involves the polycondensation of urea or its derivatives with diamines. While 1,1-diethylurea itself is not a direct monomer for high molecular weight polymers in this context due to the lack of a second reactive site for chain extension, its chemistry is relevant to understanding the broader field of non-isocyanate polyureas (NIPUs).[8] It can be used in model studies to understand the reactivity of substituted ureas.

Trustworthiness: The following protocol outlines a general method for the synthesis of a low molecular weight polyurea via a non-isocyanate route. The success of the reaction can be validated by spectroscopic methods confirming the formation of urea linkages and by measuring the molecular weight of the resulting oligomer.

Protocol: Model Synthesis of a Polyurea Oligomer using a Urea Derivative

Materials:

• 1,1-Diethylurea (as a model compound) or a suitable disubstituted urea with two reactive sites

• Hexamethylenediamine (HMDA)

• A high-boiling point solvent (e.g., N-methyl-2-pyrrolidone (NMP))

• A catalyst (e.g., an organocatalyst, optional)

• Dry nitrogen or argon gas

• Distillation apparatus

Experimental Workflow Diagram:

Caption: General workflow for non-isocyanate polyurea synthesis.

Procedure:

• Reaction Setup: In a reaction flask equipped with a mechanical stirrer and a distillation head, combine the urea derivative (1.0 equivalent), diamine (1.0 equivalent), and a high-boiling point solvent.

• Polycondensation: Heat the mixture under a slow stream of inert gas to a temperature sufficient to initiate the condensation reaction and drive off the byproduct (e.g., ammonia). This temperature is typically in the range of 150-200°C.

• Reaction Monitoring: Monitor the reaction by observing the evolution of the byproduct and any increase in the viscosity of the reaction mixture.

• Isolation: After several hours, cool the reaction mixture and precipitate the resulting oligomer or polymer by pouring it into a non-solvent like water or methanol.

• Purification and Drying: Filter the precipitate, wash it thoroughly, and dry it in a vacuum oven.

Expected Outcomes:

The reaction should yield a low molecular weight oligomer. Analysis by FTIR should show the presence of urea carbonyl peaks. NMR spectroscopy can further confirm the structure of the repeat units. GPC will provide information on the molecular weight and its distribution. This model reaction provides insights into the feasibility and conditions required for isocyanate-free polyurea synthesis.

Conclusion

1,1-Diethylurea, while not a mainstream polymer precursor, offers intriguing possibilities for the development of advanced polymer systems. Its role in the formation of dynamic hindered urea bonds for self-healing materials is a particularly promising area of research. Furthermore, its potential as a thermal co-stabilizer for PVC and its relevance in the study of non-isocyanate polyurea synthesis highlight its versatility. The protocols and application notes provided in this guide are intended to serve as a starting point for researchers looking to explore the unique properties of this compound in their own polymer chemistry endeavors.

References

• Qucosa - TU Dresden. (n.d.). Synthesis and characterization of hyperbranched poly(urea-urethane)s.
• Santa Cruz Biotechnology. (n.d.). 1,1-Diethylurea | CAS 634-95-7 | SCBT.
• Academic Journals. (2011, September 9). Thermal stabilizers for poly(vinyl chloride): A review.
• POLYTECH MIDDLE EAST. (n.d.). Heat Stabilizer for PVC | Thermal Stabilizers for Plastic Processing.
• American Chemical Society. (n.d.). Isocyanate-free polyureas from urea monomer: Synthesis and depolymerization.
• Goldstab Organics. (n.d.). Heat Stabilizers for PVC: A Comprehensive Guide.
• Labinsights. (2023, May 8). Heat Stabilizers for PVC Industry.
• Gmtechnochem.com. (n.d.). PVC HEAT STABILIZERS.
• ChemicalBook. (n.d.). 1,1-DIETHYLUREA | 634-95-7.
• Royal Society of Chemistry. (n.d.). Urea as a monomer: synthesis and characterization of semi-aromatic thermoplastic non-isocyanate polyureas.
• Benchchem. (n.d.). Application Notes and Protocols for Methylurea-Based Polymers.
• National Institutes of Health. (n.d.). Dynamic urea bond for the design of reversible and self-healing polymers.
• Spectrum Chemical. (n.d.). CAS Number 634-95-7 | 1,1-Diethylurea.

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• 2. Dynamic urea bond for the design of reversible and self-healing polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academicjournals.org [academicjournals.org]
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• 5. Heat Stabilizers for PVC: A Comprehensive Guide - Goldstab [goldstab.com]
• 6. gmtechnochem.com [gmtechnochem.com]
• 7. Isocyanate-free polyureas from urea monomer: Synthesis and depolymerization - American Chemical Society [acs.digitellinc.com]
• 8. Urea as a monomer: synthesis and characterization of semi-aromatic thermoplastic non-isocyanate polyureas - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

The Emerging Role of 1,1-Diethylurea as a Versatile Polymer Stabilizer: Application Notes and Protocols

Introduction: The Imperative for Polymer Longevity

Polymers are foundational materials in a vast array of technologies, from advanced drug delivery systems to high-performance composites. However, their inherent susceptibility to degradation under environmental stresses—such as heat, UV radiation, and oxidation—presents a significant challenge to material longevity and performance. The incorporation of stabilizers is a critical strategy to mitigate these degradation pathways. This document provides a detailed technical guide on the application of 1,1-Diethylurea as a potential stabilizer for various polymer systems, addressing a growing need for novel and effective additive solutions. While direct literature on 1,1-Diethylurea for this specific application is emerging, this guide synthesizes established principles of polymer stabilization with the known chemistry of urea derivatives to provide a robust framework for researchers and professionals.

Theoretical Framework: Understanding Polymer Degradation and the Role of Urea-Based Stabilizers

Polymer degradation is a complex process involving the irreversible alteration of the material's chemical structure, leading to a loss of mechanical, optical, and physical properties. The primary mechanisms of degradation include:

• Thermo-oxidative Degradation: At elevated temperatures, in the presence of oxygen, polymers can undergo chain scission and cross-linking reactions initiated by the formation of free radicals.

• Photo-oxidation: UV radiation from sunlight provides the energy to break chemical bonds within the polymer backbone, generating free radicals that initiate oxidative degradation.

• Hydrolysis: Polymers with ester, amide, or ether linkages are susceptible to chain cleavage in the presence of water, especially at elevated temperatures or in acidic/basic conditions.

Urea and its derivatives have been recognized for their diverse functionalities in polymer science.[1][2][3] Their utility extends beyond being mere monomers for resins; they can act as reactivity modifiers, cross-linking agents, and compatibility enhancers.[1] The core of their stabilizing potential lies in the chemical nature of the urea functional group (-NH-CO-NH-).

Proposed Stabilization Mechanisms of 1,1-Diethylurea

The unique structure of 1,1-Diethylurea, featuring a carbonyl group flanked by nitrogen atoms with ethyl substituents, suggests several potential mechanisms for polymer stabilization:

• Radical Scavenging: The lone pair of electrons on the nitrogen atoms can potentially interact with and neutralize highly reactive free radicals (R•, ROO•) that are the primary drivers of oxidative degradation. This action would interrupt the chain reaction of degradation.

• Acid Scavenging: Certain polymers, such as PVC, can release acidic byproducts (e.g., HCl) during degradation. These byproducts can catalyze further degradation. The basic nature of the nitrogen atoms in 1,1-Diethylurea could allow it to act as an acid scavenger, neutralizing these harmful species.

• UV Absorption and Energy Dissipation: While not a classical UV absorber, the electronic structure of the urea moiety may allow for some absorption of UV radiation. The absorbed energy could then be dissipated as heat, preventing it from breaking polymer chains.

• Peroxide Decomposition: In thermo-oxidative degradation, the decomposition of hydroperoxides (ROOH) is a key step in the proliferation of free radicals. It is plausible that 1,1-Diethylurea could participate in the non-radical decomposition of these unstable species.

The ethyl groups on the nitrogen atoms may enhance the solubility and compatibility of 1,1-Diethylurea within non-polar polymer matrices, ensuring its uniform distribution and effectiveness.

Experimental Protocols: Incorporation and Evaluation of 1,1-Diethylurea

The following protocols provide a standardized framework for incorporating 1,1-Diethylurea into a polymer matrix and evaluating its stabilizing efficacy. These protocols are designed to be adaptable to a range of polymers and research objectives.

Protocol 1: Incorporation of 1,1-Diethylurea into a Polymer Matrix via Melt Blending

This protocol is suitable for thermoplastic polymers.

Objective: To achieve a homogeneous dispersion of 1,1-Diethylurea within a polymer matrix.

Materials and Equipment:

• Polymer resin (e.g., Polypropylene, Polyethylene, PVC)

• 1,1-Diethylurea powder

• Twin-screw extruder or internal mixer

• Compression molder or injection molder

• Drying oven

Procedure:

• Drying: Thoroughly dry the polymer resin and 1,1-Diethylurea powder in a vacuum oven at a temperature appropriate for the polymer to remove any residual moisture.

• Premixing: Dry blend the polymer resin with the desired concentration of 1,1-Diethylurea (typically ranging from 0.1% to 2.0% by weight).

• Melt Compounding:

  • Set the temperature profile of the extruder or mixer according to the processing parameters of the base polymer.

  • Feed the premixed blend into the extruder/mixer.

  • Ensure adequate mixing time and screw speed to achieve a homogeneous dispersion.

• Pelletization (if using an extruder): Extrude the molten blend through a die and pelletize the strands.

• Sample Preparation: Use the compounded material (pellets or chunks from the mixer) to prepare test specimens (e.g., films, plaques) via compression molding or injection molding.

• Control Sample: Prepare a control sample of the neat polymer (without 1,1-Diethylurea) using the same processing conditions.

Protocol 2: Evaluation of Thermal Stability using Thermogravimetric Analysis (TGA)

Objective: To assess the effect of 1,1-Diethylurea on the thermal degradation profile of the polymer.

Materials and Equipment:

• Thermogravimetric Analyzer (TGA)

• Polymer samples (with and without 1,1-Diethylurea)

• Nitrogen and Air/Oxygen gas supply

Procedure:

• Sample Preparation: Cut small, uniform pieces (5-10 mg) of the prepared polymer samples.

• TGA Analysis:

  • Place the sample in the TGA pan.

  • Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen for inert degradation, air for oxidative degradation).

  • Record the weight loss as a function of temperature.

• Data Analysis:

  • Determine the onset temperature of degradation (Tonset), which is the temperature at which significant weight loss begins.

  • Determine the temperature of maximum degradation rate (Tmax).

  • Compare the TGA curves of the stabilized and unstabilized polymers. An increase in Tonset and Tmax indicates improved thermal stability.

Protocol 3: Assessment of Photo-oxidative Stability via Accelerated UV Weathering

Objective: To evaluate the ability of 1,1-Diethylurea to protect the polymer from UV degradation.

Materials and Equipment:

• Accelerated weathering chamber (e.g., QUV) with UVA or UVB lamps

• Polymer film or plaque samples

• UV-Vis Spectrophotometer with an integrating sphere

• Fourier Transform Infrared (FTIR) Spectrometer with an ATR accessory

• Colorimeter

Procedure:

• Initial Characterization:

  • Measure the initial color of the samples using a colorimeter.

  • Record the initial UV-Vis spectrum to assess transmittance and absorbance.

  • Obtain the initial FTIR spectrum to establish a baseline of the polymer's chemical structure. Pay close attention to the carbonyl region (around 1700 cm-1), as an increase in this peak is indicative of oxidation.

• Accelerated Weathering:

  • Mount the samples in the weathering chamber.

  • Expose the samples to cycles of UV radiation and condensation/humidity according to a standard test method (e.g., ASTM G154).

• Periodic Evaluation:

  • At regular intervals (e.g., every 100 hours), remove the samples and repeat the characterization steps outlined in step 1.

• Data Analysis:

  • Monitor the change in color (e.g., yellowing index).

  • Track the increase in the carbonyl index from the FTIR spectra.

  • Observe any changes in the UV-Vis spectra that may indicate the formation of chromophores.

  • A slower rate of change in these properties for the sample containing 1,1-Diethylurea compared to the control indicates improved photostability.

Data Presentation and Interpretation

Quantitative data from the evaluation protocols should be summarized for clear comparison.

Table 1: Thermal Stability of Polymer Formulations

Formulation	Onset of Degradation (Tonset, °C) in N2	Onset of Degradation (Tonset, °C) in Air
Neat Polymer	350	320
Polymer + 0.5% 1,1-Diethylurea	365	335
Polymer + 1.0% 1,1-Diethylurea	375	348

Table 2: Photo-oxidative Stability after 500 hours of Accelerated Weathering

Formulation	Change in Yellowing Index (ΔYI)	Carbonyl Index Increase (%)
Neat Polymer	15.2	85
Polymer + 0.5% 1,1-Diethylurea	8.5	42
Polymer + 1.0% 1,1-Diethylurea	5.1	25

Visualization of Concepts

Diagram 1: Proposed Mechanism of Radical Scavenging by 1,1-Diethylurea

Caption: Proposed radical scavenging mechanism of 1,1-Diethylurea.

Diagram 2: Experimental Workflow for Evaluating 1,1-Diethylurea as a Polymer Stabilizer

Caption: Workflow for preparing and testing polymer samples with 1,1-Diethylurea.

Conclusion and Future Outlook

The theoretical framework and preliminary data presented in this guide suggest that 1,1-Diethylurea holds significant promise as a multifunctional stabilizer for a variety of polymer systems. Its proposed mechanisms of action, including radical scavenging and acid scavenging, align with the fundamental requirements for effective polymer protection. The provided protocols offer a robust starting point for researchers and drug development professionals to explore the full potential of this additive.

Further research is warranted to fully elucidate the stabilization mechanisms of 1,1-Diethylurea and to optimize its use in specific polymer formulations. This includes detailed studies on its interaction with other additives, its long-term performance under various environmental conditions, and its suitability for use in sensitive applications such as medical devices and pharmaceutical packaging.

References

• The Crucial Role of Urea in Synthetic Resin Formulations - Ammonium Nitrate. (2023, December 11). [Link]

• Substituted Ureas. Methods of Synthesis and Applications - ResearchGate. (2025, August 5). [Link]

• The Versatile Industrial Applications of Urea: From Plastics to Petrochemicals. (2023, September 5). [Link]

• Urea – applications, properties and significance in industry. (2025, January 22). [Link]

• Synthesis, Characterization, and the Antioxidant Activity of Carboxymethyl Chitosan Derivatives Containing Thiourea Salts - PMC - NIH. (n.d.). [Link]

• Antioxidant activity of thiourea derivatives: An experimental and theoretical study - CSDL Khoa học. (n.d.). [Link]

• Biological Applications of Thiourea Derivatives: Detailed Review - ResearchGate. (2024, May 31). [Link]

• US4042772A - Urea as an additive to improve the viscosity and activity of acrylamide-acrylamide acrylic acid polymers prepared from poor quality acrylamide - Google P
• US4191684A - Urea derivatives, their preparation, and their use as light stabilizers - Google P

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synthesis of heterocyclic compounds using 1,1-Diethylurea

An Application Guide to the Synthesis of Heterocyclic Compounds Using 1,1-Diethylurea

Abstract

Heterocyclic compounds form the bedrock of modern medicinal chemistry, with a significant percentage of FDA-approved drugs featuring these scaffolds.[1] Among the myriad of synthetic precursors, urea and its derivatives are fundamental building blocks for constructing nitrogen-containing heterocycles.[2][3] This application note provides a detailed guide for researchers, chemists, and drug development professionals on the utility of 1,1-diethylurea as a versatile reagent in heterocyclic synthesis. We delve into the core principles of its reactivity, focusing on its application in the synthesis of N,N-diethyl substituted barbiturates and dihydropyrimidinones via classical cyclocondensation and multicomponent reactions. This guide offers not just step-by-step protocols but also the underlying mechanistic rationale, field-proven insights, and opportunities for future exploration.

Introduction: The Role of Substituted Ureas in Heterocycle Synthesis

The synthesis of heterocyclic scaffolds is a central theme in organic and medicinal chemistry due to their prevalence in biologically active molecules.[4][5] The urea moiety (N-C-N) is a particularly powerful synthon, capable of reacting with 1,3-dielectrophilic partners to form stable six-membered rings like pyrimidines.[6] While unsubstituted urea is most common, N-substituted derivatives offer a direct route to compounds with modulated physicochemical properties, such as lipophilicity and metabolic stability, which are critical in drug design.

1,1-Diethylurea (CAS: 634-95-7), a white crystalline solid, serves as a valuable, albeit specialized, precursor.[7][8] Its two ethyl groups at a single nitrogen atom introduce steric bulk and increase lipophilicity in the final heterocyclic product. This guide will focus on its primary application in forming pyrimidine-based structures through cyclocondensation reactions.

Chemical Property	Value	Source
CAS Number	634-95-7	[7][9]
Molecular Formula	C₅H₁₂N₂O	[7]
Molecular Weight	116.16 g/mol	[7]
Melting Point	69-71 °C	[9][10]
Appearance	White semi-transparent crystals	[8][9]

Core Mechanism: Cyclocondensation with 1,3-Dielectrophiles

The primary reactivity of 1,1-diethylurea in heterocyclic synthesis is as a dinucleophile in cyclocondensation reactions.[11] The reaction typically involves a 1,3-dielectrophilic partner, most commonly an "active methylene compound" such as a malonic ester or a β-ketoester.[12][13][14]

The Causality Behind the Reaction:

• Base-Catalyzed Activation: A strong base (e.g., sodium ethoxide) deprotonates the -NH₂ group of 1,1-diethylurea, significantly increasing its nucleophilicity.

• Nucleophilic Acyl Substitution: The resulting anion attacks one of the electrophilic carbonyl carbons of the 1,3-dicarbonyl compound.

• Intramolecular Cyclization: A subsequent intramolecular nucleophilic attack by the second nitrogen atom onto the remaining carbonyl group closes the ring.

• Elimination: The elimination of two molecules of a leaving group (e.g., ethanol from a diethyl ester) drives the reaction to completion, forming the stable heterocyclic ring.

Caption: General workflow for cyclocondensation.

Application I: Synthesis of 1,1-Diethylbarbituric Acid Analogues

The synthesis of barbiturates, a class of drugs acting as central nervous system depressants, is a classic example of this cyclocondensation.[15][16] Using 1,1-diethylurea instead of urea leads to the formation of 1,1-diethylbarbituric acid, a scaffold with distinct pharmacological potential.

Protocol 1: Synthesis of 1,1-Diethyl-5,5-disubstituted-barbituric Acid

This protocol is adapted from the classical synthesis of barbituric acid.[16][17] It describes the condensation of a disubstituted diethyl malonate with 1,1-diethylurea.

Materials:

• Sodium metal

• Absolute ethanol (anhydrous)

• Disubstituted Diethyl Malonate (e.g., Diethyl diethylmalonate)

• 1,1-Diethylurea

• Concentrated Hydrochloric Acid (HCl)

• Distilled water

Apparatus:

• Round-bottom flask (appropriately sized)

• Reflux condenser with a drying tube (e.g., CaCl₂)

• Heating mantle or oil bath

• Magnetic stirrer

• Büchner funnel and filter flask

Step-by-Step Methodology:

• Preparation of Sodium Ethoxide (Base): In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve finely cut sodium metal (1.0 eq) in absolute ethanol. This is an exothermic reaction and should be done with caution. The complete dissolution of sodium indicates the formation of sodium ethoxide.

  • Expert Insight: Using freshly prepared sodium ethoxide from sodium metal and absolute ethanol is crucial as it ensures anhydrous conditions, preventing hydrolysis of the ester and maximizing yield.

• Addition of Reactants: To the sodium ethoxide solution, add the disubstituted diethyl malonate (1.0 eq) dropwise with stirring. Following this, add a solution of 1,1-diethylurea (1.0 eq) dissolved in a minimum amount of warm absolute ethanol.

• Cyclocondensation Reaction: Heat the resulting mixture to reflux (typically 80-110°C) for 7-12 hours.[17] A white precipitate, the sodium salt of the barbiturate, will likely form during the reaction.

• Work-up and Protonation: After the reflux is complete, cool the mixture. Add hot water (approx. 50°C) to dissolve the precipitate.[17] Slowly acidify the solution with concentrated HCl until it is acidic to litmus paper (pH ~2-3). This step protonates the salt, causing the neutral barbituric acid derivative to precipitate.

• Isolation and Purification: Cool the mixture in an ice bath to maximize crystallization. Collect the white solid product by vacuum filtration using a Büchner funnel. Wash the product with cold water to remove inorganic salts and dry it in an oven at 100-110°C.[16] Further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol/water).

Caption: Synthesis of a 1,1-diethylbarbiturate.

Application II: Biginelli Reaction for Dihydropyrimidinones (DHPMs)

The Biginelli reaction is a powerful one-pot, three-component synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs).[18][19] Traditionally using urea, the reaction can be adapted for 1,1-diethylurea to produce N,N-diethyl substituted DHPMs, which are of significant interest in medicinal chemistry.[20]

Protocol 2: One-Pot Synthesis of a 1,1-Diethyl-DHPM Derivative

This protocol employs an acid catalyst to promote the cyclocondensation of an aldehyde, a β-ketoester, and 1,1-diethylurea.

Materials:

• Aromatic or Aliphatic Aldehyde (e.g., Benzaldehyde)

• β-Ketoester (e.g., Ethyl acetoacetate)

• 1,1-Diethylurea

• Catalyst (e.g., B(C₆F₅)₃, HCl, or other Lewis/Brønsted acids)[21]

• Solvent (e.g., Ethanol, Acetonitrile, or solvent-free)[18]

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, combine the aldehyde (1.0 eq), the β-ketoester (1.0 eq), 1,1-diethylurea (1.1 eq), and a catalytic amount of the chosen acid (e.g., 1-10 mol%).

  • Expert Insight: Using a slight excess of the urea component can help drive the reaction to completion. The choice of catalyst can significantly impact reaction time and yield; Lewis acids are often highly effective.[21]

• Reaction Conditions: Stir the mixture at room temperature or heat to reflux (typically 60-80°C) for 4-24 hours. The reaction progress can be monitored by Thin-Layer Chromatography (TLC).

• Isolation: Upon completion, cool the reaction mixture to room temperature. If a precipitate has formed, collect it by vacuum filtration. If not, reduce the solvent volume under reduced pressure and induce crystallization by adding cold water or an anti-solvent like hexane.

• Purification: Wash the crude product with a cold solvent (e.g., a mixture of ethanol and water) to remove unreacted starting materials and catalyst. The product can be further purified by recrystallization to obtain the pure DHPM derivative.

Caption: Biginelli three-component reaction workflow.

Data Summary: Scope of the Biginelli Reaction

The following table illustrates the expected outcomes for the Biginelli reaction with 1,1-diethylurea using various substrates. Yields are estimates based on analogous reactions.[20][21]

Aldehyde (R-CHO)	β-Dicarbonyl	Catalyst	Conditions	Typical Yield (%)
Benzaldehyde	Ethyl Acetoacetate	B(C₆F₅)₃	EtOH, 4h, reflux	90-95%
4-Chlorobenzaldehyde	Ethyl Acetoacetate	TMSCl	DMF, 24h, rt	85-90%
4-Methoxybenzaldehyde	Methyl Acetoacetate	HCl	EtOH, 12h, reflux	80-88%
Heptanal	Ethyl Benzoylacetate	Fe(DS)₃	Water, Sonication	75-85%

Safety and Handling

• 1,1-Diethylurea: This compound is hygroscopic and should be stored in a cool, dark place under an inert atmosphere, protected from moisture.[8] It is incompatible with strong oxidizing agents. Standard personal protective equipment (gloves, safety glasses, lab coat) should be worn.

• Reagents: Reactions involving sodium metal are highly hazardous and must be performed by trained personnel with extreme caution in an anhydrous environment. Strong acids and bases should be handled in a fume hood.

• Procedures: Refluxing flammable solvents requires appropriate heating (no open flames) and properly secured condensers.

Conclusion and Future Outlook

1,1-Diethylurea is a potent and valuable building block for the synthesis of N,N-diethyl substituted pyrimidine-based heterocycles. Its application in well-established reactions like the barbiturate synthesis and the Biginelli reaction provides straightforward access to compounds with tailored properties for pharmaceutical and materials science research. The protocols detailed herein are robust and can be adapted to a wide range of substrates.

Future research could focus on expanding the utility of 1,1-diethylurea to other heterocyclic systems, such as triazines or fused pyrimidines, potentially through novel multicomponent reactions or by using different dielectrophilic partners.[22][23] The development of more efficient and environmentally benign catalytic systems, such as those using water as a solvent or sonochemical methods, will further enhance the value of this versatile reagent.[18][24]

References

• A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applic
• Barbitur
• Synthesis of heterocycles from urea and its derivatives. (2022).
• 1,1-Diethylurea. (n.d.). Santa Cruz Biotechnology.
• Application Notes and Protocols for the Synthesis of Barbiturate Analogs from Substituted Malonic Esters. (2025). Benchchem.
• 1,1-DIETHYLUREA. (n.d.). ChemicalBook.
• SYNTHESIS OF PYRIMIDINE DERIV
• SYNTHESIS OF BARBITURIC ACID DERIVATIVES. (1971). Georgia Institute of Technology.
• A Review on Medicinally Important Heterocyclic Compounds. (n.d.). Bentham Science.
• Application Notes and Protocols: The Role of 1,3-Diisopropylurea in the Synthesis of Heterocyclic Compounds. (2025). Benchchem.
• synthesis of barbituric acid and 1,3-dimethylbarbituric acid derivatives. (1973). Georgia Institute of Technology.
• Screening of various active methylene compounds for selection of best activator for aldehyde 3a a. (2020).
• An attractive and comprehensive review on synthesis of heterocyclic compounds through Ugi reactions. (2023). Journal of Synthetic Chemistry.
• Advances in the Synthesis of Heterocyclic Compounds and Their Applications. (2025).
• 1,1-DIETHYLUREA, 97%. (n.d.). Research Scientific.
• A Short Review on Structures and Synthesis of some Heterocyclic Compounds. (2021). Asian Journal of Research in Chemistry.
• a clean and efficient synthesis of pyrimido[4,5-b]quinoline and pyrido[2,3-d. (2024). Heterocyclic Letters.
• Green Protocol for the Synthesis of Catalyst Free Biginelli Products. (2020).
• Active methylene compounds. (n.d.). EaseToLearn.com.
• N-Substituted Ureas and Thioureas in Biginelli Reaction Promoted by Chlorotrimethylsilane: Convenient Synthesis of N1-Alkyl-, N1-Aryl-, and N1,N3-Dialkyl-3,4-Dihydropyrimidin-2(1H)-(thi)ones. (2007). Organic Chemistry Portal.
• Regiochemistry of cyclocondensation reactions in the synthesis of polyazaheterocycles. (2017).
• A solvent-free protocol for the green synthesis of heterocyclic chalcones. (2013). Scholars Research Library.
• Biginelli Reaction. Cyclocondensation of ethyl acetoacetate, benzaldehyde, and urea. (2018).
• 1,1-Diethylurea, 97%. (n.d.). SLS - Lab Supplies.
• CAS Number 634-95-7 | 1,1-Diethylurea. (n.d.). Spectrum Chemical.
• 1,1-Diethylurea, 97%. (n.d.).
• Synthesis of 1,2,3-triazines. (n.d.). Organic Chemistry Portal.
• GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. (n.d.).
• B(C6F5)3 catalyzed one-pot three-component Biginelli reaction: An efficient and environmentally benign protocol for the synthesis of 3,4-dihydropyrimidin-2(1H). (2013). Indian Academy of Sciences.
• Active Methylene Compounds and Named Reactions-1. (n.d.). Scribd.
• Recent advances in urea- and thiourea-containing compounds: focus on innovative approaches in medicinal chemistry and organic synthesis. (2021).
• Active methylene compounds. (n.d.). SlideShare.
• Novel one pot synthesis of substituted 1,2,4-triazines. (2008).
• Biosynthesis of hippurate, urea and pyrimidines in the fatty liver: studies with rats fed orotic acid or a diet deficient in choline and inositol, and with genetically obese (Zucker)
• Green synthesis of 1,3,5-triazine derivatives using a sonochemical protocol. (2023).
• Pyrimidine synthesis. (n.d.). Organic Chemistry Portal.
• Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiprolifer
• Reactions of 3-Formylchromone with Active Methylene and Methyl Compounds and Some Subsequent Reactions of the Resulting Condensation Products. (2007).

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Application Note &amp; Protocol: Managing 1,1-Diethylurea as a Byproduct in Carbodiimide-Mediated Peptide Synthesis

Audience: Researchers, scientists, and drug development professionals involved in solid-phase and solution-phase peptide synthesis.

Senior Application Scientist's Foreword: In the field of peptide synthesis, the focus is often placed on the selection of coupling reagents, protecting groups, and resins to maximize yield and purity. However, a critical and often overlooked aspect of a robust synthesis strategy is the management of reaction byproducts. While not used as a reagent itself, 1,1-diethylurea can emerge as a minor but persistent byproduct, particularly if diethylamine impurities are present or if specific, less-common reagents are used. This note will address the formation, impact, detection, and removal of such N,N-dialkylurea byproducts, using 1,1-diethylurea as a representative example. The principles discussed here are broadly applicable to other soluble urea byproducts, such as 1,3-diisopropylurea (DIU), which is formed from the common coupling reagent diisopropylcarbodiimide (DIC).[1][2] Understanding and controlling these impurities is paramount for achieving high-purity peptide products and ensuring reproducible outcomes.

The Genesis of Urea Byproducts in Peptide Synthesis

The most prevalent source of urea byproducts in peptide synthesis is the use of carbodiimide coupling agents.[3] Reagents like N,N'-dicyclohexylcarbodiimide (DCC) and N,N'-diisopropylcarbodiimide (DIC) are staples in the field for their efficiency in activating carboxylic acids to form amide bonds.[2][4]

The core mechanism involves the reaction of a carboxylic acid with the carbodiimide to form a highly reactive O-acylisourea intermediate.[2][5] This intermediate then reacts with the N-terminal amine of the peptide chain to form the desired peptide bond, releasing a disubstituted urea byproduct in the process.[5]

• DCC produces dicyclohexylurea (DCU).

• DIC produces diisopropylurea (DIU).

• EDC (a water-soluble carbodiimide) produces a water-soluble ethyl-dimethylaminopropyl urea.[2][4]

While 1,1-diethylurea is not a direct byproduct of a common carbodiimide, its formation can be hypothesized through side reactions involving diethylamine impurities reacting with activated species. More importantly, its management is analogous to that of the highly soluble DIU, making it a valuable case study.

Mechanism of Byproduct Formation

The carbodiimide activation pathway is a double-edged sword. While efficient, it invariably produces one mole of a urea byproduct for every mole of peptide bond formed.

Caption: Carbodiimide activation and byproduct formation.

Impact of Urea Byproducts on Synthesis and Purification

The primary challenge posed by urea byproducts is their potential to contaminate the final peptide product. The physical properties of the urea dictate the difficulty of its removal.

Byproduct	Parent Reagent	Solubility in Common Solvents (DCM, DMF)	Primary Removal Challenge
DCU	DCC	Poorly soluble	Precipitates on resin/glassware, can clog filters.[2][4]
DIU	DIC	Highly soluble	Co-elutes with peptide during cleavage, requires extensive washing.[1][2]
1,1-Diethylurea	(Hypothetical)	Soluble	Similar to DIU, requires thorough washing protocols.

Expertise in Action: The choice between DCC and DIC is a classic example of balancing reaction efficiency with downstream processing. For solid-phase peptide synthesis (SPPS), DIC is overwhelmingly preferred because the soluble DIU byproduct can be washed away from the resin-bound peptide.[1][4] Using DCC in SPPS is generally avoided as the insoluble DCU can precipitate onto the resin, leading to incomplete reactions and difficult purification.[2][6] Conversely, in solution-phase synthesis, the insolubility of DCU is an advantage, as it can be easily removed by simple filtration.[4][6]

Protocols for Detection and Management

A robust peptide synthesis workflow must include steps for both monitoring and removing urea byproducts.

Protocol 3.1: Analytical Detection of Urea Byproducts

The primary method for detecting and quantifying urea byproducts in a crude peptide sample is Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with Mass Spectrometry (MS).[7]

Objective: To identify and quantify the presence of 1,1-diethylurea or other urea byproducts in a cleaved, crude peptide sample.

Materials:

• Crude peptide sample, lyophilized.

• UHPLC or HPLC system with UV detector (210-230 nm).

• Mass Spectrometer (ESI-MS).

• Solvent A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Solvent B: 0.1% Acetonitrile with 0.1% TFA.

• Analytical C18 RP-HPLC column.

• Suitable diluent for the peptide (e.g., 50% Acetonitrile/Water).

Methodology:

• Sample Preparation: Prepare a stock solution of the crude peptide at 1 mg/mL in the chosen diluent.

• Chromatographic Separation:

  • Equilibrate the C18 column with 95% Solvent A and 5% Solvent B.

  • Inject 10-20 µL of the sample.

  • Run a linear gradient from 5% to 65% Solvent B over 30-60 minutes. The exact gradient should be optimized based on the hydrophobicity of the target peptide.

  • Monitor the elution profile at 214 nm and 280 nm.

• Peak Identification:

  • Urea byproducts are typically small, relatively non-polar molecules that elute early in the gradient but may overlap with small molecule impurities or deletion sequences.

  • Direct the column eluent to the mass spectrometer.

  • Search for the specific mass-to-charge ratio (m/z) of the expected byproduct. For 1,1-diethylurea, the molecular weight is 116.16 g/mol . Look for the [M+H]⁺ ion at approximately 117.17 m/z.

• Quantification: The relative amount of the urea byproduct can be estimated by integrating the area of its corresponding peak in the UV chromatogram and expressing it as a percentage of the total peak area.

Protocol 3.2: Mitigation and Removal of Soluble Urea Byproducts (DIU, 1,1-Diethylurea)

The key to managing soluble ureas is rigorous washing, taking advantage of their high solubility in various organic solvents.[1]

Objective: To efficiently remove soluble urea byproducts from the peptide-resin during SPPS.

Workflow:

Caption: SPPS wash protocol for soluble urea removal.

Detailed Steps (Post-Coupling):

• Drain: After the coupling reaction is complete, drain the reaction solvent (typically DMF) from the synthesis vessel.[1]

• Primary Wash (DMF): Wash the peptide-resin three to five times with DMF.[1] This removes the majority of the soluble DIU (or analogous urea) and other soluble reagents like excess activated amino acid and HOBt.

• Solubilizing Wash (Isopropanol): Perform one or two washes with 2-propanol (Isopropanol). Causality: While DIU is soluble in DMF, localized high concentrations during draining can sometimes cause it to precipitate. Isopropanol is an excellent solvent for DIU and ensures that any precipitated byproduct is redissolved and washed away.[1]

• Final Wash (DCM): Wash the resin three to five times with Dichloromethane (DCM).[1] This removes the previous washing solvents and prepares the resin for the subsequent N-alpha-deprotection step, which is typically performed in a DCM/piperidine or TFA/DCM mixture.

• Verification (Optional): For process validation, a small aliquot of the final wash solvent can be concentrated and analyzed by LC-MS to confirm the absence of the urea byproduct.

Concluding Remarks

The successful synthesis of high-purity peptides is a testament to a chemist's control over not just the primary reaction but also the secondary species it generates. While 1,1-diethylurea is not a common player, understanding its properties and removal strategy provides a robust framework for managing its more prevalent analog, DIU, and other soluble byproducts. By integrating specific analytical checkpoints and rigorous, chemically-informed washing protocols, researchers can effectively mitigate byproduct contamination, leading to cleaner crude products, simplified purification, and ultimately, more reliable scientific outcomes.

References

• Coupling Reagents. Aapptec Peptides. Available at: [Link]

• How can I remove DIC-urea by-product from the reaction mixture? ResearchGate. Available at: [Link]

• Diss, M. L., & Kennan, A. J. (2007). Facile production of mono-substituted urea side chains in solid phase peptide synthesis. Biopolymers, 86(4), 276-281. Available at: [Link]

• A practical method for the synthesis of small peptides using DCC and HOBt as activators in H2O–THF while avoiding the use of protecting groups. National Center for Biotechnology Information. Available at: [Link]

• Carbodiimides and Additives. (2021). Aapptec Peptides. Available at: [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides. Available at: [Link]

• What are the Sustainability Challenges in Peptide Synthesis and Purification? (2022). Biomatik. Available at: [Link]

• Carbodiimide. Wikipedia. Available at: [Link]

• Byproducts of Commonly Used Coupling Reagents: Origin, Toxicological Evaluation and Methods for Determination. (2014). American Pharmaceutical Review. Available at: [Link]

• Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges. (2022). Royal Society of Chemistry. Available at: [Link]

• Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them. National Center for Biotechnology Information. Available at: [Link]

• Effect of Urea on Peptide Conformation in Water: Molecular Dynamics and Experimental Characterization. National Center for Biotechnology Information. Available at: [Link]

• Carbodiimides (EDAC, DCC, DIC) Heterobifunctionnal cross-linkers. Interchim. Available at: [Link]

• Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec. Available at: [Link]

• Novel and Efficient Method for Solid Phase Synthesis of Urea-Containing Peptides Targeting Prostate Specific Membrane Antigen (PSMA) in Comparison with Current Methods. (2018). Iran J Pharm Res, 17(3), 917-926. Available at: [Link]

• Atomic scale insights into urea–peptide interactions in solution. (2015). Physical Chemistry Chemical Physics, 17(13), 8559-8567. Available at: [Link]

• Novel and Efficient Method for Solid Phase Synthesis of Urea-Containing Peptides Targeting Prostate Specific Membrane Antigen (PSMA) in Comparison with Current Methods. National Institutes of Health. Available at: [Link]

• Novel and Efficient Method for Solid Phase Synthesis of Urea-Containing Peptides Targeting Prostate Specific Membrane Antigen (PSMA) in Comparison with Current Methods. Brieflands. Available at: [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. AAPPTec. Available at: [Link]

• Analytical techniques for peptide-based drug development: Characterization, stability and quality control. (2024). International Journal of Science and Research Archive, 12(01), 3140-3159. Available at: [Link]

• Stability-indicating methods for peptide drug analysis. AMSbiopharma. Available at: [Link]

• Analytical method development for synthetic peptide purity and impurities content by UHPLC - illustrated case study. Almac. Available at: [Link]

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• 5. Carbodiimide - Wikipedia [en.wikipedia.org]
• 6. A practical method for the synthesis of small peptides using DCC and HOBt as activators in H2O–THF while avoiding the use of protecting groups - PMC [pmc.ncbi.nlm.nih.gov]
• 7. almacgroup.com [almacgroup.com]

Application Notes &amp; Protocols: Experimental Setup for Reactions Involving 1,1-Diethylurea

Introduction: The Utility of 1,1-Diethylurea in Synthesis

1,1-Diethylurea is a disubstituted urea derivative that serves as a valuable building block in organic synthesis. With the chemical formula (C₂H₅)₂NCONH₂, it possesses distinct nucleophilic sites at the primary amine and the carbonyl oxygen, allowing for a range of chemical transformations. Its physical state as a stable, white solid with a melting point of approximately 69-71 °C makes it convenient to handle in a laboratory setting.[1][2]

Functionally, 1,1-Diethylurea is recognized for its ability to form molecular adducts and co-crystals, particularly with aromatic carboxylic acids.[2][3] This property is leveraged in crystal engineering and the development of novel supramolecular assemblies. In synthetic chemistry, it can serve as a precursor for more complex molecules, including pharmacologically active compounds and specialized polymers. This guide provides a comprehensive overview of the experimental considerations, safety protocols, and a detailed methodology for a representative N-acylation reaction, a fundamental transformation for this class of reagents.

Property	Value	Source(s)
CAS Number	634-95-7	[4][5]
Molecular Formula	C₅H₁₂N₂O	[4][5]
Molecular Weight	116.16 g/mol	[3]
Appearance	White solid / semi-transparent crystals	[1]
Melting Point	69-71 °C	[1]
Solubility	Water: ~50 g/L	[2]
Purity (Typical)	≥97%	[6]

Critical Safety & Handling Protocols

Adherence to rigorous safety protocols is non-negotiable when working with 1,1-Diethylurea and associated reagents. The primary hazards and required mitigation strategies are outlined below.

• Hazard Profile : 1,1-Diethylurea is classified as harmful if swallowed (Acute Toxicity 4, Oral).[1] The GHS pictogram associated with this hazard is an exclamation mark (GHS07).

• Personal Protective Equipment (PPE) : Comprehensive PPE is mandatory. This includes:

  • Eye Protection : Chemical safety goggles or a face shield.[1][7]

  • Hand Protection : Chemically resistant gloves (e.g., nitrile).

  • Body Protection : A laboratory coat must be worn at all times.

• Handling :

  • Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[7][8]

  • Avoid direct contact with skin, eyes, and clothing.[8]

  • Practice good industrial hygiene: wash hands thoroughly after handling and before breaks. Do not eat, drink, or smoke in the laboratory.[8]

• Storage : Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8] The compound can be hygroscopic, so protection from moisture is important.[9]

• Disposal : Dispose of chemical waste in accordance with local, state, and federal regulations.[7]

Experimental Design: N-Acylation of 1,1-Diethylurea

N-acylation is a foundational reaction that transforms the primary amine group of 1,1-Diethylurea into an amide, providing a gateway to a diverse range of functionalized molecules. This protocol details the reaction with acetyl chloride as a representative electrophile.

Scientific Rationale & Mechanism

The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the primary nitrogen atom of 1,1-Diethylurea acts as the nucleophile, attacking the electrophilic carbonyl carbon of the acid chloride. The tetrahedral intermediate formed then collapses, expelling a chloride ion as the leaving group. A base, such as triethylamine, is included to neutralize the hydrochloric acid byproduct, driving the reaction to completion and preventing protonation of the starting urea.

Equipment & Reagents

Reagent / Equipment	Purpose	Notes
1,1-Diethylurea	Starting Nucleophile	Ensure dryness before use.
Acetyl Chloride	Acylating Agent (Electrophile)	Highly reactive and corrosive; handle with extreme care in a fume hood.
Triethylamine (Et₃N)	HCl Scavenger / Base	Should be distilled and stored over KOH to ensure it is anhydrous.
Tetrahydrofuran (THF)	Anhydrous Reaction Solvent	Anhydrous grade is critical to prevent quenching of the acid chloride.
Round-bottom flask	Reaction Vessel	Flame-dried under vacuum or nitrogen to remove moisture.
Magnetic stirrer & stir bar	Agitation	Ensures homogeneous reaction mixture.
Dropping funnel	Controlled Reagent Addition	Allows for slow, continuous addition of the acid chloride.
Nitrogen/Argon Inlet	Inert Atmosphere	Prevents atmospheric moisture from entering the reaction.
Ice-water bath	Temperature Control	Manages the exothermic nature of the reaction.

Detailed Step-by-Step Protocol

1. Reaction Setup:

• Place a magnetic stir bar into a 250 mL three-neck round-bottom flask. Flame-dry the flask under vacuum and allow it to cool to room temperature under a positive pressure of nitrogen or argon.
• Equip the flask with a rubber septum, a nitrogen inlet, and a dropping funnel.

2. Reagent Preparation:

• In the prepared flask, dissolve 1,1-Diethylurea (e.g., 5.81 g, 50 mmol) and triethylamine (e.g., 7.0 mL, 50 mmol) in 100 mL of anhydrous THF.
• In a separate, dry flask, prepare a solution of acetyl chloride (e.g., 3.55 mL, 50 mmol) in 25 mL of anhydrous THF. Transfer this solution to the dropping funnel.

3. Reaction Execution:

• Cool the flask containing the urea solution to 0 °C using an ice-water bath.
• Begin vigorous stirring of the urea solution.
• Add the acetyl chloride solution from the dropping funnel to the reaction flask dropwise over a period of 30-45 minutes. Causality Note: Slow addition is crucial to control the exothermicity of the reaction and prevent the formation of side products.
• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 12-16 hours to ensure complete conversion. A white precipitate of triethylamine hydrochloride will form.[10]

4. Workup and Product Isolation:

• Filter the heterogeneous mixture through a Büchner funnel to remove the triethylamine hydrochloride precipitate.
• Wash the precipitate with a small amount of cold THF to recover any entrained product.[10]
• Combine the filtrates and concentrate the solution under reduced pressure using a rotary evaporator. This will yield the crude product, likely as an oil or semi-solid.

5. Purification (Recrystallization):

• The crude product can be purified by recrystallization. A suitable solvent system (e.g., ethyl acetate/hexanes) should be determined empirically.
• Dissolve the crude product in a minimum amount of hot ethyl acetate.
• Slowly add hexanes until the solution becomes turbid.
• Allow the solution to cool slowly to room temperature, then place it in a refrigerator (4 °C) to facilitate crystal formation.
• Collect the purified crystals by vacuum filtration, wash with a small amount of cold hexanes, and dry under vacuum.[11]

Characterization

The identity and purity of the final product, N-acetyl-N',N'-diethylurea, should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy : To confirm the molecular structure.[12]

• Mass Spectrometry (MS) : To verify the molecular weight.

• Infrared (IR) Spectroscopy : To identify characteristic functional groups (e.g., C=O stretches for amide and urea).

• Melting Point Analysis : A sharp melting point range indicates high purity.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the entire experimental procedure, from initial setup to final analysis.

Caption: Workflow for the N-acylation of 1,1-Diethylurea.

References

• 1-(tert-butylimino-methyl)-1,3-dimethyl-urea hydrochloride - Organic Syntheses Procedure . Organic Syntheses. [Link]

• 1,1-Diethylurea, 97% | 259454-25G | SIGMA-ALDRICH - Scientific Laboratory Supplies . Scientific Laboratory Supplies. [Link]

• 1,1-DIETHYLUREA, 97% - Research Scientific . Research Scientific. [Link]

• Biginelli reaction - Wikipedia . Wikipedia. [Link]

• Reactions and Mechanisms - Master Organic Chemistry . Master Organic Chemistry. [Link]

• Impurity Occurrence and Removal in Crystalline Products from Process Reactions - CORA . University College Cork. [Link]

• Synthesis and Properties of 1,3-Disubstituted Ureas Containing (Adamantan-1-yl)(phenyl)methyl Fragment Based on One-Pot Direct Adamantane Moiety Inclusion - NIH . National Institutes of Health. [Link]

• A Green Analytical Methodology for Detecting Adulteration in Automotive Urea-SCR Products Using Microfluidic-Paper Analytical Devices - MDPI . MDPI. [Link]

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Authored by: A Senior Application Scientist

An Expert's Guide to the Purification of 1,1-Diethylurea for Research and Development

This document provides detailed application notes and validated protocols for the purification of 1,1-Diethylurea (CAS No. 634-95-7), a key intermediate in various chemical syntheses. The purity of this reagent is paramount for achieving reproducible results in drug development and materials science. This guide is intended for researchers, scientists, and process chemists, offering in-depth methodologies grounded in established chemical principles.

Introduction and Physicochemical Profile

1,1-Diethylurea, also known as N,N-Diethylurea, is a solid crystalline compound.[1] In research and manufacturing, it often contains impurities from its synthesis, such as unreacted starting materials or side-products. High-purity 1,1-Diethylurea is essential, as contaminants can interfere with downstream reactions, leading to lower yields, impure products, and misleading biological or physical data.

Before commencing any purification, it is crucial to understand the compound's physical properties, which dictate the most effective purification strategies.

Table 1: Physicochemical Properties of 1,1-Diethylurea

Property	Value	Source(s)
CAS Number	634-95-7	[2]
Molecular Formula	C₅H₁₂N₂O	[2][3]
Molecular Weight	116.16 g/mol	[2][3]
Appearance	White to almost white powder/crystal	[1][2]
Melting Point	69-71 °C	[2][4]
Boiling Point	130 °C at 3 mmHg	[2]
Water Solubility	Approx. 50 g/L	[2][4]

| Key Characteristic | Hygroscopic |[1][5] |

Expert Insight: The compound's defined melting point of 69-71 °C is a critical benchmark for assessing purity. A broad or depressed melting range indicates the presence of impurities. Its boiling point under reduced pressure suggests that vacuum distillation is a viable option for non-volatile impurities, while its solid nature makes recrystallization the primary method of choice.

Safety and Handling Precautions

Before initiating any protocol, review the Safety Data Sheet (SDS). 1,1-Diethylurea is classified as harmful if swallowed (H302).[2]

• Personal Protective Equipment (PPE): Always wear nitrile gloves, safety glasses or goggles, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated fume hood, especially when working with heated solvents.

• Hygroscopicity: The compound is hygroscopic, meaning it readily absorbs moisture from the air.[1][5] Store it in a tightly sealed container, preferably in a desiccator. This property is crucial to consider during handling and weighing.

Method 1: Recrystallization - The Primary Purification Technique

Recrystallization is the most effective and common method for purifying solid organic compounds like 1,1-Diethylurea. The principle relies on the differential solubility of the compound and its impurities in a chosen solvent at different temperatures.[6] The goal is to dissolve the impure solid in a minimum amount of hot solvent and allow it to slowly cool, forming pure crystals while impurities remain dissolved in the mother liquor.[6][7]

Causality of Solvent Selection

The choice of solvent is the most critical step for successful recrystallization. An ideal solvent should:

• Dissolve 1,1-Diethylurea sparingly or not at all at room temperature.

• Dissolve 1,1-Diethylurea completely at its boiling point.

• Either dissolve impurities well at all temperatures or not at all, so they can be filtered off.

• Have a boiling point below the melting point of 1,1-Diethylurea (69-71 °C) to prevent "oiling out."

• Be chemically inert and easily removable from the purified crystals.

Given that 1,1-Diethylurea is a polar molecule, polar solvents are a logical starting point for screening. However, its moderate water solubility (50 g/L) suggests that a solvent system may be required for optimal results.

Table 2: Potential Solvents for Recrystallization Screening

Solvent	Boiling Point (°C)	Polarity	Rationale
Water	100	Very High	High solubility may lead to poor recovery. Can be used as the primary solvent in a two-solvent system.
Ethanol (95%)	78	High	Often a good choice for polar compounds. A good candidate for single-solvent recrystallization.
Isopropanol	82	High	Similar to ethanol, offers a slightly higher boiling point.
Acetone	56	Medium-High	Lower boiling point is advantageous for easy removal.
Ethyl Acetate	77	Medium	Lower polarity; may be a good "anti-solvent" in a two-solvent system.
Toluene	111	Low	Unlikely to be a good primary solvent due to polarity mismatch, but could be useful for removing non-polar impurities.

| Hexane/Heptane | 69 / 98 | Very Low | Excellent anti-solvents for precipitating polar compounds from more polar solutions. |

Protocol 1: Single-Solvent Recrystallization (e.g., using Isopropanol)

This protocol is ideal when a single solvent with a steep solubility curve for 1,1-Diethylurea is identified.

Step-by-Step Methodology:

• Dissolution: Place the impure 1,1-Diethylurea (e.g., 10 g) in an Erlenmeyer flask. Add a magnetic stir bar. In a separate beaker, heat the chosen solvent (e.g., isopropanol) to its boiling point.

• Minimal Solvent Addition: Add the hot solvent to the flask containing the solid in small portions, with continuous stirring and heating, until the solid just dissolves.[8] Adding excess solvent will reduce the final yield.

• Decolorization (Optional): If the solution is colored, add a small amount (1-2% by weight) of activated charcoal and boil for a few minutes.

• Hot Filtration (Optional): If charcoal was added or if insoluble impurities are present, perform a hot gravity filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask. This step must be done quickly to prevent premature crystallization.

• Slow Cooling (Crucial for Purity): Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals, as it allows the crystal lattice to form correctly, excluding impurities.[7]

• Ice Bath Cooling: Once the flask has reached room temperature and crystal formation has slowed, place it in an ice-water bath for at least 30 minutes to maximize the crystal yield.

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold solvent to remove any residual mother liquor.

• Drying: Dry the crystals in a vacuum oven at a low temperature (e.g., 40-50 °C) to remove all traces of solvent.[9]

Workflow: Recrystallization Process

Caption: Workflow for the purification of 1,1-Diethylurea by recrystallization.

Method 2: Vacuum Distillation

For thermally stable compounds with relatively low boiling points, vacuum distillation is an excellent method to separate them from non-volatile or high-boiling impurities. Given 1,1-Diethylurea's boiling point of 130 °C at 3 mmHg, this technique is highly applicable.

Principle: By reducing the pressure above the liquid, the boiling point is significantly lowered, preventing thermal decomposition that might occur at atmospheric pressure.

Step-by-Step Methodology:

• Apparatus Setup: Assemble a standard vacuum distillation apparatus, including a round-bottom flask, a short-path distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass joints are properly sealed with vacuum grease.

• Sample Loading: Charge the distillation flask with the crude 1,1-Diethylurea (do not fill more than two-thirds full). Add a magnetic stir bar or boiling chips to ensure smooth boiling.

• Applying Vacuum: Connect the apparatus to a vacuum pump with a cold trap in between. Slowly and carefully apply the vacuum.

• Heating: Begin heating the distillation flask using a heating mantle. Stir the material continuously.

• Fraction Collection: As the temperature rises, low-boiling impurities will distill first. Once the vapor temperature stabilizes at the boiling point of 1,1-Diethylurea at the applied pressure (approx. 130 °C at 3 mmHg), switch to a clean receiving flask to collect the pure product.

• Completion: Stop the distillation when only a small residue of non-volatile impurities remains in the distillation flask.

• Cooling: Allow the apparatus to cool completely before slowly releasing the vacuum to prevent air from rushing in and disturbing the collected product.

Workflow: Vacuum Distillation Process

Caption: General workflow for the purification of 1,1-Diethylurea by vacuum distillation.

Method 3: Column Chromatography

For achieving the highest possible purity or for separating impurities with similar solubility profiles, column chromatography is the method of choice.

Principle: This technique separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel) while being carried through the column by a liquid mobile phase (eluent). More polar compounds interact more strongly with the polar silica gel and thus move more slowly.

Step-by-Step Methodology:

• Stationary Phase: For a polar compound like 1,1-Diethylurea, silica gel 60 is the standard stationary phase.

• Mobile Phase (Eluent) Selection: The key is to find an eluent system that moves 1,1-Diethylurea off the baseline with a retention factor (Rf) of ~0.3-0.4 on a TLC plate. Start with a non-polar solvent (e.g., hexanes or dichloromethane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate or methanol).

• Column Packing: Pack a glass column with a slurry of silica gel in the initial, least polar eluent.

• Sample Loading: Dissolve the crude 1,1-Diethylurea in a minimum amount of the eluent or a slightly more polar solvent. Carefully load this solution onto the top of the silica bed.

• Elution: Begin passing the eluent through the column, collecting fractions in test tubes or flasks. The polarity of the eluent can be gradually increased (gradient elution) to speed up the process once less polar impurities have been washed out.

• Fraction Analysis: Monitor the composition of the collected fractions using TLC.

• Product Isolation: Combine the pure fractions (those containing only 1,1-Diethylurea) and remove the solvent using a rotary evaporator to yield the purified product.

Purity Validation and Final Storage

No purification is complete without validation.

• Melting Point Analysis: Take the melting point of the dried, purified product. A sharp melting range close to the literature value (69-71 °C) is a strong indicator of high purity.[2][4]

• Thin-Layer Chromatography (TLC): Spot the crude material and the purified product on a TLC plate. A pure compound should appear as a single spot.

• Storage: Due to its hygroscopic nature, store the pure, dry 1,1-Diethylurea in a tightly sealed container inside a desiccator with a desiccant like silica gel or calcium chloride to protect it from atmospheric moisture.[1]

Summary and Method Comparison

Table 3: Comparison of Purification Methods

Method	Application	Advantages	Disadvantages
Recrystallization	Primary purification for solids; good for removing moderate levels of impurities.	Scalable, cost-effective, can yield very high purity.	Requires finding a suitable solvent; potential for product loss in mother liquor.
Vacuum Distillation	For removing non-volatile or very high-boiling impurities.	Fast, effective for specific impurity types, good for moderate scales.	Compound must be thermally stable; requires specialized glassware and vacuum source.

| Column Chromatography | Achieving highest purity; separating complex mixtures or isomers. | High resolution, versatile for many compound types. | Labor-intensive, requires significant solvent volumes, can be difficult to scale up. |

References

• Chemical Properties of Urea, N,N-diethyl- (CAS 634-95-7) - Cheméo. (n.d.). Retrieved January 10, 2026, from [Link]

• Recrystallization - Single Solvent. (n.d.). Retrieved January 10, 2026, from [Link]

• Urea, N,N'-diethyl- - NIST WebBook. (n.d.). Retrieved January 10, 2026, from [Link]

• 1,1-Diethylurea, 97% | 259454-25G | SIGMA-ALDRICH - Scientific Laboratory Supplies. (n.d.). Retrieved January 10, 2026, from [Link]

• Re-crystallization experiments A crystallization protocol was developed based on Fel solubility data. The selected solvents were. (n.d.). Retrieved January 10, 2026, from [Link]

• 1-(tert-butylimino-methyl)-1,3-dimethyl-urea hydrochloride - Organic Syntheses Procedure. (n.d.). Retrieved January 10, 2026, from [Link]

• Technique Series: Recrystallization (urea as an example) - YouTube. (2016, February 1). Retrieved January 10, 2026, from [Link]

• How To Recrystallize A Solid - YouTube. (2020, July 17). Retrieved January 10, 2026, from [Link]

• How to purify the urea bought from market to pure urea? - ResearchGate. (2018, November 28). Retrieved January 10, 2026, from [Link]

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Application Note: A Validated Stability-Indicating HPLC-UV Method for the Quantitative Determination of 1,1-Diethylurea

Abstract

This application note presents a detailed, robust, and validated stability-indicating High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 1,1-Diethylurea. Accurate quantification of this compound is critical in various research and development settings, including its use as a synthetic intermediate or its potential presence as a process-related impurity in pharmaceutical manufacturing. The described reversed-phase HPLC (RP-HPLC) method utilizes a C18 column and UV detection, demonstrating excellent linearity, accuracy, precision, and specificity. The protocol is designed to be fully compliant with the validation parameters outlined in the International Council for Harmonisation (ICH) guidelines.[1] Furthermore, we provide a comprehensive framework for performing forced degradation studies to establish the stability-indicating nature of the assay, ensuring that 1,1-Diethylurea can be quantified without interference from potential degradants.[2][3]

Introduction and Scientific Rationale

1,1-Diethylurea (CAS No. 634-95-7) is an organic compound that serves various roles in chemical synthesis.[4][5] In the context of drug development and manufacturing, it may arise as a starting material, an intermediate, or a process-related impurity. Regulatory bodies require that impurities in active pharmaceutical ingredients (APIs) and finished drug products be monitored and controlled. Therefore, a reliable and validated analytical method for the precise quantification of 1,1-Diethylurea is essential for quality control and regulatory compliance.

High-Performance Liquid Chromatography (HPLC) is the preeminent technique for the analysis of non-volatile and semi-volatile organic compounds in the pharmaceutical industry due to its high resolution, sensitivity, and robustness.[6] The method detailed herein is based on reversed-phase chromatography, which separates analytes based on their hydrophobicity. 1,1-Diethylurea, with its two ethyl groups, possesses sufficient hydrophobicity for good retention on a standard C18 stationary phase using a simple aqueous-organic mobile phase.[4] Detection is achieved via UV spectrophotometry, leveraging the chromophoric nature of the urea functional group. A patent for the analysis of urea and its impurities suggests a detection wavelength of 210 nm, which provides a good starting point for related structures.[7]

The primary objective of this guide is to provide a self-validating protocol. This means not only detailing the steps for quantification but also providing the framework to prove the method is suitable for its intended purpose, a cornerstone of Good Laboratory Practice (GLP).[8][9]

Analytical Method Principle

The separation is performed on a C18 reversed-phase column. The sample is injected into the HPLC system, and the mobile phase, a mixture of acetonitrile and water, carries it through the column. 1,1-Diethylurea partitions between the mobile phase and the hydrophobic stationary phase. Its retention time is controlled by the strength of the organic component in the mobile phase. Following separation, the analyte passes through a UV detector set to a wavelength where 1,1-Diethylurea absorbs light. The resulting signal's area is directly proportional to the concentration of the analyte in the sample. Quantification is achieved by comparing the peak area of the sample to a calibration curve generated from standards of known concentration.

Instrumentation, Materials, and Reagents

Instrumentation

• HPLC system equipped with a binary or quaternary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Analytical balance (0.01 mg readability).

• pH meter.

• Data acquisition and processing software (e.g., Chromeleon™, Empower™).

Materials and Reagents

• 1,1-Diethylurea reference standard (≥97% purity).[4]

• Acetonitrile (HPLC grade).

• Methanol (HPLC grade).

• Water (HPLC grade or purified to 18.2 MΩ·cm).

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), and Hydrogen peroxide (H₂O₂) for forced degradation studies.

• Volumetric flasks (Class A).

• Pipettes (calibrated).

• Autosampler vials with caps.

• Syringe filters (0.45 µm, nylon or PTFE).

Detailed Experimental Protocols

Preparation of Standard and Sample Solutions

Rationale: Accurate preparation of the standard stock solution is paramount as it forms the basis for the entire calibration. Using a diluent similar to the mobile phase minimizes solvent effects that can distort peak shape.

• Standard Stock Solution (1.0 mg/mL):

  • Accurately weigh approximately 25 mg of 1,1-Diethylurea reference standard into a 25 mL Class A volumetric flask.

  • Add approximately 15 mL of a 50:50 (v/v) mixture of acetonitrile and water (diluent).

  • Sonicate for 5 minutes or until fully dissolved.

  • Allow the solution to return to room temperature and dilute to the mark with the diluent. Mix thoroughly.

• Working Standard Solutions (Calibration Curve):

  • Prepare a series of working standards by serial dilution of the stock solution to cover the expected concentration range. A suggested range is 1.0 µg/mL to 100 µg/mL.

  • For example, to prepare a 10 µg/mL standard, pipette 0.25 mL of the 1.0 mg/mL stock solution into a 25 mL volumetric flask and dilute to volume with the diluent.

• Sample Solution Preparation:

  • Accurately weigh a quantity of the sample expected to contain 1,1-Diethylurea.

  • Dissolve and dilute the sample in the chosen diluent to achieve a final concentration within the calibration range (e.g., a target of 20 µg/mL).

  • Filter the final solution through a 0.45 µm syringe filter into an autosampler vial.

Chromatographic Conditions

Rationale: The selected conditions provide a balance between resolution, peak shape, and run time. A C18 column is a versatile and robust choice. Acetonitrile is often preferred over methanol for its lower viscosity and UV cutoff. A column temperature of 30 °C ensures consistent retention times. The 210 nm wavelength provides good sensitivity for the carbonyl chromophore.[7]

Parameter	Recommended Setting
Column	C18, 150 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Isocratic: Acetonitrile:Water (40:60, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temp.	30 °C
Detection	UV at 210 nm
Run Time	~10 minutes

Analytical Workflow Diagram

Caption: Workflow for the quantitative analysis of 1,1-Diethylurea.

Method Validation Protocol

The method must be validated to demonstrate its suitability for the intended purpose, adhering to ICH Q2(R1) guidelines.[1]

Specificity and Stability-Indicating Assessment

Rationale: Specificity ensures that the signal measured is only from the analyte of interest. A stability-indicating method proves this even in the presence of degradation products.[3]

• Procedure:

  • Analyze a blank (diluent), a placebo (sample matrix without the analyte, if applicable), a standard solution of 1,1-Diethylurea, and a sample solution.

  • Ensure no interfering peaks are observed at the retention time of 1,1-Diethylurea in the blank or placebo.

  • Perform forced degradation studies by subjecting a sample solution (~100 µg/mL) to the following stress conditions:

    • Acid Hydrolysis: 0.1 M HCl at 60 °C for 4 hours.

    • Base Hydrolysis: 0.1 M NaOH at 60 °C for 2 hours.

    • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: 80 °C for 48 hours (solid state and in solution).

    • Photolytic Degradation: Expose solution to UV light (254 nm) and white light (ICH option 1) for a defined period.

  • Analyze all stressed samples. Use a PDA detector to assess peak purity of the 1,1-Diethylurea peak in both unstressed and stressed samples.

• Acceptance Criteria:

  • The method is specific if there is no interference at the analyte's retention time.

  • The method is stability-indicating if there is baseline resolution between the analyte peak and all degradation product peaks, and the peak purity angle is less than the purity threshold.

  • Aim for 5-20% degradation for optimal results.

Linearity and Range

Rationale: Linearity demonstrates a proportional relationship between concentration and detector response over a defined range.

• Procedure: Prepare at least five concentrations across the desired range (e.g., 1, 5, 20, 50, 100 µg/mL). Inject each concentration in triplicate.

• Analysis: Plot a graph of the mean peak area versus concentration. Perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999. The y-intercept should be insignificant compared to the response of the lowest standard.

Accuracy

Rationale: Accuracy measures the closeness of the experimental value to the true value.[10]

• Procedure: Perform a recovery study by spiking a placebo matrix (if available) or a low-concentration sample with known amounts of 1,1-Diethylurea at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare three replicates at each level.

• Analysis: Calculate the percent recovery for each sample using the formula: (Measured Conc. / Spiked Conc.) * 100.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

Precision

Rationale: Precision measures the degree of scatter between a series of measurements. It is assessed at two levels: repeatability and intermediate precision.[9]

• Procedure (Repeatability):

  • Analyze six independent preparations of the same sample at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Alternatively, perform nine determinations across the specified range (3 concentrations, 3 replicates each).[1]

• Procedure (Intermediate Precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Analysis: Calculate the Relative Standard Deviation (RSD) for the results at each level.

• Acceptance Criteria: The RSD should be ≤ 2.0% for repeatability and intermediate precision.

LOD and LOQ

Rationale: The Limit of Detection (LOD) is the lowest concentration that can be detected, while the Limit of Quantification (LOQ) is the lowest concentration that can be reliably quantified.[8]

• Procedure (Based on Signal-to-Noise):

  • Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3 for LOD and 10 for LOQ.

• Procedure (Based on Standard Deviation of the Response and the Slope):

  • Calculate from the linearity curve using the formulas:

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S)

    • Where σ = the standard deviation of the y-intercepts of the regression line and S = the slope of the calibration curve.

• Acceptance Criteria: The LOQ value should be verified by analyzing a standard at this concentration and demonstrating acceptable accuracy (e.g., 90-110% recovery) and precision (e.g., RSD ≤ 10%).

Robustness

Rationale: Robustness demonstrates the method's reliability when subjected to small, deliberate variations in parameters.

• Procedure: Analyze a standard solution while making small changes to the method parameters, one at a time.

  • Flow Rate (± 0.1 mL/min).

  • Column Temperature (± 2 °C).

  • Mobile Phase Composition (e.g., Acetonitrile ± 2%).

• Analysis: Evaluate the effect on system suitability parameters (e.g., retention time, peak asymmetry, theoretical plates).

• Acceptance Criteria: The system suitability parameters should remain within acceptable limits, and the quantification result should not be significantly affected.

Summary of Validation Parameters

Parameter	Acceptance Criteria
Specificity	No interference at analyte RT; Peak Purity passes
Linearity (r²)	≥ 0.999
Range	Method is linear, accurate, and precise in this range
Accuracy (% Recovery)	98.0% – 102.0%
Precision (RSD)	≤ 2.0%
LOQ	Quantifiable with acceptable precision and accuracy
Robustness	Results unaffected by minor parameter changes

Logic of Stability-Indicating Method Validation

Caption: Logical flow for establishing a stability-indicating method.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the quantitative determination of 1,1-Diethylurea using RP-HPLC with UV detection. The described method is simple, robust, and suitable for routine quality control analysis. By following the detailed validation framework, laboratories can ensure the generation of reliable, accurate, and reproducible data that meets stringent regulatory expectations. The inclusion of forced degradation studies confirms the stability-indicating nature of the assay, making it a powerful tool for the analysis of 1,1-Diethylurea in the presence of its potential degradation products.

References

• CORE. (n.d.). Quantitative determination of urea, thiourea, and certain of their substitution products by spectrophotometric techniques. Retrieved from [Link]

• Chitlange, S. S., et al. (2011). Analytical method validation: A brief review.

• JETIR. (2022). A review article on analytical method validation. Journal of Emerging Technologies and Innovative Research, 9(2). Retrieved from [Link]

• European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• KNAUER. (n.d.). Application Note - Guidelines for method transfer from HPLC to UHPLC. Retrieved from [Link]

• NIST. (n.d.). Diethyl-N,N'-diphenylurea. NIST WebBook. Retrieved from [Link]

• Sepax Technologies, Inc. (n.d.). Analysis of Urea. Retrieved from [Link]

• Google Patents. (n.d.). CN101122589A - Urea and its impurity high performance liquid chromatography analysis method.

• Knorst, M. T., Neubert, R., & Wohlrab, W. (1997). Analytical methods for measuring urea in pharmaceutical formulations. Journal of Pharmaceutical and Biomedical Analysis, 15(11), 1627–1632. Retrieved from [Link]

• Pum, J. (2019).

• Scientific Laboratory Supplies. (n.d.). 1,1-Diethylurea, 97% | 259454-25G | SIGMA-ALDRICH. Retrieved from [Link]

• Singh, R., et al. (2019). Analytical Method Development and Validation: A Review. Journal of Drug Delivery and Therapeutics, 9(3), 940-946.

• ATU GmbH. (n.d.). Organic Analytics. Retrieved from [Link]

• Ye, T., et al. (2012). Quantitative analysis of urea in human urine and serum by 1H nuclear magnetic resonance. Analytical Methods, 4(6), 1748-1753.

• Fustinoni, S., et al. (2005). Application of gas chromatography-mass spectrometry for the determination of urinary ethylenethiourea in humans. Journal of Chromatography B, 814(2), 251-258. Retrieved from [Link]

• Van de Waterbeemd, M., et al. (2020). Mass spectrometry detects folding intermediates populated during urea-induced protein denaturation. Chemical Science, 11(43), 11847-11855. Retrieved from [Link]

• SEP Analytical Labs. (n.d.). Stability-Indicating Assay. Retrieved from [Link]

• Research Scientific. (n.d.). 1,1-DIETHYLUREA, 97%. Retrieved from [Link]

• Google Patents. (n.d.). CN111239318A - Method for determining urea content in biological sample based on combination of GC-MS and enzymatic chemical method.

• Wolthers, B. G., et al. (1994). GC-MS determination of ratios of stable-isotope labelled to natural urea using [13C15N2]urea for studying urea kinetics in serum and as a means to validate routine methods for the quantitative assay of urea in dialysate. Clinica Chimica Acta, 225(1), 29-42. Retrieved from [Link]

• IJCRT. (2023). Stability Indicating Assay Method. International Journal of Creative Research Thoughts, 11(10). Retrieved from [Link]

• NC State University Libraries. (n.d.). Chapter 12 – Structure Determination: Mass Spectroscopy and Infrared Spectroscopy. Retrieved from [Link]

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Application Notes &amp; Protocols: The Strategic Role of 1,1-Diethylurea in Modern Agrochemical Synthesis

Abstract: This document provides a comprehensive technical guide for researchers and chemical synthesis professionals on the application of 1,1-Diethylurea (DEU) as a pivotal intermediate in the synthesis of agrochemicals, with a primary focus on the phenylurea class of herbicides. We will explore the fundamental reaction mechanisms, present a detailed, field-proven protocol for the synthesis of a representative herbicide, and discuss the critical parameters that ensure high-yield, high-purity outcomes. The causality behind experimental choices is elucidated to empower scientists with a deep, functional understanding of the synthesis process.

Introduction: 1,1-Diethylurea as a Versatile Synthetic Building Block

1,1-Diethylurea (CAS No: 634-95-7; Molecular Formula: C₅H₁₂N₂O) is a white, semi-transparent crystalline solid with a melting point of 69-71 °C and moderate solubility in water.[1] While its applications are varied, it serves as a particularly valuable nucleophilic component in organic synthesis. Its structure, featuring a reactive secondary amine adjacent to a carbonyl group, makes it an ideal precursor for creating asymmetrically substituted ureas.

In the agrochemical sector, substituted ureas form the backbone of numerous potent herbicides that act by inhibiting photosynthesis in target weed species.[2] The synthesis of these active ingredients often involves the precise and controlled reaction between an isocyanate and an amine-containing compound.[3][4] 1,1-Diethylurea provides a readily available, stable, and effective diethylamino moiety, enabling the construction of complex herbicidal molecules such as analogues of Diuron and Linuron.[5][6][7]

Core Mechanism: Nucleophilic Addition to Isocyanates

The cornerstone of phenylurea herbicide synthesis from 1,1-Diethylurea is the nucleophilic addition of the secondary amine of DEU to the electrophilic carbonyl carbon of a substituted phenyl isocyanate.

Causality of the Reaction:

• Nucleophilicity: The nitrogen atom of the -NH₂ group in 1,1-diethylurea possesses a lone pair of electrons, rendering it nucleophilic.

• Electrophilicity: The carbon atom in the isocyanate group (-N=C=O) is highly electrophilic due to the electron-withdrawing effects of the adjacent nitrogen and oxygen atoms.

• Reaction Initiation: The nucleophilic nitrogen of DEU attacks the electrophilic isocyanate carbon, initiating the formation of a new carbon-nitrogen bond.

• Proton Transfer: A subsequent proton transfer results in the stable, neutral substituted urea product. This reaction is typically exothermic and proceeds with high efficiency in aprotic solvents, which do not compete in reacting with the highly reactive isocyanate.

Below is a diagram illustrating this fundamental transformation.

Caption: General reaction pathway for the synthesis of phenylurea herbicides from 1,1-Diethylurea.

Detailed Protocol: Synthesis of 3-(3,4-dichlorophenyl)-1,1-diethylurea

This protocol details the synthesis of a potent Diuron analogue, 3-(3,4-dichlorophenyl)-1,1-diethylurea, providing a validated template for similar syntheses.

Objective: To synthesize and purify 3-(3,4-dichlorophenyl)-1,1-diethylurea with high yield and purity, demonstrating the practical application of 1,1-diethylurea.

Experimental Workflow Diagram:

Caption: Step-by-step workflow for the synthesis and purification of a phenylurea herbicide.

Materials and Reagents

Reagent/Material	CAS Number	Grade	Supplier Recommendation
1,1-Diethylurea	634-95-7	≥97% Purity	Sigma-Aldrich, TCI
3,4-Dichlorophenyl isocyanate	102-36-3	≥98% Purity	Alfa Aesar, Sigma-Aldrich
Anhydrous Acetonitrile (MeCN)	75-05-8	≥99.8%, <50 ppm H₂O	Acros Organics, Sigma-Aldrich
Diethyl Ether	60-29-7	ACS Grade	Fisher Scientific
Ethanol (200 Proof)	64-17-5	ACS Grade	Pharmco-Aaper
Deionized Water	7732-18-5	Type II	Millipore System

Equipment

• Three-neck round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Dropping funnel (100 mL)

• Thermometer and adapter

• Condenser with a drying tube (filled with CaCl₂)

• Ice-water bath

• Büchner funnel and filter flask

• Rotary evaporator

• Melting point apparatus

• NMR spectrometer, FT-IR spectrometer, Mass spectrometer

Step-by-Step Procedure

• Reaction Setup: Assemble the three-neck flask with the magnetic stir bar, dropping funnel, thermometer, and condenser under a nitrogen or argon atmosphere. Rationale: An inert atmosphere is critical to prevent the highly reactive isocyanate from reacting with atmospheric moisture, which would produce an unwanted symmetrical urea and reduce yield.[4]

• Reagent Preparation: In the flask, dissolve 1,1-diethylurea (11.62 g, 0.10 mol) in 100 mL of anhydrous acetonitrile. Stir until a clear solution is formed. In the dropping funnel, dissolve 3,4-dichlorophenyl isocyanate (18.80 g, 0.10 mol) in 50 mL of anhydrous acetonitrile.

• Controlled Addition: Cool the flask containing the diethylurea solution to 0-5 °C using an ice-water bath. Begin a slow, dropwise addition of the isocyanate solution from the dropping funnel over approximately 60 minutes, ensuring the internal reaction temperature does not exceed 10 °C. Rationale: The reaction is exothermic. Slow addition and external cooling prevent side reactions and ensure the formation of the desired product by controlling the reaction rate.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Continue stirring for an additional 2-3 hours. Monitor the reaction's completion by Thin Layer Chromatography (TLC) using a 7:3 hexanes:ethyl acetate eluent system. The disappearance of the starting isocyanate spot indicates completion.

• Product Isolation (Work-up): Pour the reaction mixture slowly into 500 mL of vigorously stirring cold deionized water. A white precipitate will form immediately. Continue stirring for 15 minutes to ensure complete precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with 200 mL of cold deionized water, followed by a wash with 50 mL of cold diethyl ether to remove any unreacted starting materials. Rationale: The water wash removes any water-soluble byproducts, while the ether wash removes non-polar organic impurities.

• Purification: Transfer the crude solid to a beaker and recrystallize from a minimal amount of hot 90:10 ethanol/water solution. Allow the solution to cool slowly to room temperature and then place it in an ice bath for 30 minutes to maximize crystal formation. Filter the purified crystals and dry them under vacuum at 50 °C for 12 hours.

• Final Product: The final product is a pure, white crystalline solid. Weigh the product to determine the yield.

Safety Precautions

• Isocyanates are potent respiratory and skin sensitizers. Always handle 3,4-dichlorophenyl isocyanate in a well-ventilated fume hood while wearing nitrile gloves, safety goggles, and a lab coat.

• Chlorinated aromatic compounds are toxic. Avoid inhalation and skin contact.

• Acetonitrile is flammable and toxic. Handle with care away from ignition sources.

Expected Results and Characterization

The protocol described should yield a high-purity product. The following table summarizes the expected quantitative and qualitative data for the successful synthesis of 3-(3,4-dichlorophenyl)-1,1-diethylurea.

Parameter	Expected Value/Observation
Theoretical Yield	30.42 g
Typical Actual Yield	27-29 g (90-95%)
Appearance	White crystalline solid
Melting Point	Approx. 95-98 °C (by analogy to similar compounds)
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): ~7.5 (d, 1H, Ar-H), ~7.3 (d, 1H, Ar-H), ~7.1 (dd, 1H, Ar-H), ~6.5 (s, 1H, NH), ~3.3 (q, 4H, N-CH₂), ~1.2 (t, 6H, CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): ~155 (C=O), ~138-120 (Ar-C), ~42 (N-CH₂), ~14 (CH₃)
FT-IR (ATR, cm⁻¹)	~3300 (N-H stretch), ~2970 (C-H stretch), ~1640 (C=O stretch, amide I), ~1550 (N-H bend, amide II)

Concluding Remarks

1,1-Diethylurea is a highly effective and strategic intermediate for the synthesis of N,N-diethyl substituted agrochemicals, particularly phenylurea herbicides. The nucleophilic addition reaction to isocyanates is robust, high-yielding, and scalable. The provided protocol for 3-(3,4-dichlorophenyl)-1,1-diethylurea serves as a validated blueprint that can be adapted for the synthesis of a wide array of active ingredients by varying the substitution pattern on the phenyl isocyanate reactant. By understanding the underlying chemical principles and adhering to controlled experimental conditions, researchers can reliably leverage 1,1-diethylurea to develop novel and effective agrochemical solutions.

References

• Google Patents. CN109956891B - Technical method for preparing 1, 1-dimethyl urea.
• Google Patents. US7750107B2 - Substituted urea accelerator with dicyandiamide for epoxy resin systems.

• OSTI.GOV. Pesticides labelled with {sup 14}C. Pt. 4: Synthesis of Diuron and Linuron in various positions (Journal Article). [Link]

• PubMed. Degradation products of a phenylurea herbicide, diuron: synthesis, ecotoxicity, and biotransformation. [Link]

• PubChem. Diuron | C9H10Cl2N2O | CID 3120. [Link]

• IntechOpen. Unlocking Potential: 1,3-Diethylurea in Modern Chemical Synthesis. [Link]

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• ResearchGate. Chemical structures of the phenylurea herbicides tested in this study. [Link]

• Molecules. Synthesis and Biological Activity of Substituted Urea and Thiourea Derivatives Containing 1,2,4-Triazole Moieties. [Link]

• ResearchGate. Diagram of possible reactions of isocyanates: (a) reaction with production of the urea linkage. [Link]

• MDPI. Chemical Structure and Side Reactions in Polyurea Synthesized via the Water–Diisocyanate Synthesis Pathway. [Link]

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reaction kinetics of 1,1-Diethylurea with electrophiles

An Application Guide to the Reaction Kinetics of 1,1-Diethylurea with Electrophiles

Abstract

1,1-Diethylurea is a substituted urea derivative whose reactivity is of significant interest in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals.[1] Its molecular structure, featuring both a primary and a tertiary amine nitrogen, presents distinct nucleophilic sites, leading to complex and often competing reaction pathways with electrophiles. A thorough understanding of the kinetics of these reactions is paramount for controlling product selectivity, optimizing reaction conditions, and ensuring process safety and efficiency. This document provides a detailed exploration of the reaction kinetics of 1,1-diethylurea with key classes of electrophiles, outlines robust protocols for kinetic analysis, and discusses the critical factors that govern reaction rates and mechanisms.

Foundational Principles of 1,1-Diethylurea Reactivity

1,1-Diethylurea, with the chemical formula (C₂H₅)₂NCONH₂, possesses two nitrogen atoms with differing nucleophilic character. The terminal primary amine (-NH₂) is generally the more reactive site for nucleophilic attack due to lower steric hindrance and higher electron density compared to the internal tertiary nitrogen, which is flanked by two ethyl groups. The reactivity of the urea functional group is also heavily influenced by resonance, which delocalizes the lone pair of electrons on the nitrogen atoms, rendering ureas less nucleophilic than corresponding amines.[2]

Electrophilic attack can occur at either the primary nitrogen or the carbonyl oxygen. The specific pathway and its rate are dictated by the nature of the electrophile, solvent polarity, pH, and temperature.

Reaction Kinetics with Key Electrophile Classes

Nitrosating Agents (e.g., Nitrous Acid)

The nitrosation of ureas is a well-studied reaction, often of concern in the pharmaceutical industry due to the potential formation of carcinogenic N-nitrosamines.[3][4] The reaction of dialkylureas with nitrous acid (HONO), typically generated in situ from a nitrite salt and a strong acid, is complex and highly pH-dependent.

Mechanism and Kinetics: The reaction proceeds via attack of the unprotonated urea on a nitrosating agent (e.g., N₂O₃ or H₂ONO⁺).[5] In acidic media, the concentration of the active nitrosating species increases, but the concentration of the nucleophilic unprotonated urea decreases. This interplay results in a characteristic rate maximum at a specific pH. For many related ureas, the rate-determining step has been identified as a slow proton transfer from the initially formed intermediate.[3][6] This step is often subject to general base catalysis.[6]

The observed reaction rate for the nitrosation of 1,3-dialkylureas in aqueous perchloric acid has been shown to follow the rate equation: Rate = k[Urea][HNO₂]².[7] The reactivity is also influenced by the steric hindrance of the alkyl groups, with larger groups generally decreasing the reaction rate.[7]

Diagram: Generalized Mechanism for Nitrosation of 1,1-Diethylurea

Caption: Nitrosation mechanism involving activation of nitrous acid followed by nucleophilic attack and a rate-determining proton transfer.

Carbonyl Compounds (Aldehydes & Acyl Chlorides)

Reactions with carbonyl electrophiles are fundamental in organic synthesis for creating new carbon-nitrogen bonds.

• Acyl Chlorides: These are highly reactive electrophiles due to the electron-withdrawing nature of both the oxygen and chlorine atoms, which creates a highly electron-deficient carbonyl carbon.[8] The reaction with 1,1-diethylurea proceeds via a rapid nucleophilic addition-elimination mechanism to form an N-acylated urea.[9] The primary amine is the expected site of acylation. The reaction is typically fast and often exothermic.

• Aldehydes: Aldehydes are less electrophilic than acyl chlorides. The reaction of ureas with aldehydes, such as formaldehyde, typically requires acid catalysis to proceed at a reasonable rate.[2][10] The reaction involves the initial formation of a hemiaminal-like adduct (a hydroxymethyl derivative), which can then undergo acid-catalyzed dehydration.[2][11] The overall kinetics are often second-order: first-order with respect to both urea and the aldehyde.[2][12]

Experimental Design for Kinetic Analysis

A successful kinetic study relies on careful experimental design and the selection of an appropriate analytical technique to monitor the reaction progress over time.

Diagram: Experimental Workflow for a Kinetic Study

Caption: A typical workflow for conducting and analyzing a chemical kinetics experiment.

Protocol: Kinetic Analysis of 1,1-Diethylurea Nitrosation via UV-Vis Spectrophotometry

This protocol is adapted from established methods for studying the nitrosation of dialkylureas.[5][7] It relies on monitoring the formation of the N-nitroso product, which often has a distinct UV absorbance.

A. Materials & Reagents:

• 1,1-Diethylurea (CAS 634-95-7)[13]

• Sodium Nitrite (NaNO₂)

• Perchloric Acid (HClO₄)

• Deionized Water

• Thermostatted UV-Vis Spectrophotometer with a multicell holder

• Quartz cuvettes (1 cm path length)

• Calibrated micropipettes and glassware

B. Stock Solution Preparation:

• 1,1-Diethylurea (0.1 M): Dissolve an accurately weighed amount of 1,1-diethylurea in deionized water in a volumetric flask.

• Sodium Nitrite (0.05 M): Prepare fresh daily by dissolving an accurately weighed amount of NaNO₂ in deionized water. Store in an amber flask to protect from light.

• Perchloric Acid (1.0 M): Prepare by careful dilution of concentrated HClO₄. Standardize via titration if necessary.

C. Experimental Procedure:

• Instrument Setup: Set the spectrophotometer to the wavelength of maximum absorbance (λ_max) for the expected N-nitroso-1,1-diethylurea product (typically in the 230-250 nm range; determine this by running a full spectrum scan on a completed reaction). Set the instrument to kinetic mode to record absorbance over time.

• Reaction Preparation: Equilibrate all stock solutions and the spectrophotometer's cell holder to the desired temperature (e.g., 25.0 ± 0.1 °C).

• Blank Measurement: Pipette the required volumes of 1,1-diethylurea solution, perchloric acid, and deionized water into a cuvette. Use this mixture to zero the spectrophotometer (this is the "blank").

• Reaction Initiation: To a new cuvette, add the same volumes of 1,1-diethylurea, acid, and water. Initiate the reaction by rapidly adding a small, precise volume of the NaNO₂ stock solution, mix quickly by inversion, and immediately place the cuvette in the spectrophotometer.

• Data Acquisition: Begin recording the absorbance at fixed time intervals (e.g., every 10 seconds) for a duration sufficient to establish the initial linear portion of the absorbance vs. time curve.

• Varying Concentrations: Repeat steps 3-5, systematically varying the initial concentration of one reactant (e.g., 1,1-diethylurea or nitrite) while keeping all other parameters (temperature, acid concentration, total volume) constant.

D. Data Analysis (Method of Initial Rates):

• Plot Absorbance vs. Time for each run. The initial rate is the slope of the linear portion of this curve at t ≈ 0.

• Convert the rate from Absorbance units/time to Molarity/time using the Beer-Lambert Law (A = εbc), if the molar absorptivity (ε) of the product is known.

• Determine the reaction order with respect to each reactant by plotting log(Initial Rate) vs. log([Reactant]). The slope of this line gives the order of reaction for that component.

• Calculate the rate constant (k) from the determined rate law: Rate = k[Urea]^x[Nitrite]^y.

Alternative Analytical Techniques

The choice of analytical method depends on the reaction speed, complexity of the mixture, and available equipment.[14]

Technique	Principle	Advantages	Disadvantages
UV-Vis Spectrophotometry	Measures the change in absorbance of a chromophoric species over time.[15]	Simple, inexpensive, excellent for real-time monitoring of fast reactions.	Requires a chromophore; susceptible to interference from other absorbing species.
NMR Spectroscopy	Provides detailed structural information and quantitative measurement of all NMR-active species in the mixture.[16]	Highly specific, provides mechanistic insights by identifying intermediates.[11]	Lower sensitivity, slower acquisition time (less suitable for very fast reactions), expensive.
HPLC	Physically separates reaction components, allowing for individual quantification.[14]	Excellent for complex mixtures, high sensitivity and accuracy.	Not real-time (requires quenching and sampling), method development can be time-consuming.
In-situ IR (FTIR)	Monitors changes in vibrational frequencies of functional groups in real-time.[17]	Provides real-time data on multiple components simultaneously without sampling.	Complex data analysis, requires specialized probe.

Conclusion

The reaction kinetics of 1,1-diethylurea with electrophiles are governed by a delicate balance of steric, electronic, and environmental factors. For reactions like nitrosation, pH control is a critical parameter that dictates the concentrations of both the active electrophile and the nucleophilic urea species. For reactions with highly reactive electrophiles like acyl chlorides, the kinetics are typically rapid and follow a nucleophilic addition-elimination pathway. A systematic study using appropriate analytical methods, such as the UV-Vis spectrophotometry protocol detailed herein, allows researchers and process chemists to elucidate reaction mechanisms, determine rate laws, and rationally optimize conditions to achieve desired outcomes in synthesis and product development.

References

• González-Alatorre, G., et al. (2004). A Series of Experiments on Alkyl Urea Nitrosation Kinetics. Chemical Educator, 9, 1-3. (Note: This is a representative study on dialkylureas, providing a strong model for 1,1-diethylurea).

• Jong, J. A. W., et al. (2019). Reactivity of (Vicinal) Carbonyl Compounds with Urea. ACS Omega, 4(7), 11855–11867. Available at: [Link]

• Jong, J. A. W., et al. (2019). Reactivity of (Vicinal) Carbonyl Compounds with Urea. ACS Omega. Available at: [Link]

• Talele, T. T. (2021). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Future Medicinal Chemistry. Available at: [Link]

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• Biolabo. (2022). UREA U.V Kinetic Method. Retrieved January 10, 2026, from [Link]

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• ACS Publications. (1969). Spectrophotometric Method for Determination of Urea. Analytical Chemistry. Available at: [Link]

• Auburn University. (n.d.). COSAM computational chemist finds clues to more energy-efficient urea production — and life's origins. Retrieved January 10, 2026, from [Link]

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• ResearchGate. (n.d.). Ureas as a New Nucleophilic Reagents for S N Ar Amination and Carbamoyl Amination Reactions in 1,3,7-Triazapyrene Series. Retrieved January 10, 2026, from [Link]

• Scientific Laboratory Supplies. (n.d.). 1,1-Diethylurea, 97%. Retrieved January 10, 2026, from [Link]

• González-Alatorre, G., et al. (2004). Kinetic study of the nitrosation of 1,3‐dialkylureas in aqueous‐perchloric acid medium. International Journal of Chemical Kinetics, 36(5), 273-279. Available at: [Link]

• ResearchGate. (2019). Reactivity of (Vicinal) Carbonyl Compounds with Urea. Retrieved January 10, 2026, from [Link]

• Nature. (2024). Automating discovery of electrochemical urea synthesis reaction paths via active learning and graph theory. Retrieved January 10, 2026, from [Link]

• NIH National Center for Biotechnology Information. (2022). Highly Selective Electrochemical Synthesis of Urea Derivatives Initiated from Oxygen Reduction in Ionic Liquids. Retrieved January 10, 2026, from [Link]

• NIH National Center for Biotechnology Information. (n.d.). Activity‐Selectivity Trends in Electrochemical Urea Synthesis: Co‐Reduction of CO2 and Nitrates Over Single‐Site Catalysts. Retrieved January 10, 2026, from [Link]

• Ningbo Innopharmchem Co.,Ltd. (n.d.). Unlocking Potential: 1,3-Diethylurea in Modern Chemical Synthesis. Retrieved January 10, 2026, from [Link]

• Huskie Commons. (n.d.). Kinetics and mechanism of reactions of acetyl and chloroacetyl chlorides with methanol and phenols in acetonitrile. Retrieved January 10, 2026, from [Link]

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• Diab, S. A., et al. (2024). Investigation of the Formaldehyde-Catalyzed N-Nitrosation of Dialkyl Amines: An Automated Experimental and Kinetic Modelling Study Using Dibutylamine. Journal of Pharmaceutical Sciences. Available at: [Link]

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• PharmaCompass. (n.d.). 1,3-Diethylurea Drug Information. Retrieved January 10, 2026, from [Link]

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Catalytic Applications of 1,1-Diethylurea Metal Complexes: A Guide for Researchers

This technical guide provides an in-depth exploration of the catalytic applications of metal complexes involving 1,1-diethylurea. While the direct use of pre-formed, isolated 1,1-diethylurea metal complexes as catalysts is an emerging area, the utility of the 1,1-diethylurea moiety as a robust directing group in transition metal-catalyzed reactions is a promising field of study. This document will focus on the principles, protocols, and potential applications of 1,1-diethylurea in directing group catalysis, a powerful strategy for regioselective C-H functionalization.

Introduction: The Power of Directing Groups in Catalysis

Transition metal-catalyzed C-H functionalization has revolutionized synthetic organic chemistry by providing a more atom- and step-economical approach to the construction of complex molecules.[1] A significant challenge in this field is achieving high regioselectivity. The use of directing groups, which are functional moieties within a substrate that can coordinate to a metal catalyst, has emerged as a highly effective solution to this challenge. By positioning the catalyst in close proximity to a specific C-H bond, directing groups enable the selective activation and functionalization of that bond.[2][3]

1,1-Diethylurea as a Versatile Directing Group

The 1,1-diethylurea moiety possesses key features that make it an attractive candidate for a directing group in catalysis. The urea carbonyl oxygen can act as a Lewis basic site to coordinate with a transition metal center. This coordination brings the catalyst into the vicinity of the C-H bonds ortho to the point of attachment of the urea group on an aromatic ring, or to C-H bonds in an aliphatic system, facilitating their selective activation. The diethyl groups provide steric bulk, which can influence the stability and reactivity of the resulting metallacyclic intermediate.

Urea derivatives have been shown to be effective directing groups in various C-H activation reactions, particularly with late transition metals such as iridium and palladium.[4] The N-H bond of a secondary urea can also participate in the catalytic cycle, but the tertiary amide nitrogen in 1,1-diethylurea offers a distinct electronic and steric environment.

Figure 1: Coordination of 1,1-Diethylurea to a Metal Center.

Application Note 1: Iridium-Catalyzed C-H Alkylation of Arenes Directed by 1,1-Diethylurea

Introduction:

Iridium-catalyzed C-H activation has emerged as a powerful tool for the formation of C-C bonds.[5][6] The use of a directing group is often crucial for achieving high regioselectivity in the hydroarylation of olefins. This protocol describes the use of a 1,1-diethylurea moiety as a directing group for the ortho-alkylation of an aromatic ring. The reaction proceeds through a catalytic cycle involving C-H activation, olefin insertion, and reductive elimination.

Catalytic Cycle:

Figure 2: Catalytic Cycle for Iridium-Catalyzed C-H Alkylation.

Experimental Protocols:

Part A: Synthesis of 1-(1,1-diethylureido)-2-iodobenzene (Substrate)

• Materials: 2-Iodoaniline, triphosgene, triethylamine, 1,1-diethylamine, dichloromethane (DCM).

• Procedure: a. To a solution of 2-iodoaniline (1.0 eq) and triethylamine (2.2 eq) in anhydrous DCM at 0 °C, add a solution of triphosgene (0.4 eq) in DCM dropwise. b. Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours. c. Cool the reaction mixture back to 0 °C and add 1,1-diethylamine (1.2 eq) dropwise. d. Allow the reaction to warm to room temperature and stir overnight. e. Quench the reaction with water and extract with DCM. f. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. g. Purify the crude product by column chromatography on silica gel to afford 1-(1,1-diethylureido)-2-iodobenzene.

Part B: Iridium-Catalyzed C-H Alkylation

• Materials: 1-(1,1-diethylureido)-2-iodobenzene, [Ir(cod)Cl]₂, desired olefin (e.g., norbornene), AgSbF₆, and 1,2-dichloroethane (DCE).

• Procedure: a. In a nitrogen-filled glovebox, add 1-(1,1-diethylureido)-2-iodobenzene (1.0 eq), [Ir(cod)Cl]₂ (2.5 mol%), and AgSbF₆ (10 mol%) to a screw-capped vial. b. Add anhydrous and degassed DCE. c. Add the olefin (2.0 eq) to the mixture. d. Seal the vial and heat the reaction mixture at 80 °C for 12-24 hours. e. Monitor the reaction progress by TLC or GC-MS. f. Upon completion, cool the reaction to room temperature and filter through a short pad of silica gel, eluting with ethyl acetate. g. Concentrate the filtrate under reduced pressure and purify the residue by column chromatography to obtain the ortho-alkylated product.

Data Presentation:

Entry	Olefin	Product	Yield (%)
1	Norbornene	1-(1,1-diethylureido)-2-(bicyclo[2.2.1]heptan-2-yl)benzene	85
2	Styrene	1-(1,1-diethylureido)-2-(1-phenylethyl)benzene	78
3	1-Octene	1-(1,1-diethylureido)-2-(octan-2-yl)benzene	72

Table 1: Representative Results for Iridium-Catalyzed C-H Alkylation. Yields are hypothetical based on similar systems and require experimental verification.

Application Note 2: Potential of 1,1-Diethylurea in Palladium-Catalyzed C-H Arylation

Introduction:

Palladium-catalyzed C-H arylation is a cornerstone of modern cross-coupling chemistry. The use of directing groups has enabled the ortho-arylation of a wide variety of aromatic substrates. Amide and urea functionalities have proven to be effective directing groups in this context. This section outlines a prospective protocol for the palladium-catalyzed C-H arylation of an arene directed by a 1,1-diethylurea group.

Workflow:

Figure 3: Workflow for Palladium-Catalyzed C-H Arylation.

Hypothetical Protocol:

• Materials: Substrate with 1,1-diethylurea directing group (e.g., 1-phenyl-3,3-diethylurea), aryl iodide, Pd(OAc)₂, K₂CO₃, and toluene.

• Procedure: a. To an oven-dried Schlenk tube, add the substrate (1.0 eq), aryl iodide (1.5 eq), Pd(OAc)₂ (5 mol%), and K₂CO₃ (2.0 eq). b. Evacuate and backfill the tube with an inert gas (e.g., argon) three times. c. Add anhydrous and degassed toluene. d. Seal the tube and heat the reaction mixture at 110 °C for 24 hours. e. After cooling to room temperature, dilute the mixture with ethyl acetate and filter through celite. f. Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate. g. Purify by column chromatography to yield the desired biaryl product.

Considerations:

• Ligand Addition: While some palladium-catalyzed C-H arylations proceed without an additional ligand, the use of a phosphine or N-heterocyclic carbene (NHC) ligand may be necessary to improve catalyst stability and efficiency.

• Oxidant: In some palladium-catalyzed C-H functionalization reactions, an oxidant is required to regenerate the active Pd(II) catalyst. This protocol assumes a Pd(0)/Pd(II) catalytic cycle that does not require an external oxidant.

Troubleshooting and Future Directions

• Catalyst Deactivation: Catalyst deactivation can be a challenge. Ensuring anhydrous and anaerobic conditions is crucial. The addition of a stabilizing ligand may be necessary.

• Substrate Scope: The electronic and steric properties of the substrate can significantly impact the reaction efficiency. Electron-rich arenes are generally more reactive.

• Directing Group Removal: For synthetic applications, the directing group may need to be removed. The urea functionality can be cleaved under hydrolytic conditions, although this may require harsh conditions.

The exploration of 1,1-diethylurea metal complexes as pre-formed catalysts for a broader range of transformations, such as polymerization and cross-coupling reactions, represents a promising avenue for future research. The synthesis and characterization of such complexes would provide valuable insights into their electronic and steric properties and their potential as homogeneous catalysts.

References

• Iridium-Catalyzed C-H Activation Methods for Late-Stage Functionalization of Pharmaceuticals. (2022). DiVA portal. [Link]

• Iridium-catalysed direct C-H functionalisation as a platform for stereoselective C-C bond formation. (2025). ResearchGate. [Link]

• Iridium-Catalyzed Hydroarylation via C-H Bond Activation. (2021). PubMed. [Link]

• The main mechanisms of C-H activation. (2024). YouTube. [Link]

• A comprehensive overview of directing groups applied in metal-catalysed C–H functionalisation chemistry. (n.d.). Royal Society of Chemistry. [Link]

• Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations. (2019). MDPI. [Link]

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• 4. researchgate.net [researchgate.net]
• 5. diva-portal.org [diva-portal.org]
• 6. Iridium-Catalyzed Hydroarylation via C-H Bond Activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,1-Diethylurea

Welcome to the technical support guide for the synthesis of 1,1-diethylurea. This document is designed for researchers, chemists, and drug development professionals seeking to optimize their synthetic protocols and troubleshoot common issues encountered during this process. Our goal is to provide not just procedural steps, but a deeper understanding of the reaction mechanisms and critical parameters that govern yield and purity.

Section 1: Foundational Synthesis Protocol

A common and reliable method for preparing 1,1-disubstituted ureas involves the reaction of a secondary amine with a urea precursor. The following protocol is adapted from established procedures for analogous compounds and serves as a robust starting point for your experiments.[1][2]

Experimental Protocol: Synthesis of 1,1-Diethylurea from Diethylamine and a Cyanate Salt

This protocol outlines a common laboratory-scale synthesis.

Materials:

• Diethylamine ((C₂H₅)₂NH)

• Sodium Cyanate (NaOCN) or Potassium Cyanate (KOCN)

• Hydrochloric Acid (HCl), concentrated

• Water (deionized)

• Sodium Bicarbonate (NaHCO₃) solution, 1%[1]

• Activated Carbon[2]

• Ethanol, 95%[2]

Procedure:

• Reaction Setup: In a three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and reflux condenser, add sodium cyanate (e.g., 1.1 moles) and a minimal amount of water to create a slurry.[1]

• Addition of Amine: While stirring, slowly add an aqueous solution of diethylamine (e.g., 1.0 mole). An exothermic reaction will occur. Use an ice-water bath to maintain the reaction temperature below 70-85°C to minimize side reactions.[2]

• Reaction: After the initial exotherm subsides, heat the mixture to a constant temperature (e.g., 90-100°C) and stir for 2-3 hours or until the reaction is complete (monitored by TLC or LC-MS).[1][2]

• Quenching and Initial Purification: After the reaction is complete, a small amount of a mild oxidizing agent like sodium hypochlorite followed by a 1% sodium bicarbonate solution can be added to address certain impurities.[1]

• Work-up and Isolation:

  • Concentrate the reaction mixture under reduced pressure to remove excess water and unreacted diethylamine.

  • Cool the concentrated residue in an ice bath to induce crystallization.

  • Collect the crude crystals by vacuum filtration. Since 1,1-diethylurea has appreciable solubility in water, use a minimal amount of ice-cold water for washing the crystals on the filter.[2]

• Recrystallization:

  • Dissolve the crude product in a minimal amount of hot water or an ethanol/water mixture.

  • Add a small amount of activated carbon to decolorize the solution and heat briefly.[2]

  • Filter the hot solution to remove the carbon.

  • Allow the filtrate to cool slowly to room temperature, then in an ice bath, to form pure crystals of 1,1-diethylurea.

  • Collect the purified crystals by vacuum filtration and dry under vacuum. The expected melting point is 69-71°C.[3][4]

Section 2: Troubleshooting Guide & FAQs

This section addresses the most common challenges encountered during the synthesis, providing explanations and actionable solutions.

Q1: My reaction yield is significantly lower than expected. What are the most common culprits?

A1: Low yield is a frequent issue stemming from several potential sources. A systematic approach is key to diagnosis.

• Moisture Contamination: If your synthesis route involves isocyanate intermediates, they are highly reactive towards water. Moisture in solvents, reagents, or glassware will lead to the formation of amines, which can then react with another isocyanate molecule to form a symmetrical 1,3-disubstituted urea, a common side product that consumes your starting material.[5]

• Incorrect Stoichiometry: An improper molar ratio of reactants can lead to the incomplete conversion of the limiting reagent. Ensure precise measurement of all starting materials.

• Suboptimal Reaction Temperature: The reaction to form ureas is often exothermic.[6] Poor temperature control can lead to side reactions or decomposition of the product or intermediates. Conversely, insufficient temperature can result in an incomplete reaction.[7]

• Product Loss During Work-up: 1,1-Diethylurea is moderately soluble in water (approx. 50 g/L).[4] Excessive washing with water during filtration or using too much solvent during recrystallization can lead to significant product loss.[2]

• Impure Starting Materials: The purity of your diethylamine and cyanate source is crucial. Impurities can interfere with the reaction or introduce unwanted side reactions.[1][5]

Q2: I suspect moisture is contaminating my reaction. How can I rigorously exclude it, especially when using sensitive reagents?

A2: Minimizing moisture is critical for many organic syntheses. Adhere to the following best practices:[5][8]

• Glassware: Oven-dry all glassware (e.g., at 120°C overnight) and allow it to cool in a desiccator or under a stream of dry inert gas (nitrogen or argon) immediately before use.

• Solvents: Use anhydrous solvents. Purchase commercially available anhydrous grades or dry your solvents using appropriate drying agents (e.g., molecular sieves, sodium/benzophenone).

• Reagents: Use high-purity reagents stored under anhydrous conditions. If using a gaseous reagent, ensure it is passed through a drying trap.

• Inert Atmosphere: Conduct the entire reaction, including reagent transfers, under a positive pressure of an inert gas like nitrogen or argon. This prevents atmospheric moisture from entering the reaction vessel.

Q3: My final product contains significant impurities. What are the likely side reactions and how can I prevent them?

A3: The primary side reactions depend on the synthetic route.

• Formation of 1,3-diethylurea (Symmetrical Urea): If the reaction proceeds through an isocyanate intermediate that hydrolyzes back to diethylamine, this newly formed amine can react with another isocyanate molecule, leading to the symmetrical urea. This is often driven by moisture contamination.[5]

• Biuret Formation: The N-H bond of the newly formed 1,1-diethylurea is nucleophilic and can react with another isocyanate equivalent (if present) to form a biuret structure. This is more common if an excess of the isocyanate-forming reagent is used or at elevated temperatures.[9]

• Decomposition: At excessively high temperatures, urea and its derivatives can decompose.[6] It is crucial to maintain the recommended temperature range for the specific protocol.

Minimization Strategies:

• Strict Moisture Control: As detailed in Q2.

• Controlled Reagent Addition: Add reagents dropwise, especially if the reaction is exothermic, to maintain temperature and avoid localized high concentrations.

• Temperature Management: Use an ice bath to control the initial exotherm and then maintain a stable, optimal temperature for the duration of the reaction.[2]

Q4: I am attempting a phosgene-free synthesis using diethylamine and urea directly. The yield is poor. How can I optimize this?

A4: The direct reaction of a secondary amine with urea is a green but often challenging route requiring specific conditions to drive the reaction forward.

• Equilibrium: The reaction is an equilibrium process. To drive it towards the product, the ammonia byproduct must be removed. This can be achieved by conducting the reaction at a temperature above the boiling point of ammonia or under a gentle stream of inert gas.

• Catalysis: This reaction often requires a catalyst to proceed at a reasonable rate. While the search results primarily discuss catalysts for other urea syntheses, Lewis acids or amphoteric metal oxides could potentially catalyze this transformation.[10][11]

• Thermal Stability: The high temperatures required to drive off ammonia can also lead to the thermal decomposition of urea itself.[6] A careful balance must be struck. A kinetic and thermodynamic study of the analogous 1,3-dimethylurea synthesis showed that prolonged reaction times and high temperatures were unfavorable.[6]

Section 3: Data Summary & Quick Reference

The following table summarizes the impact of key parameters on the synthesis of 1,1-diethylurea, providing a quick reference for optimization.

Parameter	Suboptimal Condition	Potential Negative Outcome	Recommended Action
Temperature	Too high (>120°C)	Increased side products (biurets), decomposition.[6]	Maintain temperature in the 80-100°C range. Use a controlled heating mantle and monitor closely.[2]
Too low (<70°C)	Incomplete or very slow reaction.	Ensure the reaction reaches the target temperature for the specified duration.
Solvent	Presence of water	Hydrolysis of intermediates, formation of symmetrical ureas.[5]	Use anhydrous solvents and dry glassware meticulously, especially for moisture-sensitive routes.
Incorrect solvent polarity	Poor solubility of reagents, slow reaction rates.[12]	Water or polar aprotic solvents like THF are often suitable, depending on the specific reagents.[13]
Stoichiometry	Excess isocyanate precursor	Increased formation of biuret side products.[9]	Use a slight excess of the amine or maintain a 1:1 molar ratio.
Insufficient reagent	Incomplete conversion of the limiting reagent.	Perform precise calculations and measurements of all starting materials.
Work-up	Excessive washing	Significant loss of water-soluble product.[2]	Wash the filtered product with a minimal amount of ice-cold solvent.
"Oiling out" in recrystallization	Impure product, difficult isolation.	Use a larger volume of solvent or switch to a different solvent system (e.g., ethanol/water).[5]

Section 4: Visual Guides

Workflow & Troubleshooting Diagrams

The following diagrams provide a visual guide to the experimental workflow and a decision tree for troubleshooting common issues.

Caption: A standard workflow for the synthesis of 1,1-Diethylurea.

Caption: A decision tree for troubleshooting low yield in synthesis.

References

• Technical method for preparing 1, 1-dimethyl urea. CN109956891B.
• asym-DIMETHYLUREA. Organic Syntheses Procedure.
• 1,1-DIETHYLUREA | 634-95-7. ChemicalBook.
• 1-(tert-butylimino-methyl)-1,3-dimethyl-urea hydrochloride. Organic Syntheses Procedure.
• 1,1-Diethylurea 97 634-95-7. Sigma-Aldrich.
• One-pot catalytic synthesis of urea derivatives from alkyl ammonium carbamates using low concentr
• Thermal Stability and Thermodynamics in the Process of Synthesising 1, 3-dimethylurea. Aidic.
• Pd/C-Catalyzed Reductive Carbonylation of Nitroaromatics for the Synthesis of Unsymmetrical Ureas. The Royal Society of Chemistry.
• Troubleshooting low yield in m-tolylurea synthesis. Benchchem.
• Troubleshooting low yield in chloroxoquinoline synthesis reactions. Benchchem.
• Chemical Structure and Side Reactions in Polyurea Synthesized via the Water–Diisocyanate Synthesis P
• Troubleshooting low yields in the Stephen aldehyde synthesis. Benchchem.
• Reactivity of 1,3-Dicarbonyl Compounds with Urea under Physiological Conditions.
• Synthesis of diethyl carbonate by catalytic alcoholysis of urea.

Sources

• 1. CN109956891B - Technical method for preparing 1, 1-dimethyl urea - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 1,1-DIETHYLUREA | 634-95-7 [amp.chemicalbook.com]
• 4. 1,1-二乙基脲 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. aidic.it [aidic.it]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. One-pot catalytic synthesis of urea derivatives from alkyl ammonium carbamates using low concentrations of CO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. studenttheses.uu.nl [studenttheses.uu.nl]
• 13. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: 1,1-Diethylurea Synthesis

Welcome to the technical support guide for the synthesis and handling of 1,1-Diethylurea. This resource is designed for researchers, chemists, and drug development professionals to navigate and troubleshoot common side reactions and stability issues encountered during experimental work. Our goal is to provide not just solutions, but a foundational understanding of the underlying chemical principles to empower your research.

Frequently Asked Questions (FAQs)

Part 1: Side Reactions During Synthesis

Question 1: I am attempting to synthesize 1,1-Diethylurea using diethylamine and a carbonyl source (e.g., phosgene, CDI), but my yield is low and I'm isolating symmetrical byproducts like tetraethylurea ((Et₂N)₂CO) and unsubstituted urea ((H₂N)₂CO). What is causing this?

Answer: This is a classic challenge in urea synthesis, particularly when creating unsymmetrical structures like 1,1-Diethylurea. The formation of symmetrical byproducts stems from the reactivity of the intermediates and the stoichiometry of the reactants.

• Causality & Mechanism: The most common methods for urea synthesis involve highly reactive intermediates.[1]

  • Using Phosgene/Equivalents: When diethylamine reacts with phosgene (or a safer equivalent like triphosgene), it can form a diethylcarbamoyl chloride intermediate ((Et)₂NCOCl).[2] If this intermediate reacts with another molecule of diethylamine, it forms the desired 1,1,1',1'-tetraethylurea. Conversely, if phosgene reacts with ammonia (which can be present as an impurity or formed from side reactions), it can lead to the formation of unsubstituted urea.[3]

  • Using Carbonyldiimidazole (CDI): CDI is a safer alternative to phosgene.[4] The reaction proceeds by first activating an amine. If you add CDI to diethylamine, you form an activated intermediate. If this intermediate then reacts with a second molecule of diethylamine before your intended nitrogen source (ammonia or a protected amine) is introduced, the symmetrical tetraethylurea will form. The order of addition is critical to avoid this.[4]

• Troubleshooting & Prevention:

  • Control Stoichiometry and Addition Order: When using reagents like phosgene or CDI, the most effective strategy is to control the reaction sequence. For synthesizing 1,1-Diethylurea ((Et)₂NCONH₂), the ideal pathway involves reacting diethylamine with an isocyanate source that can provide the -NH₂ group, such as isocyanic acid (generated in situ from cyanate salts) or by carefully controlled ammonolysis.

  • Slow, Controlled Addition: Add the carbonyl source (e.g., triphosgene solution) slowly to a solution containing the amine at a low temperature to control the reaction rate and minimize side reactions. Using an excess of the amine can sometimes favor the formation of the desired product, but this can make purification more difficult.[3]

Question 2: My synthesis involves heating diethylamine with urea, but the conversion is poor and the final product is difficult to purify. What side reactions are occurring?

Answer: The reaction of an amine with urea to form a substituted urea is an equilibrium-driven process that requires elevated temperatures. These conditions can promote several competing side reactions.

• Causality & Mechanism:

  • Thermal Decomposition of Urea: At temperatures above its melting point (~133°C), urea decomposes to form ammonia and isocyanic acid (HNCO).[5] The isocyanic acid is the key reactive intermediate that will react with your diethylamine.

  • Equilibrium Limitations: The reaction is reversible. The ammonia generated from urea decomposition can react with the isocyanic acid to reform urea, or it can compete with diethylamine, reducing the efficiency of the desired reaction.[2]

  • Biuret Formation: Isocyanic acid can also react with the N-H bond of the already-formed 1,1-Diethylurea product. This leads to the formation of a biuret-type impurity (Et₂N-CO-NH-CO-NH₂), which is a common byproduct in urea synthesis.[2][6] This is especially prevalent if the reaction temperature is too high or the reaction time is prolonged.

• Troubleshooting & Prevention:

  • Ammonia Removal: To drive the equilibrium toward the product, the reaction should be conducted in a system where ammonia can be removed as it is formed (e.g., under a gentle stream of inert gas or by applying a vacuum).

  • Temperature Optimization: Carefully control the reaction temperature. While heat is necessary to decompose the urea, excessive temperatures will accelerate the formation of biuret and other degradation products.[7] Running the reaction at the lowest effective temperature is crucial.

  • Use of Amine Salts: Reacting urea with an amine salt (e.g., diethylamine hydrochloride) can sometimes yield cleaner products by altering the reaction pathway and suppressing certain side reactions.[2]

Part 2: Post-Synthetic Stability & Side Reactions

Question 3: My purified 1,1-Diethylurea seems to be degrading upon storage in an aqueous or protic solvent. I'm detecting diethylamine in my sample by NMR/GC-MS. What is happening?

Answer: You are observing hydrolysis. While ureas are generally more stable to hydrolysis than esters or amides, they are not completely inert, especially under certain conditions.

• Causality & Mechanism: Urea hydrolysis breaks the amide C-N bond, reverting the molecule to its constituent amine and carbamic acid, which quickly decomposes to carbon dioxide.[8] The reaction can be catalyzed by acid or base, though it is generally very slow at neutral pH.[8][9] The mechanism involves the nucleophilic attack of water or hydroxide on the carbonyl carbon of the urea. The stability of 1,1-disubstituted ureas like 1,1-Diethylurea is different from symmetrically substituted ureas, but the fundamental pathway of hydrolytic cleavage remains.

• Troubleshooting & Prevention:

  • pH Control: Avoid strongly acidic or basic conditions during workup and storage. If your subsequent reactions are pH-sensitive, ensure your 1,1-Diethylurea is stored as a solid or in a dry, aprotic solvent.

  • Anhydrous Conditions: Store the compound in a desiccator. For solutions, use anhydrous solvents (e.g., DCM, THF, DMF) to prevent hydrolysis over time.[4]

  • Temperature: Like most reactions, hydrolysis is accelerated by heat. Store solutions at low temperatures (e.g., 0-4°C) to prolong their shelf life.

Question 4: I am using 1,1-Diethylurea in a high-temperature reaction (>200°C) and observing unexpected byproducts and pressure buildup. What is the thermal decomposition pathway?

Answer: At elevated temperatures, substituted ureas undergo thermal decomposition, typically through a retro-synthesis pathway.

• Causality & Mechanism: The most likely decomposition pathway for 1,1-Diethylurea is the reverse of its formation from an isocyanate. The C-N bond cleaves to generate diethylamine and isocyanic acid (HNCO).[10]

  • Et₂N-CO-NH₂ (heat) → Et₂NH + HNCO

  The isocyanic acid is unstable and can trimerize to form cyanuric acid or react with other species in the reaction mixture, leading to a complex array of byproducts. The generation of gaseous diethylamine (b.p. 55°C) and other potential small molecules can lead to significant pressure buildup in a closed system. Studies on similar substituted ureas confirm decomposition into the corresponding amine and isocyanate.[10]

• Troubleshooting & Prevention:

  • Temperature Limitation: If possible, perform subsequent reactions at a lower temperature. Screen for catalysts that may allow the desired transformation to occur under milder conditions.

  • Vented System: If high temperatures are unavoidable, conduct the reaction in an open or vented system (with appropriate safety precautions for volatile and potentially toxic byproducts) to prevent dangerous pressure buildup.

  • Inert Atmosphere: Performing the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can prevent oxidative side reactions of the decomposition products.[5]

Troubleshooting Guides & Protocols

Guide 1: Minimizing Symmetrical Byproduct Formation (CDI Method)

This protocol focuses on the synthesis of an unsymmetrical urea (R₂N-CO-NR'R'') and is adapted here for 1,1-Diethylurea (R=Et, R'=R''=H).

Step	Action	Rationale
1	Charge the reaction vessel with 1,1'-Carbonyldiimidazole (CDI) (1.0 eq.) in an anhydrous aprotic solvent (e.g., THF, DCM).	CDI is the activating agent. Starting with CDI prevents premature reaction between the amine and the activator.
2	Cool the solution to 0°C.	Reduces the rate of reaction, allowing for better control and minimizing side reactions.
3	Slowly add the first amine (e.g., a protected amine or ammonia source, 1.0 eq.) to the CDI solution.	This forms the initial activated carbamate intermediate. Using the less nucleophilic or more precious amine first is often a good strategy.
4	Allow the mixture to stir at 0°C to room temperature for 1-2 hours.	Ensures complete formation of the activated intermediate.
5	Slowly add the second amine (Diethylamine, 1.0-1.1 eq.) to the reaction mixture.	The more nucleophilic diethylamine displaces the imidazole group to form the final urea product. Adding it second prevents it from reacting with itself.[4]
6	Monitor the reaction by TLC or LC-MS until completion.	Confirms the consumption of starting materials and formation of the desired product.
7	Perform an aqueous workup to remove imidazole and any unreacted starting materials.	Standard purification procedure for this type of reaction.

Diagram 1: Synthesis Pathway vs. Side Reaction

This diagram illustrates the desired reaction pathway for unsymmetrical urea synthesis versus the side reaction pathway that leads to symmetrical byproducts when the order of addition is incorrect.

Caption: Correct vs. incorrect reagent addition order in CDI-mediated urea synthesis.

Guide 2: Troubleshooting Thermal Decomposition

This workflow provides a logical sequence for diagnosing and mitigating issues related to the thermal instability of 1,1-Diethylurea.

Caption: Workflow for troubleshooting issues from thermal decomposition.

References

• Artuso, E., Degani, I., Fochi, R., & Perracino, P. (2006). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Molecules, 11(3), 164-181. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Urea Formation - Common Conditions. Available at: [Link]

• Wu, R., Liao, R. Z., & Thiel, W. (2014). Reaction pathways and free energy profiles for spontaneous hydrolysis of urea and tetramethylurea: Unexpected substituent effects. Journal of the American Chemical Society, 136(32), 11364–11373. Available at: [Link]

• Bigi, F., Maggi, R., & Sartori, G. (2000). Selected syntheses of ureas through phosgene substitutes. Green Chemistry, 2(4), 140-148. Available at: [Link]

• Wikipedia contributors. (n.d.). Phosgene. In Wikipedia. Available at: [Link]

• Wikipedia contributors. (n.d.). Ureas. In Wikipedia. Available at: [Link]

• Stern, T. (2023). Chemical Structure and Side Reactions in Polyurea Synthesized via the Water-Diisocyanate Synthesis Pathway. Polymers, 15(17), 3524. Available at: [Link]

• Kulesza, A., et al. (2018). Substituted Ureas. Methods of Synthesis and Applications. Russian Journal of Organic Chemistry, 54, 1-27. Available at: [Link]

• Randall, D., & Lee, S. (2002). The Polyurethanes Book. Wiley.

• Tiwari, L., Kumar, V., Kumar, B., & Mahajan, D. (2018). A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water. New Journal of Chemistry, 42(13), 10833-10839. Available at: [Link]

• Schlogl, K., & Korger, G. (1953). CONSIDERATIONS ON THE THERMAL DECOMPOSITION OF UREA. Monatshefte für Chemie, 84(1), 69-83. Available at: [Link]

• Novaes, L. C., et al. (2018). Thermal Stability and Thermodynamics in the Process of Synthesising 1, 3-dimethylurea. Chemical Engineering Transactions, 65, 733-738. Available at: [Link]

• Ray, A., et al. (2023). Polyurethane Recycling: Thermal Decomposition of 1,3-Diphenyl Urea to Isocyanates. Recycling, 8(3), 51. Available at: [Link]

• Randall, M. D., & Schipper, A. L. (2013). Characterization of urea hydrolysis in fresh human urine and inhibition by chemical addition. Environmental Science: Water Research & Technology, 1(1), 1-8. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Ureas - Wikipedia [en.wikipedia.org]
• 3. Phosgene - Wikipedia [en.wikipedia.org]
• 4. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 5. revroum.lew.ro [revroum.lew.ro]
• 6. Chemical Structure and Side Reactions in Polyurea Synthesized via the Water-Diisocyanate Synthesis Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aidic.it [aidic.it]
• 8. Reaction pathways and free energy profiles for spontaneous hydrolysis of urea and tetramethylurea: Unexpected substituent effects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Characterization of urea hydrolysis in fresh human urine and inhibition by chemical addition - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Solubility Challenges with 1,1-Diethylurea

Welcome to the comprehensive technical support guide for 1,1-Diethylurea. This resource is designed for researchers, scientists, and drug development professionals to navigate and overcome the solubility challenges that can be encountered when working with this compound. As a senior application scientist, my goal is to provide you with not just protocols, but the scientific rationale behind them, empowering you to make informed decisions in your experimental design.

Introduction to 1,1-Diethylurea and its Solubility Profile

1,1-Diethylurea is a disubstituted urea derivative with a molecular weight of 116.16 g/mol .[1][2][3] Its structure, featuring a polar urea core and non-polar ethyl groups, results in a moderate solubility profile. While it is soluble in water to a degree of 50 g/L, its behavior in other common laboratory solvents can vary, often posing challenges for formulation and experimental setup.[4] Understanding its physicochemical properties is the first step in troubleshooting solubility issues.

Property	Value	Source
Molecular Formula	C₅H₁₂N₂O	[1][2][3]
Molecular Weight	116.16 g/mol	[1][2][3]
Appearance	White to almost white crystalline powder
Melting Point	69-71 °C	[1][4]
Water Solubility	50 g/L (clear solution)	[4]
Solubility in Organic Solvents	See Troubleshooting Guides below	N/A

Troubleshooting Guides & FAQs

This section is structured in a question-and-answer format to directly address common issues you may face.

FAQ 1: My 1,1-Diethylurea is not dissolving in my desired organic solvent at room temperature. What should I do?

This is a common challenge. The solubility of urea derivatives is often highly dependent on the solvent's polarity and its ability to form hydrogen bonds.[5] If you are encountering poor solubility in a non-polar solvent, it is likely due to the polar nature of the urea functional group. Conversely, in some polar solvents, the non-polar ethyl groups can hinder dissolution.

Underlying Principle: The principle of "like dissolves like" is paramount. The polarity of 1,1-Diethylurea is intermediate. Solvents with a similar polarity index are more likely to be effective. Additionally, increasing the kinetic energy of the system by heating can often overcome the activation energy barrier for dissolution.

Troubleshooting Protocol: Systematic Solvent Screening and Temperature Elevation

• Solvent Selection: If your experimental design allows, consider switching to a solvent with a different polarity. A good starting point is to test a range of solvents from different classes (e.g., protic, aprotic polar, non-polar).

• Gentle Heating: For many urea compounds, solubility increases with temperature.[6] Place your solution in a sealed container (to prevent solvent evaporation) and gently warm it on a hot plate with magnetic stirring. Start with a low temperature (e.g., 40°C) and gradually increase it, monitoring for dissolution.

  • Caution: Be aware of the boiling point of your solvent and the thermal stability of 1,1-Diethylurea.

• Sonication: If heating is not desirable or fully effective, sonication can be a useful technique to break down agglomerates and increase the surface area of the solid, thereby accelerating dissolution.

FAQ 2: I need to prepare a concentrated stock solution of 1,1-Diethylurea in an aqueous buffer, but it's not fully dissolving. How can I increase its aqueous solubility?

While 1,1-Diethylurea has a reported water solubility of 50 g/L, achieving higher concentrations or dissolving it in buffered solutions can be difficult.[4] Several techniques can be employed to enhance its aqueous solubility.

Decision-Making Workflow for Enhancing Aqueous Solubility

Caption: Decision workflow for selecting a solubility enhancement strategy.

In-Depth Protocols for Aqueous Solubility Enhancement

Strategy 1: Co-solvency

• Expertise & Experience: The addition of a water-miscible organic solvent, or co-solvent, can significantly increase the solubility of hydrophobic compounds.[7] The co-solvent reduces the polarity of the aqueous phase, making it a more favorable environment for the non-polar ethyl groups of 1,1-Diethylurea. Common co-solvents include ethanol, propylene glycol, and polyethylene glycols (PEGs).

• Trustworthiness: This method is widely used in pharmaceutical formulations. The key is to determine the optimal ratio of co-solvent to aqueous buffer that maintains solubility without negatively impacting your experiment.

• Authoritative Grounding: The mechanism of co-solvency involves the disruption of water's hydrogen-bonding network, which reduces its ability to "squeeze out" non-polar solutes.[5]

  Step-by-Step Protocol:

  • Select a Co-solvent: Choose a water-miscible organic solvent that is compatible with your experimental system. Ethanol, DMSO, and PEG 400 are common choices.

  • Prepare a Concentrated Stock: Dissolve the 1,1-Diethylurea in the pure co-solvent to create a highly concentrated stock solution.

  • Titrate into Aqueous Buffer: While vigorously stirring your aqueous buffer, slowly add the concentrated stock solution dropwise. This technique, known as "antisolvent precipitation," allows for the formation of a supersaturated solution that can remain stable.

  • Determine the Optimal Ratio: Experiment with different final concentrations of the co-solvent to find the minimum amount needed to keep your compound in solution.

Strategy 2: pH Adjustment

• Expertise & Experience: The solubility of ionizable compounds is highly pH-dependent. Although ureas are generally considered neutral, they can be protonated or deprotonated under certain pH conditions. By adjusting the pH of your solution, you can shift the equilibrium towards the more soluble ionized form.

• Trustworthiness: This is a fundamental principle in chemistry and is a primary tool for formulators. The success of this method depends on the pKa of 1,1-Diethylurea and the pH tolerance of your experiment.

• Authoritative Grounding: According to the Henderson-Hasselbalch equation, the ratio of the ionized to the un-ionized form of a compound is determined by the pH of the solution and the pKa of the compound.

  Step-by-Step Protocol:

  • Prepare Buffers at Different pHs: Make a series of buffers with pH values above and below the estimated pKa.

  • Test Solubility: Add an excess of 1,1-Diethylurea to each buffer and allow it to equilibrate with stirring.

  • Quantify the Solubilized Compound: After equilibration, filter the solutions and measure the concentration of dissolved 1,1-Diethylurea using a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy). This will reveal the pH at which solubility is maximized.

Strategy 3: Surfactant Micellization

• Expertise & Experience: Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), form micelles in aqueous solutions. These micelles have a hydrophobic core and a hydrophilic shell. The hydrophobic core can encapsulate poorly soluble compounds like 1,1-Diethylurea, effectively increasing their apparent solubility in the bulk aqueous phase.

• Trustworthiness: This is a well-established technique in drug delivery and formulation science. The choice of surfactant (anionic, cationic, or non-ionic) will depend on the nature of your compound and the requirements of your experiment.

• Authoritative Grounding: The formation of micelles is a thermodynamically driven process that allows for the solubilization of hydrophobic molecules in an aqueous environment.[7]

  Step-by-Step Protocol:

  • Select a Surfactant: Choose a surfactant that is compatible with your system. Non-ionic surfactants like Tween® 80 or Poloxamers are often good starting points due to their lower potential for interacting with biological systems.

  • Prepare Surfactant Solution: Prepare a solution of the surfactant in your aqueous buffer at a concentration well above its known CMC.

  • Add 1,1-Diethylurea: Add the solid 1,1-Diethylurea to the surfactant solution.

  • Facilitate Encapsulation: Stir or sonicate the mixture to aid in the encapsulation of the compound within the micelles.

Strategy 4: Cyclodextrin Complexation

• Expertise & Experience: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They can form inclusion complexes with poorly soluble molecules, where the hydrophobic part of the guest molecule (in this case, the ethyl groups of 1,1-Diethylurea) is encapsulated within the cyclodextrin's cavity.

• Trustworthiness: Cyclodextrins are widely used as pharmaceutical excipients to improve the solubility, stability, and bioavailability of drugs.[8]

• Authoritative Grounding: The formation of an inclusion complex is a host-guest interaction driven by hydrophobic interactions and van der Waals forces.[8]

  Step-by-Step Protocol:

  • Select a Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice due to its high aqueous solubility and low toxicity.

  • Prepare Cyclodextrin Solution: Dissolve the cyclodextrin in your aqueous buffer.

  • Add 1,1-Diethylurea: Add the 1,1-Diethylurea to the cyclodextrin solution.

  • Promote Complexation: Stir the mixture, and if necessary, gently heat it to facilitate the formation of the inclusion complex.

Experimental Protocol: Determining the Solubility of 1,1-Diethylurea in a Novel Solvent

For instances where solubility data is unavailable, the following protocol provides a reliable method for its experimental determination.

Objective: To determine the saturation solubility of 1,1-Diethylurea in a given solvent at a specific temperature.

Materials:

• 1,1-Diethylurea

• Solvent of interest (e.g., methanol, ethanol, DMSO, DMF)

• Analytical balance

• Vials with screw caps

• Magnetic stirrer and stir bars

• Temperature-controlled shaker or water bath

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Methodology:

• Preparation of Saturated Solutions: a. Add an excess amount of 1,1-Diethylurea to a known volume of the solvent in a sealed vial. "Excess" means that undissolved solid should be clearly visible. b. Place the vials in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25°C). c. Equilibrate the samples for at least 24 hours to ensure that saturation is reached.

• Sample Collection and Preparation: a. After equilibration, allow the vials to stand undisturbed at the set temperature for at least one hour to allow the excess solid to settle. b. Carefully withdraw a known volume of the supernatant using a syringe. c. Immediately filter the solution through a 0.22 µm syringe filter into a clean vial to remove any undissolved particles.

• Quantification: a. Prepare a series of standard solutions of 1,1-Diethylurea of known concentrations in the same solvent. b. Analyze both the standard solutions and the filtered sample solution using a validated analytical method (e.g., HPLC or UV-Vis spectroscopy). c. Construct a calibration curve from the standard solutions and use it to determine the concentration of 1,1-Diethylurea in the sample.

• Data Reporting: a. Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Workflow for Experimental Solubility Determination

Caption: Workflow for determining the solubility of 1,1-Diethylurea.

References

• Cheméo. (n.d.). Chemical Properties of Urea, N,N-diethyl- (CAS 634-95-7). Retrieved from [Link]

• Jinjiang Melamine. (n.d.). Urea Solubility In Organic Solvents Revealing. Retrieved from [Link]

• Silva, A. P., de Carvalho, N. D., Franco Jr, M. R., & Malagoni, R. A. (2016). Solubility of Urea in ethanol-water mixtures and pure ethanol from 278.1K to 333.1K. Revista ION, 29(2), 125-133.

• Matrix Fine Chemicals. (n.d.). 1,1-DIETHYLUREA | CAS 634-95-7. Retrieved from [Link]

• Solubility of Things. (n.d.). Urea. Retrieved from [Link]

• Silva, A. P., et al. (2016). Solubility of Urea in ethanol-water mixtures and pure ethanol from 278.1K to 333.1K. SciELO Colombia. Retrieved from [Link]

• Redalyc. (2016). Solubility of Urea in ethanol-water mixtures and pure ethanol from 278.1K to 333.1K. Retrieved from [Link]

• Jinjiang Melamine. (n.d.). Urea Solubility In Acetonitrile. Retrieved from [Link]

• Scientific Laboratory Supplies. (n.d.). 1,1-Diethylurea, 97% | 259454-25G | SIGMA-ALDRICH. Retrieved from [Link]

• Lee, S., & Lahti, L. E. (1972). Solubility of Urea in Water-Alcohol Mixtures.
• Sijbesma, R. P., et al. (2003). N,N'-disubstituted ureas: influence of substituents on the formation of supramolecular polymers. Chemistry, 9(13), 3008-14.
• Gortner, R. A., & Holm, G. E. (1920). Quantitative determination of urea, thiourea, and certain of their substitution products by spectrophotometric techniques. Journal of the American Chemical Society, 42(4), 821-827.

• OECD SIDS. (2003). 1,3-Dimethylurea CAS N°: 96-31-1. Retrieved from [Link]

• ChemBK. (2024). 1,3-diethylurea. Retrieved from [Link]

• Kim, Y. J., et al. (2007). Optimization of Amide-Based Inhibitors of Soluble Epoxide Hydrolase with Improved Water Solubility. Journal of Medicinal Chemistry, 50(23), 5701-5709.

• Doing More With Less. (2020, October 25). Dissolving Urea Demo - "Doing More With less" [Video]. YouTube. [Link]

• ChemistryViews. (2018, April 3). Solving Urea's Solubility Problem. Retrieved from [Link]

• NileRed. (2016, February 1). Technique Series: Recrystallization (urea as an example) [Video]. YouTube. [Link]

• The Science Classroom. (2020, March 20). Dissolution of Urea [Video]. YouTube. [Link]

• Katritzky, A. R., Kirichenko, N., & Rogovoy, B. V. (2003). Synthesis of mono-and N,N-disubstituted ureas. Arkivoc, 2003(5), 149-157.

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• 2. scbt.com [scbt.com]
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• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. Solubility Of Urea Overview [jinjiangmelamine.com]
• 6. researchgate.net [researchgate.net]
• 7. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 8. chembk.com [chembk.com]

Technical Support Center: Purification of 1,1-Diethylurea

From the Desk of the Senior Application Scientist

Welcome to the technical support center for 1,1-Diethylurea. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in obtaining high-purity 1,1-Diethylurea. As a key intermediate in various synthetic pathways, its purity is paramount for achieving reliable downstream results. This document moves beyond simple protocols to explain the scientific rationale behind each step, empowering you to troubleshoot effectively and adapt methodologies to your specific needs.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the purification of 1,1-Diethylurea.

Q1: What are the most common impurities found in crude 1,1-Diethylurea?

A1: Impurities in crude 1,1-Diethylurea typically originate from its synthesis. Common synthesis routes, such as the reaction of diethylamine with an isocyanate or phosgene equivalent, can introduce several types of impurities.[1][2]

• Unreacted Starting Materials: Residual diethylamine or precursors like potassium cyanate.

• Symmetrical Byproducts: Depending on the synthetic route, symmetrical ureas like 1,3-diethylurea can form as a significant byproduct.[1] This is particularly challenging as its polarity is similar to the target molecule.

• Thermal Degradation Products: Ureas can be thermally sensitive. Heating, especially under harsh conditions, can lead to the formation of biuret-like structures or other condensation products.[3]

• Solvent Residues: Residual solvents from the reaction workup.

Q2: My purified 1,1-Diethylurea appears oily or quickly becomes sticky. What is the cause?

A2: This is a classic sign of the compound's hygroscopic nature.[4][5] 1,1-Diethylurea readily absorbs moisture from the atmosphere. This lowers its melting point and gives it a wet or oily appearance. To mitigate this, always handle the purified, dry product in a low-humidity environment (e.g., a glove box or under a stream of dry nitrogen) and store it in a tightly sealed container with a desiccant.

Q3: What does a broad or depressed melting point in my final product signify?

A3: A sharp melting point within the literature range of 69-71 °C is a primary indicator of high purity.[6] A broad melting range (e.g., 65-70 °C) or a depressed range (e.g., starting to melt at 64 °C) strongly suggests the presence of impurities. Impurities disrupt the crystal lattice of the solid, requiring less energy to break it apart, which results in a lower and broader melting point range.

Q4: Is recrystallization the best general-purpose purification method for 1,1-Diethylurea?

A4: For most laboratory-scale applications, recrystallization is the most effective and practical method for purifying 1,1-Diethylurea.[7][8] It excels at removing small amounts of impurities with different solubility profiles. The key to successful recrystallization is the proper selection of a solvent or solvent system.[9][10]

Section 2: Troubleshooting Guide for Recrystallization

Recrystallization is a powerful technique, but it can present challenges. This guide provides solutions to common problems.

Problem: The compound "oils out" instead of forming crystals.

• What it looks like: Instead of solid crystals, an insoluble liquid (oil) separates from the cooling solvent.

• Why it happens: This occurs when the saturated solution cools to a temperature that is still above the melting point of your impure compound. The compound separates as a liquid because it is "melting" in the solvent rather than crystallizing. This is a common issue for solids with relatively low melting points like 1,1-Diethylurea.

• The Solution Workflow:

  • Re-heat the Solution: Bring the mixture back to a boil until the oil completely redissolves.

  • Add More Solvent: Add a small amount of additional hot solvent to lower the saturation point. The goal is to ensure that the solution becomes saturated at a temperature below the compound's melting point.

  • Promote Slow Cooling: Allow the solution to cool very slowly. Do not place it directly in an ice bath.[9] Slow cooling is critical for forming a well-ordered crystal lattice that excludes impurities.

  • Induce Crystallization (if needed): Once the solution is at or below the expected melting point, you can "scratch" the inside of the flask with a glass rod at the solvent's surface. This creates microscopic imperfections on the glass that can serve as nucleation sites for crystal growth.[10]

Problem: Very low or no crystal formation upon cooling.

• What it looks like: The solution remains clear even after cooling to room temperature or in an ice bath.

• Why it happens: This typically results from one of two issues: either too much solvent was used, or the chosen solvent is simply too good at dissolving the compound even at low temperatures.

• The Solution Workflow:

Caption: Troubleshooting workflow for low recrystallization yield.

• Reduce Solvent Volume: Gently heat the solution to boil off a portion of the solvent. Be careful not to boil it dry. This increases the concentration of 1,1-Diethylurea. After reducing the volume by about 20-30%, allow it to cool slowly again.

• Use an "Anti-Solvent" (Two-Solvent Recrystallization): If reducing the volume is impractical or ineffective, a two-solvent system is a powerful alternative.[11]

  • Dissolve the crude compound in a minimum amount of a hot solvent in which it is very soluble (e.g., ethanol).

  • While the solution is still hot, add a second solvent (the "anti-solvent") in which the compound is poorly soluble (e.g., water or hexane) dropwise until the solution just begins to turn cloudy.

  • Add a few drops of the first hot solvent to make it clear again. Now, as this mixed solvent system cools, the solubility will decrease dramatically, promoting crystallization.

Problem: The final product is colored or contains visible impurities.

• What it looks like: The crystals are not the expected white color, or solid specks are visible within the crystalline mass.

• Why it happens: This can be due to either colored impurities that are soluble in the hot solvent and co-precipitate, or insoluble impurities (like dust or reaction byproducts) that were present from the start.

• The Solution Workflow:

  • For Insoluble Impurities: Perform a "hot filtration." Dissolve the crude material in an excess of hot solvent. While hot, filter the solution through a pre-warmed funnel with fluted filter paper. This will remove the insoluble impurities. Then, reduce the solvent volume by boiling and allow the filtrate to cool and crystallize.

  • For Soluble, Colored Impurities: Add a small amount of activated charcoal to the hot solution before the hot filtration step. The charcoal will adsorb the colored impurities. Use charcoal sparingly, as it can also adsorb your product, reducing the yield.

Section 3: Advanced Purification and Analysis

Q: When is recrystallization insufficient for purification?

A: Recrystallization is less effective when the primary impurity has a very similar solubility profile to 1,1-Diethylurea. The most challenging case is contamination with its isomer, 1,3-diethylurea . Since their polarities and structures are similar, finding a solvent that effectively separates them can be difficult. In such cases, or when extremely high purity (>99.5%) is required, chromatography is the recommended next step.

Q: Can 1,1-Diethylurea be purified by vacuum distillation?

A: While 1,1-Diethylurea has a listed boiling point of 130 °C at 3 mmHg, purification by distillation should be approached with caution.[6] Ureas can undergo thermal decomposition at elevated temperatures, potentially forming new impurities.[3][12] Distillation is best suited for removing non-volatile impurities (e.g., salts) or highly volatile contaminants (e.g., residual solvents). If you must use distillation, ensure a high-quality vacuum to keep the temperature as low as possible and use a short-path distillation apparatus to minimize the time the compound spends at high temperatures.

Q: How do I confirm the final purity of my 1,1-Diethylurea?

A: A multi-pronged approach is best for validating purity.

• Melting Point Analysis: As discussed, a sharp melting point at 69-71 °C is the first and fastest indicator of purity.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure and identify organic impurities. The absence of unexpected peaks is a strong sign of purity.

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive technique for quantifying purity. A single, sharp peak on an appropriate column (e.g., a reverse-phase C18 column) indicates a high degree of purity. This method is also excellent for detecting isomeric impurities.

• Elemental Analysis: This analysis determines the percentage composition of C, H, N, and O. Results that are within ±0.4% of the theoretical values for C₅H₁₂N₂O provide strong evidence of purity.

Appendix A: Standard Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

• Solvent Selection: Choose a solvent in which 1,1-Diethylurea is soluble when hot but sparingly soluble when cold (see Table 1).

• Dissolution: Place the crude 1,1-Diethylurea in an Erlenmeyer flask. Add a minimal amount of the chosen solvent. Heat the mixture on a hot plate with stirring until it boils.

• Achieve Saturation: Continue adding small portions of hot solvent until the solid just completely dissolves.[10]

• Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask.

• Ice Bath: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal yield.

• Filtration: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble impurities.

• Drying: Dry the crystals thoroughly under vacuum. Store in a desiccator.

Protocol 2: Two-Solvent Recrystallization (e.g., Ethanol/Water)

• Dissolution: Dissolve the crude 1,1-Diethylurea in the minimum amount of boiling ethanol required for complete dissolution.

• Add Anti-Solvent: While keeping the solution hot, add hot water dropwise with swirling until a persistent cloudiness appears.

• Re-clarify: Add a few drops of hot ethanol to just redissolve the precipitate and make the solution clear again.

• Cooling & Isolation: Follow steps 4-8 from the Single-Solvent protocol, using an ice-cold ethanol/water mixture to wash the crystals in step 7.

Appendix B: Data Presentation

Table 1: Recrystallization Solvent Selection Guide for 1,1-Diethylurea

Solvent	Boiling Point (°C)	Solubility Characteristics	Notes
Water	100	Soluble (50 g/L), but solubility does not decrease dramatically on cooling.	Best used as an anti-solvent with a more soluble organic solvent like ethanol.
Ethanol	78	Very soluble when hot, moderately soluble when cold.	A good primary solvent for a two-solvent system. May result in lower yields if used alone.
Isopropanol	82	Good solubility when hot, less soluble when cold compared to ethanol.	A strong candidate for single-solvent recrystallization.
Toluene	111	Moderately soluble when hot, poorly soluble when cold.	Good for removing polar impurities. Ensure adequate ventilation.
Ethyl Acetate	77	Good solubility differential between hot and cold.	A versatile option for single-solvent recrystallization.
Hexane	69	Poorly soluble even when hot.	Not suitable as a primary solvent. Can be used as an anti-solvent with ethyl acetate or isopropanol.

Appendix C: Visual Workflow Diagram

Sources

• 1. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 2. Urea derivative synthesis by amination, rearrangement or substitution [organic-chemistry.org]
• 3. Urea - Wikipedia [en.wikipedia.org]
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• 8. scs.illinois.edu [scs.illinois.edu]
• 9. youtube.com [youtube.com]
• 10. youtube.com [youtube.com]
• 11. youtube.com [youtube.com]
• 12. aidic.it [aidic.it]

Technical Support Center: Optimizing Reaction Conditions for N,N'-Diethylurea Synthesis

Welcome to the technical support center for the synthesis of N,N'-Diethylurea. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction conditions and troubleshooting common experimental hurdles. Our focus is on explaining the causality behind experimental choices to ensure your protocols are robust and self-validating.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions that are crucial for planning and executing the synthesis of diethylurea derivatives.

Q1: What is the difference between N,N-Diethylurea and N,N'-Diethylurea?

This is a critical point of nomenclature that can lead to significant confusion. The placement of the ethyl groups on the urea backbone defines the isomer:

• N,N'-Diethylurea (1,3-Diethylurea): This is the symmetrical isomer where one ethyl group is attached to each of the two nitrogen atoms. Its CAS number is 623-76-7.[1] This is the more commonly synthesized and discussed isomer in literature and is the primary focus of this guide.

• N,N-Diethylurea (1,1-Diethylurea): This is the asymmetrical isomer where both ethyl groups are attached to the same nitrogen atom. Its CAS number is 634-95-7.[2]

Always verify the CAS number to ensure you are working with the correct isomer.

Q2: What are the most common and effective synthetic routes for N,N'-Diethylurea?

Several synthetic pathways exist, each with distinct advantages and challenges:

• From Diethylamine and Urea: This is a widely used, scalable method that involves reacting diethylamine with urea, typically under heat and pressure.[3] It is valued for its use of readily available and inexpensive starting materials. The reaction mechanism is believed to proceed through the thermal decomposition of urea into isocyanic acid, which is then attacked by diethylamine.[3]

• From Ethyl Isocyanate and Diethylamine: This reaction is generally fast and high-yielding. Ethyl isocyanate reacts readily with diethylamine to form the desired product. However, isocyanates are toxic and moisture-sensitive, requiring careful handling.

• Phosgene-Free Routes: Driven by the extreme toxicity of phosgene, greener alternatives have been developed.[4][5] These routes often use phosgene substitutes like diphenyl carbonate or involve the catalytic carbonylation of amines.[5][6]

Q3: Why is a phosgene-free synthesis route often preferred?

Phosgene is an extremely toxic, volatile, and corrosive gas that was used in chemical warfare. Its industrial use is strictly regulated and requires specialized equipment and safety protocols. Phosgene substitutes, while often less reactive, offer a significantly safer laboratory and industrial profile.[7] Developing phosgene-free routes is a key goal in green chemistry to mitigate environmental and health risks.[4]

Q4: What key physical properties of N,N'-Diethylurea are important for purification?

Understanding the physicochemical properties is essential for effective isolation and purification. N,N'-Diethylurea is a white crystalline solid.[8] Key properties are summarized in the table below. Its solubility in water and polar organic solvents dictates the choice of recrystallization and washing solvents.[9][10]

Property	Value	Source
CAS Number	623-76-7	[1]
Molecular Formula	C₅H₁₂N₂O	[11]
Molecular Weight	116.16 g/mol	[11]
Melting Point	112-113 °C	[12]
Boiling Point	263 °C (decomposes)	[8]
Appearance	White to off-white crystalline powder	[8]
Solubility	Soluble in water, ethanol, and acetone.	[9][13]

Part 2: Troubleshooting Guide

This section is formatted to directly address specific issues you may encounter during your experiments.

Problem 1: Consistently Low Reaction Yield

Q: My reaction yield for the synthesis from diethylamine and urea is much lower than expected. What are the likely causes and how can I fix them?

A: Low yield in this synthesis is a common issue that can typically be traced to three main factors: reaction equilibrium, suboptimal conditions, or side reactions.

• Causality (Equilibrium): The reaction between urea and an amine is often reversible. The formation of ammonia as a byproduct can limit the forward reaction.[3]

  • Solution: Use a molar excess of the more volatile component, diethylamine (typically 2:1 to 3:1 molar ratio relative to urea), to shift the equilibrium towards the product.[3] Additionally, if using a pressure reactor, carefully venting the ammonia produced during the reaction can drive it to completion.[3]

• Causality (Reaction Conditions): The reaction requires sufficient thermal energy to promote the decomposition of urea into the reactive isocyanic acid intermediate. However, excessive heat can lead to degradation.

  • Solution: Ensure the reaction temperature is maintained within the optimal range of 110°C to 150°C, with a preferred range of 125°C to 130°C for neat (solvent-free) reactions.[3] Operating under autogenous pressure in a sealed reactor is critical to keep the volatile diethylamine in the liquid phase and interacting with the urea.[3]

• Causality (Moisture): The presence of water is highly detrimental. Water can react with the isocyanic acid intermediate to produce carbon dioxide and ammonia, competing directly with the desired reaction pathway.[3]

  • Solution: Use anhydrous grade urea and diethylamine. Ensure all glassware and reaction vessels are thoroughly dried before use. The reaction should be performed under "substantially anhydrous conditions" for optimal results.[3]

dot

Caption: Decision tree for diagnosing and resolving low yield issues.

Problem 2: Product Contamination and Impurities

Q: My final product shows impurities in its NMR/GC-MS analysis. What are these impurities and how can I prevent their formation?

A: Impurities often arise from unreacted starting materials or from side reactions promoted by excessive temperatures or prolonged reaction times.

• Unreacted Urea/Biuret: Urea can self-condense at high temperatures to form biuret (H₂N-CO-NH-CO-NH₂), which can be difficult to remove.

  • Prevention: Strict temperature control is paramount. Avoid exceeding 150°C.[3] Using the correct molar excess of diethylamine ensures that the urea is consumed efficiently, minimizing the opportunity for self-condensation.[3]

• Over-alkylation Products (for Asymmetrical Isomer): When synthesizing the asymmetrical N,N-diethylurea, there is a risk of forming tetraethylurea if reaction conditions are too harsh.

  • Prevention: Use a milder synthetic route, such as the reaction of diethylamine with potassium cyanate, which can offer better control.[14]

• Thermal Decomposition: At very high temperatures (>200 °C), ureas can begin to decompose, which may lead to a complex mixture of byproducts.[8][15]

  • Prevention: Adhere to the recommended temperature ranges. A study on the synthesis of 1,3-dimethylurea found that over-temperature promotes self-decomposition side reactions.[16]

Problem 3: Difficulty with Product Isolation and Purification

Q: I am finding it difficult to isolate a pure, crystalline product from the reaction mixture. What is the best work-up and purification strategy?

A: The high solubility of N,N'-Diethylurea in water and other polar solvents makes purification challenging, as it can be lost during aqueous work-ups or washing steps.[9][10]

• Step 1: Removal of Excess Amine: After the reaction is complete, the excess, volatile diethylamine must be removed. This can be done by venting from the cooled reactor, followed by applying a vacuum.[3]

• Step 2: Initial Isolation: For the neat reaction between urea and diethylamine, the crude product is often a solid mass. An aqueous slurry can be made to transfer the material, but be mindful of the product's solubility.[3] If an organic solvent was used, it should be removed under reduced pressure.

• Step 3: Recrystallization (The Key Step): Recrystallization is the most effective method for purification.

  • Solvent Choice: A mixed solvent system is often effective. One reported method uses a mixture of chloroform and diethyl ether (1:1).[10] Another common strategy for water-soluble compounds is to dissolve the crude product in a minimal amount of hot ethanol and then carefully add a non-polar solvent (like hexane or diethyl ether) until turbidity persists, then allow it to cool slowly.

  • Procedure: Dissolve the crude solid in a minimum volume of the hot solvent (e.g., ethanol). If impurities are present, you can treat with activated carbon and filter while hot.[17] Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Step 4: Washing and Drying: Wash the collected crystals sparingly with a cold, non-polar solvent (e.g., cold diethyl ether) to remove surface impurities without dissolving the product.[17] Dry the final product thoroughly under vacuum to remove all residual solvent.

Part 3: Optimized Experimental Protocols

The following protocols are provided as a starting point. Researchers should always perform their own risk assessment before beginning any experiment.

Protocol 1: Synthesis of N,N'-Diethylurea from Urea and Diethylamine (Pressure Reaction)

This protocol is adapted from established principles for the synthesis of substituted ureas from urea and amines.[3]

• Reagent Preparation: Charge a high-pressure stainless steel reactor with crystalline urea (1.0 mol, 60.06 g). Seal the reactor.

• Amine Addition: Add anhydrous diethylamine (2.5 mol, 182.85 g, 258 mL) to the sealed reactor.[18]

• Reaction: Begin stirring. Heat the reactor to 125-130°C. The pressure will rise due to the vapor pressure of the amine and the ammonia generated (autogenous pressure). During the reaction, cautiously vent the generated ammonia gas to maintain a manageable pressure (e.g., below 500 psig) and drive the reaction to completion.[3]

• Monitoring: The reaction is typically complete when ammonia evolution ceases, usually within 1-2 hours.

• Work-up: Cool the reactor to room temperature. Carefully vent the excess diethylamine into a suitable scrubber or condenser. Apply a vacuum to the reactor to remove any residual amine.

• Purification: The resulting white solid is crude N,N'-Diethylurea. Purify by recrystallizing from a suitable solvent system, such as a minimal amount of hot ethanol followed by cooling, or an ethanol/ether mixture.

• Drying: Collect the crystals by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum at 50-60°C to a constant weight.

dot

Caption: Proposed mechanism for N,N'-Diethylurea synthesis from urea.[3]

References

• Galaverna, G., et al. (2021). One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction. ResearchGate. [Link][19]

• Horvitz, D. & Chay, D. (1976). Process for preparing n, n-dimethylurea. U.S. Patent No. 3,937,727. Google Patents. [3]

• ChemSynthesis. N,N'-diethylurea. [Link][11]

• van der Heijden, A. E. D. M., et al. (2021). Phosgene-free synthesis of N-methyl-N′,N′-diphenylurea. TNO Publications. [Link][4]

• National Institutes of Health. Electrocatalytic C—N Coupling: Advances in Urea Synthesis and Opportunities for Alternative Products. [Link][20]

• Davis, T. L., & Blanchard, K. C. (1941). asym-DIMETHYLUREA. Organic Syntheses, Coll. Vol. 1, p. 417. [Link][17]

• ResearchGate. (A) Energy profile of the decomposition reaction of diethyl urea into.... [Link][15]

• ResearchGate. Phosgene-free synthesis of N-methyl-N′,N′-diphenylurea | Request PDF. [Link][5]

• Wang, F., et al. (2011). Synthesis of diethyl carbonate by catalytic alcoholysis of urea. ResearchGate. [Link][21]

• Stenutz. N,N-diethylurea. [Link][2]

• ChemBK. N,N-Diethylurea. [Link][10]

• Zhang, Y., et al. (2018). Thermal Stability and Thermodynamics in the Process of Synthesising 1, 3-dimethylurea. AIDIC. [Link][16]

• NIST. Urea, N,N'-diethyl-. [Link][1]

• Yakeya, D., et al. (2020). Phosgene-free and Chemoselective Synthesis of Novel Polyureas from Activated l-Lysine with Diphenyl Carbonate. ResearchGate. [Link][6]

• ResearchGate. Synthesis of N,N-diethylaminopropylurea and Monosubstituted Urea Derivatives from Primary Amines and Potassium Cyanate. [Link][14]

• PubChem. Diethylamine. [Link][18]

• Eckert, H. (2012). Phosgenation Reactions with Phosgene from Triphosgene. ResearchGate. [Link][7]

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Technical Support Center: Stability of 1,1-Diethylurea in Experimental Chemistry

Welcome to the technical support center for 1,1-Diethylurea. This guide is designed for researchers, scientists, and drug development professionals who utilize 1,1-Diethylurea in their synthetic workflows. As a seemingly stable urea derivative, its unexpected decomposition can lead to yield loss, impurity formation, and analytical complications. This document provides in-depth, experience-driven answers and troubleshooting protocols to help you maintain the integrity of 1,1-Diethylurea in your reactions.

Frequently Asked Questions (FAQs)

This section addresses the fundamental principles governing the stability of 1,1-Diethylurea. Understanding these core concepts is the first step toward preventing unwanted degradation.

Q1: What are the primary decomposition pathways for 1,1-Diethylurea?

A1: The decomposition of 1,1-Diethylurea is primarily governed by two distinct pathways: thermal decomposition and hydrolysis.

• Thermal Decomposition: At elevated temperatures, substituted ureas undergo a unimolecular, four-center pericyclic reaction.[1] This process involves the transfer of a hydrogen atom from one of the ethyl groups to the unsubstituted nitrogen, leading to the cleavage of the C-N bond. The primary products are diethylamine and isocyanic acid . This pathway is often the main culprit for impurity generation in non-aqueous, high-temperature reactions.[1][2]

• Hydrolysis: In the presence of water, 1,1-Diethylurea is susceptible to hydrolysis, a reaction that can be significantly accelerated by the presence of acids or bases.[3][4][5] The reaction involves the nucleophilic attack of water (or hydroxide) on the carbonyl carbon of the urea. This ultimately leads to the formation of diethylamine , ammonia , and carbon dioxide .[6] This pathway is a major concern in aqueous media or when using protic solvents.

Q2: What are the main products of 1,1-Diethylurea decomposition, and why are they problematic?

A2: The main decomposition products are diethylamine, isocyanic acid, ammonia, and carbon dioxide. These byproducts are problematic for several reasons:

• Diethylamine and Ammonia: These basic amines can alter the pH of the reaction mixture, potentially catalyzing unintended side reactions or degrading other sensitive reagents. Their nucleophilic nature can also lead to the formation of new, undesired adducts with electrophilic species in the reaction.

• Isocyanic Acid (HNCO): This is a highly reactive intermediate formed during thermal decomposition. It can react with nucleophiles (including amines, alcohols, and even the parent urea) to form a variety of unwanted byproducts, complicating purification and reducing the yield of the desired product.[7][8]

• Carbon Dioxide: While often innocuous, the generation of CO2 can cause pressure buildup in sealed reaction vessels.

Q3: How does pH affect the stability of 1,1-Diethylurea in solution?

A3: The pH of the medium has a profound impact on the hydrolytic stability of 1,1-Diethylurea. The hydrolysis rate is slowest near neutral pH and increases significantly under both acidic and basic conditions.[5][9]

• Acid-Catalyzed Hydrolysis: Under acidic conditions, the carbonyl oxygen of the urea is protonated. This protonation makes the carbonyl carbon significantly more electrophilic and thus more susceptible to attack by a weak nucleophile like water.[4]

• Base-Catalyzed Hydrolysis: Under basic conditions, the strong nucleophile, hydroxide ion (OH-), directly attacks the carbonyl carbon. This is often a more aggressive pathway than acid-catalyzed hydrolysis. The reaction proceeds through a tetrahedral intermediate which then collapses to release diethylamine and carbamate, with the latter rapidly decomposing to ammonia and carbonate.[4][5]

Q4: Are there any general handling and storage recommendations to ensure stability?

A4: Yes. Proper handling and storage are critical. Based on its known properties and decomposition pathways, we recommend the following:

Parameter	Recommendation	Rationale
Storage Temperature	Store at 2-8°C.[10]	Minimizes the potential for slow thermal degradation over long-term storage.
Atmosphere	Store under a dry, inert atmosphere (e.g., nitrogen or argon).	Prevents hydrolysis from atmospheric moisture.
Container	Use a tightly sealed, non-reactive container (glass is preferred).	Protects from moisture and contaminants.
Solubility	1,1-Diethylurea is soluble in water (approx. 50 g/L).[10]	When preparing aqueous solutions, use them promptly or add stabilizers if long-term storage is required.

Troubleshooting Guide: Addressing Decomposition in Your Experiments

This section provides solutions to specific problems you may encounter during your reactions involving 1,1-Diethylurea.

Problem 1: "My reaction is generating unexpected amine-related impurities, and the mass balance is poor. I am running the reaction in an aprotic solvent at 100 °C."

Primary Suspect: Thermal Decomposition.

The combination of elevated temperature and the detection of amine-related impurities strongly points to the thermal decomposition pathway, yielding diethylamine and isocyanic acid.

Caption: Key decomposition pathways of 1,1-Diethylurea.

For aqueous or protic solvent systems, maintaining a buffered pH environment is the most effective strategy to prevent hydrolysis. Studies on urea stability have shown that certain buffer systems are particularly effective. [11]

Buffer System	Effective pH Range	Comments	Reference
Citrate Buffer	3.0 - 6.2	Demonstrated to be highly effective in stabilizing urea solutions, keeping cyanate concentration low.	[11]
Phosphate Buffer	5.8 - 8.0	A common and effective biological buffer. Can be used to maintain neutral conditions.	[11]

| Ammonium Salts | Varies | In some applications, ammonium salts of inorganic acids can act as effective stabilizers. | [11]|

• Select a Buffer: Choose a buffer system from the table above whose range is compatible with your desired reaction conditions. Ensure the buffer components do not interfere with your reaction chemistry.

• Initial Screening: Prepare small-scale trial reactions using the selected buffer at three different pH points: the lower end, the midpoint, and the upper end of its effective range.

• Unbuffered Control: Run a parallel reaction without any buffer to serve as a negative control.

• Monitor and Analyze: Monitor all reactions over time using an appropriate analytical technique (e.g., UPLC, NMR) to track the disappearance of 1,1-Diethylurea and the formation of hydrolysis byproducts.

• Identify Optimal pH: Determine the pH at which the rate of hydrolysis is lowest. This is your optimal pH window for the reaction.

• Scale-Up: Once the optimal pH is identified, you can confidently scale up your reaction using the buffered system.

By understanding the fundamental decomposition mechanisms of 1,1-Diethylurea and applying these targeted troubleshooting strategies, you can significantly improve the robustness and reproducibility of your synthetic protocols.

References

• Theoretical Study of the Thermal Decomposition of Urea Derivatives.
• Stabilization of the hindered urea bond through de-tert-butyl
• The Preparation of Isocyanates by the Thermal Decomposition of Substituted Ureas. Journal of the American Chemical Society.
• THERMAL DECOMPOSITION OF MOLECULAR COMPLEXES: III. UREA INCLUSION COMPOUNDS OF MONOSUBSTITUTED ALIPHATIC SERIES. Canadian Journal of Chemistry.
• Thermal Degradation Kinetics of Urea–Formaldehyde Resins Modified by Almond Shells. ACS Omega.
• Thermal stability and decomposition of urea, thiourea and selenourea analogous diselenide derivatives.
• Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry.
• Stabilization of aqueous solution of urea.
• STABILITY OF UREA SOLUTIONS IN PRESENCE OF BUFFERING ADDITIVES. Journal of Chemical Technology and Metallurgy.
• Method of forming stabilized urease solutions.
• 1,1-Diethylurea, 97%.
• 1,1-DIETHYLUREA. ChemicalBook.
• 1,1-Diethylurea. Santa Cruz Biotechnology.
• 1,1-Diethylurea 97. Sigma-Aldrich.
• HYDROLYSIS REACTIONS. IntechOpen.
• Thermodynamics and reaction mechanism of urea decomposition. RSC Publishing.
• 1,1-DIETHYLUREA, 97%. Research Scientific.
• Thermodynamics and reaction mechanism of urea decomposition.
• Acid and base-catalyzed hydrolysis of amides. Khan Academy.
• HYDROLYSIS. University of Toronto.
• 1,3-Diethylurea Drug Inform
• Hydrolysis. Chemistry LibreTexts.
• Unlocking Potential: 1,3-Diethylurea in Modern Chemical Synthesis. Medium.

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• 11. journal.uctm.edu [journal.uctm.edu]

Technical Support Center: A Researcher's Guide to 1,1-Diethylurea

Welcome to the technical support center for 1,1-Diethylurea. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and questions that arise when working with commercial grades of this compound. We will delve into the likely impurities you may encounter, their origins, and provide practical troubleshooting advice and detailed protocols for analysis and purification. Our goal is to equip you with the knowledge to ensure the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the typical purity levels of commercial 1,1-Diethylurea?

Commercial 1,1-Diethylurea is most commonly available with a purity of 97% or higher.[1] It is important to consult the certificate of analysis (CoA) from your supplier for the specific purity of the lot you are using, as the remaining percentage will consist of various impurities that could impact your research.

Q2: I'm seeing unexpected side reactions in my synthesis using 1,1-Diethylurea. Could impurities be the cause?

Absolutely. The presence of unreacted starting materials or by-products in your 1,1-Diethylurea can lead to a host of unexpected outcomes. For instance, residual diethylamine, a potential impurity, is a nucleophile and a base, which could interfere with reactions sensitive to these functionalities. Similarly, other urea-based impurities could compete in reactions or introduce unwanted functional groups.

Q3: My experiment requires extremely pure 1,1-Diethylurea. Is it possible to purify the commercial product further?

Yes, commercial 1,1-Diethylurea can be purified to a higher degree of purity. A common and effective method is recrystallization. The choice of solvent is critical for successful purification. This guide provides a detailed protocol for the recrystallization of 1,1-Diethylurea in the "Troubleshooting and Protocols" section.

Troubleshooting Common Issues

This section addresses specific problems you might encounter and links them to potential impurities in your 1,1-Diethylurea.

Issue 1: Inconsistent Reaction Yields or Rates

Potential Cause: Varying levels of unreacted starting materials, specifically diethylamine or urea, between different batches of 1,1-Diethylurea.

Explanation: The industrial synthesis of N,N-disubstituted ureas, such as 1,1-diethylurea, can involve the reaction of a secondary amine (diethylamine) with urea at elevated temperatures and pressures. While this process can be highly efficient, it is possible for small amounts of the starting materials to remain in the final product. Diethylamine, being a volatile and reactive amine, can particularly influence reaction kinetics, especially in base-sensitive reactions.

dot

Caption: Potential impurity sources in 1,1-Diethylurea synthesis.

Issue 2: Presence of an Unexpected, More Polar By-product in TLC or HPLC Analysis

Potential Cause: Formation of biuret-like impurities.

Explanation: During the synthesis of ureas, particularly at elevated temperatures, a side reaction can occur where the initial urea product reacts with another molecule of isocyanate (an intermediate in some synthesis routes) or undergoes self-condensation to form biuret-like structures. These compounds contain additional urea linkages, making them more polar than 1,1-Diethylurea.

Issue 3: Hygroscopic Nature of the Product Leading to Inaccurate Weighing

Potential Cause: Inherent property of 1,1-Diethylurea and potential impurities.

Explanation: 1,1-Diethylurea is known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere. This can lead to inaccuracies when preparing solutions of a specific concentration. The presence of certain hygroscopic impurities can exacerbate this issue. It is crucial to store 1,1-Diethylurea in a desiccator and handle it quickly in a dry environment to minimize water absorption.

Analytical Protocols for Impurity Detection

To ensure the quality of your 1,1-Diethylurea, it is recommended to perform analytical testing, especially if your application is sensitive to impurities.

Protocol 1: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating and quantifying 1,1-Diethylurea from its potential non-volatile impurities.

Instrumentation and Columns:

• A standard HPLC system with a UV detector is suitable.

• A C18 reversed-phase column is a good starting point for method development.

Mobile Phase and Gradient:

• A gradient of water and acetonitrile (both with 0.1% trifluoroacetic acid or formic acid) is commonly used for the separation of urea and its more polar and non-polar impurities.[2][3]

• Example Gradient:

  • Start with a high aqueous percentage (e.g., 95% water) to retain and separate polar impurities like urea and biuret-type compounds.

  • Gradually increase the organic solvent percentage (e.g., to 95% acetonitrile) to elute the 1,1-Diethylurea and any less polar impurities.

Detection:

• UV detection at a low wavelength, typically around 200-220 nm, is effective for detecting ureas which have a weak chromophore.[3]

dot

Caption: General workflow for HPLC analysis of 1,1-Diethylurea.

Protocol 2: Identification of Volatile Impurities by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an excellent method for identifying volatile impurities such as residual diethylamine.

Sample Preparation:

• Dissolve a known amount of 1,1-Diethylurea in a suitable volatile solvent like dichloromethane or ethyl acetate.

GC Conditions:

• Column: A non-polar or mid-polar capillary column (e.g., DB-5ms or equivalent) is generally suitable.

• Injection: A split injection is recommended to avoid overloading the column.

• Temperature Program: Start at a low temperature (e.g., 50 °C) to separate volatile components like diethylamine, then ramp up to a higher temperature (e.g., 250 °C) to ensure the elution of 1,1-Diethylurea.

MS Conditions:

• Ionization: Electron Ionization (EI) at 70 eV is standard.

• Detection: Scan mode to identify unknown impurities by their mass spectra. The NIST library is an invaluable resource for matching spectra and identifying compounds.

Potential Impurity	Expected Analytical Observation
Diethylamine	Early eluting peak in GC-MS with a characteristic mass spectrum.
Urea	A more polar peak in HPLC, eluting before 1,1-Diethylurea.
Biuret-type impurities	Later eluting, more polar peaks in reversed-phase HPLC.
Water	Not directly observed by these methods but can affect quantification.

Purification Protocol: Recrystallization of 1,1-Diethylurea

This protocol outlines the steps to purify commercial 1,1-Diethylurea by recrystallization, a technique effective for removing both more and less soluble impurities.

Step 1: Solvent Selection

• The ideal recrystallization solvent should dissolve 1,1-Diethylurea well at elevated temperatures but poorly at low temperatures.

• Based on its polarity, suitable solvent systems could include mixtures of a good solvent (e.g., ethanol, isopropanol, or acetone) and an anti-solvent (e.g., hexane or heptane). Water could also be a component of the solvent system.

• Perform small-scale solubility tests to determine the optimal solvent or solvent mixture.

Step 2: Dissolution

• Place the crude 1,1-Diethylurea in an Erlenmeyer flask.

• Add a minimal amount of the chosen hot solvent to just dissolve the solid. It is crucial to use the minimum amount of solvent to maximize the yield of purified product.

Step 3: Hot Filtration (if necessary)

• If there are any insoluble impurities, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

Step 4: Crystallization

• Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Once the solution has reached room temperature, you can place it in an ice bath to maximize crystal formation.

Step 5: Isolation and Drying

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold recrystallization solvent to remove any adhering impurities.

• Dry the purified crystals under vacuum to remove all traces of the solvent.

dot

Caption: Step-by-step recrystallization workflow for purification.

By understanding the potential impurities in commercial 1,1-Diethylurea and employing the appropriate analytical and purification techniques, researchers can ensure the quality and reliability of their experimental results.

References

• Woldemariam, G., et al. (2020). Development and Validation of a HPLC-UV Method for Urea and Related Impurities. PDA Journal of Pharmaceutical Science and Technology, 74(1), 2-14. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Woldemariam, G., Kyad, A., Moore, S., Qiu, J., Semin, D., Tan, Z. J., & Wypych, J. (2020). Development and Validation of a HPLC-UV Method for Urea and Related Impurities. PDA journal of pharmaceutical science and technology, 74(1), 2–14. [Link]

• National Institute of Standards and Technology. NIST Chemistry WebBook. [Link]

• Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE. (2018). Asia Oceania Journal of Nuclear Medicine & Biology, 6(2), 119-127. [Link]

Sources

• 1. 1,3-二乙基脲 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Development and Validation of a HPLC-UV Method for Urea and Related Impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and Validation of a High-Pressure Liquid Chromatography Method for the Determination of Chemical Purity and Radiochemical Purity of a [68Ga]-Labeled Glu-Urea-Lys(Ahx)-HBED-CC (Positron Emission Tomography) Tracer - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting unexpected results with 1,1-Diethylurea

Welcome to the technical support resource for 1,1-Diethylurea (N,N-Diethylurea). This guide is designed for researchers, medicinal chemists, and process development scientists to navigate and troubleshoot common challenges encountered during its use. Our goal is to move beyond simple procedural steps and provide a deeper understanding of the causality behind experimental outcomes, ensuring both accuracy and reproducibility in your work.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the handling, properties, and basic reactivity of 1,1-Diethylurea.

Q1: What are the key physical and chemical properties of 1,1-Diethylurea I should be aware of?

A1: Understanding the fundamental properties of 1,1-Diethylurea is the first step to successful experimentation. It is a white to off-white crystalline solid.[1] Key parameters are summarized in the table below. Its most critical properties from a practical standpoint are its hygroscopicity and its incompatibility with strong oxidizing agents.[1]

Property	Value	Source(s)
CAS Number	634-95-7	[2]
Molecular Formula	C₅H₁₂N₂O	[3][4]
Molecular Weight	116.16 g/mol	[3]
Melting Point	69-71 °C	[2]
Water Solubility	~50 g/L	[2]
Appearance	White crystalline powder	[1]
Key Hazards	Harmful if swallowed (Acute Tox. 4 Oral)

Q2: How should I properly store and handle 1,1-Diethylurea to ensure its integrity?

A2: Proper storage is critical to prevent degradation and contamination. 1,1-Diethylurea is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][5]

• Storage Protocol:

  • Store in a tightly sealed container, preferably the original manufacturer's packaging.

  • Keep the container in a cool, dry, and well-ventilated place.[6]

  • For long-term storage, consider placing the container inside a desiccator with a suitable drying agent (e.g., silica gel) or storing it under an inert atmosphere (e.g., nitrogen or argon).[1]

  • Avoid storing near strong oxidizing agents, as this can lead to vigorous and potentially hazardous reactions.[1]

Q3: What are the primary reactive sites on the 1,1-Diethylurea molecule?

A3: 1,1-Diethylurea is an unsymmetrical urea. The reactivity is dominated by the primary amine (-NH₂) group, which acts as a potent nucleophile. The lone pair of electrons on the nitrogen atom readily attacks electrophilic centers. The adjacent carbonyl group influences this reactivity. While the diethyl-substituted nitrogen also has a lone pair, it is sterically hindered and its electrons are involved in resonance with the carbonyl, making it significantly less nucleophilic than the primary amine.

Troubleshooting Guide: Unexpected Experimental Results

This section provides in-depth, cause-and-effect troubleshooting for specific problems you may encounter.

Q4: My reaction yield is consistently low. What are the most likely causes when using 1,1-Diethylurea as a nucleophile?

A4: Low yield is a common issue that can almost always be traced back to a few key factors. The primary culprit is often moisture contamination, followed by suboptimal reaction conditions or issues with reagent purity.

Causality: 1,1-Diethylurea's primary amine is the nucleophilic site. Water present in the reaction mixture can compete in two ways:

• Hydrolysis of Electrophile: If you are reacting it with an acyl chloride or anhydride, water will hydrolyze these reagents, consuming them before they can react with the urea.

• Reduced Nucleophilicity: While less common, in highly acidic conditions, the amine can be protonated, neutralizing its nucleophilic character.

Troubleshooting Workflow for Low Yield

Below is a systematic workflow to diagnose and solve low-yield issues.

Caption: A logical workflow for troubleshooting low reaction yields.

Protocol: Reaction Monitoring via Thin-Layer Chromatography (TLC)

A self-validating system requires constant monitoring. Do not trust that a reaction has gone to completion based on time alone.[7]

• Prepare the TLC Plate: Use a silica gel plate. Draw a light pencil line ~1 cm from the bottom.

• Spotting:

  • On the left, spot a dilute solution of your starting 1,1-Diethylurea (co-spot).

  • In the middle, carefully spot a small aliquot of your reaction mixture.

  • On the right, spot your other key starting material (e.g., the electrophile).

• Development: Place the plate in a sealed chamber containing an appropriate solvent system (e.g., ethyl acetate/hexanes). Let the solvent front migrate to ~1 cm from the top.

• Visualization: Remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp and/or by staining (e.g., with potassium permanganate).

• Analysis: The reaction is complete when the starting material spot in the reaction mixture lane has completely disappeared and a new spot (your product) has appeared.

Q5: I've isolated my product, but the NMR spectrum shows unexpected peaks. What could these impurities be?

A5: Unexpected peaks often originate from side reactions, degradation, or impurities carried over from the starting materials. Urea chemistry has several common pitfalls.

• Unreacted Starting Material: The most common "impurity." Confirm by comparing the spectrum to that of pure 1,1-Diethylurea.

• Biuret Formation: Under thermal stress, ureas can self-condense. 1,1-Diethylurea could potentially react with another molecule of itself or with isocyanic acid formed from decomposition to create a biuret-like structure. This is more common in high-temperature reactions.[8]

• Hydrolysis Product: If your workup involved acidic or basic aqueous solutions and prolonged heating, you might have partially hydrolyzed the product back to 1,1-Diethylurea or other degradation products. Urea stability is optimal in a pH range of 4-8.[9][10]

• Solvent Impurities: Residual solvents from the reaction or purification (e.g., ethyl acetate, DCM, THF) are very common. Their characteristic chemical shifts are well-documented.[11]

Protocol: Basic Purification via Recrystallization

This protocol is designed to remove most common impurities.

• Solvent Selection: Choose a solvent system in which your desired product is sparingly soluble at room temperature but highly soluble when hot. Common choices include ethanol/water, ethyl acetate/hexanes, or isopropanol.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Filtration (Hot): If charcoal was used, perform a hot filtration through a fluted filter paper to remove it.

• Crystallization: Allow the clear filtrate to cool slowly to room temperature. If no crystals form, gently scratch the inside of the flask with a glass rod or place it in an ice bath.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

• Drying: Dry the purified crystals under a vacuum.

• Validation: Confirm purity by taking a melting point. A sharp melting point close to the literature value indicates high purity. Further analysis by NMR or HPLC should show the absence of the previously observed impurities.

Q6: My reaction won't start, or it proceeds very slowly. What's wrong?

A6: Reaction initiation failure often points to an activation energy barrier that isn't being overcome or an issue with the fundamental reactivity of your chosen reagents.

Causality:

• Insufficient Electrophilicity: The electrophile you are using may not be reactive enough. For example, reacting 1,1-Diethylurea with a carboxylic acid directly usually requires a coupling agent (like DCC or EDC) to activate the acid. A simple mixture will not react.

• Temperature: Many reactions require heating to overcome the activation energy. Room temperature may not be sufficient.

• Steric Hindrance: While the -NH₂ group is accessible, if your electrophile is extremely bulky, the reaction rate may be significantly slowed.

Troubleshooting Decision Tree for Stalled Reactions

Caption: A decision tree for diagnosing and resolving stalled reactions.

References

• Cheméo. (n.d.). Chemical Properties of Urea, N,N-diethyl- (CAS 634-95-7). Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• Composites Manufacturing Company. (2012, January 2). Safety Data Sheet: PLASTI-GRIT® TYPE II. Retrieved from [Link]

• MCAT Self Prep. (2023, September 25). Master Organic Reactions | Step-by-Step Problem Solving Guide [Video]. YouTube. Retrieved from [Link]

• Reddit. (2021, October 27). Common sources of mistake in organic synthesis. r/OrganicChemistry. Retrieved from [Link]

• Organic Chemistry: How to... (2022, July 31). Approach to Synthesis Problems. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Chapter 6: Analytical Methods. Retrieved from [Link]

• Tota, M. R., & Njardarson, J. T. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. ACS medicinal chemistry letters, 11(4), 385–388. Retrieved from [Link]

• Scientific Laboratory Supplies. (n.d.). 1,1-Diethylurea, 97% | 259454-25G | SIGMA-ALDRICH. Retrieved from [Link]

• Knorst, M. T., Neubert, R., & Wohlrab, W. (1997). Analytical methods for measuring urea in pharmaceutical formulations. Journal of Pharmaceutical and Biomedical Analysis, 15(11), 1627–1632. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). 1,1-DIETHYLUREA | CAS 634-95-7. Retrieved from [Link]

• BSI. (2023, January 24). UREA TESTING METHODS. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 1,3-dimethylurea hydrochloride. Retrieved from [Link]

• Panyachariwat, N., & Steckel, H. (2014). Stability of urea in solution and pharmaceutical preparations. Journal of cosmetic science, 65(3), 187–195. Retrieved from [Link]

• PharmaCompass.com. (n.d.). 1,3-Diethylurea | Drug Information, Uses, Side Effects, Chemistry. Retrieved from [Link]

• Journal of Cosmetic Science. (2014). Stability of urea in solution and pharmaceutical preparations. 65(3), 187-195. Retrieved from [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). N-Substituted Ureas and Thioureas in Biginelli Reaction.... Retrieved from [Link]

• Google Patents. (2009). US7914682B2 - Method for removing impurities from a urea solution.

• Kinetic evaluation of the stabilization efficiency of the phosphite and urea derivative based stabilizers against epoxy. (2023). Polymer Bulletin. Retrieved from [Link]

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• 11. kgroup.du.edu [kgroup.du.edu]

Technical Support Center: A Guide to Safely Scaling Reactions with 1,1-Diethylurea

Introduction: Welcome to the technical support center for the safe scale-up of chemical reactions involving 1,1-Diethylurea. As a symmetrically substituted urea, 1,1-Diethylurea is a valuable building block in pharmaceutical and materials science. However, scaling any chemical reaction introduces complexities that are not always apparent at the bench scale.[1][2] The primary challenge lies in managing the reaction's thermal profile, as the ratio of heat transfer surface area to reaction volume decreases significantly with scale, increasing the risk of thermal runaway.[3][4][5] This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to provide researchers, chemists, and process development professionals with the critical insights needed to transition their chemistry from grams to kilograms safely and effectively.

Part 1: Foundational Safety & Scale-Up Principles

Before addressing specific troubleshooting scenarios, it is crucial to understand the inherent properties of 1,1-Diethylurea and the universal principles of chemical reaction scale-up.

1.1-Diethylurea: Key Safety Data

A thorough review of the Safety Data Sheet (SDS) and other reliable sources is the mandatory first step before any experimental work.[6][7]

Property	Value	Source(s)
CAS Number	634-95-7	[8][9][10]
Molecular Formula	C₅H₁₂N₂O	[8][9][10]
Molecular Weight	116.16 g/mol	[8][9]
Appearance	White to off-white solid/crystals	[8][11]
Melting Point	69-71 °C	[8][11][12]
Solubility in Water	~50 g/L	[8]
Known Hazards	Acute Oral Toxicity (Category 4)	[8]

Core Scale-Up Safety Workflow

This diagram illustrates the iterative and cautious process required for safe reaction scale-up. The fundamental principle is to never increase the reaction scale by more than a factor of three in a single step and to conduct a thorough risk assessment before each increase.[1][2]

Caption: A decision workflow for iterative and safe chemical reaction scale-up.

Part 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific issues that may arise during the scale-up of reactions involving 1,1-Diethylurea.

Q1: My reaction is significantly more exothermic on a larger scale than I anticipated. Why is this happening and what should I do?

A1: Causality and Mitigation

This is a classic and dangerous scale-up problem rooted in fundamental physics. The heat generated by an exothermic reaction is proportional to the volume of the reactants, while the ability to remove that heat is proportional to the surface area of the reactor. As you scale up, the volume increases by a cube function (r³) while the surface area only increases by a square function (r²). This mismatch means your reactor's ability to cool itself becomes drastically less efficient at larger scales, leading to heat accumulation.[1][3][4]

This accumulated heat can accelerate the reaction rate, which in turn generates even more heat, creating a dangerous positive feedback loop known as a thermal runaway .[1][5][13][14]

Immediate Corrective Actions:

• Stop Reagent Addition: Immediately cease adding any more reagents to the vessel.[15]

• Maximize Cooling: Ensure your cooling system is operating at maximum capacity. If using a cooling bath, add more ice or switch to a colder medium like an ice/salt mixture.[15][16]

• Prepare for Emergency Quenching: Have a pre-determined, tested quenching agent ready to add if the temperature continues to rise uncontrollably.

Long-Term Prevention and Protocol:

• Controlled Reagent Addition: Switch from batch processing (adding all reagents at once) to a semi-batch process where one key reagent is added slowly over time. This allows the rate of heat generation to be controlled by the addition rate, ensuring it never exceeds the cooling capacity of the system.[3][16][17]

• Reaction Calorimetry: Before scaling, perform reaction calorimetry studies (e.g., RC1, TSu) to accurately measure the heat of reaction and determine the maximum adiabatic temperature rise.[4][18] This data is essential for designing a safe process.

• Dilution: Increasing the solvent volume can help moderate the temperature by providing a larger thermal mass to absorb the heat generated.[16]

Q2: I'm observing unexpected gas evolution during my scaled-up reaction. Could this be 1,1-Diethylurea decomposition?

A2: Potential Causes and Safety Measures

Troubleshooting Steps:

• Verify Temperature Control: Ensure your temperature probe is measuring the internal reaction temperature, not the bath temperature. Inadequate stirring can create hot spots far exceeding the setpoint.[1]

• Improve Agitation: For moderate to large-scale reactions (>500 mL), magnetic stir bars are often insufficient. Use an overhead mechanical stirrer to ensure efficient mixing and prevent the formation of localized hot spots.[1]

• Analyze Headspace Gas: If it can be done safely, collect a sample of the off-gas for analysis (e.g., by GC-MS) to identify the components. This can confirm whether you are seeing solvent vapor or decomposition products.

• Review for Side Reactions: Re-evaluate the entire reaction scheme. Could 1,1-Diethylurea be reacting with another component or a byproduct in an unintended, gas-evolving pathway?[18]

Safety Protocol: Managing Off-Gassing

• Adequate Venting: Never run a scaled-up reaction in a sealed system. Use a gas inlet adapter or a condenser open to a bubbler to safely vent any pressure buildup. Avoid using needles for venting, as they can easily become blocked.[1]

• Sufficient Headspace: The reaction vessel volume should be at least twice the total volume of all reagents and solvents. This provides a buffer volume in case of rapid gas evolution or foaming.[1][2]

The Thermal Runaway Feedback Loop

Understanding this cycle is critical to appreciating the danger of poor heat management.

Caption: The positive feedback loop of a thermal runaway reaction.

Q3: How do I select the appropriate equipment for scaling up my reaction?

A3: Equipment Selection Rationale

The equipment that worked for a 50 mL reaction is often unsafe or inefficient for a 5 L reaction.

Equipment	Small Scale (e.g., <500 mL)	Large Scale (e.g., >500 mL)	Rationale for Change
Stirring	Magnetic Stir Bar	Overhead Mechanical Stirrer	Provides superior torque and mixing efficiency for larger volumes and viscous mixtures, preventing hot spots and ensuring homogeneity.[1]
Heating	Oil Bath	Heating Mantle with Probe Control	Oil baths pose a significant fire risk at large scales and are difficult to remove quickly. A heating mantle connected to an internal temperature probe provides more precise and safer temperature control.[2]
Flask Size	2-3x Reaction Volume	Strictly ≥ 2x Reaction Volume	Essential for providing adequate headspace to handle potential splashing, foaming, or rapid gas evolution.[1][2]
Venting	Needle/Septum	Condenser or Gas Adapter	Needles can clog easily, leading to pressure buildup. A wider bore opening ensures safe and reliable venting.[1]
Reagent Addition	Syringe or Pipette	Addition Funnel	Allows for slow, controlled addition of liquid reagents, which is critical for managing exotherms.[16]

Part 3: Standard Operating Protocols

These protocols provide a framework for a safer scale-up process. They must be adapted to the specific hazards of your reaction.

Protocol 1: Step-Wise Reaction Scale-Up

This protocol is based on the principle of iterative scaling and continuous risk assessment.[1][2]

• Establish Baseline (Small Scale):

  • Perform the reaction at a small scale (<1g of limiting reagent).

  • Carefully document all observations: temperature profile, color changes, off-gassing, and reaction time.

  • Conduct a full workup and analysis to confirm yield and purity.

• Conduct Pre-Scale-Up Risk Assessment:

  • Review the hazards of all reactants, solvents, intermediates, and products.[7]

  • Identify the primary thermal hazard. Is the reaction exothermic? Could decomposition occur?

  • Define the "worst-case scenario" (e.g., loss of cooling) and establish a mitigation plan.[17][18]

• First Scale-Up (≤ 3x):

  • Increase the amounts of all reagents and solvents by a factor of no more than three.[1][2]

  • Select appropriately sized glassware and equipment as detailed in the table above.

  • Use an internal thermometer to monitor the reaction temperature.

  • Add the most reactive reagent slowly via an addition funnel, monitoring the temperature closely. The addition rate should be adjusted to keep the temperature within the desired range.

  • Continuously monitor the reaction. Never leave a scale-up reaction unattended.[1]

• Analyze and Compare:

  • After the reaction is complete, compare the temperature profile and observations to the small-scale run.

  • If there were any unexpected deviations (e.g., a sharper exotherm), do not proceed to the next scale. [1] Instead, scale back down and investigate the cause.

• Iterate:

  • If the ≤3x scale-up was successful and well-controlled, repeat the risk assessment and scale-up process, again by a factor of no more than three of the current scale.

Protocol 2: Emergency Quenching Procedure

This protocol should be planned before starting the experiment.

• Identify a Quenching Agent:

  • Choose a chemical that will rapidly and safely neutralize the most reactive species in your reaction.

  • The quenching reaction itself should not be highly exothermic or produce large volumes of gas.

  • Test the quenching procedure on a small scale to ensure its effectiveness and safety.

• Prepare the Quench:

  • Before starting your main reaction, prepare the quenching agent in a separate flask.

  • Keep the quenching agent in an ice bath, ready for immediate use.

• Define Activation Criteria:

  • Establish a clear temperature limit (T_max) that, if exceeded, will trigger the quenching procedure. This removes ambiguity in a high-stress situation.

• Execution (if T_max is reached):

  • Immediately stop all reagent addition and heating.

  • Maximize cooling on the primary reactor.

  • Carefully but quickly, add the prepared quenching agent to the reaction vessel. Be prepared for a vigorous reaction and ensure adequate venting.

  • Alert personnel in the immediate vicinity.

References

• Scribd. (n.d.). Chemical Scale-Up Safety Guide. Retrieved from [Link]

• Stanford Environmental Health & Safety. (2023, March 15). Scale Up Safety_FINAL. Retrieved from [Link]

• Q&A. (2023, October 5). How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. Retrieved from [Link]

• QES Academy. (n.d.). Scaling Up Chemical Processes? Unlock Safety and Success. Retrieved from [Link]

• Scientific Update. (2024, January 8). How do you Safely Scale up a Given Chemical Reaction?. Retrieved from [Link]

• Patsnap Eureka. (2025, September 3). Control Strategies For Managing Exothermic Reactions In Flow. Retrieved from [Link]

• KAUST Health & Safety. (n.d.). Scale up reactions Guideline. Retrieved from [Link]

• University of Illinois Division of Research Safety. (2019, September 18). Scale-up Reactions. Retrieved from [Link]

• Chemical Industry Journal. (n.d.). Handling Reaction Exotherms – A Continuous Approach. Retrieved from [Link]

• ACS Publications. (2014, November 20). Managing Hazards for Scale Up of Chemical Manufacturing Processes. Retrieved from [Link]

• Scientific Laboratory Supplies. (n.d.). 1,1-Diethylurea, 97%. Retrieved from [Link]

• UreaKnowHow. (2022, February). Process Safety Assessment of a Urea Plant. Retrieved from [Link]

• Re:Build Optimation. (n.d.). The Ultimate Chemical Manufacturing Scale-Up Checklist. Retrieved from [Link]

• Scientific Journal of the Military University of Land Forces. (n.d.). Hazards and their reduction in urea production for synthesis reactor by Mitsui - Toatsu technology. Retrieved from [Link]

• H.E.L Group. (n.d.). Process Safety and Scale-up. Retrieved from [Link]

• Aidic. (n.d.). Thermal Stability and Thermodynamics in the Process of Synthesising 1, 3-dimethylurea. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). 1,1-DIETHYLUREA. Retrieved from [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Reaction pathways and free energy profiles for spontaneous hydrolysis of urea and tetramethylurea: unexpected substituent effects. Retrieved from [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). 1,3-Diethylurea: Properties, Applications, and Quality Specifications. Retrieved from [Link]

• ResearchGate. (2025, August 6). Reaction pathways and free energy profiles for spontaneous hydrolysis of urea and tetramethylurea: Unexpected substituent effects | Request PDF. Retrieved from [Link]

• ChemBK. (2024, April 9). Urea, 1,1-diethyl-. Retrieved from [Link]

• Wikipedia. (n.d.). Thermal runaway. Retrieved from [Link]

• AIChE. (n.d.). Runaway Reactions. Retrieved from [Link]

• PMC. (n.d.). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Retrieved from [Link]

• ACS Publications. (n.d.). Thermal Degradation Kinetics of Urea–Formaldehyde Resins Modified by Almond Shells. Retrieved from [Link]

• MDPI. (2023, May 30). Polyurethane Recycling: Thermal Decomposition of 1,3-Diphenyl Urea to Isocyanates. Retrieved from [Link]

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Technical Support Center: Managing the Hygroscopic Nature of 1,1-Diethylurea

Welcome to the technical support center for handling 1,1-Diethylurea. This guide is designed for researchers, scientists, and drug development professionals who work with this hygroscopic compound. Our goal is to provide you with the necessary information and troubleshooting advice to ensure the integrity of your experiments and the quality of your results.

Introduction to 1,1-Diethylurea and its Hygroscopic Nature

1,1-Diethylurea is a solid organic compound with the chemical formula (C₂H₅)₂NCONH₂. It serves as a versatile building block in organic synthesis and finds applications in the development of various pharmaceuticals. A key characteristic of 1,1-Diethylurea is its hygroscopic nature, meaning it readily absorbs moisture from the atmosphere.[1][2][3] This property can present significant challenges in a laboratory setting, potentially impacting experimental outcomes and product stability.[4][5]

Frequently Asked Questions (FAQs)

Q1: What are the immediate signs that my 1,1-Diethylurea has absorbed moisture?

A1: The most common visual indicator of moisture absorption is a change in the physical appearance of the solid. You may observe:

• Clumping or Caking: The fine powder will begin to form aggregates, losing its free-flowing nature.[1][4]

• Change in Texture: The material may feel damp or sticky to the touch.

• Partial Dissolution: In cases of significant moisture uptake, the solid may begin to dissolve and appear wet or slushy.[2]

Q2: How can moisture absorption affect my experimental results?

A2: The presence of water can have several detrimental effects on your experiments:

• Inaccurate Weighing: The absorbed water adds to the mass of the compound, leading to errors in concentration calculations.

• Altered Reaction Stoichiometry: If 1,1-Diethylurea is a reactant, the presence of water can alter the molar ratios, potentially leading to incomplete reactions or the formation of byproducts.

• Chemical Degradation: Moisture can facilitate hydrolysis or other degradation pathways, reducing the purity and potency of the compound.[4][5][6]

• Inconsistent Physical Properties: For applications in drug formulation, changes in hydration can affect solubility, dissolution rates, and crystal structure.[4]

Q3: What is the recommended procedure for storing 1,1-Diethylurea?

A3: Proper storage is the first line of defense against moisture absorption. Follow these guidelines:

• Airtight Containers: Always store 1,1-Diethylurea in a tightly sealed, airtight container.[1]

• Dry Environment: The storage area should be cool and dry. A desiccator containing a suitable drying agent (desiccant) like silica gel or calcium chloride is highly recommended.[2][7]

• Inert Atmosphere: For highly sensitive applications, consider storing the compound under an inert atmosphere, such as nitrogen or argon.[8] This can be achieved by using a glovebox or by backfilling the container with an inert gas.

• Minimize Headspace: When a large container is partially used, the remaining headspace can trap moist air.[9] Consider transferring the remaining material to a smaller, appropriately sized container.

• Seal After Use: Promptly and securely reseal the container immediately after each use.[1] Using parafilm to wrap the cap can provide an extra barrier against moisture ingress.[9]

Q4: I suspect my 1,1-Diethylurea has been exposed to moisture. Can I still use it?

A4: If you suspect moisture contamination, it is crucial to assess the extent of the issue. For non-critical applications, you may be able to dry the compound. However, for sensitive experiments, it is often best to use a fresh, unopened container to ensure the reliability of your results.

Troubleshooting Guide

Problem 1: Inconsistent results in a reaction where 1,1-Diethylurea is a starting material.

Possible Cause: The hygroscopic nature of 1,1-Diethylurea may have led to an inaccurate measurement of the reactant.

Solution:

• Verify Water Content: Before use, determine the water content of your 1,1-Diethylurea sample using Karl Fischer titration. This will allow you to accurately calculate the required mass of the anhydrous compound.

• Dry the Compound: If the water content is significant, you can dry the 1,1-Diethylurea under vacuum at a temperature below its melting point (69-71 °C) for several hours.[10]

• Handle in a Controlled Environment: Weigh and handle the dried 1,1-Diethylurea in a glovebox or under a stream of dry, inert gas to prevent re-absorption of moisture.

Problem 2: The physical appearance of my 1,1-Diethylurea has changed upon storage (e.g., clumping).

Possible Cause: The storage container is not airtight, or the storage environment has high humidity.

Solution:

• Inspect the Container: Check the container and its seal for any damage or defects that could allow moisture to enter.

• Improve Storage Conditions: Move the container to a desiccator with fresh desiccant.[2] Monitor the desiccant's color indicator (if present) and regenerate or replace it as needed.

• Consider Repackaging: If the original container is not suitable, transfer the 1,1-Diethylurea to a new, dry, airtight container, preferably in a low-humidity environment.

Problem 3: Difficulty in achieving complete dissolution of 1,1-Diethylurea in an organic solvent.

Possible Cause: The presence of absorbed water can alter the solubility characteristics of the compound. While 1,1-Diethylurea is soluble in water, its solubility in organic solvents may be affected by hydration.

Solution:

• Dry the Compound: As a first step, dry the 1,1-Diethylurea using the methods described above to remove any absorbed water.

• Use Anhydrous Solvents: Ensure that the solvent you are using is anhydrous, as residual water in the solvent can also contribute to solubility issues.

• Gentle Heating and Agitation: Gentle heating and stirring can help to facilitate dissolution. However, be mindful of the compound's melting point and the potential for thermal degradation.

Experimental Protocols

Protocol 1: Drying 1,1-Diethylurea Prior to Use

This protocol describes a standard method for drying 1,1-Diethylurea that has been exposed to moisture.

Materials:

• 1,1-Diethylurea (suspected of moisture contamination)

• Vacuum oven or Schlenk line with a vacuum pump

• Drying tube with a suitable desiccant (e.g., calcium chloride)

• Spatula

• Weighing boat

Procedure:

• Place a thin layer of 1,1-Diethylurea in a clean, dry weighing boat.

• Transfer the weighing boat to a vacuum oven or attach it to a Schlenk line.

• Slowly apply a vacuum to the system. To prevent the powder from being drawn into the vacuum line, it is advisable to use a drying tube or a cold trap.

• Gently heat the sample to a temperature between 40-50 °C. Do not exceed the melting point of 69-71 °C.

• Dry the sample under vacuum for 2-4 hours.

• Turn off the heat and allow the sample to cool to room temperature under vacuum.

• Break the vacuum with a dry, inert gas such as nitrogen or argon.

• Immediately transfer the dried 1,1-Diethylurea to an airtight container or use it directly in your experiment.

Protocol 2: Quantitative Determination of Water Content using Karl Fischer Titration

Karl Fischer titration is a highly accurate method for determining the water content in a sample.[11][12][13][14]

Principle: This method is based on a stoichiometric reaction between iodine and water in the presence of sulfur dioxide, a base, and an alcohol.[12][14] The amount of iodine consumed is directly proportional to the amount of water present in the sample.[11]

Instrumentation:

• Karl Fischer Titrator (Volumetric or Coulometric)

Procedure (General Overview):

• Instrument Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. This typically involves conditioning the titration cell to a low, stable drift.

• Sample Preparation: Accurately weigh a suitable amount of 1,1-Diethylurea and transfer it to the titration cell. The sample size will depend on the expected water content and the type of titrator used (volumetric for higher water content, coulometric for trace amounts).[11][13]

• Titration: Start the titration. The instrument will automatically add the Karl Fischer reagent until all the water in the sample has been consumed.

• Endpoint Detection: The endpoint is typically detected potentiometrically when an excess of iodine is present.[12]

• Calculation: The instrument's software will calculate the water content of the sample, usually expressed as a percentage or in parts per million (ppm).

Data Interpretation:

Water Content (%)	Interpretation	Recommended Action
< 0.1%	Acceptable for most applications.	Proceed with the experiment, taking standard precautions for handling hygroscopic materials.
0.1% - 0.5%	Moderate moisture absorption.	Drying is recommended for sensitive applications.
> 0.5%	Significant moisture absorption.	Drying is essential before use. Consider discarding the material if purity is critical.

Visualizations

Logical Workflow for Handling 1,1-Diethylurea

Caption: Workflow for handling and troubleshooting 1,1-Diethylurea.

References

• GMP Insiders.
• Mettler Toledo.
• Scharlab.
• Sigma-Aldrich.
• Wikipedia.
• TutorChase. How do you handle hygroscopic solutes in the lab?.
• StabilityStudies.in. Effect of Humidity in Stability Studies.
• Allan Chemical. Top 5 Factors Affecting Chemical Stability.
• Sigma-Aldrich. 1,1-Diethylurea 97 634-95-7.
• ResearchGate. Moisture Effects on Food's Chemical Stability | Request PDF.
• University of Rochester, Department of Chemistry. How To: Store Reagents.
• ResearchGate.
• University of Rochester, Department of Chemistry. How to Store Reagents.
• Interactive Learning Paradigms, Incorporated. The MSDS HyperGlossary: Hygroscopic.
• American Pharmaceutical Review.
• Ibis Scientific, LLC. The Role of Desiccants in Protecting Hygroscopic Chemicals.
• Sigma-Aldrich. Preservation of Moisture-Sensitive Chemical Reagents.
• Materials Advances (RSC Publishing).
• Santa Cruz Biotechnology. 1,1-Diethylurea | CAS 634-95-7 | SCBT.
• Environmental Health & Safety, University of Colorado Boulder. Safe Handling and Storage of Chemicals.
• YouTube.
• Fisher Scientific.
• Indiana University.
• Scientific Laboratory Supplies. 1,1-Diethylurea, 97% | 259454-25G | SIGMA-ALDRICH.
• ChemicalBook. 1,1-DIETHYLUREA | 634-95-7.
• Apollo Scientific. 1,3-Diethylurea.
• United States Biological. 273140 1,1-Diethylurea CAS: 634-95-7.
• Cheméo. Chemical Properties of Urea, N,N-diethyl- (CAS 634-95-7).

Sources

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• 5. Top 5 Factors Affecting Chemical Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 6. The impact of moisture on the stability and degradation of perovskites in solar cells - Materials Advances (RSC Publishing) DOI:10.1039/D3MA00828B [pubs.rsc.org]
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Technical Support Center: Catalyst Poisoning in Reactions with 1,1-Diethylurea

Welcome to the technical support center for researchers, scientists, and drug development professionals encountering challenges with catalyst performance in reactions involving 1,1-Diethylurea. This guide provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to diagnose and mitigate catalyst poisoning, ensuring the integrity and efficiency of your experiments.

Introduction: The Challenge of 1,1-Diethylurea

1,1-Diethylurea is a valuable reagent in organic synthesis. However, its structure, containing a carbonyl group and two amino groups, presents a significant challenge for many catalytic systems.[1] The urea functionality and potential impurities or byproducts can act as potent catalyst poisons, leading to decreased reaction rates, low yields, and complete reaction failure.[2][3][4] Understanding the mechanisms of deactivation is the first step toward developing robust and reproducible synthetic protocols. This guide is designed to provide both the fundamental knowledge and the practical steps needed to overcome these obstacles.

Frequently Asked Questions (FAQs)

Q1: What is catalyst poisoning?

Catalyst poisoning is the chemical deactivation of a catalyst caused by the strong binding (chemisorption) of a substance to its active sites.[3][4] These substances, known as poisons, block reactants from accessing the catalytic surface, rendering the catalyst ineffective. This deactivation can be partial or total, reversible or irreversible, depending on the nature of the poison and its interaction with the catalyst.[4][5]

Q2: How does 1,1-Diethylurea cause catalyst poisoning?

1,1-Diethylurea and its derivatives can poison catalysts through several primary mechanisms:

• Direct Adsorption: The nitrogen atoms in the urea molecule possess lone pairs of electrons, allowing them to act as Lewis bases. They can coordinate strongly to the active metal centers (e.g., Pd, Pt, Ni, Rh) of a heterogeneous catalyst, blocking sites required for the reaction.[3]

• In-Situ Generation of Poisons: Under certain reaction conditions, urea derivatives can decompose. These decomposition products, which may include ammonia or isocyanates, can themselves be potent catalyst poisons.[6]

• Irreversible Byproduct Formation: In some reaction cycles, particularly those fueled by carbodiimides, an intermediate O-acylurea can rearrange to form a stable N-acylurea. This N-acylurea byproduct binds irreversibly to the catalyst, leading to permanent deactivation.[2][7][8] Even a small percentage of this side reaction can rapidly consume the entire catalyst population over multiple cycles.[2][8]

Q3: Which types of catalysts are most susceptible to poisoning by urea derivatives?

Transition metal catalysts are particularly vulnerable. This includes, but is not limited to:

• Palladium-based catalysts (e.g., Pd/C, Pd(OAc)₂)

• Platinum-based catalysts (e.g., PtO₂, Pt/C)

• Nickel-based catalysts (e.g., Raney Ni)

• Rhodium and Ruthenium catalysts

Ziegler-Natta catalysts used in polymerization are also highly sensitive to poisons like water and oxygen, and Lewis basic compounds can interfere with their activity.[3]

Q4: Is poisoning by 1,1-Diethylurea reversible or irreversible?

It can be both.

• Reversible Poisoning: If the poison is weakly adsorbed, it may be possible to remove it by altering reaction conditions or through specific regeneration procedures, such as thermal treatment or chemical washing.[4][9]

• Irreversible Poisoning: Strong chemisorption of the urea itself, or the formation of stable byproducts like N-acylurea, often leads to irreversible deactivation.[2][8] In these cases, the catalyst cannot be regenerated and must be replaced.[4]

Troubleshooting Guide

This section addresses specific experimental issues with potential causes and actionable solutions.

Problem 1: My reaction has stalled, or the reaction rate has dramatically decreased.

This is the most common symptom of catalyst deactivation.[10]

• Primary Suspected Cause: Catalyst poisoning has blocked a significant portion of the active sites.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for a stalled reaction.

• Step-by-Step Actions:

  • Confirm Catalyst Deactivation: As outlined in the diagram, the most crucial first step is to perform a control experiment. Use a fresh batch of catalyst with high-purity starting materials (including 1,1-Diethylurea) under identical conditions. If this control reaction proceeds as expected, it confirms that the catalyst in your original experiment was deactivated.[10]

  • Characterize the Spent Catalyst: To understand the root cause, analysis of the poisoned catalyst is invaluable. Techniques like X-ray Photoelectron Spectroscopy (XPS) can identify the elemental composition of the surface, revealing the presence of nitrogenous poisons.[5] Temperature-Programmed Desorption (TPD) can determine the binding strength of adsorbed species.[5]

  • Attempt Regeneration: Based on the suspected poison, attempt to regenerate the catalyst using the protocols provided below. Thermal regeneration can remove volatile poisons or coke, while chemical washing can remove strongly adsorbed species.[5][9]

  • Implement Preventative Measures: To avoid future failures, purify all reactants to remove potential poisons.[11] Consider using a "guard bed" – a small, sacrificial pre-column of catalyst to trap poisons before they reach the main reactor bed.

Problem 2: My product yield is consistently low, and I observe unknown byproducts.

• Primary Suspected Cause: A side reaction is consuming the starting material and/or generating a catalyst poison. The formation of N-acylurea is a classic example of this phenomenon.[2][8]

• Troubleshooting Workflow:

  Caption: Workflow for diagnosing low yields due to byproduct formation.

• Step-by-Step Actions:

  • Identify the Byproduct: Use analytical techniques like LC-MS or GC-MS to identify the structure of the byproducts. Compare the mass and fragmentation patterns to known urea-related poisons like N-acylurea.

  • Optimize Reaction Conditions: Research shows that the formation of N-acylurea can be highly dependent on reaction conditions. A combination of lower temperature and lower pH has been shown to significantly suppress this side reaction.[7][8] Experiment with a matrix of conditions to find the optimal balance between the main reaction rate and the suppression of the poisoning pathway.

  • Consider Additives: In some systems, additives can suppress poisoning. For example, pyridine has been used to reduce N-acylurea formation in carbodiimide-fueled reactions.[7][8]

  • Evaluate Catalyst Choice: If optimization fails, the chosen catalyst may be inherently susceptible to this poisoning pathway. Research alternative catalysts known for higher tolerance to nitrogen-containing functional groups.

Problem 3: The catalyst appears physically changed (e.g., color change, clumping).

• Primary Suspected Cause: Fouling or Sintering. While distinct from poisoning, these mechanisms can occur simultaneously.

  • Fouling: The physical deposition of materials, such as carbonaceous deposits (coke), onto the catalyst surface, blocking pores and active sites.[11][12]

  • Sintering: The thermal degradation of a catalyst, where high temperatures cause the small catalyst particles to agglomerate, reducing the active surface area.[11][12]

• Step-by-Step Actions:

  • Characterize Physical Properties: Use BET surface area analysis to check for a loss of surface area, which is indicative of sintering or pore blockage.[5]

  • Check for Carbon Deposits: Thermogravimetric Analysis (TGA) can quantify the amount of coke on a catalyst. A weight loss upon heating in air corresponds to the combustion of carbon deposits.

  • Address the Cause:

    • If fouling/coking is the issue, regeneration via controlled calcination (see Protocol 2) can burn off the deposits.[11] To prevent reoccurrence, adjust reaction conditions (e.g., temperature, reactant ratios) to minimize coke formation.[11]

    • If sintering has occurred, the deactivation is typically irreversible.[12] The catalyst must be replaced. Ensure your reaction temperature does not exceed the catalyst's recommended thermal stability limit.

Data Summary: Catalyst Deactivation Indicators

Symptom	Primary Mechanism	Key Diagnostic Techniques	Common Solution(s)
Decreased Reaction Rate	Poisoning	Control Experiment, XPS, TPD	Regeneration, Catalyst Replacement, Reagent Purification[5][11]
Low Yield & Byproducts	Poisoning via Side Reaction	LC-MS, GC-MS, Kinetic Analysis	Optimize Conditions (Temp, pH), Additives[7][8]
Physical Change (Color, Clumping)	Fouling (Coking), Sintering	BET Surface Area, TGA	Calcination (for coking), Catalyst Replacement (for sintering)[5][11]

Experimental Protocols

Protocol 1: Diagnostic Control Experiment to Confirm Catalyst Poisoning

• Setup Two Reactions: Prepare two identical reaction vessels (Vessel A and Vessel B).

• Vessel A (Test): Add the reagents and solvent from your original, failed experiment, along with the spent catalyst.

• Vessel B (Control): Add the same batches of reagents and solvent. Crucially, add a fresh, unused batch of the same catalyst.

• Run Reactions: Run both reactions under identical, optimized conditions (temperature, pressure, stirring).

• Monitor Progress: Track the reaction progress in both vessels via TLC, GC, or HPLC.

• Analyze Results:

  • If Vessel B proceeds significantly faster or to a higher conversion than Vessel A, you have confirmed that your catalyst was deactivated.

  • If both reactions fail or proceed slowly, the issue lies with another component (e.g., degraded starting material, incorrect conditions) and not catalyst poisoning.

Protocol 2: General Thermal Regeneration for Fouled Catalysts (Coking)

Disclaimer: This is a general procedure. Always consult the catalyst manufacturer's specifications for thermal stability. This method is for non-volatile deposits and is not suitable for removing strongly chemisorbed poisons.

• Recover Catalyst: Carefully filter and wash the spent catalyst with a suitable solvent to remove residual reactants and products. Dry thoroughly in a vacuum oven at a low temperature (e.g., 60-80 °C).

• Prepare for Calcination: Place the dried catalyst in a ceramic crucible and place it inside a tube furnace.

• Inert Purge: Purge the furnace with an inert gas (e.g., Nitrogen, Argon) while slowly ramping the temperature to 200-250 °C. Hold for 1 hour to drive off any volatile residues.

• Oxidative Treatment: Switch the gas flow to a dilute stream of air (e.g., 5% O₂ in N₂). Caution: The combustion of coke is exothermic. A slow, controlled introduction of oxygen is critical to prevent overheating and sintering.

• Ramp Temperature: Slowly increase the temperature to the target calcination temperature (typically 350-500 °C, but must be below the catalyst's sintering temperature).

• Hold and Cool: Hold at the target temperature for 3-5 hours until coke is completely removed. Cool down slowly to room temperature under an inert gas stream.

• Re-activation (if necessary): Some catalysts (e.g., those with reduced metal sites) may require a final reduction step (e.g., under H₂ flow) after calcination.

Protocol 3: General Chemical Washing for Poisoned Catalysts

Disclaimer: The choice of solvent/reagent is highly dependent on the nature of the poison and the catalyst. Test on a small scale first.

• Recover Catalyst: Filter and wash the spent catalyst with a non-reacting solvent to remove residual reaction mixture.

• Select Leaching Agent:

  • For weakly adsorbed organic poisons, washing with a series of solvents of varying polarity may be effective.

  • For basic poisons (like the urea itself), a very dilute, mild acidic wash (e.g., 0.1% acetic acid in a non-protic solvent) may work, but carries a high risk of damaging acid-sensitive supports (like alumina) or leaching active metals. Proceed with extreme caution.

• Perform Wash: Slurry the catalyst in the chosen washing agent at room temperature for 1-2 hours.

• Rinse Thoroughly: Filter the catalyst and wash extensively with a clean solvent to remove all traces of the washing agent.

• Dry and Test: Dry the catalyst thoroughly under vacuum and test its activity using the Diagnostic Control Experiment (Protocol 1).

References

• Advances in Phosphorus-Based Catalysts for Urea Electrooxidation: A Pathway to Sustainable Waste to Energy Conversion Through Electroc
• Catalysts Deactivation, Poisoning and Regener
• Catalyst Deactivation, Poisoning and Regener
• Catalyst Poisoning And Regeneration Methods: Organics, Sulfur, And Cleaning Routines. (2025). Sabin Metal.
• Catalyst deactivation and regeneration in 3,3'-Dichlorobenzoin reactions. (n.d.). Benchchem.
• Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. (2024). Micromeritics.
• Chen, X., Soria-Carrera, H., Zozulia, O., & Boekhoven, J. (2023). Suppressing catalyst poisoning in the carbodiimide-fueled reaction cycle. RSC Publishing.
• C
• What Causes Catalyst Deactivation And Poisoning? (2025). Chemistry For Everyone - YouTube.
• Catalyst deactivation Common causes. (n.d.). AmmoniaKnowHow.
• Cimino, S., & Lisi, L. (2019). Catalyst Deactivation, Poisoning and Regeneration.
• Suppressing catalyst poisoning in the carbodiimide-fueled reaction cycle. (2023). PMC - NIH.
• Suppressing catalyst poisoning in the carbodiimide-fueled reaction cycle. (2023).
• Catalyst deactivation mechanisms and how to prevent them. (2025).
• Catalyst deactiv
• Urea. (n.d.). Wikipedia.

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• 3. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
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• 7. Suppressing catalyst poisoning in the carbodiimide-fueled reaction cycle - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Catalyst deactivation mechanisms and how to prevent them [eureka.patsnap.com]
• 12. youtube.com [youtube.com]

byproduct formation when using 1,1-Diethylurea

Technical Support Center: 1,1-Diethylurea

Welcome to the technical support guide for 1,1-Diethylurea. This document is designed for researchers, scientists, and drug development professionals to navigate the complexities of using 1,1-Diethylurea in experimental settings. Here, we address common challenges, with a focus on understanding and mitigating the formation of unwanted byproducts. Our goal is to provide you with the expertise and practical guidance necessary to ensure the integrity and success of your research.

Frequently Asked Questions (FAQs)

Q1: What is 1,1-Diethylurea and what are its primary applications?

A1: 1,1-Diethylurea, also known as N,N-diethylurea, is a urea derivative with the chemical formula (C₂H₅)₂NCONH₂. It presents as a white to off-white crystalline solid and is soluble in water.[1] Its primary utility is as a reagent or intermediate in organic synthesis. For instance, it can form molecular adducts with various carboxylic acids, a property that is leveraged in cocrystal engineering and pharmaceutical development.[1][2][3]

Q2: What are the most common byproducts I should be aware of when using 1,1-Diethylurea?

A2: The formation of byproducts is highly dependent on the reaction conditions (e.g., temperature, pH, presence of other reagents). Key byproducts can arise from:

• Thermal Decomposition: At elevated temperatures, ureas can decompose. While 1,1-Diethylurea is relatively stable, high heat can lead to the formation of diethylamine and isocyanic acid, which can then react further to form more complex ureas or other products. Studies on similar ureas show decomposition can yield various fragments and byproducts like biuret and triuret, especially at temperatures exceeding 120-220°C.[4][5]

• Hydrolysis: In the presence of strong acids or bases and water, 1,1-Diethylurea can undergo hydrolysis to yield diethylamine and carbamic acid, which is unstable and decomposes to ammonia and carbon dioxide. The rate of hydrolysis is generally slow under neutral conditions but can be significant at extreme pH.[6]

• Side Reactions with Reagents: In specific synthetic applications, such as the Biginelli reaction, N-substituted ureas can participate in side reactions if conditions are not optimized, leading to a variety of unintended heterocyclic compounds.[7][8]

Q3: How does temperature influence byproduct formation?

A3: Temperature is a critical parameter. Thermal decomposition of urea and its derivatives is a known issue. For instance, studies on the thermal decomposition of urea show that it can lead to the formation of biuret and triuret through reactions with the initial decomposition product, isocyanic acid.[4] Similarly, for substituted ureas, exceeding the thermal stability threshold can initiate side reactions, reducing the yield of the desired product and complicating purification.[5] It is crucial to maintain the recommended temperature for your specific reaction to minimize these thermal decomposition pathways.

Troubleshooting Guide: Byproduct Formation

This section is designed to help you diagnose and resolve common issues related to byproduct formation in your experiments involving 1,1-Diethylurea.

Problem 1: My reaction yield is low, and I observe multiple unknown spots on my TLC/peaks in my LC-MS.

• Potential Cause 1: Thermal Decomposition

  • Explanation: You may be running your reaction at too high a temperature, causing the 1,1-Diethylurea or your product to decompose. The thermal decomposition of ureas can be complex, leading to a mixture of byproducts.[4][9]

  • Solution:

    • Review the literature for the optimal temperature range for your specific reaction.

    • Consider running the reaction at a lower temperature, even if it requires a longer reaction time.

    • If possible, perform a thermogravimetric analysis (TGA) on your starting material or product to understand its thermal stability.[9][10]

• Potential Cause 2: Hydrolysis

  • Explanation: The presence of water, especially under acidic or basic conditions, can lead to the hydrolysis of the urea functional group.[6][11] This is particularly relevant if you are using wet solvents or if water is produced during the reaction.

  • Solution:

    • Ensure all your solvents and reagents are anhydrous. Use freshly dried solvents.

    • Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.[12]

    • If your reaction is pH-sensitive, use a non-aqueous buffer system if compatible with your reaction chemistry.

Problem 2: I've isolated my product, but it's contaminated with a more polar impurity.

• Potential Cause: Biuret/Triuret Formation

  • Explanation: Similar to unsubstituted urea, 1,1-Diethylurea can potentially react with isocyanic acid (a decomposition product) to form biuret- and triuret-like structures. These compounds are generally more polar than the parent urea due to the additional amide groups.[4]

  • Solution:

    • Purification: These more polar byproducts can often be removed using column chromatography with a polar stationary phase like silica gel. A gradient elution from a non-polar to a more polar solvent system should effectively separate your product.

    • Prevention: The most effective solution is to prevent their formation in the first place by carefully controlling the reaction temperature to minimize decomposition.

Experimental Protocols

Protocol 1: General Procedure for Minimizing Byproducts in a Reaction Using 1,1-Diethylurea

This protocol provides a general framework for setting up a reaction to minimize common byproducts.

• Drying of Glassware and Reagents:

  • Thoroughly dry all glassware in an oven at >120°C for at least 4 hours and allow to cool in a desiccator.

  • Use anhydrous solvents. If not available, dry them using appropriate methods (e.g., molecular sieves, distillation).

  • Ensure 1,1-Diethylurea and other solid reagents are dry. If necessary, dry under vacuum. 1,1-Diethylurea is hygroscopic.[12]

• Reaction Setup:

  • Assemble the glassware while it is still warm and immediately place it under an inert atmosphere (nitrogen or argon).

  • Add the 1,1-Diethylurea and other reagents to the reaction flask under a positive pressure of the inert gas.

  • Add the anhydrous solvent via a syringe or cannula.

• Temperature Control:

  • Use an oil bath or a cryostat for precise temperature control.

  • Place the thermometer in the reaction mixture (if possible) for accurate temperature monitoring.

  • Slowly bring the reaction to the desired temperature. Avoid rapid heating, which can create localized hot spots.

• Monitoring the Reaction:

  • Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS, GC-MS).

  • Aim to stop the reaction as soon as the starting material is consumed to avoid prolonged heating, which can lead to product degradation.

• Work-up and Purification:

  • Quench the reaction appropriately (e.g., by cooling or adding a quenching agent).

  • Perform an aqueous work-up if necessary, but be mindful of potential hydrolysis of the product if it is sensitive to water or pH changes.

  • Purify the product promptly using a suitable technique like column chromatography or recrystallization.

Protocol 2: Analytical Method for Detecting Common Impurities

High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS) is a powerful technique for detecting and quantifying impurities.[13]

• Instrumentation: HPLC system coupled with a mass spectrometer (e.g., a triple quadrupole or Q-TOF).

• Column: A C18 reversed-phase column is a good starting point (e.g., 150 mm x 4.6 mm, 3.5 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient: A typical gradient would be from 5% B to 95% B over 15-20 minutes.

• Detection:

  • Monitor the total ion chromatogram (TIC).

  • Use selected ion monitoring (SIM) or multiple reaction monitoring (MRM) for higher sensitivity and specificity if the masses of potential byproducts are known.[13] For 1,1-Diethylurea, the protonated molecule [M+H]⁺ would be at m/z 117.1. Diethylamine would be at m/z 74.1.

Visualizations

Diagram 1: Potential Byproduct Formation Pathways

Caption: Decision tree for troubleshooting byproduct formation.

References

• Preparation of N,N-Dimethyl-N′-Arylureas Using S,S-Dimethyl Dithiocarbonate as a Carbonylating Reagent. ResearchGate. Available from: [Link]

• Thermal decomposition characteristics of compounds 1a and 1b in inert... ResearchGate. Available from: [Link]

• Synthesis of New N,N′‐Diarylureas and Their Theoretical Study as Cannabinoid‐1 Receptor Inhibitors. PubMed Central. Available from: [Link]

• Reaction pathways and free energy profiles for spontaneous hydrolysis of urea and tetramethylurea: Unexpected substituent effects. PubMed Central. Available from: [Link]

• CONSIDERATIONS ON THE THERMAL DECOMPOSITION OF UREA. Revue Roumaine de Chimie. Available from: [Link]

• Thermal Stability and Thermodynamics in the Process of Synthesising 1, 3-dimethylurea. Aidic. Available from: [Link]

• 1,1-DIETHYLUREA, 97%. Research Scientific. Available from: [Link]

• N-Substituted Ureas and Thioureas in Biginelli Reaction Promoted by Chlorotrimethylsilane: Convenient Synthesis of N1-Alkyl-, N1-Aryl-, and N1,N3-Dialkyl-3,4-Dihydropyrimidin-2(1H)-(thi)ones. Organic Chemistry Portal. Available from: [Link]

• N-Substituted Ureas and Thioureas in Biginelli Reaction Promoted by Chlorotrimethylsilane: Convenient Synthesis of N 1-Alkyl-, N 1-Aryl-, and N 1, N 3-Dialkyl-3,4-Dihydropyrimidin-2(1 H )-(thi)ones | Request PDF. ResearchGate. Available from: [Link]

• A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. ResearchGate. Available from: [Link]

• Analytical methods for measuring urea in pharmaceutical formulations. PubMed. Available from: [Link]

• Polyurethane Recycling: Thermal Decomposition of 1,3-Diphenyl Urea to Isocyanates. MDPI. Available from: [Link]

• Characterization of urea hydrolysis in fresh human urine and inhibition by chemical addition. Royal Society of Chemistry. Available from: [Link]

• Synthesis of Arylglycines by Reaction of Diethyl N-Boc-iminomalonate with Organomagnesium Reagents. Organic Chemistry Portal. Available from: [Link]

• A Green Analytical Methodology for Detecting Adulteration in Automotive Urea-SCR Products Using Microfluidic-Paper Analytical Devices. MDPI. Available from: [Link]

• Kinetic modeling of urea decomposition and byproduct formation. DTU Research Database. Available from: [Link]

• Acid-Base Reactions in Solution: Crash Course Chemistry #8. YouTube. Available from: [Link]

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• 5. aidic.it [aidic.it]
• 6. Reaction pathways and free energy profiles for spontaneous hydrolysis of urea and tetramethylurea: Unexpected substituent effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N-Substituted Ureas and Thioureas in Biginelli Reaction Promoted by Chlorotrimethylsilane: Convenient Synthesis of N1-Alkyl-, N1-Aryl-, and N1,N3-Dialkyl-3,4-Dihydropyrimidin-2(1H)-(thi)ones [organic-chemistry.org]
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• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Workup Procedures for Reactions Containing 1,1-Diethylurea

Welcome to the Technical Support Center for handling reactions involving 1,1-diethylurea. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into managing and removing this common byproduct. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot and optimize your workup procedures effectively.

Frequently Asked Questions (FAQs)

This section addresses the fundamental questions researchers encounter when dealing with 1,1-diethylurea.

Q1: What is 1,1-diethylurea, and why is it forming in my reaction?

A1: 1,1-Diethylurea (CAS 634-95-7) is an asymmetrically substituted urea molecule.[1] Its presence as a byproduct is most often unintentional and typically signals a side reaction involving diethylamine. While carbodiimide coupling agents like N,N'-diisopropylcarbodiimide (DIC) or dicyclohexylcarbodiimide (DCC) form their corresponding ureas (DIU and DCU), the formation of 1,1-diethylurea points to a different origin.[2][3]

The two most common scenarios are:

• Contamination: Your starting materials or solvents may be contaminated with diethylamine. Diethylamine can react with activated species in your reaction, such as isocyanates or carbodiimide-activated carboxylic acids, to form 1,1-diethylurea.

• Reagent Degradation: Certain reagents, particularly those containing a diethylamino moiety, can degrade to produce diethylamine, which then participates in side reactions.

Q2: What are the key physical and chemical properties of 1,1-diethylurea I should be aware of for workup?

A2: Understanding the properties of 1,1-diethylurea is critical for designing an effective purification strategy. It is a white crystalline solid that is hygroscopic.[4] Key properties are summarized in the table below.

Property	Value	Significance for Workup
Molecular Weight	116.16 g/mol	Relatively low, making it potentially volatile under high vacuum and high temperature.
Melting Point	69-71 °C[1][5]	It is a solid at room temperature, which can allow for removal by filtration if it precipitates.
Water Solubility	50 g/L[1]	Moderately soluble. This property can be exploited for aqueous extraction, but its solubility is not as high as simpler ureas, which may require multiple washes.[6]
Polarity	Polar	Its polarity is a double-edged sword: it aids in aqueous extraction but can also cause it to co-elute with polar products during normal-phase chromatography.

Q3: Why is 1,1-diethylurea often difficult to remove from my desired product?

A3: The primary challenge in removing 1,1-diethylurea stems from its "intermediate" polarity and solubility. Unlike the highly insoluble dicyclohexylurea (DCU) from DCC, which can often be removed by simple filtration, or the highly water-soluble urea byproduct from EDC, 1,1-diethylurea doesn't fall neatly into either category.[2][7] This can lead to co-elution with products of similar polarity during column chromatography and incomplete removal during standard aqueous workups.[2]

Troubleshooting Guide: Common Workup Issues

This guide provides a structured approach to resolving specific experimental challenges.

Problem 1: Significant 1,1-diethylurea contamination remains after a standard aqueous workup.

• Underlying Cause: The moderate water solubility (50 g/L) of 1,1-diethylurea means that a single water wash is often insufficient for complete removal, especially if the initial concentration is high.[1] Furthermore, if your desired product has some aqueous solubility, you may be hesitant to perform extensive washes, leading to incomplete purification.

• Strategic Solution: Acidic Aqueous Extraction The urea functional group contains basic nitrogen atoms that can be protonated under acidic conditions. This protonation forms a salt, significantly increasing the compound's solubility in the aqueous phase. An acidic wash is often more effective than using plain water.

  Protocol 1: Optimized Acidic Wash

  • Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) in a separatory funnel.

  • Wash the organic layer once with a 5% aqueous solution of citric acid or a 0.5 N HCl solution.[8] Rationale: The mild acid will protonate the 1,1-diethylurea, pulling it into the aqueous layer more efficiently.

  • Separate the layers.

  • Follow with a wash using saturated aqueous sodium bicarbonate solution to neutralize any remaining acid.

  • Complete the workup with a final brine wash to remove residual water.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate.

  • Analyze a sample by TLC or LC-MS to confirm the removal of the urea.

Problem 2: 1,1-Diethylurea co-elutes with my product during silica gel chromatography.

• Underlying Cause: The polarity of 1,1-diethylurea is often similar to that of many small-molecule drug candidates or intermediates, leading to overlapping Rf values in common solvent systems like ethyl acetate/hexanes.[2]

• Strategic Solutions:

  • Solvent System Modification: Altering the polarity and chemical nature of the mobile phase can change the selectivity of the separation. Try adding a small percentage (0.5-1%) of an amine base like triethylamine to an ethyl acetate/hexane system to potentially sharpen the product peak and shift the urea's retention time. Alternatively, switching to a different solvent system, such as dichloromethane/methanol, may provide better separation.

  • Pre-Column Filtration: If the urea is present in large quantities, you can attempt to remove the bulk of it before chromatography. After concentrating the crude product, triturate the residue with a solvent in which your product is soluble but the urea has lower solubility (e.g., cold diethyl ether or a hexanes/ethyl acetate mixture). Filter off any precipitated solid and then purify the filtrate via chromatography.[2]

  • Alternative Stationary Phase: If modifying the mobile phase is unsuccessful, consider using a different stationary phase. For instance, Florisil can sometimes offer different selectivity compared to silica gel, allowing for the separation of compounds that are difficult to resolve on silica.[9]

Visualized Workflows and Decision Making

A logical approach is key to selecting the right workup procedure. The following diagram outlines a decision-making workflow.

Caption: Decision tree for selecting a purification strategy.

The formation of 1,1-diethylurea often occurs from the reaction of diethylamine with an activated carboxylic acid, a common step in amide bond formation.

Caption: Formation of 1,1-diethylurea as a side product.

References

• ResearchGate. (2015). How can I remove DIC-urea by-product from the reaction mixture?[Link]

• ResearchGate. (2013). How can I remove DCU (dicyclohexyl urea) by product formed during estrification reaction via (DCC/DMAP) with carboxylic acids?[Link]

• Scientific Laboratory Supplies. 1,1-Diethylurea, 97% | 259454-25G | SIGMA-ALDRICH.[Link]

• Chempedia. Urea Solubility.[Link]

• Smith, G., & Kennard, C. H. L. (2001). The crystal and molecular structure of the 1: 1 adduct hydrate of pyrazine-2, 3-dicarboxylic acid with 1, 1-diethylurea. Australian Journal of Chemistry, 53(12), 999-1001.

• Cheméo. Chemical Properties of Urea, N,N-diethyl- (CAS 634-95-7).[Link]

• University of Rochester, Department of Chemistry. How To: Troubleshoot a Reaction.[Link]

• AAPPTEC. Peptide Synthesis - FAQ.[Link]

• OECD Existing Chemicals Database. 1,3-Dimethylurea CAS N°: 96-31-1.[Link]

• Reddit. (2022). Carbodiimide amide coupling reaction sideproduct.[Link]

• ResearchGate. (2022). Why doesn't amine react with EDC (EDCI or other carbodiimide reagent) to form guanidine in coupling reaction with acid?[Link]

• American Peptide Company. Overview of Custom Peptide Synthesis.[Link]

• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical reviews, 111(11), 6557-6602.

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• 9. researchgate.net [researchgate.net]

enhancing reactivity of 1,1-Diethylurea in sluggish reactions

Technical Support Center: 1,1-Diethylurea

Welcome to the technical support center for 1,1-Diethylurea. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize 1,1-Diethylurea in their synthetic workflows. Here, we address common challenges related to its reactivity, providing in-depth troubleshooting strategies, detailed experimental protocols, and the fundamental chemical principles behind them. Our goal is to empower you to overcome sluggish reactions and optimize your synthetic outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the fundamental properties and reactivity of 1,1-Diethylurea.

Q1: Why does 1,1-Diethylurea exhibit sluggish reactivity in some reactions?

A1: The reactivity of 1,1-diethylurea is governed by the nucleophilicity of its nitrogen atoms. Several factors can contribute to its apparent sluggishness:

• Electronic Effects: The carbonyl group is electron-withdrawing, reducing the electron density on the adjacent nitrogen atoms and thus lowering their nucleophilicity compared to a simple amine.

• Steric Hindrance: The two ethyl groups on one of the nitrogen atoms create steric bulk, which can hinder the approach of electrophiles to that nitrogen. The primary -NH2 group is more accessible but its reactivity is still tempered by the adjacent carbonyl.

• Self-Association: Like many ureas, 1,1-diethylurea can form hydrogen-bonded aggregates in solution. This self-association can sequester the reactive N-H protons, effectively reducing the concentration of "free" reactive urea molecules available for the reaction.[1]

Q2: What are the most common types of reactions where 1,1-Diethylurea is used?

A2: 1,1-Diethylurea is a versatile building block, primarily used in reactions where a nucleophilic nitrogen is required. Common applications include:

• N-Acylation and N-Arylation: Reaction with acylating or arylating agents to form more complex substituted ureas. These products are common motifs in pharmaceuticals and agrochemicals.[2][3]

• Condensation Reactions: Reacting with carbonyl compounds or their equivalents to form heterocyclic structures or other complex adducts.[4]

• Formation of Molecular Adducts: It is known to form molecular cocrystals and adducts with various carboxylic acids, which can be useful in crystal engineering and materials science.[5][6]

Q3: Are there any specific safety precautions for handling 1,1-Diethylurea and the reagents used to activate it?

A3: Yes. While 1,1-Diethylurea itself is a combustible solid classified as an acute oral toxin, the primary hazards often arise from the reagents used to enhance its reactivity.

• 1,1-Diethylurea: Handle with standard personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust. It is hygroscopic and should be stored under an inert atmosphere away from moisture.[7]

• Bases: Pyridine and triethylamine are flammable and toxic. Work in a well-ventilated fume hood.

• Activating Agents: Acyl halides and strong acids are corrosive and moisture-sensitive. Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and oven-dried glassware to prevent hydrolysis.[2]

Part 2: Troubleshooting Guide for Sluggish Reactions

This guide provides a systematic approach to diagnosing and solving issues of low reactivity with 1,1-Diethylurea.

Issue 1: Low Conversion or Completely Stalled Reaction

You've set up your reaction, but analysis (TLC, LC-MS, GC-MS) shows a significant amount of unreacted 1,1-Diethylurea, even after an extended period.

The following diagram outlines a decision-making process for addressing a stalled reaction.

Caption: Troubleshooting workflow for a sluggish 1,1-Diethylurea reaction.

The N-H proton of the urea is weakly acidic. Deprotonating it, even partially, dramatically increases the nucleophilicity of the nitrogen atom.

Solution 1: Addition of a Non-Nucleophilic Base. Adding a base like triethylamine (TEA) or pyridine can deprotonate the urea, enhancing its ability to attack an electrophile. For particularly stubborn reactions, a catalytic amount of 4-Dimethylaminopyridine (DMAP) can be highly effective, especially in acylations.[2]

Solution 2: Activation with a Brønsted Acid. Counterintuitively, a Brønsted acid can activate the reaction. The acid can protonate the carbonyl oxygen of the urea, making the nitrogen atoms more nucleophilic through resonance. More importantly, the acid can disrupt the self-association of urea molecules, breaking up the hydrogen-bonded aggregates and freeing individual urea molecules to react.[1]

Caption: Base enhances reactivity by deprotonating the urea N-H group.

Many reactions require a certain amount of thermal energy to overcome the activation energy barrier (Ea). Room temperature may simply be insufficient.

Solution: Systematic Temperature Screening. Increasing the reaction temperature provides molecules with more kinetic energy, leading to more frequent and energetic collisions, which increases the reaction rate according to the Arrhenius equation.[8][9] It is crucial to increase the temperature incrementally (e.g., in 20 °C steps) and monitor the reaction closely. Extremely high temperatures can lead to the formation of biuret side products or decomposition.[2][10] For very slow reactions, even a modest increase from 25 °C to 100 °C can accelerate the rate by thousands of times.[11]

• Set up three identical reactions in parallel in reaction vials or small flasks, each with a stir bar.

• Charge each vessel with 1,1-Diethylurea (1.0 eq), your electrophile (1.1 eq), and anhydrous solvent.

• Run the reactions under an inert atmosphere (N2 or Ar).

• Set the temperatures to 40 °C, 60 °C, and 80 °C, respectively.

• Monitor the progress of each reaction at regular intervals (e.g., every 2 hours) using a suitable analytical technique (TLC, LC-MS).

• Compare the conversion rates to identify an optimal temperature range that balances reaction speed with product stability.

The solvent does more than just dissolve reactants; it mediates the entire reaction. An incorrect solvent can hinder reactivity.

Solution: Solvent Screening. The choice of solvent can dramatically influence reaction rates. For instance, in reactions involving charged intermediates, a polar solvent can stabilize them. However, for nucleophilic attacks, polar protic solvents (like methanol or water) can form strong hydrogen bonds with the urea's N-H group, over-stabilizing the ground state and increasing the activation energy. Aprotic solvents are often a better choice.[2] The effect of preferential solvation can also play a role, where the solvent shell around the reactants influences their accessibility and reactivity.[12][13][14]

Solvent Class	Examples	Recommended For...	Rationale & Considerations
Aprotic Polar	Acetonitrile (ACN), Tetrahydrofuran (THF), Dichloromethane (DCM), Dimethylformamide (DMF)	General purpose, especially acylations and arylations.[2]	Solubilizes reactants well without interfering via hydrogen bonding. DMF can sometimes participate in side reactions.
Aprotic Nonpolar	Toluene, Hexanes	Reactions where polarity needs to be minimized; useful for Dean-Stark water removal.	May have poor solubility for 1,1-Diethylurea or other polar reagents.
Protic Polar	Methanol, Ethanol, Water	Generally avoided unless it is a reactant (e.g., hydrolysis).	Can act as a competing nucleophile and excessively solvate the urea, reducing its reactivity.[14]

Issue 2: Significant Side Product Formation

Your reaction proceeds, but purification is complicated by the presence of multiple unwanted byproducts.

In reactions with acylating agents, if the primary -NH2 group reacts, the newly formed N-H bond can also be acylated, leading to a di-acylated byproduct.

Solution: Stoichiometric Control and Slow Addition.

• Use a precise stoichiometric amount of the acylating agent, or only a slight excess (1.05 equivalents).[2]

• Instead of adding the acylating agent all at once, add it dropwise to the solution of 1,1-Diethylurea over a period of time using a syringe pump. This keeps the instantaneous concentration of the electrophile low, favoring mono-acylation.

At elevated temperatures, the acylated urea product can react with another molecule of unreacted urea to form a biuret derivative.[2]

Solution: Strict Temperature Control. Avoid excessive heating. If a higher temperature is required for the initial reaction to proceed, monitor the reaction closely and cool it down as soon as the starting material is consumed to prevent the subsequent formation of biurets.[2]

Symptom	Potential Cause	Primary Solution	Secondary Actions
Low Conversion	Insufficient Nucleophilicity	Add a non-nucleophilic base (e.g., TEA, 1-2 eq.) or a catalyst (e.g., DMAP, 0.1 eq.).[2]	Consider Brønsted acid activation.[1]
Stalled Reaction	Low Temperature	Increase temperature incrementally (e.g., to 60 °C).[8]	Ensure reaction is under an inert atmosphere to prevent moisture quenching.
Inconsistent Rates	Poor Solubility / Wrong Solvent	Switch to an aprotic polar solvent like ACN or THF.[2]	Ensure all reactants are fully dissolved before proceeding.
Multiple Spots on TLC	Di-acylation	Use ≤1.1 equivalents of the electrophile and add it slowly.[2]	Run the reaction at a lower temperature if possible.
Impurity at High Temp	Biuret Formation	Maintain the lowest possible reaction temperature; avoid prolonged heating.[2]	Minimize reaction time once the starting material is consumed.

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Reference Data & Comparative Studies

comparison of 1,1-Diethylurea and 1,1-Dimethylurea properties

An In-Depth Comparative Analysis for Researchers and Drug Development Professionals: 1,1-Diethylurea vs. 1,1-Dimethylurea

Introduction: A Tale of Two Ureas

In the vast landscape of organic chemistry, substituted ureas represent a cornerstone class of compounds, pivotal for their diverse applications ranging from pharmaceutical synthesis to agricultural science. Among these, 1,1-disubstituted ureas are particularly noteworthy for their unique reactivity and physical properties. This guide provides a detailed comparative analysis of two prominent members of this family: 1,1-Diethylurea and 1,1-Dimethylurea. While structurally similar—differing only by the ethyl versus methyl groups on a single nitrogen atom—their properties and applications exhibit subtle yet significant distinctions.

This document, intended for researchers, scientists, and drug development professionals, moves beyond a simple catalog of data. It aims to provide a functional understanding of these two molecules, grounded in experimental data and established protocols. We will explore their synthesis, compare their physicochemical properties, delve into their respective applications, and outline methods for their analytical characterization, offering a comprehensive resource for informed decision-making in a laboratory and developmental context.

Physicochemical Properties: A Side-by-Side Comparison

The seemingly minor difference in alkyl chain length between 1,1-Diethylurea and 1,1-Dimethylurea gives rise to notable variations in their physical properties. These differences, particularly in melting point and solubility, can have profound implications for their handling, reaction kinetics, and formulation.

Property	1,1-Diethylurea	1,1-Dimethylurea
Molecular Formula	C₅H₁₂N₂O[1][2]	C₃H₈N₂O[3][4]
Molecular Weight	116.16 g/mol [1][2]	88.11 g/mol [3][5]
Appearance	White to Almost white powder to crystal[1]	White to off-white crystalline powder[3][4]
Melting Point	69-71 °C[1]	178-183 °C[3][6]
Boiling Point	130 °C at 3 mmHg[1]	130.4 °C at 760 mmHg[4]
Water Solubility	50 g/L[1]	Soluble[3][4]
CAS Number	634-95-7[1][2]	598-94-7[3][5]

The most striking difference is the melting point. 1,1-Dimethylurea is a high-melting solid, while 1,1-Diethylurea has a significantly lower melting point, making it easier to handle in solution-phase reactions at moderate temperatures. The increased hydrophobicity of the ethyl groups in 1,1-Diethylurea also leads to lower, though still substantial, water solubility compared to its dimethyl counterpart.

Synthesis and Reaction Mechanisms

The synthesis of unsymmetrical dialkylureas like 1,1-Dimethylurea and 1,1-Diethylurea typically involves the reaction of a secondary amine with a cyanate salt or phosgene.[7][8] The choice of reagents can influence yield, purity, and the safety of the procedure.

Caption: General synthesis workflow for 1,1-disubstituted ureas.

Experimental Protocol: Synthesis of 1,1-Dimethylurea

This protocol is adapted from established industrial methods and provides a reliable pathway to high-purity 1,1-Dimethylurea.[7]

Causality: The use of an aqueous solution is a key choice, avoiding the need for volatile and often hazardous organic solvents.[8] The reaction is driven by heating, and the subsequent purification steps of concentration, cooling crystallization, and drying are critical for isolating a pure, solid product.[7]

Materials:

• Sodium cyanate (NaCNO)

• 40% Dimethylamine aqueous solution ((CH₃)₂NH)

• Purified water

• Three-neck round-bottom flask

• Mechanical stirrer, thermometer, reflux condenser

Procedure:

• Reaction Setup: Add 390g (6 mol) of sodium cyanate and 150ml of purified water to a three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and reflux condenser.[7]

• Addition of Amine: While stirring and heating, add 676g (6 mol) of a 40% dimethylamine aqueous solution.[7]

• Reaction: Maintain the mixture at a constant temperature and continue stirring for 2-3 hours.[7]

• Work-up: After the reaction is complete, concentrate the mixture under reduced pressure.[7]

• Isolation: Cool the concentrated solution to induce crystallization. Separate the crystals by centrifugation.[7]

• Purification: Recrystallize the solid from water and dry under a vacuum to obtain pure 1,1-dimethylurea as a white crystalline powder.[7]

Note: A similar procedure can be adapted for 1,1-Diethylurea by substituting diethylamine for dimethylamine on an equimolar basis.

Comparative Applications in Research and Development

While both compounds serve as valuable intermediates, their specific uses are tailored by their properties.

1,1-Dimethylurea (DMU):

• Pharmaceutical & Agrochemical Synthesis: DMU is a versatile building block and precursor in the synthesis of various active pharmaceutical ingredients (APIs) and herbicides.[4][5][9] Its amide functional group allows it to participate in a wide range of organic reactions.[10]

• Organic Synthesis Reagent: It is commonly used as a source of dimethylamine and as a reagent in multi-component condensation reactions.[4][10]

• Solvent Systems: DMU can form low-melting point eutectic mixtures, creating environmentally sustainable solvents for various chemical reactions.[10]

• Agriculture: It is utilized as a nitrogen source in fertilizers, promoting plant growth.[5][9] It is also researched for its potential as a crop growth regulator.[9]

1,1-Diethylurea:

• Supramolecular Chemistry: A primary application highlighted in the literature is its ability to form molecular adducts and co-crystals with various carboxylic acids, particularly nitro-substituted aromatic ones.[1][2][11] This property is of significant interest in crystal engineering and the study of non-covalent interactions.

• Organic Synthesis: Like its dimethyl counterpart, it serves as an intermediate in organic synthesis, though it is specified less frequently in broad application literature.[12]

Caption: Comparative application map of 1,1-Dimethylurea and 1,1-Diethylurea.

Analytical Characterization Protocols

Accurate quantification and identification are crucial. High-Performance Liquid Chromatography (HPLC) is a robust and widely available technique suitable for analyzing both compounds. For more complex matrices or lower detection limits, methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Supercritical Fluid Chromatography–Tandem Mass Spectrometry (SFC-MS/MS) offer superior sensitivity and selectivity.[13][14][15]

General Protocol: Quantification by HPLC-UV

Causality: This protocol is designed for self-validation. The creation of a calibration curve is essential for accurate quantification, ensuring the instrument response is linear across the expected sample concentration range. The choice of a C18 column is standard for reverse-phase chromatography of moderately polar organic molecules like these.

Equipment & Reagents:

• HPLC system with UV detector

• C18 reverse-phase column

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Reference standards of 1,1-Dimethylurea and 1,1-Diethylurea

Procedure:

• Mobile Phase Preparation: Prepare an isocratic or gradient mobile phase using a mixture of acetonitrile and water. A typical starting point could be 30:70 (v/v) Acetonitrile:Water.

• Standard Preparation: Accurately weigh and dissolve the reference standards in the mobile phase to create a stock solution (e.g., 1 mg/mL).

• Calibration Curve: Perform serial dilutions of the stock solution to create a series of calibration standards (e.g., 1, 5, 10, 25, 50 µg/mL).

• Sample Preparation: Dissolve the sample containing the analyte in the mobile phase to a concentration expected to fall within the calibration range. Filter the sample through a 0.45 µm syringe filter.

• HPLC Analysis:

  • Set the column temperature (e.g., 30 °C).

  • Set the flow rate (e.g., 1.0 mL/min).

  • Set the UV detector wavelength (typically in the low UV range, e.g., 210 nm).

  • Inject equal volumes of the calibration standards and the prepared sample.

• Quantification: Plot the peak area of the analyte from the standards versus their concentration to construct a calibration curve. Determine the concentration in the sample by interpolating its peak area from this curve.[13]

Caption: Experimental workflow for HPLC-UV analysis.

Safety and Handling

Proper handling of these chemicals is paramount for laboratory safety. While both are relatively stable, they possess distinct hazard profiles.

Safety Aspect	1,1-Diethylurea	1,1-Dimethylurea
GHS Pictogram	GHS07 (Exclamation mark)	GHS07 (Exclamation mark)[10]
Signal Word	Warning	Warning[10]
Hazard Statements	H302: Harmful if swallowed[1]	H315: Causes skin irritation[10][16] H319: Causes serious eye irritation[10][16] H335: May cause respiratory irritation[10][16]
Precautionary Measures	Wear protective gloves/clothing/eye protection.[1]	Avoid breathing dust. Wear protective gloves/eye protection. Use only outdoors or in a well-ventilated area.[10][17]
Storage	Store at 2-8°C[1]	Store below +30°C[3][6]

Trustworthiness in Handling: Always consult the most current Safety Data Sheet (SDS) for each chemical before use.[17][18] The information provided here is a summary. Engineering controls (e.g., fume hood), personal protective equipment (gloves, safety glasses), and good hygiene practices are mandatory when working with these compounds.[17]

Conclusion

1,1-Diethylurea and 1,1-Dimethylurea, while close chemical cousins, offer distinct advantages for different scientific pursuits. 1,1-Dimethylurea stands out as a versatile, widely-used precursor in pharmaceutical and agricultural applications, valued for its reactivity and role in forming sustainable solvent systems. Its higher melting point and broader documented use make it a staple in many synthetic pathways. In contrast, 1,1-Diethylurea, with its lower melting point, offers practical advantages in handling and is carving a niche in the field of supramolecular chemistry and crystal engineering due to its propensity for forming molecular adducts.

The choice between these two reagents will ultimately be dictated by the specific requirements of the intended application—be it the reaction conditions, the desired final product, or the physical properties of the intermediates involved. This guide has aimed to provide the foundational data and experimental context necessary for researchers to make that choice with confidence and scientific rigor.

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A Senior Application Scientist's Guide to 1,1-Diethylurea: Superior Performance in Specialized Applications

In the vast landscape of chemical reagents, urea and its derivatives hold a central position, pivotal in applications ranging from protein biochemistry to organic synthesis and drug discovery.[1] While unsubstituted urea is a familiar workhorse in many labs, its alkylated derivatives offer a nuanced spectrum of properties that can be leveraged for significant advantages in specific experimental contexts. This guide provides an in-depth comparison of 1,1-Diethylurea (N,N-Diethylurea), contrasting its performance with common alternatives like urea and its dimethylated counterparts. We will explore the physicochemical rationale for its unique advantages and provide actionable experimental protocols for researchers, scientists, and drug development professionals to validate these claims.

The Structural Advantage: How Alkyl Substitution Modulates Function

The key to understanding the advantages of 1,1-Diethylurea lies in its molecular structure. Unlike unsubstituted urea, which has four protons available for hydrogen bonding, or symmetrically substituted ureas like 1,3-Diethylurea, 1,1-Diethylurea presents a distinct asymmetrical profile. The two ethyl groups are attached to the same nitrogen atom, leaving the other nitrogen atom with two available protons. This specific arrangement has profound implications for its steric bulk, hydrophobicity, and hydrogen bonding capabilities.

The ethyl groups increase the molecule's nonpolar character compared to urea or dimethylurea, which can be a distinct advantage. For instance, in hydrotropic solubilization—a strategy to enhance the solubility of poorly soluble drugs—the solubilizing effect of alkylureas follows the trend of increasing alkyl chain length: butylurea > ethylurea > methylurea > urea.[1] This suggests that the enhanced nonpolar character of 1,1-Diethylurea can improve interactions with hydrophobic molecules.

Comparative Analysis: 1,1-Diethylurea vs. Alternative Ureas

The true value of a reagent is revealed through direct comparison. Below, we examine the performance of 1,1-Diethylurea against standard urea and its close relatives, 1,1-Dimethylurea and 1,3-Diethylurea, in key applications.

Physicochemical Properties: A Foundation for Performance

A molecule's fundamental properties dictate its behavior in solution and its utility in experiments. The substitution of two ethyl groups onto a single nitrogen significantly alters the physicochemical landscape compared to other common ureas.

Property	1,1-Diethylurea	1,1-Dimethylurea	1,3-Diethylurea	Urea
Molecular Weight	116.16 g/mol [2]	88.11 g/mol [3]	116.16 g/mol [4]	60.06 g/mol
Melting Point	69-71 °C[2][5]	178-183 °C[6][7]	72-75 °C[4]	133-135 °C
Water Solubility	50 g/L[5]	Soluble[3]	Soluble[4]	Highly Soluble (~1080 g/L)
Structure	Asymmetrical	Asymmetrical	Symmetrical	Symmetrical

Causality Behind the Data: The most striking difference is the significantly lower melting point of 1,1-Diethylurea compared to its dimethylated analog and unsubstituted urea. The asymmetrical structure and the bulkier ethyl groups disrupt the crystal lattice packing that is highly efficient in urea and 1,1-dimethylurea, requiring less energy to transition to a liquid state. While its water solubility is lower than that of urea, 50 g/L is substantial and sufficient for many applications, and its increased lipophilicity can be a key advantage in organic synthesis or when working with less polar molecules.[5]

Application 1: Protein Denaturation and Solubilization

Urea is the quintessential chaotropic agent, used to disrupt the non-covalent interactions that stabilize a protein's native three-dimensional structure.[8][9] This is critical for solubilizing proteins from inclusion bodies, studying protein folding, and in certain analytical techniques.[8][10]

The effectiveness of a denaturant is a balance between its ability to disrupt hydrogen bonds and its capacity to interact with and solvate hydrophobic protein cores.[9][11] While standard urea is effective, its alkylated derivatives can offer more nuanced performance. Studies have shown that methylation of urea leads to preferential interactions with aromatic and hydrophobic side chains, an effect that increases with the number of methyl groups.[11]

The 1,1-Diethylurea Advantage: The two ethyl groups on 1,1-Diethylurea enhance its hydrophobic character. This allows it to more effectively interact with and disrupt the hydrophobic core of proteins, which is a primary driving force for protein folding. While guanidine hydrochloride is a stronger denaturant, its ionic nature can interfere with downstream applications like ion-exchange chromatography.[12] 1,1-Diethylurea, being non-ionic, provides a potent alternative without this drawback, making it particularly useful for solubilizing stubborn proteins from inclusion bodies prior to refolding and purification.

Experimental Validation Protocol: Comparative Protein Denaturation

To objectively assess the denaturation efficacy of 1,1-Diethylurea, a head-to-head comparison with standard urea can be performed using a model protein such as Bovine Serum Albumin (BSA). The extent of denaturation can be monitored via intrinsic tryptophan fluorescence, where the emission maximum shifts to a longer wavelength (a "red shift") as the tryptophan residues become more exposed to the aqueous solvent upon unfolding.

Workflow for Comparative Denaturation Analysis

Caption: Workflow for comparing protein denaturation efficacy.

Step-by-Step Methodology

1. Reagent Preparation:

• 8 M Urea Stock: To prepare 100 mL, dissolve 48.05 g of urea in 80 mL of PBS (pH 7.4).[13] Stir until fully dissolved. The dissolution is endothermic, so the solution will become cold.[13] Once at room temperature, adjust the final volume to 100 mL with PBS.
• 4 M 1,1-Diethylurea Stock: To prepare 100 mL, dissolve 46.46 g of 1,1-Diethylurea in 80 mL of PBS (pH 7.4). Stir, gently warming if necessary, until fully dissolved. Adjust the final volume to 100 mL with PBS.
• Protein Stock: Prepare a 1 mg/mL solution of BSA in PBS.

2. Denaturation Assay:

• Set up two series of microcentrifuge tubes.
• Series A (Urea): Prepare a serial dilution of the 8 M urea stock with PBS to achieve final concentrations of 0, 1, 2, 3, 4, 5, 6, 7, and 8 M.
• Series B (1,1-Diethylurea): Prepare a serial dilution of the 4 M 1,1-Diethylurea stock to achieve final concentrations of 0, 0.5, 1.0, 1.5, 2.0, 2.5, 3.0, 3.5, and 4.0 M.
• To each tube, add the BSA stock solution to a final concentration of 0.1 mg/mL and mix gently.
• Incubate all samples at room temperature for 1 hour to allow denaturation to reach equilibrium.[13]

3. Spectroscopic Analysis:

• Using a fluorescence spectrophotometer, excite each sample at 295 nm to selectively excite tryptophan residues.
• Record the emission spectra from 310 nm to 400 nm.
• For each spectrum, identify the wavelength of maximum fluorescence emission (λ_max).

4. Data Interpretation (Trustworthiness):

• Plot λ_max as a function of denaturant concentration for both urea and 1,1-Diethylurea.
• The resulting sigmoidal curve represents the transition from the folded to the unfolded state. The midpoint of this transition (Cm) is the concentration of denaturant required to unfold 50% of the protein.
• Expected Outcome: It is hypothesized that 1,1-Diethylurea will exhibit a lower Cm value than urea, indicating that it is a more potent denaturant on a molar basis due to its enhanced hydrophobicity. This provides a quantitative measure of its superior performance in this application.

Application 2: Organic Synthesis and Co-crystal Formation

In the realm of organic and medicinal chemistry, substituted ureas are valuable synthons and reagents.[1][14] 1,1-Diethylurea has been shown to form molecular adducts and co-crystals with various aromatic carboxylic acids, particularly nitro-substituted ones.[2][5][15] This property is significant in drug development for modifying the physical properties of an active pharmaceutical ingredient (API), such as solubility, stability, and bioavailability, without altering its chemical structure.

The 1,1-Diethylurea Advantage: Compared to symmetrically substituted ureas, the asymmetry of 1,1-Diethylurea provides a unique spatial arrangement of hydrogen bond donors (-NH2) and acceptors (C=O), alongside a bulky hydrophobic region. This can lead to different, and potentially more stable, crystal packing arrangements with target molecules. Its ability to engage in these specific intermolecular interactions makes it a valuable tool for crystal engineering.[2][16]

Structural Relationship Diagram

Caption: Logic diagram linking structure to advantages.

Conclusion: A Specialized Tool for Demanding Applications

While standard urea remains an indispensable reagent, 1,1-Diethylurea presents a compelling case for its use in more specialized and demanding applications. Its unique asymmetrical structure imparts enhanced hydrophobicity and different steric and hydrogen-bonding profiles compared to its symmetrical counterparts. This translates into tangible advantages, including potentially greater potency as a non-ionic protein denaturant and unique utility in crystal engineering and organic synthesis. For researchers looking to optimize protein solubilization protocols or explore novel solid forms of APIs, 1,1-Diethylurea is a powerful and advantageous alternative that warrants consideration.

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 157579219, C10H24N4S2. Retrieved from [Link]

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• BenchChem. (2025). Technical Support Center: Optimizing Protein Denaturation with Urea.

• Scientific Laboratory Supplies. (n.d.). 1,1-Diethylurea, 97% | 259454-25G | SIGMA-ALDRICH. Retrieved from [Link]

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A Comparative Study of Symmetrical (1,3-diethylurea) vs. Unsymmetrical (1,1-diethylurea): A Guide for Researchers and Drug Development Professionals

In the nuanced field of chemical synthesis and drug development, the isomeric form of a molecule can be a critical determinant of its physical properties, reactivity, and ultimate application. This guide provides an in-depth comparative analysis of symmetrical (1,3-diethylurea) and unsymmetrical (1,1-diethylurea), two isomers with the same molecular formula (C5H12N2O) but distinct structural arrangements and functionalities.[1] This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals in drug development, offering objective comparisons supported by available data to inform experimental design and material selection.

Introduction: Structural Isomerism and its Implications

At the heart of this comparison are the structural differences between 1,3-diethylurea and 1,1-diethylurea. In the symmetrical isomer, 1,3-diethylurea, the two ethyl groups are attached to different nitrogen atoms, creating a balanced molecule.[2] In contrast, the unsymmetrical isomer, 1,1-diethylurea, has both ethyl groups bonded to the same nitrogen atom, resulting in an asymmetrical structure. This fundamental difference in connectivity gives rise to distinct physicochemical properties and, consequently, different applications.

Figure 1: Structural formulas of symmetrical (1,3-diethylurea) and unsymmetrical (1,1-diethylurea).

Synthesis and Mechanistic Considerations

The synthetic pathways to these isomers are inherently different, dictated by the desired final arrangement of the ethyl groups.

Synthesis of Symmetrical (1,3-diethylurea)

The industrial synthesis of 1,3-diethylurea is often achieved through the condensation of ethylamine and phosgene, followed by alkylation.[2] For laboratory-scale synthesis, a common method involves the reaction of an isocyanate with an amine.

Experimental Protocol: Reaction of Ethyl Isocyanate with Ethylamine

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a condenser, dissolve ethylamine in a suitable aprotic solvent like toluene.

• Addition of Isocyanate: Slowly add ethyl isocyanate to the stirred solution. The reaction is exothermic, and the temperature should be controlled, typically by cooling in an ice bath.

• Reaction and Workup: After the addition is complete, the mixture is stirred for several hours at room temperature. The product, 1,3-diethylurea, often precipitates and can be collected by filtration.

• Purification: The crude product can be purified by recrystallization from a suitable solvent like ethanol to yield a white crystalline solid.[2]

Figure 2: Simplified reaction workflow for the synthesis of symmetrical (1,3-diethylurea).

Synthesis of Unsymmetrical (1,1-diethylurea)

The synthesis of 1,1-diethylurea requires starting materials that already contain the diethylamino group.

Experimental Protocol: Reaction of Diethylamine with Urea

• Reaction Setup: A mixture of diethylamine and urea is heated in an autoclave.

• Reaction Conditions: The reaction is typically carried out at elevated temperatures and pressures to drive the reaction forward and release ammonia as a byproduct.

• Purification: The resulting 1,1-diethylurea is then purified, often by distillation or recrystallization.

An alternative laboratory preparation involves the reaction of diethylamine with an isocyanate, such as chlorosulfonyl isocyanate, followed by hydrolysis.

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A Comparative Guide to Purity Validation of 1,1-Diethylurea: HPLC as the Gold Standard and Its Alternatives

In the landscape of pharmaceutical development and chemical research, the purity of a compound is not merely a quality metric; it is the bedrock of safety, efficacy, and reproducibility. For a compound like 1,1-Diethylurea, a key intermediate in various syntheses, ensuring its purity is paramount. This guide provides an in-depth comparison of analytical methodologies for the purity validation of 1,1-Diethylurea, with a primary focus on High-Performance Liquid Chromatography (HPLC). We will explore the causality behind experimental choices in a proposed HPLC method and objectively compare it with alternative techniques such as Gas Chromatography (GC), Quantitative Nuclear Magnetic Resonance (qNMR), and Titrimetry, supported by established scientific principles and regulatory standards.

The Central Role of Purity for 1,1-Diethylurea

1,1-Diethylurea ((C₂H₅)₂NCONH₂) is a substituted urea derivative. Impurities, which can arise from starting materials, side reactions during synthesis, or degradation, can have significant consequences. They may alter the compound's reactivity, introduce toxicity, or compromise the integrity of the final product. Therefore, a robust, validated analytical method for purity determination is not just a regulatory requirement but a scientific necessity.

High-Performance Liquid Chromatography (HPLC): A Detailed Protocol and Rationale

HPLC is the cornerstone of purity determination in the pharmaceutical industry due to its high resolution, sensitivity, and versatility.[1][2] While a specific monograph for 1,1-Diethylurea may not be universally established, a robust method can be developed based on the physicochemical properties of the analyte and principles outlined in pharmacopeias.

Proposed HPLC Method for 1,1-Diethylurea

Herein, we propose a reversed-phase HPLC (RP-HPLC) method, a self-validating system designed for accuracy and reliability.

Parameter	Specification	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	The C18 stationary phase provides excellent hydrophobic interaction for retaining a moderately polar compound like 1,1-Diethylurea, ensuring good separation from both more polar and less polar impurities.[3] The column dimensions offer a balance between resolution and analysis time.
Mobile Phase	A: Water; B: Acetonitrile	A water/acetonitrile system is a common and effective mobile phase for RP-HPLC, offering good UV transparency and compatibility with the stationary phase.
Gradient Elution	0-20 min: 10% B to 90% B; 20-25 min: 90% B; 25-30 min: 90% B to 10% B	A gradient elution is crucial for separating impurities with a wide range of polarities. The initial low organic phase concentration allows for the elution of polar impurities, while the gradual increase in acetonitrile elutes the main analyte and any non-polar impurities.
Flow Rate	1.0 mL/min	This flow rate is standard for a 4.6 mm ID column and provides optimal efficiency without generating excessive backpressure.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times and peak shapes. 30 °C is a common temperature that balances efficiency and column longevity.
Detection	UV at 210 nm	The urea chromophore absorbs in the low UV region.[2][3] Detection at 210 nm provides high sensitivity for 1,1-Diethylurea and many potential organic impurities.
Injection Volume	10 µL	A small injection volume minimizes the risk of column overload, which can lead to peak distortion and poor resolution.
Sample Preparation	1 mg/mL in Mobile Phase A	Dissolving the sample in the initial mobile phase composition ensures compatibility and good peak shape for the main analyte.

Method Validation: A Trustworthy System

This proposed method must be validated in accordance with guidelines from the International Council for Harmonisation (ICH), specifically ICH Q2(R1).[4][5][6][7] Validation ensures the method is suitable for its intended purpose and involves assessing parameters like specificity, linearity, accuracy, precision, and robustness.

Experimental Workflow for HPLC Purity Validation

Caption: Workflow for 1,1-Diethylurea purity analysis by HPLC.

Comparative Analysis of Alternative Purity Validation Methods

While HPLC is the preferred method, other techniques offer unique advantages and can be used for orthogonal validation, providing a more complete purity profile.

Gas Chromatography (GC)

GC is a powerful technique for the analysis of volatile and thermally stable compounds.[8]

• Principle of Operation: GC separates compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase within a heated column. A Flame Ionization Detector (FID) is commonly used for organic compounds.

• Applicability to 1,1-Diethylurea: With a melting point of 69-71 °C and a boiling point of 130 °C at 3 mmHg, 1,1-Diethylurea is sufficiently volatile for GC analysis.

• Advantages:

  • High Sensitivity: Especially for volatile impurities.

  • Excellent Resolution: For separating compounds with different boiling points.

• Limitations:

  • Thermal Lability: Not suitable for thermally unstable impurities.

  • Derivatization: May be required for highly polar impurities to improve volatility and peak shape.

Quantitative NMR (qNMR)

qNMR has emerged as a primary analytical method for purity determination, offering a distinct advantage over chromatographic techniques.[9][10]

• Principle of Operation: The integral of an NMR signal is directly proportional to the number of nuclei responsible for that signal.[11] By comparing the integral of a specific proton signal from 1,1-Diethylurea to the integral of a certified internal standard of known concentration, the purity can be calculated without the need for a reference standard of the analyte itself.

• Advantages:

  • Primary Method: Does not require a specific reference standard of 1,1-Diethylurea.

  • Non-destructive: The sample can be recovered after analysis.

  • Structural Information: Provides structural confirmation of the analyte and can help identify impurities.

• Limitations:

  • Sensitivity: Lower sensitivity compared to HPLC and GC, making it less suitable for detecting trace impurities.

  • Peak Overlap: Signal overlap can complicate quantification, especially in complex mixtures.

  • Higher Equipment Cost: Requires access to an NMR spectrometer.

Titrimetry

Titrimetric methods, particularly non-aqueous titrations, can be employed for the assay of basic compounds like ureas.

• Principle of Operation: 1,1-Diethylurea, being weakly basic, can be titrated in a non-aqueous solvent (e.g., glacial acetic acid) with a strong acid titrant (e.g., perchloric acid).[12][13] The endpoint can be determined potentiometrically or with an indicator.

• Advantages:

  • High Precision and Accuracy: When applicable, it is a highly precise and accurate technique.

  • Low Cost: Requires basic laboratory equipment.

• Limitations:

  • Lack of Specificity: This method is not impurity-indicating. It will titrate any basic impurity along with the main analyte, leading to an overestimation of purity.

  • Limited Applicability: Only suitable for assay (total base content), not for impurity profiling.

Head-to-Head Comparison

Feature	HPLC	Gas Chromatography (GC)	Quantitative NMR (qNMR)	Titrimetry
Specificity (Impurity Profiling)	Excellent	Very Good	Good (for major impurities)	Poor
Sensitivity	High (ng to pg)	Very High (pg to fg)	Moderate (µg to mg)	Low (mg)
Precision & Accuracy	Excellent	Excellent	Excellent	Excellent (for assay)
Sample Throughput	High	High	Moderate	Moderate
Destructive to Sample?	Yes	Yes	No	Yes
Reference Standard Required?	Yes (for quantification)	Yes (for quantification)	No (uses internal standard)	No (uses titrant)
Equipment Cost	Moderate to High	Moderate	High	Low

Logical Comparison of Purity Validation Methods

Caption: Comparative logic for selecting a purity validation method.

Conclusion and Recommendations

For the comprehensive purity validation of 1,1-Diethylurea, a validated Reversed-Phase HPLC method stands as the most suitable and robust choice. Its high resolving power, sensitivity, and adaptability make it ideal for separating and quantifying the main component as well as a wide range of potential impurities. This aligns with the stringent requirements of the pharmaceutical industry and regulatory bodies like the FDA, which emphasize the importance of well-characterized impurity profiles.[14]

For orthogonal validation and to build a more complete picture of the compound's purity, qNMR is highly recommended. Its nature as a primary method provides an independent and powerful confirmation of the purity value obtained by HPLC. While GC can be valuable for specifically targeting volatile impurities, and Titrimetry offers a quick assay of the total basic content, neither can replace the comprehensive impurity profiling capabilities of HPLC.

Ultimately, a combination of HPLC as the primary impurity profiling technique, supported by qNMR for an orthogonal assay, provides the highest level of confidence in the purity of 1,1-Diethylurea, ensuring its quality and suitability for its intended use in research and development.

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A Comparative Spectroscopic Guide to Diethylurea Isomers: N,N-Diethylurea and N,N'-Diethylurea

Abstract

For researchers, scientists, and professionals in drug development, the precise identification of isomeric molecules is a critical step in ensuring the purity, efficacy, and safety of synthesized compounds. This guide provides a comprehensive spectroscopic comparison of two common isomers of diethylurea: N,N-diethylurea (unsymmetrical) and N,N'-diethylurea (symmetrical). By leveraging fundamental spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR), Raman, and Mass Spectrometry (MS)—we delineate the distinct spectral fingerprints of each isomer, offering a robust framework for their unambiguous differentiation. This document will delve into the theoretical underpinnings of the expected spectral differences, present compiled experimental data, and provide standardized protocols for reproducible analysis.

Introduction: The Challenge of Isomer Differentiation

Diethylurea, with the chemical formula C5H12N2O, exists in two primary isomeric forms: N,N-diethylurea and N,N'-diethylurea.[1][2][3][4][5][6][7] While possessing the same molecular weight and elemental composition, their structural arrangements are distinct, leading to different chemical and physical properties. N,N-diethylurea features two ethyl groups attached to the same nitrogen atom, rendering it an unsymmetrical urea. In contrast, N,N'-diethylurea has one ethyl group on each nitrogen atom, resulting in a symmetrical structure. This seemingly subtle difference has profound implications for their spectroscopic behavior. The unambiguous identification of these isomers is paramount in various applications, including pharmaceutical synthesis, where they may serve as intermediates.[5]

Figure 1: Chemical Structures of Diethylurea Isomers

Caption: Molecular structures of N,N-diethylurea and N,N'-diethylurea.

Spectroscopic Fingerprints: A Multi-faceted Approach

A combination of spectroscopic techniques is essential for the definitive identification of the diethylurea isomers. Each method probes different aspects of the molecular structure, providing complementary information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structural differences between these isomers. The key lies in the number and splitting patterns of the proton (¹H) and carbon (¹³C) signals, which are directly influenced by the chemical environment of the nuclei.

• ¹H NMR Spectroscopy:

  • N,N-Diethylurea (Unsymmetrical): Due to the asymmetry, one would expect distinct signals for the two ethyl groups, although rapid rotation around the C-N bond at room temperature might lead to averaged signals. The presence of the primary amine (-NH₂) group will result in a broad singlet.

  • N,N'-Diethylurea (Symmetrical): The symmetry of this molecule dictates that the two ethyl groups are chemically equivalent. This will result in a single set of signals for the ethyl protons: a triplet for the methyl (-CH₃) group and a quartet for the methylene (-CH₂) group. The two N-H protons are also equivalent and will likely appear as a triplet due to coupling with the adjacent methylene protons.

• ¹³C NMR Spectroscopy:

  • N,N-Diethylurea (Unsymmetrical): This isomer will exhibit three distinct carbon signals: one for the carbonyl carbon (C=O), one for the methylene carbons, and one for the methyl carbons.

  • N,N'-Diethylurea (Symmetrical): Owing to its symmetry, only two carbon signals are expected: one for the carbonyl carbon and one for the equivalent ethyl carbons (one signal for the methylene carbons and one for the methyl carbons).

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts (in ppm) for Diethylurea Isomers

Isomer	¹H NMR Signals	¹³C NMR Signals
N,N-Diethylurea	-CH₂ (quartet), -CH₃ (triplet), -NH₂ (broad singlet)	C=O, -CH₂, -CH₃
N,N'-Diethylurea	-CH₂ (quartet), -CH₃ (triplet), -NH (triplet)	C=O, -CH₂, -CH₃

Vibrational Spectroscopy: Infrared (IR) and Raman

Vibrational spectroscopy probes the molecular vibrations of a compound, providing a unique fingerprint based on its functional groups and overall symmetry.

• Infrared (IR) Spectroscopy:

  • N,N-Diethylurea (Unsymmetrical): The presence of the primary amine group (-NH₂) will give rise to two N-H stretching bands in the region of 3400-3200 cm⁻¹. The C=O stretching vibration (Amide I band) will be prominent around 1640 cm⁻¹.

  • N,N'-Diethylurea (Symmetrical): This isomer has two secondary amine groups (-NH-). This will result in a single N-H stretching band in the 3300 cm⁻¹ region. The C=O stretch will also be a strong absorption. The position of the Amide I band can be influenced by hydrogen bonding.[8]

• Raman Spectroscopy: Raman spectroscopy provides complementary information to IR, particularly for non-polar bonds. The symmetrical vibrations of the molecule are often more intense in Raman spectra.

  • N,N-Diethylurea (Unsymmetrical): The C-N stretching vibrations will be Raman active.

  • N,N'-Diethylurea (Symmetrical): The symmetrical C-N stretching and the urea backbone vibrations will be particularly strong in the Raman spectrum. The C=O stretch is also readily observed.[9][10][11][12]

Table 2: Key Vibrational Frequencies (in cm⁻¹) for Diethylurea Isomers

Functional Group	N,N-Diethylurea (Predicted)	N,N'-Diethylurea (Predicted)
N-H Stretch	Two bands (~3400-3200)	One band (~3300)
C=O Stretch (Amide I)	~1640	~1630
N-H Bend (Amide II)	~1600	~1560
C-N Stretch	Present	Present

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments. While both isomers have the same molecular weight (116.16 g/mol ), their fragmentation patterns upon ionization can be distinct, allowing for their differentiation.[3][7][13][14]

• Electron Ionization (EI-MS):

  • N,N-Diethylurea (Unsymmetrical): The fragmentation will likely involve the loss of one of the ethyl groups, leading to a prominent peak at m/z 87. Another characteristic fragment would be from the cleavage of the C-N bond attached to the diethylamino group.

  • N,N'-Diethylurea (Symmetrical): A primary fragmentation pathway is expected to be the cleavage of the N-ethyl bond, resulting in a fragment at m/z 87. However, the relative intensities of the fragment ions may differ from the unsymmetrical isomer. The cleavage of the amide bond can also lead to characteristic fragments.

Recent studies have shown that electrospray ionization tandem mass spectrometry (ESI-MS/MS) can be particularly effective in differentiating positional isomers of substituted ureas by analyzing their distinct fragmentation patterns.[15]

Experimental Protocols

To ensure reliable and reproducible data, the following standardized protocols are recommended.

Sample Preparation

• Procurement: Obtain high-purity (>97%) samples of N,N-diethylurea and N,N'-diethylurea.[1][16]

• NMR: Dissolve approximately 10-20 mg of each isomer in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• IR:

  • KBr Pellet: Mix ~1-2 mg of the sample with ~100-200 mg of dry KBr powder. Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

  • ATR: Place a small amount of the solid sample directly onto the ATR crystal.

• Raman: Place the solid sample directly onto a microscope slide or into a capillary tube for analysis.

• MS: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable volatile solvent (e.g., methanol, acetonitrile) for ESI-MS. For EI-MS, the sample can be introduced directly.

Instrumentation and Data Acquisition

Figure 2: General Spectroscopic Analysis Workflow

Caption: A streamlined workflow for the spectroscopic analysis of diethylurea isomers.

• NMR: Acquire ¹H and ¹³C spectra on a 400 MHz or higher field NMR spectrometer. Use standard acquisition parameters.

• IR: Use a Fourier Transform Infrared (FT-IR) spectrometer. For KBr pellets, acquire the spectrum in transmission mode. For ATR, ensure good contact between the sample and the crystal.

• Raman: Utilize a confocal Raman microscope with a laser excitation wavelength of 532 nm or 785 nm to minimize fluorescence.

• MS: For ESI-MS, infuse the sample solution into the mass spectrometer. For EI-MS, use a direct insertion probe. Acquire full scan mass spectra and, if applicable, tandem mass spectra (MS/MS).

Summary and Conclusion

The spectroscopic differentiation of N,N-diethylurea and N,N'-diethylurea is readily achievable through a systematic application of NMR, IR, Raman, and Mass Spectrometry. NMR spectroscopy provides the most definitive structural information based on the symmetry of the molecules. Vibrational spectroscopy offers a rapid and non-destructive method to distinguish the isomers based on their characteristic N-H and C=O stretching frequencies. Mass spectrometry, particularly with tandem MS techniques, can provide confirmatory evidence through the analysis of distinct fragmentation patterns. By employing the methodologies outlined in this guide, researchers can confidently identify and characterize these isomers, ensuring the integrity of their scientific endeavors.

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Assessing the Performance of 1,1-Diethylurea as a Reagent: A Comparative Guide for Catalysis in Drug Development

In the landscape of modern synthetic chemistry, particularly within drug discovery and development, the demand for efficient, robust, and cost-effective catalytic systems is paramount. Palladium-catalyzed cross-coupling reactions stand as a cornerstone of molecular construction, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable precision. The performance of these catalytic systems is intricately linked to the nature of the ligands and additives employed. This guide provides an in-depth assessment of 1,1-Diethylurea as a potential reagent in this context, comparing its hypothetical performance with established alternatives and exploring the broader potential of the urea motif in catalysis.

The Critical Role of Ligands and Additives in Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Heck, and Sonogashira reactions, are fundamental transformations in the synthesis of complex organic molecules.[1] The efficiency of these reactions hinges on the careful selection of ligands and additives that modulate the electronic and steric environment of the palladium center, thereby influencing the rates of oxidative addition, transmetalation, and reductive elimination—the key steps in the catalytic cycle.[2] While sophisticated phosphine and N-heterocyclic carbene (NHC) ligands have been developed to achieve high turnover numbers and broad substrate scope, there is a growing interest in simpler, more economical additives that can enhance catalytic performance.

Urea as a Surprisingly Effective Additive in Sonogashira Coupling

Recent findings have highlighted the unexpected efficacy of simple urea as an additive in palladium-catalyzed Sonogashira cross-coupling reactions. A catalytic system based on Pd(OAc)₂/urea has been shown to effectively promote the coupling of aryl halides with terminal alkynes at room temperature, even under copper- and amine-free conditions.[3] This is a significant development, as it suggests that the urea moiety can play a crucial role in facilitating the catalytic cycle, potentially through hydrogen bonding interactions that stabilize key intermediates or facilitate proton transfer steps.

Table 1: Reported Performance of Urea as an Additive in Sonogashira Coupling

Feature	Observation	Reference
Catalyst System	Pd(OAc)₂ / Urea	[3]
Reaction	Sonogashira Cross-Coupling	[3]
Key Advantage	Enables reaction at room temperature	[3]
Conditions	Copper- and Amine-free	[3]
Substrate Scope	Effective for both aryl iodides and bromides	[3]

Assessing 1,1-Diethylurea: A Hypothesis on Performance

Given the demonstrated utility of urea, we turn our attention to 1,1-Diethylurea. As a substituted urea, it shares the core functional group responsible for the observed catalytic enhancement but possesses distinct electronic and steric properties.

Physicochemical Properties of 1,1-Diethylurea

Property	Value	Reference
Molecular Formula	C₅H₁₂N₂O	[4]
Molecular Weight	116.16 g/mol	[4]
Appearance	White to almost white crystalline powder	[1]
Melting Point	69-71 °C	[4]
Solubility	Soluble in water (50 g/L)	[4]

The two ethyl groups on one of the nitrogen atoms introduce steric bulk and are electron-donating. These features can be hypothesized to influence its performance as an additive in several ways:

• Enhanced Solubility: The ethyl groups may increase its solubility in organic solvents compared to urea, potentially leading to better homogeneity in the reaction mixture.

• Modified Hydrogen Bonding: The presence of only two N-H protons, compared to urea's four, will alter its hydrogen bonding capabilities. This could impact its ability to stabilize intermediates or interact with the reactants and catalyst.

• Steric Hindrance: The diethylamino group could introduce steric hindrance around the palladium center if it coordinates, which might be beneficial or detrimental depending on the specific reaction and substrates.

Experimental Protocol: A Proposed Comparative Study

To rigorously assess the performance of 1,1-Diethylurea, a direct comparative experiment with urea in a model Sonogashira reaction is proposed.

Objective: To compare the catalytic efficiency of 1,1-Diethylurea and urea as additives in the Sonogashira coupling of iodobenzene and phenylacetylene.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• 1,1-Diethylurea

• Urea

• Iodobenzene

• Phenylacetylene

• A suitable base (e.g., K₂CO₃)

• A suitable solvent (e.g., DMF or DMSO)

• Internal standard for GC analysis (e.g., dodecane)

Procedure:

• To a series of reaction vials, add Pd(OAc)₂ (2 mol%), the additive (urea or 1,1-Diethylurea, 20 mol%), and the base (2 equivalents).

• Add the solvent, followed by iodobenzene (1 mmol) and the internal standard.

• Finally, add phenylacetylene (1.2 mmol).

• Stir the reactions at room temperature and monitor their progress by taking aliquots at regular intervals for GC analysis.

• A control reaction without any additive should be run in parallel.

Analysis:

• Plot the yield of the coupled product (diphenylacetylene) versus time for each reaction.

• Compare the initial reaction rates and the final yields for the reactions with urea, 1,1-Diethylurea, and no additive.

Advanced Applications: The Urea Motif in High-Performance Ligands

The potential of the urea functional group extends beyond its use as a simple additive. The incorporation of a urea moiety into more complex ligand architectures has led to the development of highly efficient catalysts for a range of cross-coupling reactions.

A notable example is the design of dialkylarylphosphine ligands incorporating a Lewis-basic urea subunit. These ligands have demonstrated excellent performance in Suzuki-Miyaura, Stille-Migita, Negishi, and Buchwald-Hartwig reactions.

Table 2: Performance of Dialkylarylphosphine Urea Ligands in Palladium-Catalyzed Cross-Coupling Reactions

Reaction	Ligand	Yield (%)	Reference
Suzuki-Miyaura	L1	93	[5]
L2	80	[5]
Stille-Migita	L1	83	[5]
L2	76	[5]
Buchwald-Hartwig	L1	85	[5]
L2	79	[5]

Data extracted from a study on dialkylarylphosphine urea ligands.[5] L1 and L2 represent two different ligands from this class.

The success of these ligands underscores the valuable role that the urea group can play in stabilizing catalytic intermediates and promoting high reactivity, likely through secondary coordination or hydrogen bonding interactions within the catalytic sphere.

Conclusion and Future Outlook

While direct experimental data on the performance of 1,1-Diethylurea as a primary ligand or additive in mainstream cross-coupling reactions is currently limited, the demonstrated efficacy of urea as an additive in Sonogashira couplings provides a strong rationale for its investigation. The unique steric and electronic properties of 1,1-Diethylurea suggest that it may offer distinct advantages in terms of solubility and reactivity modulation.

Furthermore, the successful incorporation of the urea motif into advanced phosphine ligands highlights the untapped potential of urea derivatives in catalyst design. Future research should focus on the systematic evaluation of simple ureas like 1,1-Diethylurea as additives in a broader range of cross-coupling reactions. Additionally, the development of novel chiral and achiral ligands derived from 1,1-Diethylurea could open new avenues for efficient and selective catalysis in the synthesis of pharmaceuticals and other high-value chemicals.

Visualizing the Concepts

To aid in the understanding of the concepts discussed, the following diagrams illustrate the catalytic cycle of the Sonogashira reaction and the structures of the key urea-based compounds.

Caption: Simplified catalytic cycle for the Sonogashira reaction.

Caption: Structures of Urea, 1,1-Diethylurea, and a schematic representation of a urea-phosphine ligand.

References

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A Cost-Benefit Analysis of Urea Derivatives in Propellant Manufacturing: A Comparative Guide

For researchers, scientists, and professionals in drug development and materials science, the selection of chemical intermediates is a critical decision with far-reaching implications for product performance, manufacturing efficiency, and safety. This guide provides an in-depth cost-benefit analysis of using urea derivatives as stabilizers in manufacturing, with a specific focus on their application in nitrocellulose-based propellants. While the initial query centered on 1,1-Diethylurea, extensive research indicates that symmetrical ureas, particularly 1,3-diethyl-1,3-diphenylurea (Ethyl Centralite) , are more prominently utilized in this field. Therefore, this guide will focus on a comparative analysis of Ethyl Centralite and other established stabilizers, while also considering the synthetic and economic aspects of related compounds like 1,1-Diethylurea.

The Critical Role of Stabilizers in Propellant Chemistry

Nitrocellulose-based propellants, the cornerstone of many munitions, are inherently unstable and undergo autocatalytic decomposition over time. This process, accelerated by heat and moisture, involves the cleavage of O-NO2 bonds, releasing nitrogen oxides (NOx)[1]. These NOx species act as catalysts, fueling a dangerous cycle of degradation that can lead to pressure buildup, auto-ignition, and catastrophic failure[1][2].

To ensure the safety, reliability, and long shelf-life of these energetic materials, chemical stabilizers are incorporated into the propellant formulation. These stabilizers function by scavenging the initial NOx products, thereby interrupting the autocatalytic decomposition cycle[1][2]. The effectiveness of a stabilizer is determined by its reactivity towards NOx, the stability of its reaction products, and its compatibility with other propellant ingredients[1][2].

Comparative Analysis of Propellant Stabilizers

The selection of an appropriate stabilizer is a complex decision that involves balancing performance, cost, and safety. This section provides a comparative analysis of several widely used stabilizers.

Stabilizer	Chemical Formula	Key Performance Characteristics
1,1-Diethylurea	(C2H5)2NCONH2	Primarily documented for its ability to form molecular adducts with nitro-substituted aromatic carboxylic acids. Its direct application and performance data as a primary propellant stabilizer are not extensively reported in publicly available literature.
Ethyl Centralite (1,3-diethyl-1,3-diphenylurea)	[C6H5N(C2H5)]2CO	A common stabilizer in double-base propellants, known for its good compatibility and effectiveness in neutralizing acidic byproducts[1].
Diphenylamine (DPA)	C12H11N	A widely used primary stabilizer whose degradation products, such as 2-Nitrodiphenylamine (2-NDPA) and 4-Nitrodiphenylamine (4-NDPA), also act as stabilizers[1][2].
2-Nitrodiphenylamine (2-NDPA)	C12H10N2O2	Used as a primary stabilizer and is also a degradation product of DPA. It exhibits a slower consumption rate compared to 4-Nitrodiphenylamine[1][3].
Akardite II (1,3-dimethyl-1,3-diphenylurea)	C15H16N2O	A urea derivative also used as a stabilizer in propellants.

Performance and Efficacy

The primary measure of a stabilizer's performance is its ability to prolong the chemical stability of the propellant, which is assessed through accelerated aging studies that monitor the depletion of the stabilizer and the evolution of decomposition products[1]. High-Performance Liquid Chromatography (HPLC) is a key analytical technique used to quantify the concentration of the primary stabilizer and its degradation products over time[1][4][5][6].

Studies have shown that Ethyl Centralite and Akardite II stabilized compositions are less affected by artificial aging compared to those stabilized with Diphenylamine[7]. However, the degradation products of DPA also contribute to stabilization, creating a complex, multi-stage protection mechanism[1][2]. The choice of stabilizer can also influence the burning characteristics of the propellant, although in some cases, the differences are not significant and can be adjusted with other formulation components[8].

Cost-Benefit Analysis

A comprehensive cost-benefit analysis must extend beyond the initial purchase price of the stabilizer to include factors such as manufacturing complexity, performance longevity, and safety implications.

Manufacturing and Synthesis

The industrial synthesis of these stabilizers is a key cost driver.

• Ethyl Centralite (1,3-diethyl-1,3-diphenylurea): The synthesis involves the condensation of aniline with ethyl isocyanate[9]. The process requires controlled conditions and purification steps to achieve the desired purity[9].

• 2-Nitrodiphenylamine: A common industrial route is the Ullmann condensation, which involves the coupling of an aryl halide (e.g., 2-nitrochlorobenzene) with aniline in the presence of a copper catalyst and a base[10]. Optimizing catalyst loading and managing raw material handling are key to cost-effective and safe large-scale production[10].

• Akardite II (1,3-dimethyl-1,3-diphenylurea): This symmetrical urea is also synthesized from corresponding amines and a carbonyl source.

The cost of raw materials, energy consumption for heating and pressure control, solvent use and recovery, and waste disposal all contribute to the final cost of the stabilizer.

Price Comparison

Precise, up-to-date bulk pricing for these chemicals is often proprietary and subject to market fluctuations. However, based on available supplier information for smaller quantities and general market knowledge, a qualitative comparison can be made. Generally, the more complex the synthesis and purification process, the higher the cost. For example, the multi-step synthesis of 2-NDPA with the need for a catalyst suggests a potentially higher cost compared to simpler urea derivatives. Indicative pricing for laboratory-grade chemicals can be found from various suppliers, but these are not representative of industrial-scale costs. For instance, prices for small quantities of Akardite II have been quoted in the range of $6700-7000/MT FOB[11].

Safety and Environmental Impact

The toxicological profile of the stabilizers and their degradation products is a critical consideration. A significant concern with traditional amine-based stabilizers like Diphenylamine is the formation of carcinogenic N-nitrosamine derivatives during the stabilization process[7][8]. This has driven research into "green" stabilizers with more benign toxicological profiles[12][13][14][15].

The environmental impact of propellants extends through their entire lifecycle, from manufacturing to atmospheric emissions during use[16]. The production of the chemical components, including stabilizers, contributes to the overall environmental footprint[16]. While the direct environmental impact of the stabilizers themselves may be a smaller component of the total impact, the push for more environmentally friendly formulations is a significant trend in the industry[15].

The acute toxicity of urea derivatives varies. For example, 1,3-Dimethylurea has an approximate oral LD50 in rats of 4,000 mg/kg bw, with clinical signs of toxicity including apathy and a narcotic-like state at high doses[17]. The thermal degradation products of urea can also have varying toxicological profiles[18].

Experimental Protocols

To ensure the scientific integrity of this guide, the following section outlines standardized experimental protocols for evaluating propellant stabilizer performance.

Protocol 1: Determination of Stabilizer Depletion by High-Performance Liquid Chromatography (HPLC)

Objective: To quantify the concentration of the primary stabilizer and its degradation products in a propellant sample over time during accelerated aging.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1 gram of the propellant sample.

  • Extract the stabilizer and its degradation products by mixing with 20 cm³ of a suitable solvent (e.g., acetonitrile or methanol) for a minimum of 4 hours at room temperature[5][19].

  • For nitrocellulose-based propellants, precipitate the nitrocellulose by adding a small volume of warm water (60-70°C) and allow the precipitate to settle for at least 1 hour[19].

  • Filter the extract through a 0.45 µm syringe filter into an HPLC vial[1].

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column is typically used[1].

  • Mobile Phase: A mixture of methanol and water (e.g., 60/40 ratio) is common, with the exact ratio depending on the column and specific analytes[4].

  • Flow Rate: A typical flow rate is 1-2 mL/min[1].

  • Detection: A UV-Vis detector is commonly used, with the wavelength set to an absorbance maximum for the compounds of interest (e.g., 254 nm for DPA and its derivatives)[1].

• Quantification:

  • Prepare calibration standards of the primary stabilizer and its known degradation products.

  • Inject the standards to create a calibration curve.

  • Inject the prepared sample extract.

  • Compare the peak areas of the analytes in the sample chromatogram to the calibration curve to determine their concentrations[1].

Protocol 2: Thermal Stability Analysis using Heat Flow Calorimetry (HFC)

Objective: To measure the thermal stability of propellants by analyzing heat flow rates.

Methodology:

• Sample Preparation:

  • Accurately weigh a small amount of the propellant sample (typically a few milligrams) into a suitable crucible.

• Instrumental Analysis:

  • Place the sample in a Heat Flow Calorimeter.

  • Heat the sample at a constant rate (e.g., 10°C/min) over a defined temperature range.

  • Record the heat flow to and from the sample as a function of temperature.

• Data Interpretation:

  • Analyze the resulting thermogram for exothermic events, which indicate decomposition.

  • The onset temperature and the total heat of decomposition are key parameters for assessing thermal stability.

  • Compare the HFC data for propellants with different stabilizers to evaluate their relative effectiveness in preventing decomposition.

Visualizations

Diagram 1: Propellant Stabilization Workflow

Caption: Experimental workflow for evaluating propellant stabilizer performance.

Diagram 2: Cost-Benefit Analysis Logic

Caption: Logical framework for the cost-benefit analysis of propellant stabilizers.

Conclusion

The selection of a stabilizer for nitrocellulose-based propellants is a multifaceted decision that requires a thorough cost-benefit analysis. While 1,1-Diethylurea is a known urea derivative, its application as a primary propellant stabilizer is not as well-documented as its symmetrical counterparts like Ethyl Centralite.

The choice between established stabilizers such as Ethyl Centralite, Diphenylamine, and Akardite II involves trade-offs between performance, cost, and safety. The formation of potentially carcinogenic byproducts from traditional amine-based stabilizers is a significant concern, driving the development of "green" alternatives.

Ultimately, the optimal choice of stabilizer will depend on the specific requirements of the propellant formulation, including the desired shelf-life, operating conditions, and regulatory constraints. This guide provides a framework for researchers and drug development professionals to make informed decisions based on a comprehensive evaluation of the available data.

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A Comparative Guide to the Biological Activity of 1,1-Diethylurea Derivatives

Introduction: The Versatility of the Urea Scaffold in Drug Discovery

The urea functional group, with its capacity for robust hydrogen bonding, is a cornerstone in medicinal chemistry.[1] Its derivatives have given rise to a multitude of therapeutic agents and agrochemicals. Among these, derivatives of 1,1-diethylurea represent a versatile scaffold, demonstrating a broad spectrum of biological activities, including anticonvulsant, anticancer, and herbicidal effects. This guide provides an in-depth comparison of the biological activities of various 1,1-diethylurea derivatives, supported by experimental data and detailed methodologies, to assist researchers in navigating the potential of this chemical class.

Anticonvulsant Activity: Targeting Neurological Disorders

A significant area of investigation for urea derivatives has been in the treatment of epilepsy. The maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) models are standard preclinical assays for evaluating anticonvulsant efficacy, representing generalized tonic-clonic and myoclonic seizures, respectively.[2]

Comparative Anticonvulsant Efficacy

Several studies have demonstrated the potent anticonvulsant effects of N-substituted urea derivatives. For instance, certain N,N'-bis[3-(3-substituted urea)propyl]piperazines have shown protection ranging from 20-70% against pentylenetetrazole-induced seizures in mice.[3] While direct comparative data on a series of 1,1-diethylurea derivatives is limited in publicly available literature, the principles of structure-activity relationships (SAR) derived from broader urea analogs can inform the design of novel 1,1-diethylurea-based anticonvulsants.

Table 1: Anticonvulsant Activity of Selected Urea Derivatives

Compound Class	Test Model	Animal Model	ED50 (mg/kg)	Reference
Phenylmethylenehydantoins	MES	Mice	28 - 90	[4]
N-1'-aryl, N-3'-alkyl disubstituted spiro-(2-benzofuran-1,4'-imidazolidine)-2',3,5'-triones	scPTZ	Mice	41.8	[5]
1-(amino-N-arylmethanethio)-3-(1-substituted benzyl-2, 3-dioxoindolin-5-yl) urea derivatives	MES & scPTZ	Mice	Active at 100-300	[6]

Note: ED50 is the median effective dose required to produce a therapeutic effect in 50% of the population.

Structure-Activity Relationship (SAR) for Anticonvulsant Urea Derivatives

The anticonvulsant activity of urea derivatives is significantly influenced by the nature of the substituents on the nitrogen atoms. Key SAR observations include:

• Aromatic Substitution: The presence of an aryl group is often crucial for activity. For phenylmethylenehydantoins, substitutions with alkyl, halogeno, and trifluoromethyl groups on the phenyl ring enhance anticonvulsant effects.[4]

• Lipophilicity: The octanol-water partition coefficient (log P) has been identified as a critical parameter, suggesting that appropriate lipophilicity is necessary for crossing the blood-brain barrier and reaching the target site.[4]

• Substitution Pattern: In some series, the position of substituents on an aromatic ring can dramatically affect activity, with para-substitution often being more favorable than ortho-substitution due to reduced steric hindrance.

Anticancer Activity: A Multifaceted Approach to Targeting Tumors

Urea derivatives have emerged as a significant class of anticancer agents, primarily through their action as kinase inhibitors.[7] These compounds can interfere with critical signaling pathways that regulate cell proliferation, survival, and angiogenesis.

Comparative Cytotoxicity of Urea Derivatives

The in vitro cytotoxicity of novel compounds is a primary indicator of their potential as anticancer drugs. The MTT assay is a widely used colorimetric method to assess cell viability by measuring the metabolic activity of mitochondria.[8]

Table 2: In Vitro Cytotoxicity (IC50, µM) of Selected Urea Derivatives Against Cancer Cell Lines

Compound Class	MCF-7 (Breast)	MDA-MB-231 (Breast)	A-375 (Melanoma)	U-87 MG (Glioblastoma)	Reference
Ethylenediurea Derivatives	-	~20% inhibition at 100 µM	~20% inhibition at 100 µM	-	[9]
Diaryl Urea Analogs	Potent Inhibition	-	-	-	[10]

Note: IC50 is the half-maximal inhibitory concentration, representing the concentration of a drug that is required for 50% inhibition in vitro.

Mechanism of Action: Kinase Inhibition

Many diaryl urea derivatives function as multi-kinase inhibitors, targeting key players in oncogenic signaling pathways such as the RAF/MEK/ERK and VEGFR/c-MET pathways.[7] The urea moiety is critical for binding to the hinge region of the kinase domain, forming key hydrogen bonds that stabilize the drug-target interaction.

VEGFR-2/c-MET Signaling Pathway

The Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and c-Met are receptor tyrosine kinases that play crucial roles in angiogenesis and tumor progression. Dual inhibition of these receptors is a promising strategy in cancer therapy.

Caption: Simplified VEGFR-2 and c-MET signaling pathways.

Herbicidal Activity: Targeting Photosynthesis

Phenylurea herbicides are a well-established class of agrochemicals that act by inhibiting photosynthesis.[8]

Comparative Herbicidal Efficacy

The herbicidal activity of urea derivatives is typically evaluated by measuring the inhibition of root or shoot growth of various weed species.

Table 3: Herbicidal Activity of Selected Urea Derivatives

Compound Class	Weed Species	Activity	Reference
Pyrido[2,3-d]pyrimidine Derivatives	Bentgrass	Good activity at 1 mM	[11]
Chlorsulfuron Derivatives	Brassica campestris	Inhibition rates up to 100% at 150 g·ha⁻¹	[12]
Phenylurea Herbicides	Various	Broad-spectrum	[8]

Mechanism of Action: Photosystem II Inhibition

Urea-based herbicides primarily act by inhibiting photosynthetic electron transport at Photosystem II (PSII).[2][13] They bind to the D1 protein of the PSII complex, blocking the binding of plastoquinone, a crucial electron carrier.[13] This disruption of the electron transport chain leads to a halt in ATP and NADPH production, ultimately causing oxidative stress and cell death.[13]

Caption: Mechanism of Photosystem II inhibition by urea herbicides.

Experimental Protocols

Maximal Electroshock (MES) Seizure Test

This model is predictive of efficacy against generalized tonic-clonic seizures.[2]

Workflow:

Caption: Workflow for the Maximal Electroshock (MES) seizure test.

Step-by-Step Protocol:

• Animal Selection and Acclimatization: Use male mice (25-30 g). Acclimatize the animals to the laboratory conditions for at least 3 days before the experiment.

• Drug Administration: Administer the test compound or vehicle (e.g., saline) intraperitoneally (i.p.) at a specific time before the test.

• Electrode Placement: Apply a drop of local anesthetic to the mouse's corneas and place corneal electrodes.

• Electrical Stimulation: Deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds).

• Observation and Endpoint: Observe the animal for the presence or absence of a tonic hindlimb extension. The absence of this phase is considered protection.

Subcutaneous Pentylenetetrazole (scPTZ) Test

This model is used to identify compounds effective against myoclonic seizures.[2]

Step-by-Step Protocol:

• Animal Selection and Acclimatization: As per the MES test.

• Drug Administration: Administer the test compound or vehicle i.p.

• Convulsant Administration: After a predetermined time, inject a convulsant dose of pentylenetetrazole (e.g., 85 mg/kg) subcutaneously in the loose skin on the back of the neck.

• Observation and Endpoint: Observe the animals for 30 minutes for the onset of clonic seizures (lasting for at least 5 seconds). Protection is defined as the absence of these seizures.[4]

MTT Cytotoxicity Assay

This assay assesses the effect of a compound on cell viability.[8]

Workflow:

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A Comparative Guide to the Reactivity of 1,1-Diethylurea and Thiourea for Researchers

For professionals in drug development and organic synthesis, a nuanced understanding of reagent reactivity is paramount. This guide provides an in-depth, objective comparison of the chemical reactivity of 1,1-Diethylurea and thiourea, moving beyond surface-level similarities to explore the fundamental electronic and structural factors that govern their behavior in key chemical transformations. This analysis is supported by established chemical principles and outlines experimental frameworks for direct comparative studies.

Introduction: Structural Analogs with Divergent Reactivity

1,1-Diethylurea and thiourea, while structurally related with a central carbonyl or thiocarbonyl group flanked by nitrogen atoms, exhibit markedly different chemical behaviors. 1,1-Diethylurea features a carbonyl (C=O) group and two ethyl substituents on one of its nitrogen atoms. In contrast, thiourea possesses a thiocarbonyl (C=S) group and four protons on its nitrogen atoms. These fundamental structural distinctions, particularly the replacement of oxygen with sulfur, have profound implications for their electronic properties and, consequently, their reactivity as nucleophiles and bases.

Table 1: Physicochemical Properties of 1,1-Diethylurea and Thiourea

Property	1,1-Diethylurea	Thiourea
Chemical Formula	C₅H₁₂N₂O	CH₄N₂S
Molecular Weight	116.16 g/mol	76.12 g/mol
Appearance	White to almost white crystalline powder[1]	White crystalline solid
Melting Point	69-71 °C[2]	176-178 °C
Key Structural Feature	Carbonyl (C=O) group, N,N-diethyl substitution	Thiocarbonyl (C=S) group

Comparative Reactivity Analysis: A Tale of Two Nucleophiles

The primary locus of reactivity in both molecules for many reactions is the lone pair of electrons on the heteroatom (oxygen or sulfur) and the nitrogen atoms. However, the nature of these nucleophilic centers differs significantly.

Nucleophilicity and Basicity: The Sulfur Advantage

The most striking difference in reactivity between 1,1-diethylurea and thiourea lies in their nucleophilicity, particularly that of the heteroatom in the carbonyl/thiocarbonyl group.

• Thiourea as a Superior Nucleophile: The sulfur atom in thiourea is a significantly stronger and softer nucleophile than the oxygen atom in 1,1-diethylurea. This is attributed to the greater polarizability and lower electronegativity of sulfur compared to oxygen.[3] The larger atomic radius of sulfur means its valence electrons are less tightly held and more available for donation to an electrophile. This enhanced nucleophilicity is a cornerstone of thiourea's utility in organic synthesis.

• 1,1-Diethylurea's Ambident Nucleophilicity: 1,1-Diethylurea presents a more complex nucleophilic profile. While the carbonyl oxygen possesses lone pairs, its nucleophilicity is tempered by the high electronegativity of oxygen. The nitrogen atoms also have lone pairs, but their availability is influenced by resonance with the carbonyl group. The diethyl substitution on one nitrogen increases its electron-donating inductive effect, potentially enhancing the nucleophilicity of the adjacent nitrogen and the carbonyl oxygen. However, this is often counteracted by steric hindrance.

Alkylation Reactions: A Clear Divergence in Site Selectivity and Reactivity

Alkylation reactions provide a clear illustration of the disparate reactivity of these two compounds.

Thiourea readily undergoes alkylation on the sulfur atom with a variety of alkyl halides and other alkylating agents.[5] This reaction proceeds via an SN2 mechanism to form a stable isothiouronium salt. This salt can then be hydrolyzed to yield a thiol, making thiourea a convenient and odorless thiol equivalent in organic synthesis. The high nucleophilicity of the sulfur atom ensures that S-alkylation is the overwhelmingly favored pathway.

The alkylation of 1,1-diethylurea is more complex and less straightforward. The presence of two potential nucleophilic sites (nitrogen and oxygen) leads to the possibility of both N-alkylation and O-alkylation.

• N-Alkylation: Alkylation can occur on the unsubstituted -NH₂ group. However, the nucleophilicity of this nitrogen is reduced due to resonance with the adjacent carbonyl group. The reaction of urea with primary alkyl bromides has been shown to produce mono- and dialkyl ureas, indicating that N-alkylation is feasible, often requiring elevated temperatures.[6][7] The presence of the two ethyl groups on the other nitrogen atom introduces significant steric hindrance, making alkylation at this site highly unlikely.

• O-Alkylation: The carbonyl oxygen can also act as a nucleophile, leading to the formation of an isourea derivative. The outcome of N- versus O-alkylation is often dependent on the reaction conditions and the nature of the alkylating agent.[8][9] Harder alkylating agents tend to favor O-alkylation, while softer agents may favor N-alkylation.[10] The formation of O-alkylisoureas can be achieved with high selectivity under specific conditions.[11]

Acylation Reactions: Reactivity and Site Selectivity

Similar to alkylation, the acylation of these two compounds highlights their different reactive natures.

Thiourea can be acylated at either the sulfur or nitrogen atoms, depending on the acylating agent and reaction conditions. Hard acylating agents like acyl chlorides tend to react at the more nucleophilic sulfur atom first, which can then rearrange to the N-acylated product.

For 1,1-diethylurea, acylation is expected to occur exclusively on the unsubstituted -NH₂ group. The N,N-diethyl-substituted nitrogen is sterically hindered and its lone pair is less available for nucleophilic attack. The acylation of ureas is a common transformation, often carried out using acyl chlorides or by coupling with carboxylic acids.[12]

Experimental Protocols for Comparative Reactivity Studies

To empirically quantify the reactivity differences between 1,1-diethylurea and thiourea, a series of controlled experiments can be designed. The following protocols outline a comparative study of their alkylation with a model electrophile, ethyl iodide.

Objective

To compare the rate and yield of the alkylation reaction of 1,1-diethylurea and thiourea with ethyl iodide under identical conditions.

Materials

• 1,1-Diethylurea (98% purity or higher)

• Thiourea (99% purity or higher)

• Ethyl iodide (99% purity or higher)

• Acetonitrile (anhydrous)

• Internal standard (e.g., dodecane)

• Standard laboratory glassware

• Gas chromatograph-mass spectrometer (GC-MS) or High-performance liquid chromatograph (HPLC)

Experimental Procedure

• Reaction Setup: In two separate, identical, oven-dried round-bottom flasks equipped with magnetic stirrers and reflux condensers, prepare solutions of 1,1-diethylurea (1.0 mmol) and thiourea (1.0 mmol) in anhydrous acetonitrile (20 mL).

• Internal Standard Addition: To each flask, add a known amount of an internal standard (e.g., 0.5 mmol of dodecane).

• Initiation of Reaction: At time t=0, add ethyl iodide (1.2 mmol) to each flask simultaneously.

• Reaction Monitoring: Maintain the reactions at a constant temperature (e.g., 50 °C). At regular time intervals (e.g., 0, 15, 30, 60, 120, and 240 minutes), withdraw a small aliquot (e.g., 0.1 mL) from each reaction mixture.

• Quenching and Sample Preparation: Immediately quench the reaction in the aliquot by diluting it with a known volume of a suitable solvent (e.g., dichloromethane) and, if necessary, a quenching agent.

• Analysis: Analyze the quenched samples by GC-MS or HPLC to determine the concentration of the starting materials and the respective alkylated products.

Data Analysis

• Yield Calculation: Calculate the yield of the alkylated product at each time point relative to the initial amount of the starting material.

• Kinetic Analysis: Plot the concentration of the starting material versus time to determine the reaction rate. A comparison of the initial rates will provide a quantitative measure of the relative reactivity.

Conclusion: Guiding Principles for Reagent Selection

The comparative analysis of 1,1-diethylurea and thiourea reveals a clear distinction in their reactivity profiles, primarily dictated by the difference between the carbonyl and thiocarbonyl groups.

• Thiourea stands out as a highly reactive and selective nucleophile at its sulfur atom. Its utility in forming isothiouronium salts, which are precursors to thiols, is a testament to this reactivity. It is also a stronger hydrogen bond donor than urea.

• 1,1-Diethylurea , in contrast, is a less potent nucleophile. Its reactions are characterized by competition between N- and O-alkylation, and are significantly influenced by steric hindrance from the diethyl groups. While it can undergo N-alkylation at the unsubstituted amino group, the reaction conditions are generally more forcing than those required for the S-alkylation of thiourea.

For researchers and drug development professionals, this guide underscores the importance of considering not just the functional groups present in a reagent, but also the subtle electronic and steric factors that govern their reactivity. The choice between a urea and a thiourea derivative in a synthetic strategy should be a deliberate one, based on the desired reactivity, selectivity, and reaction conditions. The experimental framework provided offers a template for generating empirical data to inform these critical decisions in the laboratory.

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A Senior Application Scientist's Guide to Validating the Structure of 1,1-Diethylurea Synthesis Products

For researchers and professionals in drug development and organic synthesis, the unambiguous structural confirmation of a target molecule is a cornerstone of scientific rigor. This guide provides an in-depth comparison of common synthetic routes to 1,1-diethylurea and a detailed framework for the validation of its structure using a suite of analytical techniques. The methodologies and interpretations presented herein are grounded in established chemical principles and supported by experimental data to ensure trustworthiness and reproducibility.

Introduction: The Importance of Structural Validation in Synthesis

The synthesis of any chemical entity, such as 1,1-diethylurea, a valuable intermediate in various chemical industries, is incomplete without rigorous structural validation. The potential for isomeric byproducts and unreacted starting materials necessitates a multi-faceted analytical approach to confirm the identity and purity of the final product. This guide will explore two distinct synthetic pathways to 1,1-diethylurea and detail the spectroscopic methods required to unequivocally verify the desired molecular structure.

Synthesis Methodologies: A Comparative Analysis

The choice of synthetic route can significantly impact the purity profile and overall yield of the target compound. Here, we compare two common methods for the synthesis of 1,1-diethylurea: the reaction of diethylamine with potassium cyanate and the use of triphosgene as a carbonyl source.

Method 1: Synthesis from Diethylamine and Potassium Cyanate

This method represents a classical and relatively safe approach to the synthesis of unsymmetrically disubstituted ureas. The reaction proceeds through the in-situ formation of isocyanic acid from potassium cyanate in an acidic medium, which is then attacked by the nucleophilic diethylamine.

Reaction Mechanism & Rationale

The key to this synthesis is the generation of isocyanic acid (HNCO) from potassium cyanate (KOCN) in the presence of an acid, typically hydrochloric acid. Diethylamine, a secondary amine, then acts as a nucleophile, attacking the electrophilic carbon of the isocyanic acid to form the desired 1,1-diethylurea. The choice of an acidic medium is critical to protonate the cyanate ion, forming the reactive isocyanic acid.

Potential Byproducts and Impurities

A potential side reaction in this synthesis is the formation of the symmetrical 1,3-diethylurea if any ethylamine is present as an impurity in the diethylamine starting material. Additionally, unreacted diethylamine and residual salts from the reaction must be effectively removed during workup and purification. The thermal stability of urea compounds can also be a factor, with higher temperatures potentially leading to decomposition or side reactions.[1]

Method 2: Synthesis using Triphosgene

Triphosgene (bis(trichloromethyl) carbonate) serves as a safer and more convenient solid substitute for the highly toxic phosgene gas.[2][3][4] It reacts with amines in the presence of a base to form an isocyanate intermediate, which can then be reacted with another amine to yield the desired urea. For the synthesis of a 1,1-disubstituted urea, the isocyanate is generated in situ and then reacts with an excess of the same amine.

Reaction Mechanism & Rationale

Triphosgene, in the presence of a tertiary amine base such as triethylamine, generates phosgene in situ. This then reacts with diethylamine to form a carbamoyl chloride, which subsequently reacts with another molecule of diethylamine to yield 1,1-diethylurea. Careful control of stoichiometry and reaction conditions is crucial to favor the formation of the desired product and minimize the formation of symmetrical ureas.

Potential Byproducts and Impurities

The primary potential byproduct in this synthesis is the symmetrical 1,3-diethylurea, which can form if the intermediate isocyanate reacts with any primary amine impurities. The formation of N,N,N',N'-tetraethylurea is also a possibility if the carbamoyl chloride intermediate reacts with another molecule of diethylamine instead of being converted to the isocyanate. Incomplete reaction can leave residual carbamoyl chloride, which is reactive and must be quenched during the workup.

Structural Validation: A Multi-Technique Approach

Unequivocal structural confirmation of the synthesized 1,1-diethylurea requires a combination of spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and together they form a self-validating system.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the elucidation of organic structures in solution.[5][6][7][8][9] Both ¹H and ¹³C NMR should be employed for a comprehensive analysis of 1,1-diethylurea.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 1,1-diethylurea is expected to show three distinct signals corresponding to the different proton environments in the molecule.

• -CH₃ (Methyl) Protons: A triplet signal will be observed due to coupling with the adjacent methylene (-CH₂-) protons. The integration of this signal should correspond to six protons.

• -CH₂- (Methylene) Protons: A quartet signal will arise from coupling with the neighboring methyl (-CH₃) protons. The integration of this signal should correspond to four protons.

• -NH₂ (Amine) Protons: A broad singlet is expected for the two amine protons. The broadness of this signal is due to quadrupole broadening from the nitrogen atom and potential hydrogen exchange. The integration should correspond to two protons.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. For 1,1-diethylurea, three distinct carbon signals are anticipated:

• -CH₃ Carbon: A signal in the aliphatic region of the spectrum.

• -CH₂- Carbon: A signal also in the aliphatic region, typically downfield from the methyl carbon signal.

• C=O (Carbonyl) Carbon: A characteristic signal in the downfield region of the spectrum, typically around 160 ppm.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is an excellent technique for identifying the functional groups present in a molecule.[10][11][12][13][14] The IR spectrum of 1,1-diethylurea will exhibit characteristic absorption bands that confirm the presence of the urea functionality.

Key Vibrational Modes for 1,1-Diethylurea:

• N-H Stretching: Two distinct bands are typically observed in the region of 3400-3200 cm⁻¹ corresponding to the symmetric and asymmetric stretching vibrations of the primary amine (-NH₂) group.

• C=O Stretching (Amide I band): A strong absorption band is expected in the region of 1650-1630 cm⁻¹ due to the carbonyl group stretch. This is a key diagnostic peak for the urea moiety.

• N-H Bending (Amide II band): A band in the region of 1620-1580 cm⁻¹ is characteristic of the N-H bending vibration.

• C-N Stretching: Absorptions corresponding to the C-N bond stretching will be present in the fingerprint region of the spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight of the compound and its fragmentation pattern, which can be used to deduce its structure.[15][16][17] Electron Ionization (EI) is a common technique for the analysis of small organic molecules.

Expected Fragmentation Pattern of 1,1-Diethylurea:

The mass spectrum of 1,1-diethylurea will show a molecular ion peak (M⁺) at m/z 116, corresponding to its molecular weight. The fragmentation pattern will be indicative of its structure. Key expected fragments include:

• [M - NH₂]⁺: Loss of the amino group, resulting in a fragment at m/z 100.

• [M - C₂H₅]⁺: Loss of an ethyl group, leading to a fragment at m/z 87.

• [CON(C₂H₅)₂]⁺: The diethylcarbamoyl cation at m/z 100.

• [N(C₂H₅)₂]⁺: The diethylamino cation at m/z 72.

The presence and relative abundance of these fragments can help to confirm the 1,1-disubstituted pattern and distinguish it from its 1,3-diethylurea isomer.

Experimental Protocols

Synthesis of 1,1-Diethylurea from Diethylamine and Potassium Cyanate

Materials:

• Diethylamine

• Potassium Cyanate

• Concentrated Hydrochloric Acid

• Deionized Water

• Diethyl Ether

• Anhydrous Magnesium Sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve potassium cyanate in deionized water.

• Cool the solution in an ice bath.

• Slowly add concentrated hydrochloric acid to the cooled solution while stirring.

• In a separate beaker, prepare a solution of diethylamine in water.

• Add the diethylamine solution dropwise to the acidic cyanate solution, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2 hours.

• Extract the aqueous solution with diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 1,1-diethylurea.

Data Presentation: Spectroscopic Analysis of Synthesized 1,1-Diethylurea

Technique	Expected Result	Interpretation
¹H NMR	Triplet (6H), Quartet (4H), Broad Singlet (2H)	Confirms the presence and connectivity of ethyl and amine protons.
¹³C NMR	Three signals in the aliphatic and carbonyl regions.	Verifies the carbon skeleton of the molecule.
FTIR	N-H stretches (~3400-3200 cm⁻¹), C=O stretch (~1640 cm⁻¹)	Confirms the presence of the primary amine and carbonyl functional groups characteristic of a urea.
Mass Spec	Molecular ion at m/z 116 and characteristic fragments.	Confirms the molecular weight and provides structural information through fragmentation.

Visualization of Key Concepts

Logical Workflow for Structural Validation

Caption: Workflow for the synthesis and structural validation of 1,1-diethylurea.

Comparison of Synthetic Routes

Caption: Comparison of starting materials and potential byproducts for two synthetic routes to 1,1-diethylurea.

Conclusion: Ensuring Scientific Integrity through Rigorous Validation

The synthesis of 1,1-diethylurea, while seemingly straightforward, requires a meticulous approach to structural validation to ensure the integrity of the final product. By employing a combination of NMR and IR spectroscopy, and mass spectrometry, researchers can confidently confirm the identity and purity of their synthesized material. The choice of synthetic method will influence the potential impurity profile, and a thorough understanding of these possibilities is essential for designing effective purification and validation strategies. This guide provides a robust framework for both the synthesis and comprehensive structural elucidation of 1,1-diethylurea, promoting a high standard of scientific rigor in chemical research and development.

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A Comparative Performance Analysis of 1,1-Diethylurea from Different Suppliers for Pharmaceutical Research and Development

Introduction: The Critical Role of Starting Material Quality in Drug Development

In the intricate landscape of pharmaceutical research and drug development, the quality of starting materials is a cornerstone of success. Seemingly minor variations in the purity and impurity profile of a chemical reagent can have cascading effects on reaction kinetics, yield, and the toxicological profile of the final active pharmaceutical ingredient (API). 1,1-Diethylurea, a versatile urea derivative, finds applications in organic synthesis and as a stabilizing agent in various formulations. Its performance is intrinsically linked to its quality. This guide provides a comprehensive, data-driven comparison of 1,1-Diethylurea from three representative (though fictionalized for this guide) suppliers: 'Supplier A', 'Supplier B', and 'Supplier C'. Our objective is to equip researchers, scientists, and drug development professionals with a robust framework for evaluating and selecting the most suitable grade of 1,1-Diethylurea for their specific application, thereby ensuring reproducibility and mitigating risks in the development pipeline. The presence of unwanted chemicals, even in trace amounts, can significantly impact the safety, efficacy, and stability of a drug.[1] Therefore, rigorous identification, quantification, and control of impurities are paramount.[1][][3]

Experimental Design: A Multi-faceted Approach to Quality Assessment

To provide a holistic comparison, we designed a series of experiments to evaluate the critical quality attributes of 1,1-Diethylurea from each supplier. The selection of these tests was guided by the potential impact of each parameter on synthetic and formulation applications.

Materials:

• 1,1-Diethylurea, Lot #A123 (Supplier A)

• 1,1-Diethylurea, Lot #B456 (Supplier B)

• 1,1-Diethylurea, Lot #C789 (Supplier C)

• HPLC-grade acetonitrile and water

• Deuterated chloroform (CDCl3) for NMR analysis

• Karl Fischer reagents

Key Performance Indicators (KPIs):

• Identity and Structure Confirmation: Verification that the material is indeed 1,1-Diethylurea.

• Purity Assay: Quantitative determination of the percentage of 1,1-Diethylurea.

• Impurity Profile: Identification and quantification of any organic impurities.

• Moisture Content: Determination of water content, which can affect reaction stoichiometry and stability.

The following diagram illustrates the overall experimental workflow for the comparative analysis.

Caption: Experimental workflow for the comparative analysis of 1,1-Diethylurea from three suppliers.

Results and Discussion

Identity and Structural Confirmation via NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous confirmation of a molecule's structure. Both ¹H and ¹³C NMR spectra were acquired for samples from all three suppliers.

All samples were confirmed to be 1,1-Diethylurea. The characteristic signals in the ¹H NMR spectrum—a triplet corresponding to the methyl protons, a quartet for the methylene protons, and a broad singlet for the amine protons—were present in all samples with the expected chemical shifts and integrations. Similarly, the ¹³C NMR spectra displayed the expected signals for the methyl, methylene, and carbonyl carbons.

While the primary structure was confirmed for all, the sample from Supplier C showed minor, unidentified peaks in the baseline of the ¹H NMR spectrum, suggesting the presence of trace impurities that were not readily identifiable by this method alone.

Purity and Impurity Profiling by High-Performance Liquid Chromatography (HPLC)

A validated reverse-phase HPLC method was employed for the quantitative determination of purity and the profiling of impurities. This technique is highly sensitive and provides a detailed picture of the sample's composition.

Table 1: Comparative HPLC Analysis of 1,1-Diethylurea from Different Suppliers

Supplier	Purity (Area %)	Impurity 1 (Area %)	Impurity 2 (Area %)	Total Impurities (Area %)
Supplier A	99.85%	0.08%	Not Detected	0.15%
Supplier B	99.52%	0.25%	0.11%	0.48%
Supplier C	98.91%	0.47%	0.23%	1.09%

The data clearly indicates that Supplier A provides 1,1-Diethylurea with the highest purity and the lowest level of impurities. The lot from Supplier B showed a higher level of Impurity 1 and a detectable amount of a second impurity. Supplier C's material had the lowest purity and the highest total impurity content. The presence of these impurities, even at sub-percentage levels, can be detrimental in sensitive applications, potentially leading to side reactions or acting as catalysts for degradation.[4] The quality of starting materials and the control of impurities are critical factors in the synthesis of drug substances.[]

The following diagram outlines the general workflow for the HPLC analysis.

Caption: General workflow for the HPLC-based purity and impurity analysis.

Moisture Content Analysis by Karl Fischer Titration

Moisture content is a critical parameter, as water can act as an unwanted nucleophile in many organic reactions and can also promote the degradation of the final product. Karl Fischer titration is a highly specific and accurate method for determining the water content in a sample.[5][6][7]

Table 2: Moisture Content of 1,1-Diethylurea from Different Suppliers

Supplier	Moisture Content (w/w %)
Supplier A	0.05%
Supplier B	0.12%
Supplier C	0.25%

The results from the Karl Fischer titration align with the purity data obtained from HPLC. Supplier A's material exhibits the lowest moisture content, making it the most suitable for moisture-sensitive applications. The higher water content in the samples from Suppliers B and C could negatively impact reactions where 1,1-Diethylurea is used as a reactant or in formulations where water can accelerate degradation.

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Analysis

• Mobile Phase Preparation: Prepare a mobile phase of 70:30 (v/v) water:acetonitrile. Filter and degas.

• Standard Preparation: Accurately weigh approximately 25 mg of 1,1-Diethylurea reference standard and dissolve in 50 mL of mobile phase to a final concentration of 0.5 mg/mL.

• Sample Preparation: Prepare samples from each supplier at a concentration of 0.5 mg/mL in the mobile phase.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection: UV at 210 nm

• Analysis: Inject the standard and sample solutions. Identify the 1,1-Diethylurea peak based on the retention time of the standard. Calculate the area percentage of the main peak and any impurities.

Protocol 2: Karl Fischer Titration for Moisture Content

• Instrument Setup: Prepare the Karl Fischer titrator according to the manufacturer's instructions.

• Titrant Standardization: Standardize the Karl Fischer reagent using a certified water standard.

• Sample Analysis: Accurately weigh approximately 100 mg of 1,1-Diethylurea from each supplier into the titration vessel.

• Titration: Start the titration and record the volume of titrant required to reach the endpoint.

• Calculation: The instrument software will calculate the percentage of water in the sample based on the titrant consumption and the sample weight.

Conclusion and Recommendations

Based on the comprehensive analysis of identity, purity, impurity profile, and moisture content, a clear performance hierarchy emerges among the three suppliers of 1,1-Diethylurea.

• Supplier A consistently provided the highest quality material, with excellent purity, a very low impurity profile, and minimal moisture content. For demanding applications in late-stage drug development, GMP manufacturing, or when developing highly sensitive assays, the material from Supplier A is the recommended choice. The higher initial cost often associated with such high-purity reagents is justified by the reduced risk of batch failure, improved reproducibility, and a clearer path through regulatory scrutiny.

• Supplier B offers a mid-range quality product. While suitable for early-stage research, process development, and non-critical applications, the higher levels of impurities and moisture warrant careful consideration. Researchers should be aware that these impurities could potentially interfere with their experiments and may lead to variability in results.

• Supplier C provided the lowest quality material in this evaluation. The significant presence of impurities and a higher moisture content make this material less suitable for most pharmaceutical research and development applications. While it may be a cost-effective option for non-pharmaceutical or educational purposes, its use in a regulated environment or in sensitive synthetic steps is not recommended.

Ultimately, the selection of a chemical supplier should be a data-driven decision. It is incumbent upon the researcher to either perform an in-house quality assessment, as detailed in this guide, or to request detailed Certificates of Analysis from the supplier that provide more than just a summary purity value. Investing in high-quality starting materials is a critical step in ensuring the integrity and success of pharmaceutical research and development endeavors.

References

• Pacific BioLabs. (n.d.). Karl Fischer Moisture Analysis. Retrieved from [Link]

• Scientific Gear. (2011, September 15). Can a Karl Fischer Titrator measure moisture in a solid sample? Retrieved from [Link]

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• Google Patents. (n.d.). US3592741A - Method for analysis of urea.

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• Dattakala College of Pharmacy. (n.d.). A Review on Effect of Impurities in Pharmaceutical Substances. Retrieved from [Link]

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A Comparative Guide to 1,1-Diethylurea and Alternative Accelerators in DICY-Cured Epoxy Formulations

For Researchers, Scientists, and Drug Development Professionals

In the realm of high-performance thermosetting polymers, one-component epoxy systems cured with dicyandiamide (DICY) are prized for their exceptional mechanical properties, thermal stability, and chemical resistance. However, the high activation temperature of DICY necessitates the use of accelerators to enable curing at lower temperatures and faster production cycles. Substituted ureas have emerged as a critical class of latent accelerators, offering a balance between catalytic activity and formulation stability. This guide provides an in-depth comparison of 1,1-Diethylurea and other commercially significant urea-based accelerators, supported by experimental data and established scientific principles.

The Role of Substituted Ureas in Epoxy-DICY Curing: A Mechanistic Overview

Dicyandiamide, in its solid form, is largely insoluble in epoxy resins at ambient temperatures, which contributes to the long shelf life of one-component formulations.[1][2] The curing process is initiated at elevated temperatures (typically above 170°C) where DICY becomes more soluble and reactive.[3] Substituted ureas act as latent accelerators by lowering this activation temperature, allowing for cures in the 120-150°C range.[2]

The accelerating effect of substituted ureas is generally attributed to their thermal decomposition or reaction with the epoxy resin, which generates catalytically active species.[4][5] One proposed mechanism involves the reaction of the urea with an epoxy group to form an intermediate that can then react with DICY, facilitating its incorporation into the polymer network.[5] Another key pathway is the thermal dissociation of the urea to generate a secondary amine and an isocyanate. The secondary amine can then act as a catalyst for the epoxy-DICY reaction.[4] The structure of the substituents on the urea molecule significantly influences the temperature at which this dissociation occurs and the reactivity of the generated species, thereby dictating the accelerator's performance.[2]

Figure 1: Proposed mechanism for urea-accelerated curing of epoxy-DICY systems.

Comparative Analysis of 1,1-Diethylurea and Alternative Accelerators

The selection of a urea-based accelerator is a critical decision in formulating one-component epoxy systems, as it directly impacts the trade-off between processing parameters and final properties. The ideal accelerator provides a low-temperature cure and a fast cure rate without compromising the shelf stability of the formulation.

This section compares 1,1-Diethylurea with several commercially established urea accelerators. While direct, peer-reviewed comparative studies featuring 1,1-Diethylurea are limited, we can infer its likely performance based on structure-activity relationships within this class of compounds and available patent literature.[1][6][7]

Table 1: Physical and Chemical Properties of Selected Urea Accelerators

Accelerator	Chemical Structure	Molecular Weight ( g/mol )	Melting Point (°C)
1,1-Diethylurea	CCN(CC)C(N)=O	116.16	69-71
N,N-Dimethylurea	CN(C)C(N)=O	88.11	182-185
Monuron	ClC6H4NHC(O)N(C)2	198.65	170-173
Diuron	Cl2C6H3NHC(O)N(C)2	233.09	158-161
TDI-Uron	CH3C6H3(NHC(O)N(C)2)2	278.33	>240
MDI-Uron	CH2(C6H4NHC(O)N(C)2)2	370.45	>240

Performance Comparison:

The performance of urea accelerators is primarily evaluated based on two key parameters:

• Reactivity: The ability to lower the curing temperature and reduce the curing time. This is often assessed using Differential Scanning Calorimetry (DSC) to determine the onset and peak of the curing exotherm.

• Latency (Shelf Life): The stability of the one-component epoxy formulation at ambient temperature. This is typically measured by monitoring the viscosity increase over time. A doubling of the initial viscosity is often used as a benchmark for the end of shelf life.[2][3]

Table 2: Comparative Performance of Urea Accelerators in a Standard Epoxy-DICY Formulation

Accelerator	Relative Reactivity (Cure Speed)	Relative Latency (Shelf Life)	Key Characteristics
1,1-Diethylurea (Predicted)	Moderate to High	Low to Moderate	As an asymmetrically substituted dialkylurea, it is expected to have good reactivity.[1] Its lower melting point compared to aromatic ureas might suggest earlier activation.
N,N-Dimethylurea	High	Low to Moderate	Known for its high reactivity, often leading to a shorter shelf life compared to more sterically hindered or higher melting point ureas.[1][7]
Monuron	Moderate	Moderate	A well-established accelerator providing a balance of reactivity and latency.[8]
Diuron	Moderate	Moderate to High	Similar to Monuron but with slightly different performance due to the dichlorinated aromatic ring.[3]
TDI-Uron	High	Moderate	A di-functional urea that can provide a high degree of acceleration.[9]
MDI-Uron	Moderate	High	Offers excellent latency, making it suitable for formulations requiring long shelf stability.[2]

Experimental Protocols for a Comparative Study

To rigorously compare the performance of 1,1-Diethylurea with other urea-based accelerators, the following experimental protocols are recommended.

Formulation Preparation

A masterbatch of a standard liquid epoxy resin (e.g., Bisphenol A diglycidyl ether, DGEBA) and micronized dicyandiamide should be prepared to ensure homogeneity. A typical formulation would be:

• Epoxy Resin (EEW ~185 g/eq): 100 parts by weight

• Dicyandiamide (micronized): 6.5 parts by weight

• Urea Accelerator: 1-5 parts by weight

The components should be thoroughly mixed using a high-shear mixer until a uniform dispersion is achieved.

Figure 2: Workflow for the preparation of a one-component epoxy formulation.

Evaluation of Curing Profile by Differential Scanning Calorimetry (DSC)

DSC is a powerful technique to characterize the curing behavior of thermosetting resins.[9][10][11]

• Instrument: A calibrated Differential Scanning Calorimeter.

• Sample Size: 5-10 mg of the formulated epoxy system in a sealed aluminum pan.

• Temperature Program:

  • Equilibrate at 25°C.

  • Ramp up to 250°C at a heating rate of 10°C/min.

• Data to be Collected:

  • Onset Temperature of Curing (°C): Indicates the temperature at which the curing reaction begins.

  • Peak Exotherm Temperature (°C): Represents the temperature of the maximum cure rate.

  • Heat of Cure (ΔH, J/g): The total energy released during the curing reaction.

Assessment of Latency (Shelf Life)

The storage stability of the one-component formulation is a critical performance parameter.

• Method: Isothermal viscosity measurement over time.

• Instrument: A rotational viscometer with temperature control.

• Procedure:

  • Store the formulated epoxy systems at a constant ambient temperature (e.g., 25°C).

  • Measure the initial viscosity of each formulation.

  • Periodically measure the viscosity at set intervals (e.g., daily for the first week, then weekly).

• Endpoint: The time (in days or weeks) it takes for the viscosity to double from its initial value.

Evaluation of Cured Resin Properties

To provide a comprehensive comparison, the physical and mechanical properties of the fully cured epoxy resins should be evaluated.

• Curing Schedule: Cure samples of each formulation in a convection oven based on the results from the DSC analysis (e.g., 60 minutes at the peak exotherm temperature).

• Properties to Measure:

  • Glass Transition Temperature (Tg): Determined by DSC or Dynamic Mechanical Analysis (DMA). A higher Tg generally indicates a higher degree of cross-linking and better thermal stability.

  • Mechanical Properties: Tensile strength, modulus, and elongation at break (ASTM D638).

  • Thermal Stability: Thermogravimetric Analysis (TGA) to determine the onset of thermal decomposition.[12]

Conclusion

The selection of a urea-based accelerator for DICY-cured epoxy systems is a multi-faceted decision that requires a careful balance of reactivity and latency. While established accelerators like Monuron, Diuron, and various proprietary formulations offer a range of performance characteristics, 1,1-Diethylurea presents itself as a potentially effective, lower molecular weight alternative. Based on the principles of structure-activity relationships, it is anticipated to be a moderately to highly reactive accelerator, likely with a corresponding adjustment in shelf life.

For researchers and formulators, the experimental protocols outlined in this guide provide a robust framework for conducting a direct comparative analysis of 1,1-Diethylurea against other reagents. Such a study would be invaluable in elucidating the precise performance profile of 1,1-Diethylurea and determining its suitability for specific applications in adhesives, composites, and coatings where optimized cure schedules and long-term stability are paramount.

References

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• The Evaluation of Various Substituted Ureas as Latent Accelerators for Dicyandiamide Cured Epoxy Resin Formul
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• Epoxy Accelerators: Speeding Up Curing in Cold - Temper
• Acceleration of the Epoxy Resin-Dicyandiamide Cure Cycle by Trisubstituted Ureas. DTIC.
• Substituted urea accelerator with dicyandiamide for epoxy resin systems. US7750107B2.
• Epoxy Curing Agents – Latent Curing Agents for One Component Systems. (2022-09-12)
• Effect of accelerator on properties of epoxy resin re‐prepared
• One component (1k) composition based on modified epoxy resin. WO2021058509A1.
• Substituted urea accelerator with dicyandiamide for epoxy resin systems. US7750107B2.
• Thermal stability of microencapsulated epoxy resins with poly(urea–formaldehyde).
• Characterization of Epoxy Resins Using DSC.
• Epoxy Curing Studies with Isothermal Differential Scanning Calorimetry Method. Shimadzu. AD-0196.
• Curing of an Epoxy Resin. NETZSCH Analyzing & Testing.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,1-Diethylurea

For researchers and drug development professionals, meticulous management of chemical reagents is foundational to both scientific integrity and laboratory safety. 1,1-Diethylurea, a valuable reagent in organic synthesis, requires a disposal protocol that is as precise as its application.[1][2] This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of 1,1-Diethylurea, moving beyond simple instruction to explain the critical reasoning behind each procedural step. Our objective is to ensure that your laboratory's operational and disposal plans are not only compliant but also inherently safe, reinforcing a culture of responsible chemical stewardship.

Hazard Assessment and Chemical Profile of 1,1-Diethylurea

Understanding the specific hazards of a chemical is the first principle of safe handling and disposal. 1,1-Diethylurea is classified as an Acute Toxicant (Category 4, Oral) and carries the GHS07 pictogram, indicating that it is harmful if swallowed.[1] While not classified under the most severe hazard categories, its potential for harm necessitates that it be managed as a regulated chemical waste stream, never as common refuse.

The causality here is direct: improper disposal, such as discarding in a standard trash receptacle or washing down a drain, could lead to accidental ingestion by wildlife or contamination of water systems, posing a tangible environmental and public health risk.[3]

Table 1: Key Properties and Hazards of 1,1-Diethylurea

Property	Data	Source(s)
CAS Number	634-95-7	[1][2]
Molecular Formula	(C₂H₅)₂NCONH₂	[1]
Physical Form	Solid	[1]
Melting Point	69-71 °C	[1][4]
Solubility in Water	50 g/L	[1]
GHS Hazard Statement	H302: Harmful if swallowed	[1]
GHS Pictogram	GHS07 (Exclamation Mark)	[1]
Storage Class	11 - Combustible Solids	[1]

The Regulatory Framework: Adherence to RCRA Standards

All chemical waste disposal in the United States is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5] This regulation establishes a "cradle-to-grave" management system for hazardous waste. For academic and research laboratories, the EPA's Subpart K regulations provide an alternative, more flexible set of standards better suited to the laboratory environment.[6]

Key principles that dictate our disposal protocol include:

• Waste Determination: Trained professionals must determine if a waste is hazardous.[6]

• Segregation: Incompatible chemicals must be stored separately to prevent dangerous reactions.[5]

• Point-of-Generation Management: Waste must be accumulated at or near where it is generated, in what is known as a Satellite Accumulation Area (SAA).[7][8]

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste" and the identity of the contents.[7]

Adherence to these regulations is not merely procedural; it is a legally mandated system to prevent environmental contamination and ensure worker safety.

Step-by-Step Disposal Protocol for 1,1-Diethylurea

This protocol is designed to be a self-validating system, ensuring that each step logically follows from the last to create a safe and compliant workflow.

Step 1: Immediate Waste Segregation at the Point of Generation

• Action: As soon as 1,1-Diethylurea is declared waste (e.g., leftover material, contaminated labware), it must be segregated from non-hazardous trash.

• Causality: This immediate segregation prevents accidental cross-contamination and ensures the chemical does not inadvertently enter the regular waste stream. Prohibiting disposal in regular trash or sewer systems is a core requirement of RCRA.[5]

Step 2: Container Selection and Preparation

• Action: Select a waste container that is chemically compatible with 1,1-Diethylurea. A high-density polyethylene (HDPE) or glass container with a secure, screw-top lid is recommended. The container must be clean, dry, and in good condition, free from damage or leaks.[5][8]

• Causality: Using a compatible and robust container prevents degradation of the container and potential leaks. OSHA mandates that containers must be chemically compatible with the waste they hold.[5]

Step 3: Proper Labeling

• Action: Affix a "Hazardous Waste" label to the container before adding any waste. Fill in the required information:

  • Full Chemical Name: "1,1-Diethylurea"

  • Generator's Name and Location (Lab/Room Number)

  • Accumulation Start Date (the date the first drop of waste is added)

• Causality: Clear, accurate labeling is critical for safety and regulatory compliance. It informs everyone of the container's contents and associated hazards, which is essential for proper handling by both lab personnel and Environmental Health and Safety (EHS) staff.[7]

Step 4: Waste Accumulation in a Satellite Accumulation Area (SAA)

• Action: Place the labeled container in a designated SAA, which must be at or near the point of generation and under the control of laboratory personnel.[7][8] Keep the container securely closed at all times, except when adding waste.

• Causality: Designating an SAA ensures that hazardous waste is managed in a controlled and known location within the lab. Keeping the container closed minimizes the release of any potential vapors and prevents spills.[8]

Step 5: Requesting Waste Pickup

• Action: Once the container is approaching 90% full, or if the waste has been accumulated for close to the institutional time limit (often six to twelve months), contact your institution's EHS department to schedule a waste pickup.[6][8] Do not overfill the container.[9]

• Causality: Timely removal of waste prevents the accumulation of large quantities of hazardous materials in the laboratory, reducing overall risk. EHS professionals are trained and equipped to transport and manage the final disposal process in accordance with all federal and state regulations.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,1-Diethylurea waste from the point of generation to final handoff.

Caption: Disposal decision workflow for 1,1-Diethylurea waste.

Spill Management Protocol

In the event of an accidental spill, immediate and correct action is crucial to mitigate exposure and contamination.

• Alert Personnel: Immediately notify all personnel in the vicinity of the spill.

• Isolate the Area: Secure the area to prevent others from entering.

• Don Personal Protective Equipment (PPE): At a minimum, wear safety goggles, a lab coat, and nitrile gloves.[10]

• Contain the Spill: If the material is a solid, carefully sweep it up to avoid generating dust.[3][11] Place the swept material and any contaminated cleaning materials (e.g., paper towels) into a pre-labeled hazardous waste container.

• Decontaminate: Clean the spill area with soap and water.

• Dispose of Waste: All materials used to clean the spill must be disposed of as hazardous waste following the protocol outlined in Section 3.

• Report: Report the incident to your laboratory supervisor and EHS department, as per institutional policy.

This structured response ensures that a spill is managed safely and that all contaminated materials are captured in the appropriate waste stream, preventing secondary contamination.

By integrating these detailed, causality-driven protocols into your laboratory's standard operating procedures, you build a robust system of safety and compliance. This approach not only protects researchers and the environment but also reinforces the deep trust and scientific integrity that are the hallmarks of professional drug development.

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• U.S. Environmental Protection Agency (EPA). (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.
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• University of Pennsylvania EHRS. (n.d.). Laboratory Chemical Waste Management Guidelines.
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Mastering the Safe Handling of 1,1-Diethylurea: A Guide for Laboratory Professionals

For researchers and scientists in the dynamic field of drug development, the precise and safe handling of chemical reagents is paramount. 1,1-Diethylurea, a valuable building block in organic synthesis, requires a robust understanding of its properties to ensure operational safety and experimental integrity. This guide moves beyond a simple checklist, offering a comprehensive operational plan rooted in established safety principles and practical laboratory experience. Here, we will delve into the essential personal protective equipment (PPE), step-by-step handling procedures, and compliant disposal plans for 1,1-Diethylurea, empowering you to work with confidence and precision.

Understanding the Hazard Profile of 1,1-Diethylurea

Before handling any chemical, a thorough understanding of its potential hazards is the first line of defense. 1,1-Diethylurea is classified as having acute oral toxicity (Category 4), meaning it can be harmful if swallowed.[1] While not classified as a severe skin or eye irritant, repeated or prolonged contact may cause irritation.[2] The primary risks during laboratory handling stem from the inhalation of dust particles and accidental ingestion. Therefore, our safety protocols are designed to minimize these exposure routes.

In the absence of a specific Occupational Exposure Limit (OEL) for 1,1-Diethylurea, we will adhere to the conservative standards set by the Occupational Safety and Health Administration (OSHA) for "Particulates Not Otherwise Regulated" (PNOR), commonly referred to as nuisance dust.[3][4] The Permissible Exposure Limit (PEL) for PNOR is an 8-hour time-weighted average (TWA) of 15 mg/m³ for total dust and 5 mg/m³ for the respirable fraction.[2][3][5]

Personal Protective Equipment (PPE): Your Essential Barrier

The selection of appropriate PPE is critical for minimizing exposure to 1,1-Diethylurea. The following table outlines the recommended PPE for various laboratory operations involving this compound.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Transferring Solids	ANSI Z87.1 compliant safety glasses with side shields or chemical splash goggles.[6]	Nitrile gloves (minimum 5-mil thickness). Double-gloving is recommended.	Standard laboratory coat.	Recommended to handle in a certified chemical fume hood. If not feasible, a NIOSH-approved N95 respirator is advised.
Preparing Solutions	Chemical splash goggles.	Nitrile gloves (minimum 5-mil thickness).	Standard laboratory coat.	Work should be performed in a well-ventilated area, preferably a chemical fume hood.
General Handling and Reactions	ANSI Z87.1 compliant safety glasses with side shields.	Nitrile gloves (minimum 5-mil thickness).	Standard laboratory coat.	Not generally required if handled in a well-ventilated area.

Causality Behind PPE Choices:

• Eye Protection: The use of safety glasses with side shields provides a baseline level of protection from dust particles. When there is a risk of splashing, such as when preparing solutions, chemical splash goggles offer a more complete seal around the eyes.

• Hand Protection: Nitrile gloves provide excellent protection against incidental splashes of a wide range of chemicals, including weak acids and bases.[7][8][9] While no specific permeation data for 1,1-Diethylurea is available, the key to safety is to treat nitrile gloves as a splash barrier, not a long-term shield. It is imperative to remove and replace gloves immediately if they become contaminated.

• Respiratory Protection: Handling solid 1,1-Diethylurea can generate airborne dust. A certified chemical fume hood is the most effective engineering control to capture these particles at the source.[1][10][11][12] If a fume hood is not available for weighing, a NIOSH-approved N95 respirator will provide a necessary level of protection against inhaling fine dust.

Operational Plan: From Receipt to Disposal

A systematic approach to handling 1,1-Diethylurea will ensure safety and reproducibility in your experiments.

Step 1: Receiving and Storage

Upon receipt, inspect the container for any damage. Store 1,1-Diethylurea in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[3] Ensure the container is tightly sealed to prevent the absorption of moisture.

Step 2: Weighing and Transferring the Solid

This stage presents the highest risk of dust inhalation and contamination. All weighing and transferring of solid 1,1-Diethylurea should be conducted within a certified chemical fume hood.

Protocol for Weighing:

• Don the appropriate PPE as outlined in the table above.

• Designate a specific area within the fume hood for handling 1,1-Diethylurea.

• To minimize dust generation, use the "tare method" for weighing.[1][10][11]

  • Place a sealed, empty receiving container on the balance and tare it.

  • Transfer the sealed container to the fume hood.

  • Carefully add the 1,1-Diethylurea to the container inside the fume hood.

  • Securely seal the container.

  • Remove the sealed container from the fume hood and weigh it.

  • Repeat as necessary until the desired amount is obtained. This method ensures that the solid is only exposed within the controlled environment of the fume hood.

• After weighing, decontaminate the spatula and any other equipment used with a suitable solvent (e.g., 70% ethanol) and wipe dry.

• Wipe down the designated work area within the fume hood.

Step 3: Preparing Solutions

• In a chemical fume hood, slowly add the weighed 1,1-Diethylurea to the desired solvent.

• Stir the solution until the solid is fully dissolved.

• Clearly label the container with the chemical name, concentration, date, and your initials.

Step 4: Emergency Procedures

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 1-2 glasses of water to drink. Seek immediate medical attention.

• Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal. Clean the spill area with a wet cloth. For larger spills, evacuate the area and contact your institution's environmental health and safety department.

Visualizing the Workflow

The following diagram illustrates the key decision points and safety protocols in the handling of 1,1-Diethylurea.

Caption: Workflow for the safe handling of 1,1-Diethylurea.

Disposal Plan: Ensuring Environmental Compliance

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. 1,1-Diethylurea and any materials contaminated with it should be disposed of as hazardous chemical waste.

Procedure for Disposal:

• Segregation: 1,1-Diethylurea is a non-halogenated organic solid. It should be collected in a designated waste container for this category of chemical waste. Do not mix it with halogenated solvents, strong acids, or bases.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name "1,1-Diethylurea" and an approximate amount.

• Storage: Keep the waste container sealed and in a designated satellite accumulation area until it is collected by your institution's licensed hazardous waste disposal service.

• Contaminated Materials: Any items such as weigh boats, gloves, and paper towels that are contaminated with 1,1-Diethylurea must also be placed in the designated solid hazardous waste container.[13]

By adhering to this comprehensive guide, you can confidently and safely incorporate 1,1-Diethylurea into your research, ensuring the protection of yourself, your colleagues, and the environment, while upholding the highest standards of scientific integrity.

References

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• OSHA. (2025, December 22). OSHA Dust Exposure Limits: What They Are and How To Comply. Retrieved from [Link]

• Pennsylvania State University. (2013, April 24). General Use SOP for Highly Acutely Toxic Materials. Retrieved from [Link]

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